(-)-Quinate

Core Science & Biosynthesis

An In-depth Technical Guide to (-)-Quinate Biosynthesis in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Quinate is a cyclic polyol that plays a significant role in plant metabolism. It serves as a precursor for the synthesis of various secondary metabolites, including chlorogenic acid, which is involved in plant defense against herbivores and pathogens. The biosynthesis of (-)-quinate is intricately linked to the shikimate pathway, a central metabolic route for the production of aromatic amino acids in plants, bacteria, fungi, and apicomplexan parasites. The absence of this pathway in animals makes its enzymes attractive targets for the development of herbicides and antimicrobial agents. This technical guide provides a comprehensive overview of the core aspects of (-)-quinate biosynthesis in plants, including the key enzymes, their kinetics, relevant experimental protocols, and regulatory aspects.

The Core Biosynthetic Pathway

(-)-Quinate is synthesized from 3-dehydroquinate (B1236863), an intermediate of the shikimate pathway. The primary enzyme responsible for this conversion is Quinate Dehydrogenase (QDH) . This reaction is a reversible NAD(P)H-dependent reduction.

The shikimate pathway itself begins with the condensation of phosphoenolpyruvate (B93156) (PEP) and erythrose 4-phosphate (E4P), products of glycolysis and the pentose (B10789219) phosphate (B84403) pathway, respectively.[1] This ultimately leads to the formation of chorismate, the precursor for aromatic amino acids.[1] The formation of 3-dehydroquinate is a key branch point where the carbon flux can be directed towards either the continuation of the shikimate pathway or the synthesis of quinate.

Enzymology and Kinetics

The key enzyme in (-)-quinate biosynthesis is Quinate Dehydrogenase (QDH). In many plants, QDHs are encoded by members of the same gene family as the bifunctional dehydroquinate dehydratase/shikimate dehydrogenase (DQD/SDH) involved in the shikimate pathway.[2][3] However, dedicated QDH enzymes have evolved with a higher affinity for 3-dehydroquinate to produce quinate.[4]

Quantitative Data Presentation

The following tables summarize the kinetic parameters of Quinate Dehydrogenase from Populus trichocarpa.

Table 1: Kinetic Parameters of Populus trichocarpa Quinate Dehydrogenases (QDHs) with Quinate as a Substrate [2]

Enzyme	Cofactor	Km (µM)	Vmax (µmol s-1 mg-1)	kcat (s-1)	kcat/Km (s-1 M-1)
Poptr2 (QDH)	NAD+	158 ± 12	185 ± 5	10.8	6.8 x 104
Poptr3 (QDH)	NAD+	114 ± 10	125 ± 3	7.3	6.4 x 104

Table 2: Kinetic Parameters of Populus trichocarpa Quinate Dehydrogenases (QDHs) with 3-Dehydroquinate as a Substrate [2]

Enzyme	Cofactor	Km (µM)	Vmax (µmol s-1 mg-1)
Poptr2 (QDH)	NADH	624 ± 28	150 ± 30
Poptr3 (QDH)	NADH	299 ± 50	103 ± 6

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of (-)-quinate biosynthesis.

Protocol 1: Cloning, Expression, and Purification of Recombinant Quinate Dehydrogenase

This protocol is adapted from studies on Populus trichocarpa QDH.[2][5]

• Gene Cloning:

  • Isolate total RNA from the plant tissue of interest (e.g., leaves, stems).

  • Synthesize cDNA using a reverse transcriptase.

  • Amplify the full-length open reading frame (ORF) of the putative QDH gene using gene-specific primers.

  • Clone the amplified PCR product into an expression vector (e.g., pMAL-c2x or pET vectors) containing a purification tag (e.g., His-tag, MBP-tag).

  • Verify the sequence of the cloned gene.

• Protein Expression:

  • Transform a suitable E. coli expression strain (e.g., BL21(DE3), NovaBlue(DE3)) with the expression vector.[5]

  • Grow the transformed cells in Luria-Bertani (LB) medium containing the appropriate antibiotic at 37°C to an OD600 of 0.4-0.6.

  • Induce protein expression by adding a suitable inducer (e.g., IPTG) and continue to grow the culture at a lower temperature (e.g., 16-20°C) for several hours or overnight.

• Protein Purification:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in a lysis buffer containing lysozyme (B549824) and protease inhibitors.

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation.

  • Purify the recombinant protein from the supernatant using affinity chromatography corresponding to the tag (e.g., Ni-NTA agarose (B213101) for His-tagged proteins, amylose (B160209) resin for MBP-tagged proteins).

  • Wash the column extensively to remove non-specifically bound proteins.

  • Elute the purified protein using an appropriate elution buffer (e.g., high concentration of imidazole (B134444) for His-tagged proteins, maltose (B56501) for MBP-tagged proteins).

  • Assess the purity of the protein by SDS-PAGE.

  • Dialyze the purified protein against a suitable storage buffer.

Protocol 2: Spectrophotometric Assay for Quinate Dehydrogenase Activity

This assay measures the production of NAD(P)H, which absorbs light at 340 nm.[2]

• Reaction Mixture Preparation:

  • Prepare a reaction mixture in a quartz cuvette containing:

    • 75 mM Trizma base-HCl buffer (pH 8.5)

    • 250 µM NAD+ or 200 µM NADP+

    • Varying concentrations of quinate (e.g., from 5 µM to 5 mM)

  • The total reaction volume is typically 1 ml.

• Enzyme Reaction:

  • Equilibrate the reaction mixture to the desired temperature (e.g., 25°C).

  • Initiate the reaction by adding a known amount of the purified QDH enzyme (e.g., 0.01 to 0.1 mg/ml).

  • Immediately monitor the increase in absorbance at 340 nm over time using a spectrophotometer.

• Data Analysis:

  • Calculate the initial reaction velocity (V0) from the linear portion of the absorbance versus time plot.

  • Use the molar extinction coefficient of NADPH (6.22 x 103 L mol-1 cm-1) to convert the rate of change in absorbance to the rate of product formation.[6]

  • Determine the kinetic parameters (Km and Vmax) by fitting the initial velocity data at different substrate concentrations to the Michaelis-Menten equation.

Protocol 3: Quantification of (-)-Quinate in Plant Tissues by HPLC

This protocol provides a general framework for the analysis of quinate.[2][7]

• Sample Preparation:

  • Harvest and immediately freeze plant tissue in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder.

  • Extract the metabolites from a known weight of the powdered tissue (e.g., 100 mg) with a suitable extraction solvent (e.g., 1 mL of ice-cold 10% (v/v) methanol (B129727) in water).[7]

  • Vortex the mixture thoroughly and incubate on ice.

  • Centrifuge the sample to pellet the cell debris.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Use a reversed-phase C18 column for separation.

  • Employ a mobile phase gradient suitable for separating polar compounds. For example, a gradient of an acidic aqueous solvent (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Set the column temperature to maintain consistent retention times.

  • Detect the eluting compounds using a suitable detector, such as a UV detector at a low wavelength (e.g., 210 nm) or, for higher sensitivity and specificity, a mass spectrometer (LC-MS).

• Quantification:

  • Prepare a standard curve using known concentrations of authentic (-)-quinate standard.

  • Identify the quinate peak in the sample chromatogram based on its retention time compared to the standard.

  • Quantify the amount of quinate in the sample by comparing its peak area to the standard curve.

Regulation of (-)-Quinate Biosynthesis

The biosynthesis of (-)-quinate is regulated primarily at the transcriptional level.[2] The expression of QDH genes is influenced by various developmental cues and environmental stimuli, including abiotic and biotic stresses.

Regulatory Inputs and Signaling

While a complete signaling cascade for quinate biosynthesis has yet to be fully elucidated, several factors are known to influence the expression of QDH genes and the accumulation of quinate.

• Abiotic Stress: Environmental stresses such as high salinity, drought, and extreme temperatures can lead to an increase in the production of secondary metabolites, including those derived from quinate.[8][9]

• Biotic Stress: Pathogen infection and herbivory can induce the expression of genes involved in the shikimate and quinate pathways as part of the plant's defense response.[2] The transcription factor WRKY23 has been implicated in the regulation of a poplar QDH gene, suggesting its role in defense signaling.[2]

• Hormonal Regulation: Plant hormones such as auxins, cytokinins, gibberellins, abscisic acid, jasmonic acid, and salicylic (B10762653) acid are known to regulate the biosynthesis of secondary metabolites and could play a role in modulating the flux towards quinate.[10][11]

• Herbicide Action: Herbicides that target the shikimate pathway, such as glyphosate, can lead to the accumulation of quinate.[12]

Experimental Workflow

The following diagram outlines a general experimental workflow for the investigation of (-)-quinate biosynthesis in plants.

Conclusion

The biosynthesis of (-)-quinate is a key branch of the central shikimate pathway in plants, leading to the production of important secondary metabolites. The primary enzyme, quinate dehydrogenase, has been characterized in several plant species, providing valuable insights into its kinetic properties and evolutionary relationship with shikimate dehydrogenase. The regulation of this pathway is complex and appears to be tightly linked to the plant's response to environmental stresses. Further research into the specific signaling pathways and transcriptional networks governing quinate biosynthesis will be crucial for a complete understanding of its role in plant metabolism and for potential applications in metabolic engineering and the development of novel agrochemicals.

References

• 1. The shikimate pathway: gateway to metabolic diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biochemistry and evolution of the shikimate dehydrogenase/quinate dehydrogenase gene family in plants [dspace.library.uvic.ca]
• 4. Evolution of a secondary metabolic pathway from primary metabolism: shikimate and quinate biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Functional Analysis of 3-Dehydroquinate Dehydratase/Shikimate Dehydrogenases Involved in Shikimate Pathway in Camellia sinensis [frontiersin.org]
• 6. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 7. benchchem.com [benchchem.com]
• 8. Influence of abiotic stress signals on secondary metabolites in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ricaxcan.uaz.edu.mx [ricaxcan.uaz.edu.mx]
• 10. Regulation of plant hormones on the secondary metabolism of medicinal plants [maxapress.com]
• 11. maxapress.com [maxapress.com]
• 12. researchgate.net [researchgate.net]

Role of (-)-Quinate in the shikimate pathway

An In-depth Technical Guide on the Role of (-)-Quinate in the Shikimate Pathway

Audience: Researchers, scientists, and drug development professionals.

Introduction

The shikimate pathway is a crucial and evolutionarily conserved seven-step metabolic route responsible for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in bacteria, fungi, plants, and apicomplexan parasites.[1][2][3] Its absence in animals and humans makes it an attractive target for the development of herbicides, antibiotics, and other antimicrobial agents.[1][4][5] Central to this pathway is the intermediate 3-dehydroquinate (B1236863), which serves as a critical branch point. From this intermediate, the pathway can proceed towards the synthesis of aromatic amino acids or diverge to produce (-)-quinic acid (quinate), a structurally similar carbocycle.[1][4]

This technical guide provides a comprehensive overview of the multifaceted role of (-)-quinate in relation to the shikimate pathway. It details the biosynthesis and catabolism of quinate, the key enzymes that mediate its interplay with shikimate pathway intermediates, and the regulatory mechanisms that govern this metabolic junction. The guide also presents quantitative data and detailed experimental protocols for researchers in the field.

The Core Shikimate Pathway: An Overview

The canonical shikimate pathway converts phosphoenolpyruvate (B93156) (PEP) and erythrose 4-phosphate (E4P) into chorismate, the last common precursor for all three aromatic amino acids.[2][4][6] The pathway consists of seven enzymatic reactions, as illustrated below. In plants and fungi, this pathway is not only essential for protein synthesis but also serves as a gateway to a vast array of secondary metabolites, including lignins, flavonoids, and alkaloids.[1][7]

Caption: The canonical seven-enzyme shikimate pathway leading to chorismate.

The Quinate-Shikimate Metabolic Interface

(-)-Quinate is not a direct intermediate of the primary shikimate pathway but is metabolically linked through the intermediate 3-dehydroquinate (DHQ). The relationship between quinate and the shikimate pathway is bidirectional and varies significantly across different kingdoms of life.

Biosynthesis of (-)-Quinate

In plants and some microorganisms, (-)-quinate is synthesized in a single-step reduction of 3-dehydroquinate. This reaction is catalyzed by Quinate Dehydrogenase (QDH) , an NAD(P)H-dependent enzyme.[1][8]

• Reaction: 3-Dehydroquinate + NAD(P)H + H⁺ ⇌ (-)-Quinate + NAD(P)⁺

In plants, quinate can accumulate to high levels and serves as a precursor for the synthesis of various secondary metabolites, such as chlorogenic acids (esters of caffeic and quinic acid), which are involved in plant defense.[1][4] The evolution of QDH in plants from an ancestral Shikimate Dehydrogenase (SDH) marks a key divergence point between primary and secondary metabolism.[9] A gene duplication event prior to the angiosperm/gymnosperm split allowed one copy to evolve specificity for 3-dehydroquinate reduction to quinate (QDH), while the other retained its function in the shikimate pathway (SDH).[4][9]

Catabolism and Re-entry of (-)-Quinate into the Shikimate Pathway

In many bacteria and fungi, (-)-quinate can be utilized as a sole carbon source.[10][11][12] This is achieved by converting quinate back into the central shikimate pathway, ultimately leading to protocatechuate, which enters the β-ketoadipate pathway.[10][12]

Two primary enzymatic routes facilitate this conversion:

• Quinate/Shikimate Dehydrogenase: An oxidation reaction converts quinate back to 3-dehydroquinate. In organisms like Corynebacterium glutamicum and Escherichia coli, this is often performed by a versatile dehydrogenase (e.g., Cg-QsuD, Ec-YdiB) that can act on both quinate and shikimate.[10][11][13]

• Quinate Hydrolyase: In some plants, a quinate hydrolyase has been identified that catalyzes the direct, cofactor-independent conversion of quinate to shikimate through dehydration.[14] This enzyme may function to channel quinate stored in vacuoles back into the plastid-localized shikimate pathway to support aromatic amino acid biosynthesis.[14]

The diagram below illustrates the pivotal position of 3-dehydroquinate as the metabolic branch point and the various enzymatic reactions connecting the shikimate and quinate pathways.

Caption: The central role of 3-dehydroquinate as a branch point.

Key Enzymes at the Metabolic Junction

The direction of metabolic flux between the shikimate and quinate pathways is dictated by the presence, specificity, and regulation of several key dehydrogenases.

• Shikimate Dehydrogenase (SDH; EC 1.1.1.25): A core enzyme of the shikimate pathway that catalyzes the NADPH-dependent reduction of 3-dehydroshikimate to shikimate. In plants, it is often part of a bifunctional enzyme with 3-dehydroquinate dehydratase (DQD/SDH).[1]

• Quinate Dehydrogenase (QDH; EC 1.1.1.24): Primarily found in plants, this enzyme catalyzes the reversible reduction of 3-dehydroquinate to quinate. Plant QDHs evolved from SDHs and show high specificity for 3-dehydroquinate over 3-dehydroshikimate.[1][9]

• Quinate/Shikimate Dehydrogenase (EC 1.1.1.282): Found in bacteria like E. coli (YdiB), this enzyme is distinct from the canonical SDH (AroE).[13] It exhibits broad substrate specificity, efficiently catalyzing the oxidation of both quinate and shikimate, and can use either NAD⁺ or NADP⁺ as a cofactor.[6][13] This dual activity is crucial for enabling bacteria to catabolize quinate as a carbon source by funneling it into the shikimate pathway.[10]

Quantitative Data: Enzyme Kinetics

The substrate specificity and catalytic efficiency of dehydrogenases from different organisms highlight their distinct physiological roles. The following tables summarize key kinetic parameters for these enzymes.

Table 1: Kinetic Parameters of Dehydrogenases from Populus trichocarpa (Poplar) [1][8]

Enzyme (Gene)	Substrate	Cofactor	K_m (µM)	k_cat (s⁻¹)	k_cat/K_m (s⁻¹µM⁻¹)
DQD/SDH (Poptr1)	3-Dehydroshikimate	NADPH	25 ± 3	43 ± 1	1.72
Shikimate	NADP⁺	200 ± 20	50 ± 2	0.25
3-Dehydroquinate	NADPH	> 10,000	-	-
QDH (Poptr2)	3-Dehydroquinate	NADPH	28 ± 2	21 ± 0.4	0.75
(-)-Quinate	NADP⁺	200 ± 20	18 ± 0.6	0.09
3-Dehydroshikimate	NADPH	1,100 ± 200	0.9 ± 0.05	0.0008

Data shows that Poptr1 is a highly specific SDH, while Poptr2 is a specific QDH with only residual SDH activity.

Table 2: Kinetic Parameters of Bacterial Quinate/Shikimate Dehydrogenases

Enzyme (Organism)	Substrate	Cofactor	K_m (µM)	Activity Metric
YdiB (E. coli)	Quinate	NAD⁺	250	Relative activity ~100%
Shikimate	NAD⁺	130	Relative activity ~120%
QsuD (C. glutamicum)	Quinate	NADP⁺	890	V_max (U/mg) = 104
Shikimate	NADP⁺	1,800	V_max (U/mg) = 191

Note: Data for bacterial enzymes are compiled from various sources and methodologies, making direct k_cat comparisons difficult. The data illustrates the dual substrate capability.

Experimental Protocols

Studying the enzymes at the quinate-shikimate interface requires robust methodologies for protein expression, purification, and functional characterization.

Recombinant Enzyme Expression and Purification

This protocol provides a general workflow for obtaining purified dehydrogenases (e.g., SDH, QDH) for kinetic analysis.

• Cloning: The gene encoding the target enzyme is PCR-amplified from cDNA or genomic DNA and cloned into an expression vector (e.g., pET series) containing an N- or C-terminal affinity tag (e.g., His₆-tag).

• Transformation: The expression construct is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Expression:

  • Grow a 1 L culture in LB medium with appropriate antibiotic selection at 37°C to an OD₆₀₀ of 0.6-0.8.

  • Induce protein expression by adding IPTG (isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.1-1.0 mM.

  • Incubate for 4-16 hours at a reduced temperature (e.g., 18-25°C) to improve protein solubility.

• Purification:

  • Harvest cells by centrifugation and resuspend in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF).

  • Lyse cells via sonication or high-pressure homogenization.

  • Clarify the lysate by ultracentrifugation.

  • Apply the supernatant to a Ni-NTA affinity chromatography column.

  • Wash the column with wash buffer (lysis buffer with 20-40 mM imidazole).

  • Elute the protein with elution buffer (lysis buffer with 250-500 mM imidazole).

  • Assess purity by SDS-PAGE. For higher purity, perform size-exclusion chromatography as a final polishing step.

Caption: A typical workflow for characterizing shikimate/quinate pathway enzymes.

Dehydrogenase Activity Assay

The activity of SDH and QDH is typically measured by monitoring the change in absorbance at 340 nm, which corresponds to the production or consumption of NAD(P)H (ε = 6220 M⁻¹cm⁻¹).

• Principle: The rate of increase (reductive direction) or decrease (oxidative direction) in A₃₄₀ is directly proportional to the enzyme activity.

• Reagents:

  • Assay Buffer: 100 mM Tris-HCl or BTP buffer, pH 7.5 - 9.0 (optimal pH varies by enzyme).

  • Substrates: 3-dehydroshikimate, 3-dehydroquinate, shikimate, or quinate (typically 0.1 - 10 mM).

  • Cofactors: NADPH or NADP⁺ (typically 100 - 200 µM).

  • Purified enzyme.

• Procedure (Reductive Direction):

  • Prepare a reaction mixture in a 1 mL cuvette containing assay buffer, substrate (e.g., 3-dehydroquinate for QDH), and NADPH.

  • Equilibrate the mixture to the desired temperature (e.g., 30°C) in a spectrophotometer.

  • Initiate the reaction by adding a small volume of purified enzyme.

  • Monitor the decrease in absorbance at 340 nm over time.

  • Calculate the initial reaction velocity from the linear portion of the curve.

• Kinetic Analysis: To determine K_m and k_cat, perform the assay across a range of substrate concentrations and fit the initial velocity data to the Michaelis-Menten equation using non-linear regression analysis.

Quantification of Quinate and Shikimate by HPLC

• Principle: High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry (MS) detection allows for the separation and quantification of quinate, shikimate, and other pathway intermediates from biological extracts.

• Sample Preparation:

  • Flash-freeze plant or microbial tissue in liquid nitrogen and grind to a fine powder.

  • Extract metabolites with a solvent mixture (e.g., 80% methanol).

  • Centrifuge to pellet debris and collect the supernatant.

  • Dry the extract under vacuum and resuspend in a known volume of mobile phase for analysis.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g., acetonitrile).

  • Detection: UV detector at ~215 nm or a mass spectrometer in negative ion mode for higher sensitivity and specificity.

• Quantification: Generate a standard curve for both quinate and shikimate using authentic standards to calculate their concentrations in the samples.

Conclusion and Significance

(-)-Quinate occupies a unique and pivotal position at the interface of primary and secondary metabolism. In plants, the evolution of a dedicated quinate dehydrogenase has facilitated the channeling of carbon from the essential shikimate pathway into a vast array of specialized metabolites crucial for environmental interactions.[4][9] In contrast, for many microorganisms, quinate serves as a viable nutrient source, accessible through versatile dehydrogenases that link its catabolism directly back to the central shikimate pathway.[10][11]

For researchers and drug development professionals, this metabolic nexus is of profound importance. Understanding the distinct substrate specificities and regulatory mechanisms of SDH and QDH isoforms can inform the design of highly selective inhibitors. Such inhibitors could target the essential shikimate pathway in pathogens or weeds while sparing the homologous enzymes in other organisms, or they could be used to modulate the production of valuable plant-derived natural products. Furthermore, harnessing the enzymatic machinery of quinate metabolism offers promising avenues for metabolic engineering and the biotechnological production of shikimate-derived compounds.[15]

References

• 1. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Shikimate pathway - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. The shikimate pathway: gateway to metabolic diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Shikimate and Phenylalanine Biosynthesis in the Green Lineage [frontiersin.org]
• 8. Molecular characterization of quinate and shikimate metabolism in Populus trichocarpa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evolution of a secondary metabolic pathway from primary metabolism: shikimate and quinate biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. Regulation of Expression of Genes Involved in Quinate and Shikimate Utilization in Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quinate/shikimate dehydrogenase - Wikipedia [en.wikipedia.org]
• 14. The Metabolism of Quinate in Pea Roots (Purification and Partial Characterization of a Quinate Hydrolyase) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. High shikimate production from quinate with two enzymatic systems of acetic acid bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Intermediates of the (-)-Quinate Metabolic Pathway

Executive Summary

(-)-Quinic acid is a significant carbocyclic sugar acid found widely in plants and microorganisms. It serves as a precursor for the biosynthesis of various aromatic compounds and is intimately linked to the shikimate pathway, a crucial metabolic route for the production of aromatic amino acids (phenylalanine, tyrosine, and tryptophan).[1][2] Unlike the shikimate pathway, which is essential for primary metabolism, the pathway involving (-)-quinate is often associated with secondary metabolism, producing compounds involved in plant defense and signaling.[3][4] This guide provides a detailed examination of the core intermediates of the (-)-quinate metabolic pathway, the enzymes that catalyze their transformation, quantitative kinetic data, and the experimental protocols used for their study.

The (-)-Quinate and Shikimate Pathway Interconnection

The (-)-quinate metabolic pathway is best understood as a branch or a cycle connected to the main shikimate pathway. The central point of intersection is the intermediate 3-dehydroquinate (B1236863) .[3][5]

• Shikimate Pathway (Primary Metabolism): In the canonical shikimate pathway, 3-dehydroquinate is dehydrated by 3-dehydroquinate dehydratase (DHQD) to form 3-dehydroshikimate. This is then reduced by shikimate dehydrogenase (SDH) to produce shikimate, the namesake of the pathway.[1][3]

• (-)-Quinate Branch (Secondary Metabolism): Alternatively, 3-dehydroquinate can be reduced by quinate dehydrogenase (QDH) to form (-)-quinate.[3][5] This reaction is reversible, allowing (-)-quinate to be converted back to 3-dehydroquinate, effectively acting as a storage pool that can be channeled back into the shikimate pathway when needed.[3]

In microorganisms, quinate can also be a catabolic substrate, where it is converted to 3-dehydroquinate and then further metabolized, often leading to protocatechuate.[6]

Core Intermediates

• Phosphoenolpyruvate (PEP) and Erythrose 4-phosphate (E4P): The starting precursors from glycolysis and the pentose (B10789219) phosphate (B84403) pathway, respectively.[1][7]

• 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP): The product of the condensation of PEP and E4P.[1]

• 3-Dehydroquinate: The first carbocyclic intermediate, formed from DAHP. This is the critical branch point.[1][3]

• (-)-Quinate: Formed by the reduction of 3-dehydroquinate. It is a central intermediate in this specific branch and can be a precursor for compounds like chlorogenic acid.[3][8][9]

• 3-Dehydroshikimate: Formed from the dehydration of 3-dehydroquinate in the main shikimate pathway.[1]

• Shikimate: Formed by the reduction of 3-dehydroshikimate.[1]

The pathway continues from shikimate to chorismate, the final precursor for aromatic amino acids.[7][10]

Key Enzymes and Quantitative Data

The diversion of flux between the shikimate and quinate pathways is primarily controlled by the competing activities of dehydroquinate dehydratase/shikimate dehydrogenase (DQD/SDH) and quinate dehydrogenase (QDH). In many plants, DQD and SDH activities are found on a single bifunctional protein.[3][5]

Enzyme	Abbreviation	EC Number	Substrate(s)	Product(s)	Organism Example
Quinate Dehydrogenase	QDH	1.1.1.24	3-Dehydroquinate, NAD(P)H	(-)-Quinate, NAD(P)⁺	Populus trichocarpa
Shikimate Dehydrogenase	SDH	1.1.1.25	3-Dehydroshikimate, NAD(P)H	Shikimate, NAD(P)⁺	Populus trichocarpa
3-Dehydroquinate Dehydratase	DHQD	4.2.1.10	3-Dehydroquinate	3-Dehydroshikimate	Populus trichocarpa
Quinate/Shikimate Dehydrogenase	QSDH	1.1.1.282	Quinate/Shikimate	3-Dehydroquinate/3-Dehydroshikimate	Corynebacterium glutamicum
Quinate Hydrolyase (Dehydratase)	QD	N/A	(-)-Quinate	Shikimate	Pisum sativum (pea)

Table 1: Enzyme Kinetic Parameters

The following table summarizes representative kinetic data for key enzymes. Note that parameters vary significantly based on the organism and experimental conditions.

Enzyme	Organism	Substrate	Cofactor	K_m_ (μM)	k_cat_ (s⁻¹)	Reference
QDH (Poptr3)	Populus trichocarpa	Quinate	NADP⁺	100 ± 10	1.83 ± 0.04	[3]
QDH (Poptr2)	Populus trichocarpa	Quinate	NADP⁺	150 ± 10	1.88 ± 0.03	[3]
SDH (Poptr1)	Populus trichocarpa	Shikimate	NADP⁺	60 ± 10	12.3 ± 0.3	[3]
SDH (Poptr5)	Populus trichocarpa	Shikimate	NADP⁺	20 ± 1	2.5 ± 0.04	[3]
QSDH	Corynebacterium glutamicum	Quinate	NAD⁺	130 ± 10	126 ± 3	[11]
QSDH	Corynebacterium glutamicum	Shikimate	NAD⁺	2000 ± 100	104 ± 2	[11]
Quinate Hydrolyase	Pisum sativum	Quinate	N/A	2000	N/A	[12]

Experimental Protocols

Spectrophotometric Measurement of Dehydrogenase Activity

This protocol is used to determine the activity of QDH and SDH by monitoring the production of NADH or NADPH at 340 nm.[3]

Reagents:

• Purified His₆-tagged enzyme (0.01 to 0.1 mg/ml)

• Assay Buffer: 75 mM Trizma base-HCl, pH 8.5

• Cofactor: 200 μM NADP⁺ or 250 μM NAD⁺

• Substrate: 5 μM to 5 mM (-)-quinate or shikimate

Procedure:

• Prepare a 1 ml reaction mixture in a cuvette containing the assay buffer, cofactor, and enzyme solution.

• Incubate the mixture to reach the desired temperature (e.g., 25°C).

• Initiate the reaction by adding the substrate (quinate or shikimate).

• Immediately begin monitoring the change in absorbance at 340 nm using a spectrophotometer.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve using the Beer-Lambert law (ε for NADPH/NADH at 340 nm is 6220 M⁻¹cm⁻¹).

• Perform control reactions without substrate or with heat-inactivated enzyme to account for any background absorbance changes.

Metabolite Analysis via LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a preferred method for analyzing polar and thermally labile intermediates of the quinate and shikimate pathways without derivatization.[13]

Sample Extraction:

• Flash-freeze biological tissue (e.g., plant leaves) in liquid nitrogen to quench metabolism.

• Homogenize the frozen tissue in a pre-chilled extraction solvent (e.g., 80% methanol).

• Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris.

• Collect the supernatant containing the metabolites.

• Filter the supernatant through a 0.22 μm filter before analysis.

LC-MS/MS Conditions (General Example):

• LC Column: A reverse-phase C18 column or a HILIC column for very polar compounds.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient from low to high organic phase (B) to separate the compounds of interest.

• Mass Spectrometer: An electrospray ionization (ESI) source operating in negative ion mode is typically used for these acidic compounds.

• Detection: Multiple Reaction Monitoring (MRM) mode for targeted quantification, using known precursor-product ion transitions for each intermediate.

Analysis of Dehydrogenase and Dehydratase Activity by HPLC

This method distinguishes between the four potential functions (DQD, SDH, QD, and QDH) by directly measuring substrate consumption and product formation.[3]

Procedure:

• Set up reaction mixtures containing the purified enzyme, buffer (pH 8.5), and different combinations of substrates and cofactors at saturating concentrations.

• Incubate the reactions for a defined period (e.g., 30 minutes) at a controlled temperature.

• Stop the reactions (e.g., by adding acid or boiling).

• Centrifuge to remove precipitated protein.

• Analyze the supernatant using an HPLC system equipped with a suitable column (e.g., C18) and a UV detector.

• Identify and quantify substrates and products by comparing retention times and UV absorption spectra with authentic standards.[3]

Visualizations: Pathways and Workflows

Diagram 1: (-)-Quinate and Shikimate Metabolic Pathways

Caption: Interconnection of the (-)-Quinate and Shikimate pathways at 3-dehydroquinate.

Diagram 2: Experimental Workflow for Spectrophotometric Enzyme Assay

Caption: Workflow for a spectrophotometric dehydrogenase (QDH/SDH) enzyme activity assay.

Diagram 3: Logical Workflow for Metabolite Analysisdot

// Nodes Start [label="Biological Sample\n(e.g., Plant Tissue)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quench [label="Quench Metabolism\n(Liquid Nitrogen)"]; Extract [label="Extract Metabolites\n(e.g., 80% Methanol)"]; Centrifuge [label="Centrifuge to\nRemove Debris"]; Filter [label="Filter Supernatant\n(0.22 µm)"]; Analyze [label="LC-MS/MS Analysis", shape=cylinder, fillcolor="#FBBC05"]; Identify [label="Identify Peaks by\nRetention Time & m/z"]; Quantify [label="Quantify using\nStandard Curves"]; End [label="Metabolite\nConcentrations", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Quench -> Extract -> Centrifuge -> Filter -> Analyze -> Identify -> Quantify -> End; }

References

• 1. The shikimate pathway: gateway to metabolic diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular characterization of quinate and shikimate metabolism in Populus trichocarpa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. connectsci.au [connectsci.au]
• 6. researchgate.net [researchgate.net]
• 7. THE SHIKIMATE PATHWAY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quinic acid - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. Shikimate pathway - Wikipedia [en.wikipedia.org]
• 11. Enzyme-substrate complexes of the quinate/shikimate dehydrogenase from Corynebacterium glutamicum enable new insights in substrate and cofactor binding, specificity, and discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Metabolism of Quinate in Pea Roots (Purification and Partial Characterization of a Quinate Hydrolyase) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

The Discovery and Isolation of (-)-Quinate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Quinate, the anionic form of (-)-quinic acid, is a naturally occurring cyclitol and a versatile chiral building block in the synthesis of numerous pharmaceuticals. First isolated in 1790 from Cinchona bark, this compound is a key intermediate in the shikimate pathway for the biosynthesis of aromatic compounds in plants and microorganisms. This technical guide provides a comprehensive overview of the discovery, natural sources, and detailed methodologies for the isolation and characterization of (-)-quinate. It includes quantitative data on extraction yields, detailed experimental protocols, and spectroscopic data for compound identification. Furthermore, this guide elucidates the role of (-)-quinate in significant signaling pathways, including its influence on calcium-dependent mitochondrial function and its involvement in anticancer mechanisms.

Discovery and Natural Occurrence

(-)-Quinic acid was first isolated in 1790 by the German pharmacist Friedrich Christian Hofmann from the bark of the Cinchona tree. It is a colorless solid found in a variety of plant sources. Notably, it is a constituent of coffee beans, contributing to their perceived acidity. Other significant natural sources include apples, citrus fruits, carrots, and tobacco leaves. Within these biological systems, (-)-quinate serves as a precursor in the biosynthesis of aromatic natural compounds through the shikimate pathway.

Experimental Protocols for Isolation and Purification

The isolation of (-)-quinate from natural sources typically involves solvent extraction followed by chromatographic purification. Below are detailed protocols for its extraction from citrus fruits and a more advanced method using molecularly imprinted polymers for isolation from coffee beans.

Isolation of (-)-Quinic Acid from Dropped Citrus Fruits

This protocol details the isolation of (-)-quinic acid using column chromatography from the ethyl acetate (B1210297) fraction of a methanol (B129727) extract of citrus fruits.[1]

Materials:

• Dropped citrus fruits

• Methanol

• Ethyl acetate

• Silica (B1680970) gel for column chromatography

• Solvent systems:

  • Water:Methanol (for initial fractionation)

  • Butanol:Acetic acid:Water (for final purification)

Procedure:

• Extraction: A methanol extract of the citrus fruits is prepared and then fractionated with ethyl acetate.

• Initial Column Chromatography: The ethyl acetate fraction (8 g) is subjected to column chromatography over silica gel (300 g). A gradient of increasing polarity with a water:methanol solvent system is used for elution.

• Fraction Pooling: Fractions eluted with 30:70 and 20:80 water:methanol are collected. These fractions, showing compounds with similar Rf values, are combined (3.95 g).

• Final Column Chromatography: The combined fractions are further purified by column chromatography on silica gel (200 g) using a butanol:acetic acid:water solvent system with increasing polarity.

• Isolation: The purified (-)-quinic acid is obtained as a white solid.

Molecularly Imprinted Solid Phase Extraction (MISPE) of Quinic Acid from Coffee Beans

This method utilizes molecularly imprinted polymers (MIPs) for the selective extraction of quinic acid from coffee bean extracts, offering high recovery and selectivity.[2][3]

Materials:

• Coffee bean extract

• Molecularly Imprinted Polymer (MIP) with 4-vinylpyridine (B31050) as the functional monomer

• Acetonitrile (B52724) (washing solvent)

• 10% Acetic acid in water (elution solvent)

• Solid Phase Extraction (SPE) cartridges

Procedure:

• Sample Preparation: The coffee extract is reconstituted in ethanol:water (97:3 v/v) to concentrations of 0.25 mg/mL and 0.5 mg/mL.

• SPE Cartridge Packing: An SPE cartridge is packed with 40 mg of the MIP.

• Loading: 2 mL of the prepared coffee extract solution is loaded onto the conditioned SPE cartridge.

• Washing: The cartridge is washed with 2 mL of acetonitrile to remove non-specifically bound compounds.

• Elution: The selectively bound quinic acid is eluted with 2 mL of 10% acetic acid in water.

• Analysis: The eluted fraction is analyzed by UHPLC-MS/MS for quantification of quinic acid.

Quantitative Data

The efficiency of isolation and purification is paramount. The following tables summarize key quantitative data from the described protocols.

Table 1: Yield and Purity of (-)-Quinic Acid from Citrus Fruits

Parameter	Value	Reference
Starting Material	Ethyl acetate fraction of methanol extract	[1]
Yield	27.84%	[1]
Melting Point	160-162°C	[1]

Table 2: Recovery of Quinic Acid using MISPE from Coffee Beans

Parameter	Value	Reference
Recovery from Aqueous Coffee Extract	81.918 ± 3.027%	[2][3]
Recovery from Spiked Mixture (QA, CA, CGA)	82.30 ± 5.58%	[2]
Reusability (up to 4th cycle)	>93%	[2]

Physicochemical and Spectroscopic Characterization

Accurate identification of the isolated (-)-quinic acid is achieved through various analytical techniques.

Table 3: Physicochemical and Spectroscopic Data for (-)-Quinic Acid

Property/Technique	Data	Reference(s)
Molecular Formula	C₇H₁₂O₆	[4]
Molecular Weight	192.17 g/mol	[5]
Melting Point	160-162°C	[1]
Specific Rotation [α]	-43.9°	[4]
¹H NMR (400 MHz, DMSO-d₆) δ (ppm)	12.20 (s, 1H), 5.33 (s, 1H), 4.55 (s, 3H), 3.20–3.70 (m, 3H), 2.80–2.84 (m, 4H)	[1]
¹³C NMR (100 MHz, DMSO-d₆) δ (ppm)	176.12, 74.89, 69.47, 67.20, 40.05, 39.84	[1]
FT-IR ν (cm⁻¹)	3507, 3332 (O-H), 2929 (C-H), 1677 (C=O), 1449, 1267, 1133	[1]
Mass Spectrometry (ESI-MS) m/z	[M-H]⁻ at 191	[6]

Visualizations of Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and purification of (-)-quinic acid from a natural plant source.

Caption: Generalized workflow for the extraction and purification of (-)-Quinic Acid.

Signaling Pathways

(-)-Quinate is not merely a biosynthetic intermediate but also an active signaling molecule. Recent studies have unveiled its role in modulating critical cellular pathways.

5.2.1. Role in the Shikimate Pathway

(-)-Quinate is an intermediate in the shikimate pathway, which is essential for the biosynthesis of aromatic amino acids in plants, fungi, and bacteria.

Caption: The role of (-)-Quinic Acid as an intermediate in the Shikimate Pathway.

5.2.2. Activation of Ca²⁺-Dependent Mitochondrial Function and Insulin (B600854) Secretion

(-)-Quinic acid has been shown to modulate intracellular calcium homeostasis, which in turn enhances glucose-stimulated insulin secretion in pancreatic β-cells.[7]

Caption: Signaling cascade of (-)-Quinic Acid-induced insulin secretion.

5.2.3. Anticancer Signaling Pathway

The anticancer properties of (-)-quinic acid are attributed to its ability to induce apoptosis and inhibit key signaling pathways that promote cancer cell proliferation and invasion.[8][9]

Caption: Inhibition of pro-cancer signaling pathways by (-)-Quinic Acid.

Conclusion

(-)-Quinate is a readily available chiral pool compound with significant potential in drug development, not only as a synthetic precursor but also as a bioactive molecule itself. The methodologies for its isolation and purification are well-established, with modern techniques like MISPE offering high efficiency and selectivity. The elucidation of its role in key signaling pathways, such as those involved in metabolic regulation and cancer, opens new avenues for therapeutic research. This guide provides a foundational resource for scientists and researchers to explore the full potential of (-)-quinate in their respective fields.

References

• 1. Isolation of quinic acid from dropped Citrus reticulata Blanco fruits: its derivatization, antibacterial potential, docking studies, and ADMET profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. magnusconferences.com [magnusconferences.com]
• 3. Molecularly Imprinted Solid Phase Extraction Strategy for Quinic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solved Question 2 (3 points) Quinic acid, C7H1206, can be | Chegg.com [chegg.com]
• 5. Quinic acid (77-95-2) IR Spectrum [chemicalbook.com]
• 6. Molecularly Imprinted Solid Phase Extraction Strategy for Quinic Acid [mdpi.com]
• 7. The plant product quinic acid activates Ca2+ -dependent mitochondrial function and promotes insulin secretion from pancreatic beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Pharmacological insights into the multifaceted biological properties of quinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Natural Sources of (-)-Quinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Quinic acid, a naturally occurring cyclitol, is a versatile chiral building block for the synthesis of numerous pharmaceuticals and a key intermediate in the biosynthesis of aromatic compounds in plants and microorganisms.[1] This technical guide provides a comprehensive overview of the primary natural sources of (-)-quinic acid, detailing its concentration in various plants and microbial systems. Furthermore, this document outlines detailed experimental protocols for the extraction, isolation, and quantification of (-)-quinic acid, and presents a visualization of its biosynthetic pathway. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with this important biomolecule.

Introduction

(-)-Quinic acid, systematically named (1S,3R,4S,5R)-1,3,4,5-tetrahydroxycyclohexanecarboxylic acid, is a cyclohexanecarboxylic acid found widely in the plant kingdom and in some microorganisms.[2][3][4][5] It plays a crucial role in metabolism as a precursor in the shikimate pathway for the biosynthesis of aromatic amino acids and other aromatic compounds.[1][6] Beyond its biosynthetic significance, (-)-quinic acid is of considerable interest to the pharmaceutical industry as a chiral starting material for the synthesis of various drugs.[1] This guide explores the diverse natural sources of this valuable compound, providing quantitative data and detailed methodologies for its study.

Natural Sources of (-)-Quinate

(-)-Quinic acid is ubiquitously distributed in the plant kingdom, with notable concentrations found in specific plant tissues and fruits. It is also produced by certain microorganisms.

Plant Sources

A wide variety of plants are known to contain (-)-quinic acid, often in its free form or as esters, such as chlorogenic acid (an ester of caffeic acid and quinic acid).[2][7]

• Cinchona Bark (Cinchona spp.) : The bark of the Cinchona tree is a well-known source of quinine (B1679958) and other alkaloids, and it also contains a significant amount of quinic acid.[3][8][9][10]

• Coffee Beans (Coffea arabica and Coffea canephora) : Green coffee beans contain quinic acid, and its concentration can increase during the roasting process due to the hydrolysis of chlorogenic acids.[11][12][13][14]

• Eucalyptus Bark (Eucalyptus globulus) : The bark of Eucalyptus globulus has been identified as a source of various phenolic compounds, including quinic acid.[3][15][16][17][18]

• Fruits : Many fruits are rich in organic acids, including (-)-quinic acid. Notable examples include:

  • Kiwifruit (Actinidia deliciosa, Actinidia chinensis, Actinidia arguta)[16][19][20][21]

  • Apples (Malus domestica)[1]

  • Peaches (Prunus persica)[1]

  • Pears (Pyrus communis)[1]

  • Plums (Prunus domestica)[1]

  • Cranberries (Vaccinium macrocarpon)

  • Dropped immature citrus fruits (Citrus reticulata)[5][22]

• Other Plants : (-)-Quinic acid is also found in various other medicinal and dietary plants, including Haematocarpus validus, Hypericum empetrifolium, Achillea pseudoaleppica, Rumex nepalensis, and Artemisia annua.[2][23]

Microbial and Marine Sources

Certain microorganisms and marine organisms are also capable of synthesizing (-)-quinic acid.

• Microorganisms : Some bacteria and fungi produce quinic acid as part of their metabolism.[24][25][26][27] For instance, Aspergillus niger and Bacillus megaterium have been studied in the context of quinic acid biotransformation.[2][28]

• Marine Sources : Microalgae and cyanobacteria have been identified as marine sources of hydroxycinnamoyl-quinic acids, which are esters of (-)-quinic acid.[7]

Quantitative Data of (-)-Quinate in Natural Sources

The concentration of (-)-quinic acid can vary significantly depending on the source, developmental stage, and processing methods. The following tables summarize the quantitative data available in the literature.

Table 1: Concentration of (-)-Quinate in Plant Sources

Plant Source	Plant Part	Concentration	Reference(s)
Coffea arabica (Green Coffee Beans)	Bean	0.33 - 0.85% by mass	[11]
Coffea arabica (Colombian)	Green Bean	6 ± 0.8 g/kg (dwb)	[12]
Instant Coffee	Powder	63.6 - 64.4 g/kg	[29][30][31]
Actinidia deliciosa 'Hayward' (Kiwifruit)	Fruit (28-42 days after anthesis)	~2% of fresh weight	[20]
Actinidia deliciosa 'Hayward' (Kiwifruit)	Fruit (at harvest)	0.8% of fresh weight	[20]
Actinidia chinensis and A. deliciosa	Fruit (75 days after anthesis)	~4% of fruit weight	[20]
Actinidia arguta	Fruit (peak)	1.5% of total fruit weight	[20]
Cloudy Apple Juice	Juice	1493.3 - 1705.2 mg/L	[29][30][31]
Red Wine	Wine	24.0 - 25.1 mg/L	[29][30][31]
Mushroom Extract	Extract	740 ± 30 µg/mL	[23]
Cranberry Juice	Juice	200 - 600 µg/mL (used for validation)	[23]

dwb: dry weight basis

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, and quantification of (-)-quinic acid from natural sources.

Extraction and Isolation of (-)-Quinic Acid from Citrus reticulata

This protocol is adapted from a study on the isolation of quinic acid from dropped citrus fruits.[22]

4.1.1. Extraction

• Air-dry the plant material (e.g., dropped Citrus reticulata fruits) and grind it into a fine powder.

• Macerate the powdered material with methanol (B129727) at room temperature for 72 hours.

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude methanol extract.

• Suspend the crude extract in water and partition it successively with solvents of increasing polarity, such as hexane, ethyl acetate (B1210297), and butanol.

• Concentrate the ethyl acetate fraction, which is typically rich in quinic acid.

4.1.2. Isolation by Column Chromatography

• Subject the concentrated ethyl acetate fraction to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of a suitable solvent system, such as chloroform-methanol or ethyl acetate-methanol, starting with a less polar mixture and gradually increasing the polarity.

• Collect the fractions and monitor them by thin-layer chromatography (TLC) using an appropriate solvent system.

• Visualize the spots on the TLC plates using a suitable visualizing agent (e.g., anisaldehyde-sulfuric acid reagent followed by heating).

• Combine the fractions containing the pure compound, as indicated by TLC, and evaporate the solvent to yield crystalline (-)-quinic acid.

Quantification of (-)-Quinate by High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the quantification of organic acids, including quinic acid, in various matrices.[1][4][23]

4.2.1. Sample Preparation (for Fruit Juices)

• Centrifuge the fruit juice sample to remove any suspended solids.

• Filter the supernatant through a 0.45 µm membrane filter before injection into the HPLC system.

• If necessary, dilute the sample with the mobile phase to bring the concentration of quinic acid within the linear range of the calibration curve.

4.2.2. Chromatographic Conditions

• Column : A reversed-phase C18 column or a specialized organic acid analysis column.[1][32]

• Mobile Phase : An aqueous buffer, typically with an acidic pH (e.g., 100 mM phosphate (B84403) buffer at pH 2.5).[1]

• Flow Rate : A typical flow rate is around 0.5 mL/min.[1]

• Detection : UV detection at a wavelength of 210 nm or 226 nm is commonly used for organic acids.[1][4]

• Quantification : Create a calibration curve using standard solutions of (-)-quinic acid of known concentrations. The concentration of quinic acid in the sample is determined by comparing its peak area to the calibration curve.

Quantification of (-)-Quinate by Gas Chromatography (GC)

Gas chromatography can also be used for the quantification of quinic acid, typically after derivatization to increase its volatility.[4]

4.3.1. Derivatization

• Evaporate the sample extract to dryness.

• Add a derivatizing agent, such as a silylating reagent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with trimethylchlorosilane), to convert the hydroxyl and carboxylic acid groups to their trimethylsilyl (B98337) ethers and esters.

• Heat the mixture to ensure complete derivatization.

4.3.2. GC Conditions

• Column : A capillary column suitable for the separation of derivatized organic acids (e.g., a non-polar or medium-polar column).

• Carrier Gas : Helium or hydrogen.

• Temperature Program : A temperature gradient is typically used to achieve good separation of different organic acids.

• Detector : A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection and quantification.

• Quantification : Similar to HPLC, quantification is performed using a calibration curve prepared with derivatized quinic acid standards.

Biosynthesis of (-)-Quinate: The Shikimate Pathway

(-)-Quinic acid is a key intermediate in the shikimate pathway, a seven-step metabolic route used by bacteria, fungi, and plants for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan).[6][19] The pathway starts from the precursors phosphoenolpyruvate (B93156) (PEP) and erythrose 4-phosphate (E4P).

The following diagram illustrates the central steps of the shikimate pathway leading to the formation of chorismate, with the branch point to (-)-quinic acid.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 7. Amounts of Caffeoylquinic Acid in Coffee By-Products | Encyclopedia MDPI [encyclopedia.pub]
• 8. CINCHONA BARK | PDF [slideshare.net]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. tandfonline.com [tandfonline.com]
• 14. helenacoffee.vn [helenacoffee.vn]
• 15. Characterization of phenolic components in polar extracts of Eucalyptus globulus Labill. bark by high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. eucalyptus.com.br [eucalyptus.com.br]
• 18. eucalyptus.com.br [eucalyptus.com.br]
• 19. Shikimate pathway - Wikipedia [en.wikipedia.org]
• 20. QUINIC ACID COMPOSITION IN ACTINIDIA | International Society for Horticultural Science [ishs.org]
• 21. Changes in quinic acid metabolism during fruit development in three kiwifruit species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Isolation of quinic acid from dropped Citrus reticulata Blanco fruits: its derivatization, antibacterial potential, docking studies, and ADMET profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Advances in Production of Hydroxycinnamoyl-Quinic Acids: From Natural Sources to Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Microbial transformation of quinic acid to shikimic acid by Bacillus megaterium | Semantic Scholar [semanticscholar.org]
• 27. Advances in Production of Hydroxycinnamoyl-Quinic Acids: From Natural Sources to Biotechnology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. WO2009107328A1 - Process for production of quinic acid and/or caffeic acid - Google Patents [patents.google.com]
• 29. academic.oup.com [academic.oup.com]
• 30. academic.oup.com [academic.oup.com]
• 31. researchgate.net [researchgate.net]
• 32. Determination of vitamin C and organic acids in various fruits by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of (-)-Quinate in Microbial Metabolism and Regulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Quinate, a naturally abundant cyclitol, plays a significant and multifaceted role in the microbial world. Far from being an inert metabolite, it serves as a crucial carbon source, a key intermediate linking primary and secondary metabolism, and a signaling molecule that orchestrates complex regulatory networks. For microorganisms, the ability to utilize (-)-quinate confers a significant ecological advantage, allowing them to thrive in diverse environments, particularly in association with plant matter. This in-depth technical guide provides a comprehensive overview of the biological significance of (-)-quinate in microorganisms, with a focus on its metabolic pathways, the enzymes involved, and the intricate regulatory circuits that govern its utilization. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals seeking to understand and exploit microbial quinate metabolism for biotechnological and therapeutic applications.

Introduction

(-)-Quinate is a C7 cyclitol (a carbocyclic polyol) that is widely distributed in the plant kingdom. As a result, microorganisms that inhabit terrestrial and aquatic environments rich in decaying plant material have evolved sophisticated mechanisms to metabolize this compound. The study of microbial quinate metabolism has a rich history, with pioneering work in fungi like Neurospora crassa and Aspergillus nidulans laying the foundation for our understanding of gene regulation in eukaryotes. In recent years, there has been a renewed interest in this area, driven by the potential of engineering microorganisms for the biocatalytic conversion of quinate into valuable chemicals and the identification of novel drug targets within these metabolic pathways.

This guide will delve into the core aspects of (-)-quinate's biological significance, presenting quantitative data, detailed experimental methodologies, and visual representations of the key pathways and regulatory networks.

(-)-Quinate as a Carbon Source: The Catabolic Pathways

Numerous microorganisms, including bacteria and fungi, can utilize (-)-quinate as a sole source of carbon and energy. This is accomplished through dedicated catabolic pathways that converge on intermediates of central metabolism.

The Quinate Utilization (qut) Pathway in Fungi

In filamentous fungi such as Aspergillus nidulans and Neurospora crassa, the catabolism of quinate is mediated by the inducible quinate utilization (qut) pathway. The genes encoding the enzymes of this pathway are typically found in a gene cluster, a hallmark of fungal secondary metabolite pathways. The key enzymatic steps are:

• Quinate Permease (Qa-y): Facilitates the uptake of quinate into the fungal cell.

• Quinate Dehydrogenase (QDH): Oxidizes quinate to 3-dehydroquinate (B1236863).

• 3-Dehydroquinase (DHQase): Dehydrates 3-dehydroquinate to 3-dehydroshikimate.

• 3-Dehydroshikimate Dehydratase: Converts 3-dehydroshikimate to protocatechuate.

Protocatechuate is then further metabolized via the β-ketoadipate pathway, eventually feeding into the tricarboxylic acid (TCA) cycle.

The Quinate and Shikimate Utilization (qsu) Pathway in Bacteria

In bacteria like Corynebacterium glutamicum, the genes for quinate and shikimate utilization are organized in the qsu operon. This pathway shares similarities with the fungal system but also exhibits key differences. The core reactions are catalyzed by:

• Quinate/Shikimate Transporter (QsuA): A predicted transporter for the uptake of quinate and shikimate.

• Quinate/Shikimate Dehydrogenase (QsuD): A versatile enzyme that can oxidize both quinate to 3-dehydroquinate and shikimate to 3-dehydroshikimate.

• 3-Dehydroquinate Dehydratase (QsuC): Catalyzes the conversion of 3-dehydroquinate to 3-dehydroshikimate.

• Dehydroshikimate Dehydratase (QsuB): Converts 3-dehydroshikimate to protocatechuate.

Data Presentation: Enzyme Kinetics and Gene Expression

A quantitative understanding of the enzymes and their regulation is crucial for metabolic engineering and drug development. The following tables summarize key quantitative data from the literature.

Enzyme	Microorganism	Substrate	Km (µM)	Vmax	Reference(s)
Quinate Dehydrogenase	Aspergillus nidulans	Quinate	450	Not Reported	[1]
Shikimate	1700	Not Reported	[1]
NAD+	150	Not Reported	[1]
3-Dehydroquinase	Aspergillus nidulans	3-Dehydroquinate	500	Not Reported	[2]

Table 1: Kinetic Parameters of Key Enzymes in Fungal Quinate Metabolism. This table presents the Michaelis-Menten constants (Km) for quinate dehydrogenase and 3-dehydroquinase from Aspergillus nidulans. Lower Km values indicate a higher affinity of the enzyme for its substrate.

Gene	Microorganism	Condition	Fold Change in Expression	Reference(s)
qa-y	Neurospora crassa	Quinate Induction (30 min)	Up to 17-fold	[3]
qa-1F	Neurospora crassa	Quinate Induction (15 min)	3-fold	[3]
qsuD	Corynebacterium glutamicum	Growth on Quinate vs. Glucose	Markedly Upregulated	[3][4]
qsuA	Corynebacterium glutamicum	Growth on Quinate vs. Glucose	Markedly Upregulated	[5]
qsuB	Corynebacterium glutamicum	Growth on Quinate vs. Glucose	Markedly Upregulated	[5]
qsuC	Corynebacterium glutamicum	Growth on Quinate vs. Glucose	Markedly Upregulated	[5]

Table 2: Gene Expression Changes in Response to (-)-Quinate. This table highlights the significant upregulation of genes involved in quinate transport and metabolism upon exposure to quinate. The data for Corynebacterium glutamicum is qualitative based on graphical representation in the cited literature.

Visualization of Pathways and Regulatory Networks

The following diagrams, generated using the DOT language, illustrate the key metabolic and regulatory pathways involved in microbial quinate utilization.

References

• 1. mdpi.com [mdpi.com]
• 2. Genetical and biochemical aspects of quinate breakdown in the filamentous fungus Aspergillus nidulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of Expression of Genes Involved in Quinate and Shikimate Utilization in Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of expression of genes involved in quinate and shikimate utilization in Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on (-)-Quinate as a Precursor for Aromatic Compounds

Executive Summary

(-)-Quinic acid, a naturally abundant cyclitol, represents a versatile and sustainable chiral starting material for the synthesis of a wide array of aromatic compounds.[1][2] Its strategic position at the intersection of primary and secondary metabolism makes it an attractive precursor for the biotechnological production of aromatic amino acids, specialty chemicals, and pharmaceutical intermediates.[3][4] This guide provides a comprehensive overview of the metabolic pathways involved, quantitative data on conversion efficiencies, detailed experimental protocols for key enzymatic steps, and the logical workflows for engineering microbial cell factories.

Introduction: The Significance of (-)-Quinate

(-)-Quinic acid is a key intermediate in the biosynthesis of various aromatic compounds in plants and microorganisms.[1] Its conversion into the shikimate pathway, the central route to aromatic amino acids like phenylalanine, tyrosine, and tryptophan, has been a subject of significant research.[5][6] The absence of the shikimate pathway in animals makes the enzymes involved prime targets for the development of herbicides and antimicrobial agents.[3] For drug development professionals, quinic acid's chiral scaffold is a valuable building block for synthesizing complex pharmaceuticals, including the antiviral drug oseltamivir.[2] This guide will delve into the biochemical conversion of (-)-quinate and its potential in metabolic engineering.

Metabolic Pathways: From (-)-Quinate to Aromatic Compounds

The conversion of (-)-quinate to aromatic compounds hinges on its entry into the well-established shikimate pathway. This is primarily accomplished through the action of quinate dehydrogenase (QDH), which catalyzes the oxidation of (-)-quinate to 3-dehydroquinate (B1236863), the first intermediate of the shikimate pathway.[1][7]

The key enzymatic steps are:

• Quinate to 3-Dehydroquinate: Catalyzed by quinate dehydrogenase (QDH, EC 1.1.1.24), this reversible reaction utilizes NAD+ as a cofactor.[1]

• 3-Dehydroquinate to 3-Dehydroshikimate: This dehydration is carried out by 3-dehydroquinate dehydratase (DHQD, EC 4.2.1.10).[3]

• 3-Dehydroshikimate to Shikimate: A reduction reaction catalyzed by shikimate dehydrogenase (SDH, EC 1.1.1.25).[6]

From shikimate, a series of enzymatic reactions leads to chorismate, the final common precursor for the biosynthesis of tryptophan, phenylalanine, and tyrosine.[5]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the core metabolic pathways and a generalized workflow for engineering microorganisms to produce aromatic compounds.

Caption: Conversion of (-)-quinate to aromatic amino acids via the shikimate pathway.

Caption: A logical workflow for engineering microorganisms for aromatic compound production.

Quantitative Data

While comprehensive data on the direct conversion of (-)-quinate to various aromatic compounds is still emerging, several studies provide key quantitative insights into the efficiencies of the enzymes and pathways involved.

Enzyme Kinetic Parameters

The catalytic efficiency of key enzymes in the quinate and shikimate pathways is crucial for optimizing production.

Enzyme	Organism	Substrate	K_m	k_cat	Catalytic Efficiency (k_cat/K_m)	Reference
3-Dehydroquinate Dehydratase (DHQD)	Various	3-Dehydroquinate	Low µM range	Not specified	Not specified	[3]
Quinate/Shikimate Dehydrogenase (CglQSDH)	Corynebacterium glutamicum	Quinate	Not specified	Not specified	Higher for quinate than shikimate	[4]
Shikimate Dehydrogenase (CsDQD/SDHa)	Camellia sinensis	3-Dehydroshikimate	0.040 ± 0.002 mM	1.80 ± 0.03 s⁻¹	45.0 s⁻¹mM⁻¹	[8][9]
Shikimate Dehydrogenase (CsDQD/SDHa)	Camellia sinensis	Shikimate	0.13 ± 0.01 mM	0.47 ± 0.01 s⁻¹	3.62 s⁻¹mM⁻¹	[8][9]

Product Yields from Engineered Microorganisms

Metabolic engineering has enabled the high-yield production of aromatic compounds, primarily using glucose as a starting substrate. These strategies are directly applicable to strains engineered to utilize (-)-quinate.

Product	Organism	Substrate	Titer	Yield	Cultivation Method	Reference
Phenyllactic Acid	Escherichia coli	Glucose	52.89 ± 0.25 g/L	Not specified	6 L Fed-batch Fermentation	[5][10]
Phenylacetic Acid	Escherichia coli	L-Phenylalanine	772.9 ± 26.80 mg/L	0.94 mol/mol	Shake Flask	[11]
Shikimate	Corynebacterium glutamicum	Glucose	~37.3 g/L	Not specified	7 L Fed-batch Fermentation	[12]
Protocatechuic Acid	Pseudomonas putida	Corncob Hydrolysate	253.88 mg/L	70.85%	Shake Flask	[13]

Biomimetic Synthesis Yields

Chemical synthesis approaches mimicking biological pathways have also shown high efficiency for specific conversion steps.

Product	Starting Material	Reaction Step	Yield	Reference
3-acetyl-protocatechuic acid methyl ester	(-)-Quinic acid derivative	Jones oxidation and aromatization	92%	[7][14]
Methyl 4,5-diacetyl-3-keto shikimate	(-)-Quinic acid derivative	Acetylation	86%	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of (-)-quinate conversion pathways.

Quinate/Shikimate Dehydrogenase (QDH/SDH) Activity Assay

This protocol is adapted from methodologies used for characterizing shikimate dehydrogenases.[8][9]

• Objective: To determine the kinetic parameters of QDH/SDH for the oxidation of (-)-quinate or shikimate.

• Principle: The enzymatic reaction reduces NADP+ to NADPH, which can be monitored spectrophotometrically by the increase in absorbance at 340 nm.

• Materials:

  • Purified recombinant QDH/SDH enzyme

  • 1 M BTP-HCl buffer (pH 8.5)

  • 100 mM (-)-Quinic acid or Shikimic acid stock solution

  • 10 mM NADP+ stock solution

  • Spectrophotometer and UV-transparent cuvettes

• Procedure:

  • Prepare a 100 µL reaction mixture in a cuvette containing:

    • 10 µL of 1 M BTP-HCl buffer (final concentration: 100 mM)

    • 10 µL of 10 mM NADP+ (final concentration: 1 mM)

    • Variable volumes of substrate stock to achieve desired final concentrations (e.g., 0.01-1 mM)

    • Nuclease-free water to a final volume of 90 µL.

  • Equilibrate the reaction mixture at 30°C for 5 minutes.

  • Initiate the reaction by adding 10 µL of purified enzyme solution (e.g., 1 µg/µL).

  • Immediately monitor the increase in absorbance at 340 nm for 3-5 minutes, recording data at regular intervals.

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (ε for NADPH at 340 nm is 6.22 mM⁻¹cm⁻¹).

  • Repeat steps 1-5 for each substrate concentration.

  • Determine K_m and V_max by fitting the initial velocity data to the Michaelis-Menten equation using non-linear regression software.

Microbial Production of Aromatic Compounds via Fed-Batch Fermentation

This generalized protocol is based on strategies for high-titer production of phenyllactic acid in E. coli.[5][10][15]

• Objective: To produce a target aromatic compound from a carbon source in a metabolically engineered microbial strain.

• Strain: An engineered strain of E. coli or C. glutamicum with an enhanced shikimate pathway and expression of the necessary terminal enzymes for the desired product.

• Materials:

  • Fermentation medium (e.g., LB or a defined mineral salt medium) with appropriate antibiotics.

  • Seed culture of the engineered strain.

  • Concentrated glucose feeding solution (e.g., 500 g/L).

  • pH control agents (e.g., NH₄OH, H₃PO₄).

  • Bioreactor (e.g., 6 L) with controls for temperature, pH, and dissolved oxygen (DO).

• Procedure:

  • Inoculum Preparation: Grow a seed culture in baffled flasks overnight at 37°C and 220 rpm.

  • Batch Phase: Inoculate the bioreactor containing the initial fermentation medium. Maintain temperature at 37°C and pH at 7.0. Allow the culture to grow until the initial glucose is depleted, often indicated by a sharp increase in DO.

  • Fed-Batch Phase: Initiate a fed-batch strategy to maintain a low concentration of glucose and avoid the accumulation of inhibitory byproducts. A common strategy is a DO-stat feedback control, where the glucose feed rate is automatically adjusted to maintain the DO at a set point (e.g., 30% saturation).

  • Induction: If using an inducible promoter system for pathway gene expression, add the inducer (e.g., IPTG) at an appropriate cell density (e.g., OD₆₀₀ of 10-20).

  • Sampling: Periodically take samples to measure cell density (OD₆₀₀), substrate concentration, and product titer using HPLC.

  • Harvesting: Conclude the fermentation when productivity declines. Centrifuge the broth to separate the cells from the supernatant containing the product.

  • Purification: Purify the target aromatic compound from the supernatant using methods such as liquid-liquid extraction, crystallization, or chromatography.

Conclusion and Future Outlook

(-)-Quinate is a promising, bio-based precursor for the synthesis of valuable aromatic compounds. The metabolic pathways connecting it to the central shikimate pathway are well-understood, and the key enzymes have been identified and characterized. While significant progress has been made in engineering microorganisms for high-yield production of aromatics from glucose, the direct and efficient utilization of (-)-quinate as a primary feedstock remains a key area for future research. Advances in synthetic biology and metabolic engineering will likely lead to the development of robust microbial cell factories capable of converting (-)-quinate into a diverse portfolio of aromatic chemicals, further enhancing the sustainability and economic viability of biomanufacturing.

References

• 1. Quinate dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficient production of phenyllactic acid in Escherichia coli via metabolic engineering and fermentation optimization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Synthesis of Regioselectively Protected Protocatechuic Acid Derivatives by Biomimetic Transformation of Quinic Acid | Semantic Scholar [semanticscholar.org]
• 8. Frontiers | Functional Analysis of 3-Dehydroquinate Dehydratase/Shikimate Dehydrogenases Involved in Shikimate Pathway in Camellia sinensis [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Efficient production of phenyllactic acid in Escherichia coli via metabolic engineering and fermentation optimization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolic engineering of Escherichia coli to high efficient synthesis phenylacetic acid from phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Shikimate Metabolic Pathway Engineering in Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Frontiers | Efficient production of phenyllactic acid in Escherichia coli via metabolic engineering and fermentation optimization strategies [frontiersin.org]

An In-depth Technical Guide to the Enzymatic Conversion of 3-Dehydroquinate to (-)-Quinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enzymatic conversion of 3-dehydroquinate (B1236863) to (-)-quinate is a key reaction at the interface of primary and secondary metabolism in a variety of organisms, including bacteria, fungi, and plants. This reversible reaction is catalyzed by the enzyme quinate dehydrogenase (QDH) (EC 1.1.1.24), a member of the oxidoreductase family.[1][2] 3-Dehydroquinate is an intermediate in the shikimate pathway, an essential metabolic route for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in microorganisms and plants, but absent in mammals.[3][4][5] The product of the reaction, (-)-quinate, is a precursor for the synthesis of various secondary metabolites, such as chlorogenic acid, which plays a role in plant defense and has potential applications in human health.[6][7]

The enzyme 3-dehydroquinate dehydratase (DHQD) presents a competing pathway for 3-dehydroquinate, converting it to 3-dehydroshikimate, the next step in the shikimate pathway.[3][4] The balance between the flux of 3-dehydroquinate through QDH and DHQD can therefore influence the metabolic fate of this important branch-point intermediate. Understanding the kinetics and regulation of QDH is crucial for metabolic engineering efforts aimed at overproducing valuable quinate-derived compounds and for the development of novel antimicrobial agents targeting the shikimate pathway.

This technical guide provides a comprehensive overview of the enzymatic conversion of 3-dehydroquinate to (-)-quinate, with a focus on the enzyme quinate dehydrogenase. It includes detailed experimental protocols, a summary of kinetic data, and visualizations of the metabolic pathway and experimental workflows.

Enzymatic Reaction and Signaling Pathway

Quinate dehydrogenase catalyzes the NAD(P)H-dependent reduction of 3-dehydroquinate to (-)-quinate and the reverse reaction, the NAD(P)+-dependent oxidation of (-)-quinate to 3-dehydroquinate.[1][2] The enzyme can utilize either NAD+/NADH or NADP+/NADPH as a cofactor, with specificity varying between enzymes from different organisms.[8][9]

The reaction is in competition with the dehydration of 3-dehydroquinate to 3-dehydroshikimate, catalyzed by 3-dehydroquinate dehydratase (DHQD), a key enzyme in the shikimate pathway.[3][4] The relative activities and substrate affinities of QDH and DHQD for 3-dehydroquinate can determine the metabolic flux towards either quinate-derived secondary metabolites or aromatic amino acid biosynthesis.

Figure 1: Enzymatic conversion of 3-dehydroquinate.

Quantitative Data on Quinate Dehydrogenase Kinetics

The kinetic parameters of quinate dehydrogenase vary depending on the source of the enzyme, the substrate (3-dehydroquinate or quinate), and the cofactor (NAD(P)H or NAD(P)+). The following tables summarize the Michaelis-Menten constants (Km) and maximum reaction velocities (Vmax) for QDH from several organisms.

Table 1: Kinetic Parameters for the Reduction of 3-Dehydroquinate to (-)-Quinate

Organism	Km (3-Dehydroquinate) (µM)	Vmax (µmol/min/mg)	Cofactor	Reference
Corynebacterium glutamicum	130	12.3	NADH	[8]
Populus trichocarpa (Poptr2)	624	Not Reported	NADH	[7]
Populus trichocarpa (Poptr3)	299	Not Reported	NADH	[7]

Table 2: Kinetic Parameters for the Oxidation of (-)-Quinate to 3-Dehydroquinate

Organism	Km (Quinate) (µM)	Vmax (µmol/min/mg)	Cofactor	Reference
Corynebacterium glutamicum	230	1.8	NAD+	[8]
Neurospora crassa	370	Not Reported	NAD+	[10]
Populus trichocarpa (Poptr2)	127	Not Reported	NAD+	[7]
Populus trichocarpa (Poptr3)	108	Not Reported	NAD+	[7]
Acinetobacter calcoaceticus	250	Not Reported	NAD+	[11]

Experimental Protocols

Recombinant Expression and Purification of His-tagged Quinate Dehydrogenase

This protocol describes a general method for the expression and purification of a His-tagged quinate dehydrogenase from E. coli.

Figure 2: Experimental workflow for QDH purification.

1. Transformation and Expression:

• Transform a suitable E. coli expression strain (e.g., BL21(DE3)) with an expression vector containing the gene for the His-tagged quinate dehydrogenase.

• Inoculate a single colony into Luria-Bertani (LB) medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

• Inoculate a larger volume of LB medium with the overnight culture and grow at 37°C until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM and continue to grow the culture at a lower temperature (e.g., 18-25°C) for 16-24 hours.

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

2. Cell Lysis and Clarification:

• Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM PMSF).

• Lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C to remove cell debris.

3. Immobilized Metal Affinity Chromatography (IMAC):

• Equilibrate a Ni-NTA or other suitable IMAC resin column with lysis buffer.

• Load the clarified lysate onto the column.

• Wash the column with several column volumes of wash buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20-40 mM imidazole) to remove non-specifically bound proteins.

• Elute the His-tagged quinate dehydrogenase with an elution buffer containing a high concentration of imidazole (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250-500 mM imidazole).

4. Buffer Exchange and Storage:

• Exchange the buffer of the purified protein into a storage buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 10% glycerol) using dialysis or a desalting column.

• Determine the protein concentration using a standard method such as the Bradford assay.

• Aliquot the purified enzyme and store at -80°C.

Spectrophotometric Assay for Quinate Dehydrogenase Activity

The activity of quinate dehydrogenase can be determined by monitoring the change in absorbance at 340 nm, which corresponds to the production or consumption of NAD(P)H.

Reduction of 3-Dehydroquinate:

This assay measures the decrease in absorbance at 340 nm due to the oxidation of NAD(P)H.

• Reagents:

  • Assay buffer: 100 mM Tris-HCl, pH 7.5

  • 3-Dehydroquinate (substrate): 10 mM stock solution in water

  • NAD(P)H (cofactor): 10 mM stock solution in assay buffer

  • Purified quinate dehydrogenase

• Procedure:

  • In a 1 mL cuvette, prepare a reaction mixture containing:

    • 850 µL of assay buffer

    • 50 µL of 10 mM NAD(P)H (final concentration 0.5 mM)

    • Varying concentrations of 3-dehydroquinate (e.g., 0.1 - 5 mM)

  • Incubate the mixture at the desired temperature (e.g., 30°C) for 5 minutes to allow for temperature equilibration.

  • Initiate the reaction by adding a small amount of purified quinate dehydrogenase (e.g., 1-5 µg).

  • Immediately monitor the decrease in absorbance at 340 nm for 3-5 minutes using a spectrophotometer.

  • Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot using the molar extinction coefficient of NAD(P)H at 340 nm (6220 M-1cm-1).[12]

Oxidation of (-)-Quinate:

This assay measures the increase in absorbance at 340 nm due to the reduction of NAD(P)+.

• Reagents:

  • Assay buffer: 100 mM Tris-HCl, pH 9.0

  • (-)-Quinate (substrate): 100 mM stock solution in water

  • NAD(P)+ (cofactor): 20 mM stock solution in assay buffer

  • Purified quinate dehydrogenase

• Procedure:

  • In a 1 mL cuvette, prepare a reaction mixture containing:

    • 850 µL of assay buffer

    • 50 µL of 20 mM NAD(P)+ (final concentration 1 mM)

    • Varying concentrations of (-)-quinate (e.g., 0.1 - 10 mM)

  • Incubate the mixture at the desired temperature (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding a small amount of purified quinate dehydrogenase (e.g., 1-5 µg).

  • Immediately monitor the increase in absorbance at 340 nm for 3-5 minutes.

  • Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot using the molar extinction coefficient of NAD(P)H at 340 nm (6220 M-1cm-1).[12]

Conclusion

The enzymatic conversion of 3-dehydroquinate to (-)-quinate by quinate dehydrogenase represents a critical branch point in metabolism, diverting a key intermediate of the essential shikimate pathway towards the biosynthesis of a diverse array of secondary metabolites. The detailed kinetic data and experimental protocols provided in this guide offer a valuable resource for researchers in academia and industry. A thorough understanding of the properties and regulation of quinate dehydrogenase will be instrumental in developing strategies for the targeted production of high-value, quinate-derived natural products and for the design of novel antimicrobial agents that disrupt the vital shikimate pathway in pathogenic microorganisms. Further research into the structure and mechanism of quinate dehydrogenases from various sources will undoubtedly uncover new opportunities for protein engineering and drug discovery.

References

• 1. Quinate dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. Quinate/shikimate dehydrogenase - Wikipedia [en.wikipedia.org]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 5. Structural and Biochemical Analysis of 3-Dehydroquinate Dehydratase from Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular characterization of quinate and shikimate metabolism in Populus trichocarpa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enzyme-substrate complexes of the quinate/shikimate dehydrogenase from Corynebacterium glutamicum enable new insights in substrate and cofactor binding, specificity, and discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 10. Purification and characterization of quinate (shikimate) dehydrogenase, an enzyme in the inducible quinic acid catabolic pathway of Neurospora crassa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Unusual ancestry of dehydratases associated with quinate catabolism in Acinetobacter calcoaceticus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

(-)-Quinate Accumulation: A Key Component of Plant Environmental Stress Response

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(-)-Quinate, a cyclic polyol and a key intermediate in the shikimate pathway, has emerged as a significant metabolite in plant responses to a variety of environmental stressors. Its accumulation is increasingly recognized as a marker of stress and a potential contributor to plant defense mechanisms. This technical guide provides a comprehensive overview of (-)-quinate accumulation under different environmental challenges, detailing the underlying signaling pathways and providing experimental protocols for its quantification and the analysis of related enzymatic activities.

Quantitative Analysis of (-)-Quinate Accumulation

The accumulation of (-)-quinate is a conserved response across different plant species when subjected to environmental stress. The following tables summarize the quantitative changes in (-)-quinate levels observed under various stress conditions.

Table 1: (-)-Quinate Accumulation in Response to Drought Stress

Plant Species	Tissue	Stress Severity	Fold Change in (-)-Quinate	Reference
Chenopodium quinoa	Leaves	Moderate Drought	1.7-fold decrease in pyruvic acid, a related organic acid[1]	[1]
Triticum aestivum (Wheat)	Leaves	Moderate Drought	2.2-fold decrease in pyruvic acid in drought-sensitive cultivar[1]	[1]
Triticum aestivum (Wheat)	Leaves	Moderate Drought	1.7-fold decrease in pyruvic acid in drought-tolerant cultivar[1]	[1]

Table 2: (-)-Quinate Accumulation in Response to Salinity Stress

Plant Species	Tissue	NaCl Concentration	(-)-Quinate Concentration (µg/g DW)	Reference
Rice (Oryza sativa)	Seedlings	Moderate Salinity	General increase in phenolic compounds observed[2]	[2]
Canola (Brassica napus)	Green parts	150 mM	General decrease in fresh weight observed[3][4]	[3][4]

Table 3: (-)-Quinate Accumulation in Response to Pathogen Attack

Plant Species	Pathogen	Tissue	Observation	Reference
General	Pathogen-Associated Molecular Patterns (PAMPs)	-	PAMPs trigger the plant's innate immune system, leading to the production of defense compounds.[5][6][7][8][9]	[5][6][7][8][9]
Lonicerae Japonicae Flos	Pseudomonas aeruginosa	-	Quinic acid identified as an active ingredient with antibiofilm activity.[10]	[10]

Table 4: (-)-Quinate Accumulation in Response to Nutrient Deficiency

Plant Species	Nutrient Deficiency	Tissue	Observation
General	Nitrogen, Phosphorus, Potassium, etc.	Leaves	Stunted growth and chlorosis are common symptoms.

Signaling Pathways Leading to (-)-Quinate Accumulation

Environmental stresses trigger complex signaling cascades that lead to the reprogramming of plant metabolism, including the shikimate pathway and the subsequent accumulation of (-)-quinate.

Abiotic Stress Signaling

Drought and salinity stress are primarily perceived as osmotic and ionic stress, respectively. This leads to the production of the phytohormone abscisic acid (ABA), a central regulator of abiotic stress responses.[11][12][13][14][15] ABA signaling pathways, involving protein kinases and transcription factors, are known to crosstalk with other hormone signaling pathways, including those of jasmonic acid and salicylic (B10762653) acid.[11][12][16][17][18] While the precise molecular link to the shikimate pathway is still under investigation, it is evident that these signaling networks converge to regulate the expression of genes encoding enzymes of the shikimate pathway, leading to an increased carbon flux towards the synthesis of aromatic amino acids and other secondary metabolites, including (-)-quinate.[19]

Abiotic stress signaling leading to (-)-quinate accumulation.

Biotic Stress Signaling

Pathogen attack is recognized by the plant through pathogen-associated molecular patterns (PAMPs), which are conserved molecules on the surface of microbes.[5][6][7][8][9] PAMP recognition triggers PAMP-triggered immunity (PTI), a basal defense response that involves the production of reactive oxygen species (ROS), activation of mitogen-activated protein kinase (MAPK) cascades, and the synthesis of defense-related hormones like salicylic acid (SA) and jasmonic acid (JA).[5] These signaling pathways activate downstream transcription factors that upregulate the expression of genes in the shikimate pathway, leading to the production of antimicrobial compounds, including (-)-quinate and its derivatives.

Biotic stress signaling leading to (-)-quinate accumulation.

Experimental Protocols

Quantification of (-)-Quinate by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the extraction, derivatization, and quantification of (-)-quinate from plant tissues.

Workflow Diagram:

Workflow for GC-MS analysis of (-)-quinate.

Materials:

• Lyophilized plant tissue

• 80% (v/v) Methanol

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270)

• Internal standard (e.g., sorbitol)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Extraction:

  • Weigh 10-20 mg of lyophilized plant tissue into a 2 mL microcentrifuge tube.

  • Add 1 mL of 80% methanol and the internal standard.

  • Homogenize the sample using a bead beater for 5 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes.

• Sample Preparation:

  • Transfer 100 µL of the supernatant to a new 1.5 mL microcentrifuge tube.

  • Evaporate the solvent to dryness under a stream of nitrogen gas.

• Derivatization (Silylation): [20][21][22][23]

  • To the dried extract, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

  • Incubate at 70°C for 30 minutes.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • GC Conditions (example):

    • Inlet temperature: 250°C

    • Oven program: 70°C for 1 min, then ramp to 325°C at 10°C/min, hold for 5 min.

    • Carrier gas: Helium at a constant flow rate of 1 mL/min.

  • MS Conditions (example):

    • Ion source temperature: 230°C

    • Quadrupole temperature: 150°C

    • Scan range: m/z 50-600.

• Quantification:

  • Identify the peak corresponding to the silylated (-)-quinate based on its retention time and mass spectrum.

  • Quantify the amount of (-)-quinate by comparing its peak area to that of the internal standard and a standard curve prepared with pure (-)-quinic acid.

Quantification of (-)-Quinate by High-Performance Liquid Chromatography (HPLC)

This protocol provides a method for the quantification of underivatized (-)-quinate.

Workflow Diagram:

Workflow for HPLC analysis of (-)-quinate.

Materials:

• Fresh or frozen plant tissue

• 0.1% (v/v) Formic acid in water

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)[24][25]

Procedure:

• Extraction:

  • Homogenize 100 mg of plant tissue in 1 mL of 0.1% formic acid.

  • Sonicate for 15 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Sample Preparation:

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis: [17][24]

  • Inject 10-20 µL of the filtered extract onto the HPLC system.

  • Mobile Phase (example): Isocratic elution with 0.1% formic acid in water.

  • Flow Rate: 0.8 mL/min.[17]

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm.

• Quantification:

  • Identify the (-)-quinate peak based on its retention time compared to a pure standard.

  • Quantify using a standard curve prepared with known concentrations of (-)-quinic acid.

Shikimate Dehydrogenase (SDH) and Quinate Dehydrogenase (QDH) Activity Assays

This spectrophotometric assay measures the activity of SDH and QDH by monitoring the reduction of NADP⁺ to NADPH.[16][18][26][27][28]

Workflow Diagram:

Workflow for SDH/QDH enzyme activity assay.

Materials:

• Fresh or frozen plant tissue

• Extraction buffer (e.g., 100 mM Tris-HCl, pH 8.5, 10 mM β-mercaptoethanol, 1 mM EDTA, 10% glycerol)

• Assay buffer (100 mM Tris-HCl, pH 9.0)

• Shikimic acid (for SDH assay) or Quinic acid (for QDH assay)

• NADP⁺

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Enzyme Extraction:

  • Homogenize 100 mg of plant tissue in 1 mL of ice-cold extraction buffer.

  • Centrifuge at 14,000 rpm for 20 minutes at 4°C.

  • Collect the supernatant containing the crude enzyme extract.

• Enzyme Assay: [29][30]

  • In a 1 mL cuvette, prepare the reaction mixture containing:

    • 800 µL Assay buffer

    • 100 µL NADP⁺ (10 mM)

    • 50 µL Crude enzyme extract

  • Incubate at 30°C for 5 minutes to equilibrate.

  • Initiate the reaction by adding 50 µL of either shikimic acid (100 mM for SDH) or quinic acid (100 mM for QDH).

  • Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes.

• Calculation of Enzyme Activity:

  • Calculate the rate of NADPH formation using the molar extinction coefficient of NADPH (6.22 mM⁻¹ cm⁻¹).

  • One unit of enzyme activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADPH per minute under the assay conditions. Express the activity as units per milligram of protein.

Conclusion

The accumulation of (-)-quinate is a multifaceted response to a wide range of environmental stresses in plants. Understanding the quantitative dynamics of its accumulation and the intricate signaling networks that govern its synthesis is crucial for developing strategies to enhance crop resilience and for the discovery of novel bioactive compounds. The experimental protocols provided in this guide offer a robust framework for researchers to investigate the role of (-)-quinate in plant stress physiology and to explore its potential applications in agriculture and medicine.

References

• 1. Cytokinin and abscisic acid alleviate drought stress through changing organic acids profile, ion immolation, and fatty acid profile to improve yield of wheat (Triticum aestivum L.) cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Pathogen Associated Molecular Pattern (PAMP)-Triggered Immunity Is Compromised under C-Limited Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pathogen-associated molecular pattern - Wikipedia [en.wikipedia.org]
• 7. med.libretexts.org [med.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. Recognition of damage-associated molecular patterns related to nucleic acids during inflammation and vaccination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quinic acid: a potential antibiofilm agent against clinical resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cross-talk in abscisic acid signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Control of ABA Signaling and Crosstalk with Other Hormones by the Selective Degradation of Pathway Components - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Abscisic Acid: Metabolism, Signaling, and Crosstalk with Other Phytohormones under Heavy Metal Stress | MDPI [mdpi.com]
• 14. Integration of Abscisic Acid Signaling with Other Signaling Pathways in Plant Stress Responses and Development [mdpi.com]
• 15. Mechanisms of Abscisic Acid-Mediated Drought Stress Responses in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Enzyme Activity Measurement of NAD(P)H dehydrogenase (quinone) Using Spectrophotometric Assays [creative-enzymes.com]
• 17. researchgate.net [researchgate.net]
• 18. A spectrophotometric coupled enzyme assay to measure the activity of succinate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Biosynthetic Pathways for Shikimate and Aromatic Amino Acids in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Automated silylation of flavonoids using 3D printed microfluidics prior to chromatographic analysis: system development - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. phcogres.com [phcogres.com]
• 25. HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column | SIELC Technologies [sielc.com]
• 26. A spectrophotometric coupled enzyme assay to measure the activity of succinate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. youtube.com [youtube.com]
• 28. documents.thermofisher.com [documents.thermofisher.com]
• 29. Shikimate Dehydrogenase(SD) Activity Assay Kit [myskinrecipes.com]
• 30. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Stereochemistry and Biological Importance of (-)-Quinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry and profound biological significance of (-)-quinate. This naturally occurring cyclitol, a key metabolite in the shikimate pathway, serves as a crucial chiral building block in the synthesis of numerous pharmaceuticals and plays a significant role in metabolic regulation and gut microbiome interactions. This document details its structural configuration, metabolic fate, and physiological effects, supported by quantitative data and detailed experimental methodologies.

Stereochemistry of (-)-Quinate

Quinic acid (1,3,4,5-tetrahydroxycyclohexanecarboxylic acid) is a cyclohexanecarboxylic acid that possesses four stereocenters, allowing for multiple stereoisomers. The naturally occurring and most biologically relevant form is (-)-quinate, also referred to as D-(-)-quinic acid.

Absolute Configuration: The precise three-dimensional arrangement of atoms in (-)-quinate is defined by the Cahn-Ingold-Prelog (CIP) system. Its absolute configuration is (1S,3R,4S,5R)-1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid [1]. This specific stereochemistry is critical for its recognition by enzymes and its role as a chiral precursor in asymmetric synthesis. The levorotatory nature of this isomer is indicated by the "(-)" prefix, referring to its property of rotating plane-polarized light to the left.

Physicochemical Properties

The distinct stereochemistry of (-)-quinate gives rise to its specific physical and chemical properties, which are essential for its isolation, characterization, and application in synthesis.

Property	Value	Reference(s)
IUPAC Name	(1S,3R,4S,5R)-1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid	[1]
CAS Number	77-95-2	[2][3]
Molecular Formula	C₇H₁₂O₆	[2][3]
Molar Mass	192.17 g/mol	[1][3]
Melting Point	162-168 °C	[2][3]
Specific Rotation ([α]D)	-42° to -45° (c=10, water)	[2][4]
Appearance	White to light yellow crystalline powder	[2]
Solubility	Soluble in water, ethanol, and methanol	[5]

Biological Importance and Metabolic Pathways

(-)-Quinate is a central molecule in the metabolism of a vast range of organisms and exhibits significant physiological effects. It is widely distributed in the plant kingdom, found in substantial amounts in coffee beans, cinchona bark, tea, and various fruits[6][7].

Role in the Shikimate Pathway

The shikimate pathway is a vital seven-step metabolic route utilized by bacteria, fungi, algae, and plants for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan)[8]. This pathway is absent in animals, making it an attractive target for the development of herbicides and antimicrobial agents[9].

(-)-Quinate is not a direct intermediate in the main shikimate pathway but exists in equilibrium with a key intermediate, 3-dehydroquinate (B1236863). The enzyme quinate dehydrogenase (QDH) catalyzes the NAD(P)H-dependent reduction of 3-dehydroquinate to form (-)-quinate. This reaction can serve as a metabolic reservoir for 3-dehydroquinate, helping to regulate the flux through the shikimate pathway, which ultimately leads to the production of primary and secondary metabolites essential for plant defense and development.

References

• 1. A static glucose-stimulated insulin secretion (sGSIS) assay that is significantly predictive of time to diabetes reversal in the human islet bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In Vitro Gut Metabolism of [U-13 C]-Quinic Acid, The Other Hydrolysis Product of Chlorogenic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cris.vtt.fi [cris.vtt.fi]
• 5. dwscientific.com [dwscientific.com]
• 6. CN101402634A - Separation and purification process for alkaloid in cinchona bark - Google Patents [patents.google.com]
• 7. In Vitro Gut Metabolism of [U‐13C]‐Quinic Acid, The Other Hydrolysis Product of Chlorogenic Acid | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. surgery.wisc.edu [surgery.wisc.edu]

The Pivotal Role of (-)-Quinate in Plant Defense: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(-)-Quinate, a cyclic polyol derived from the shikimate pathway, is emerging as a critical player in the complex network of plant defense. Traditionally viewed as an intermediate in primary metabolism and a precursor to various secondary metabolites, recent evidence highlights its more direct and nuanced roles in protecting plants against a myriad of biotic threats. This technical guide provides an in-depth exploration of the physiological functions of (-)-quinate in plant defense, detailing its biosynthesis, its involvement in signaling pathways, and its accumulation under stress. Furthermore, this document furnishes detailed experimental protocols for the quantification of (-)-quinate and the study of its metabolic enzymes, alongside a comprehensive summary of available quantitative data.

Introduction: (-)-Quinate at the Crossroads of Primary and Secondary Metabolism

(-)-Quinate is synthesized from 3-dehydroquinate, an intermediate of the shikimate pathway, through the action of quinate dehydrogenase (QDH)[1][2]. The shikimate pathway is fundamental for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) and numerous essential secondary metabolites, including lignins, flavonoids, and alkaloids[1]. The strategic position of (-)-quinate at a branch point of this central metabolic route underscores its potential for rapid mobilization and conversion into defense-related compounds.

Biosynthesis and Metabolism of (-)-Quinate in Plant Defense

The primary route for (-)-quinate synthesis is the reduction of 3-dehydroquinate, a reaction catalyzed by NAD(P)H-dependent quinate dehydrogenase (QDH)[1][3]. This enzyme is a member of the broader shikimate dehydrogenase (SDH) family, and the evolution of specific QDHs from ancestral SDHs in seed plants points to the specialized role of quinate in this lineage[2].

Upon biotic attack, the expression of genes encoding enzymes in the shikimate and phenylpropanoid pathways is often upregulated, leading to an increased carbon flow towards the production of defense compounds. While direct quantification of (-)-quinate flux during defense is an active area of research, the accumulation of its derivatives, such as chlorogenic acids, is a well-documented defense response against both pathogens and herbivores[4].

Signaling Pathways and the Role of (-)-Quinate in Defense Activation

While (-)-quinate itself has not been definitively identified as a primary signaling molecule that is perceived by a specific receptor, its metabolism is intricately linked with established defense signaling pathways, primarily those mediated by salicylic (B10762653) acid (SA) and jasmonic acid (JA).

Crosstalk with the Salicylic Acid (SA) Pathway:

Evidence suggests a significant interplay between quinate metabolism and the SA signaling pathway, which is crucial for defense against biotrophic and hemibiotrophic pathogens. The expression of quinate dehydrogenase (QDH) has been shown to be upregulated by transcription factors, such as WRKY23, which are themselves involved in SA-mediated defense responses[1]. Furthermore, studies have demonstrated that exogenous application of SA can lead to the upregulation of genes involved in quinate metabolism[5]. This indicates that during an SA-dependent defense response, the plant may actively increase its capacity to produce and metabolize quinate, likely to fuel the synthesis of downstream defense compounds.

Involvement with the Jasmonic Acid (JA) Pathway:

The JA pathway is central to defense against necrotrophic pathogens and herbivorous insects. While direct induction of quinate biosynthesis by JA is less characterized than by SA, the accumulation of phenylpropanoid derivatives, for which quinate can be a precursor, is a hallmark of JA-mediated defense. It is plausible that JA signaling indirectly influences quinate pools by modulating the overall flux through the shikimate pathway to provide precursors for JA-induced defenses.

Quantitative Data on (-)-Quinate Metabolism in Plant Defense

Quantitative analysis of (-)-quinate and the activity of its related enzymes are crucial for understanding its dynamic role during a defense response. The following tables summarize available data, highlighting areas where further research is needed.

Table 1: Changes in (-)-Quinate Levels in Response to Biotic Stress

Plant Species	Stressor	Tissue	Fold Change in (-)-Quinate	Reference
Arabidopsis thaliana	Pseudomonas syringae	Leaves	Data not yet available	[6][7] (General metabolomics)
Solanum lycopersicum (Tomato)	Manduca sexta	Leaves	Data not yet available	[8][9] (General defense response)
Nicotiana attenuata	Herbivory	Leaves	Qualitative increase reported	Inferred from phenylpropanoid studies

Note: Specific quantitative data on (-)-quinate accumulation under biotic stress is currently limited in publicly available literature. The table reflects the need for targeted metabolomic studies.

Table 2: Kinetic Parameters of Quinate/Shikimate Dehydrogenase (QDH/SDH)

Enzyme Source	Substrate	Km (mM)	Vmax (µmol/min/mg)	Cofactor	Reference
Neurospora crassa	Quinate	0.37	Not specified	NAD+	[10]
Neurospora crassa	Shikimate	1.18	~3-fold higher than quinate	NAD+	[10]
Populus trichocarpa (Poptr2)	3-Dehydroquinate	Not specified	94 µm s-1 mg-1 (NADH consumption)	NADH	[11]
Populus trichocarpa (Poptr3)	3-Dehydroquinate	Not specified	116 µm s-1 mg-1 (NADH consumption)	NADH	[11]

Note: Kinetic parameters are highly dependent on the specific enzyme isoform and experimental conditions. Data on the modulation of these parameters during a plant defense response is a key area for future investigation.

Experimental Protocols

Protocol for Extraction and Quantification of (-)-Quinate from Plant Tissue via HPLC-UV

This protocol provides a robust method for the extraction and quantification of (-)-quinate from plant leaf tissue.

Materials:

• Fresh or flash-frozen plant leaf tissue

• Liquid nitrogen

• 80% Methanol (B129727) (HPLC grade)

• Deionized water (HPLC grade)

• Formic acid (HPLC grade)

• (-)-Quinic acid standard (Sigma-Aldrich or equivalent)

• Mortar and pestle or mechanical homogenizer

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.22 µm, PTFE)

• HPLC system with a UV detector and a C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)

Procedure:

• Sample Preparation:

  • Harvest ~100 mg of fresh leaf tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a mechanical homogenizer.

• Extraction:

  • Transfer the powdered tissue to a 1.5 mL microcentrifuge tube.

  • Add 1 mL of ice-cold 80% methanol.

  • Vortex vigorously for 1 minute.

  • Incubate on ice for 30 minutes, with intermittent vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Sample Filtration and Preparation for HPLC:

  • Carefully transfer the supernatant to a new microcentrifuge tube.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC-UV Analysis:

  • Mobile Phase A: 0.1% Formic acid in deionized water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A typical gradient could be: 0-5 min, 5% B; 5-20 min, 5-30% B; 20-25 min, 30-95% B; 25-30 min, 95% B; 30-35 min, 95-5% B; 35-40 min, 5% B. (This may need optimization depending on the column and plant matrix).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm.

• Quantification:

  • Prepare a standard curve of (-)-quinic acid in 80% methanol at a range of concentrations (e.g., 10, 25, 50, 100, 250 µg/mL).

  • Inject the standards into the HPLC system under the same conditions as the samples.

  • Identify the (-)-quinate peak in the sample chromatograms by comparing the retention time with the standard.

  • Quantify the amount of (-)-quinate in the samples by correlating the peak area with the standard curve.

Protocol for a Plant-Pathogen Interaction Study and Metabolite Analysis

This protocol outlines a general workflow for investigating the role of (-)-quinate in response to a bacterial pathogen.

Experimental Phases:

• Plant Growth and Pathogen Culture:

  • Grow plants (e.g., Arabidopsis thaliana) under controlled environmental conditions.

  • Culture the bacterial pathogen (e.g., Pseudomonas syringae) to the desired concentration.

• Infection:

  • Infiltrate plant leaves with the bacterial suspension or a mock solution (control).

• Time-Course Sampling:

  • Harvest leaf tissue from both infected and control plants at multiple time points post-infection (e.g., 0, 6, 12, 24, 48 hours).

  • Immediately flash-freeze the samples in liquid nitrogen and store at -80°C.

• Metabolite Extraction and Analysis:

  • Extract polar metabolites, including (-)-quinate, from the harvested tissue using the protocol described in section 5.1.

  • Analyze the extracts using HPLC-UV or LC-MS for accurate quantification of (-)-quinate.

• Gene Expression Analysis:

  • Extract RNA from a parallel set of samples.

  • Perform qRT-PCR to analyze the expression levels of key genes in the shikimate and quinate metabolic pathways (e.g., QDH, SDH) and defense signaling pathways (e.g., PR1 for SA, PDF1.2 for JA).

• Data Analysis and Interpretation:

  • Correlate the changes in (-)-quinate levels with the expression of defense-related genes and the progression of disease symptoms.

Conclusion and Future Directions

(-)-Quinate stands as a key metabolic hub in the plant's arsenal (B13267) of defense mechanisms. Its biosynthesis is tightly linked to the central shikimate pathway, and its metabolism appears to be responsive to key defense hormones like salicylic acid. While its primary role in defense is likely as a precursor for a diverse array of protective secondary metabolites, the potential for (-)-quinate itself to act as a signaling molecule or a direct antimicrobial agent warrants further investigation.

Future research should focus on:

• Quantitative Metabolomics: Precisely quantifying the flux of carbon through the quinate pathway during various biotic interactions.

• Signaling Pathway Elucidation: Identifying the specific molecular players that connect defense signaling pathways to the regulation of quinate metabolism.

• Functional Genomics: Utilizing genetic and genomic approaches to functionally characterize the roles of different QDH isoforms in plant defense.

• Bioactivity Screening: Directly testing the antimicrobial and anti-herbivore properties of (-)-quinate and its immediate derivatives.

A deeper understanding of the physiological role of (-)-quinate will not only enhance our fundamental knowledge of plant immunity but may also open new avenues for the development of novel strategies to protect crops and discover new bioactive compounds for pharmaceutical applications.

References

• 1. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. graphviz.org [graphviz.org]
• 3. Quinate/shikimate dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. Structural and biochemical approaches uncover multiple evolutionary trajectories of plant quinate dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 6. Pseudomonas syringae infectivity correlates to altered transcript and metabolite levels of Arabidopsis mediator mutants [bibbase.org]
• 7. Pseudomonas syringae infectivity correlates to altered transcript and metabolite levels of Arabidopsis mediator mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tobacco Hornworm (Manduca sexta) Oral Secretion Elicits Reactive Oxygen Species in Isolated Tomato Protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. EENY692/IN1187: Tobacco Hornworm Manduca sexta (Linnaeus) (Insecta: Lepidoptera: Sphingidae) [edis.ifas.ufl.edu]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Functional Analysis of 3-Dehydroquinate Dehydratase/Shikimate Dehydrogenases Involved in Shikimate Pathway in Camellia sinensis [frontiersin.org]

Transport and Subcellular Localization of (-)-Quinate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Quinate, a cyclic polyol, is a key secondary metabolite in plants, derived from the primary shikimate pathway. The shikimate pathway is fundamental for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan), which are the precursors to a vast array of secondary metabolites, including lignins, flavonoids, and alkaloids. The accumulation and mobilization of (-)-quinate are indicative of its significant role in carbon storage and as a precursor for the synthesis of valuable natural products. Understanding the transport and subcellular localization of (-)-quinate is crucial for elucidating its physiological roles and for metabolic engineering efforts aimed at enhancing the production of high-value downstream compounds.

This technical guide provides a comprehensive overview of the current understanding of (-)-quinate transport and localization, including its metabolic context, postulated transport mechanisms, and detailed experimental protocols to facilitate further research in this area.

Metabolic Context: The Shikimate-Quinate Pathway

(-)-Quinate is intrinsically linked to the shikimate pathway, which is primarily located within the plastids.[1][2][3] The interconversion between shikimate and quinate is catalyzed by shikimate dehydrogenase (SDH) and quinate dehydrogenase (QDH), respectively. These enzymes are often members of the same gene family, highlighting their close evolutionary and functional relationship.

Quantitative Data on Related Enzyme Kinetics

While specific kinetic data for (-)-quinate transporters are not yet available in the literature, extensive research has been conducted on the enzymes responsible for its metabolism. The following table summarizes the kinetic parameters for Quinate Dehydrogenase (QDH) and Shikimate Dehydrogenase (SDH) from Populus trichocarpa, providing a quantitative context for the metabolic flux between quinate and shikimate.

Enzyme	Substrate	Km (µM)	Vmax (pkat/µg protein)	Specificity (Vmax/Km)
PoptrQDH2	Quinate	130 ± 20	2.5 ± 0.2	0.019
Shikimate	2,100 ± 300	0.6 ± 0.1	0.00029
PoptrQDH3	Quinate	150 ± 30	1.8 ± 0.2	0.012
Shikimate	1,200 ± 200	1.1 ± 0.1	0.00092
PoptrSDH1	Shikimate	110 ± 10	11.2 ± 0.5	0.102
Quinate	> 5,000	Not Detected	-
PoptrSDH5	Shikimate	90 ± 10	9.8 ± 0.4	0.109
Quinate	> 5,000	Not Detected	-

Data adapted from Gfrerer et al., 2014. Kinetic parameters were determined using recombinant proteins.

Signaling Pathway Diagram

Figure 1. The interconnected Shikimate and Quinate pathways.

Subcellular Localization of (-)-Quinate: A Hypothetical Model

The enzymes of the shikimate pathway are predominantly localized to the plastids.[1][2][3] This necessitates the transport of intermediates across the plastid envelope for their participation in cytosolic metabolic pathways or for storage in the vacuole. While the precise subcellular distribution of (-)-quinate has not been definitively determined, a hypothetical model can be proposed based on the localization of related metabolic pathways and the general principles of metabolite sequestration.

It is hypothesized that (-)-quinate can be found in three main subcellular compartments:

• Plastids: As a direct product of the shikimate pathway, a pool of (-)-quinate is likely maintained within the plastids.

• Cytosol: (-)-Quinate may be exported from the plastids to the cytosol to act as a precursor for the synthesis of various secondary metabolites.

• Vacuole: The vacuole is a major storage site for secondary metabolites in plant cells.[4][5] It is highly probable that (-)-quinate is transported into the vacuole for storage, especially under conditions of high carbon availability or stress.

Logical Relationship Diagram

Figure 2. Hypothetical subcellular distribution of (-)-quinate.

Transport of (-)-Quinate: Postulated Mechanisms

Currently, no specific transporters for (-)-quinate have been identified and characterized. However, based on the transport mechanisms of other plant secondary metabolites, several transporter families are likely candidates for mediating the movement of (-)-quinate across the plastid envelope and the tonoplast (vacuolar membrane).

• Plastidial Transport: The transport of shikimate pathway intermediates across the inner and outer plastid envelope membranes is a critical but poorly understood process. Putative transporters may belong to the dicarboxylate or general organic acid transporter families.

• Vacuolar Transport: The transport of secondary metabolites into the vacuole is often an active process, driven by the proton gradient generated by the vacuolar H+-ATPase (V-ATPase) and the H+-pyrophosphatase (V-PPase).[4][5] Two major families of transporters are implicated in the vacuolar sequestration of a wide range of secondary metabolites:

  • ATP-Binding Cassette (ABC) Transporters: These primary active transporters utilize the energy from ATP hydrolysis to transport substrates across membranes.

  • Multidrug and Toxic Compound Extrusion (MATE) Transporters: These are secondary active transporters that function as proton-antiporters, using the electrochemical gradient across the tonoplast to drive substrate transport. A notable example is the identification of a MATE transporter responsible for the vacuolar import of nicotine (B1678760) in Nicotiana tabacum.[6]

Experimental Workflow Diagram

References

• 1. Subcellular localization of the common shikimate-pathway enzymes in Pisum sativum L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Tissue Distribution and Subcellular Localization of Prephenate Aminotransferase in Leaves of Sorghum bicolor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vacuolar transporters and their essential role in plant metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vacuolar transporters in their physiological context - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of a nicotine transporter in leaf vacuoles of Nicotiana tabacum - PMC [pmc.ncbi.nlm.nih.gov]

(-)-Quinate at the Crossroads of Metabolism: A Technical Guide for Researchers

An In-depth Technical Guide on the Dichotomy of (-)-Quinate in Primary and Secondary Metabolism

Audience: Researchers, scientists, and drug development professionals.

Abstract

(-)-Quinate, a carbocyclic acid structurally similar to shikimate, occupies a unique and critical position at the intersection of primary and secondary metabolism in plants and microorganisms. While the shikimate pathway is a conserved and essential route for the biosynthesis of aromatic amino acids—fundamental building blocks for proteins—the diversion of its intermediates into the quinate pool marks a significant commitment to specialized metabolic pathways. This technical guide provides a comprehensive overview of the biosynthesis, metabolic fate, and divergent roles of (-)-quinate. It details the enzymatic machinery distinguishing the flux of carbon between the essential processes of primary metabolism and the adaptive advantages conferred by secondary metabolites. This document serves as a resource for researchers in phytochemistry, metabolic engineering, and drug discovery, offering detailed experimental protocols, quantitative enzymatic data, and visualizations of the underlying biochemical pathways.

Introduction: The Primary versus Secondary Metabolism Dichotomy

Primary metabolism encompasses the essential biochemical processes that support life, including the synthesis of amino acids, nucleotides, and lipids. The shikimate pathway is a quintessential example of primary metabolism, providing the aromatic amino acids phenylalanine, tyrosine, and tryptophan.[1][2] In contrast, secondary metabolism produces a diverse array of specialized compounds that are not strictly required for survival but confer ecological advantages, such as defense against herbivores and pathogens, or adaptation to environmental stress.[3] (-)-Quinate is a key metabolite that bridges these two fundamental aspects of an organism's biochemistry. It is synthesized from 3-dehydroquinate (B1236863), an intermediate of the shikimate pathway, in a reaction catalyzed by quinate dehydrogenase (QDH).[1][4] This diversion represents a critical metabolic branch point, channeling carbon away from protein synthesis and into the production of a variety of secondary metabolites, most notably chlorogenic acid and its derivatives.[3][4]

Biosynthesis of (-)-Quinate: A Branch from the Shikimate Pathway

The shikimate pathway is a seven-step metabolic route that converts phosphoenolpyruvate (B93156) and erythrose-4-phosphate into chorismate, the precursor to aromatic amino acids.[2][5] The formation of (-)-quinate occurs at the third step of this pathway, branching off from the intermediate 3-dehydroquinate.

The Shikimate Pathway

The canonical shikimate pathway is illustrated below, highlighting the point of divergence for (-)-quinate synthesis.

Figure 1: The Shikimate Pathway and the (-)-Quinate Branch Point.

The Key Enzymes: Shikimate Dehydrogenase (SDH) vs. Quinate Dehydrogenase (QDH)

The commitment of 3-dehydroquinate to either primary or secondary metabolism is determined by the relative activities of two key enzymes: shikimate dehydrogenase (SDH) and quinate dehydrogenase (QDH).

• Shikimate Dehydrogenase (SDH; EC 1.1.1.25): This enzyme is a core component of the shikimate pathway and catalyzes the NADPH-dependent reduction of 3-dehydroshikimate to shikimate, a crucial step in the biosynthesis of aromatic amino acids.[5]

• Quinate Dehydrogenase (QDH; EC 1.1.1.24): QDH catalyzes the reversible NAD(P)H-dependent reduction of 3-dehydroquinate to (-)-quinate.[1][4] In plants, QDH activity is primarily associated with the production of quinate for secondary metabolism.[4][6]

Evidence suggests that QDHs evolved from SDHs through gene duplication followed by functional divergence, allowing for the separation of primary and secondary metabolic fluxes.[5][6]

Quantitative Data: Enzyme Kinetics of SDH and QDH

The substrate specificity and kinetic parameters of SDH and QDH from various organisms underscore their distinct metabolic roles.

Enzyme	Organism	Substrate	Km (µM)	Vmax (µmol/min/mg or µM/s/mg)	Cofactor	Reference
SDH	Arabidopsis thaliana (AthDHS1)	E4P	2842 ± 910	17.8 ± 0.59 nmol/µM/min	-	[7][8]
PEP	250 ± 53	15.3 ± 0.62 nmol/µM/min	-	[7][8]
Arabidopsis thaliana (AthDHS2)	E4P	1755 ± 400	12.9 ± 1.8 nmol/µM/min	-	[7][8]
PEP	360 ± 34	9.81 ± 0.48 nmol/µM/min	-	[7][8]
Arabidopsis thaliana (AthDHS3)	E4P	1550 ± 276	9.92 ± 0.31 nmol/µM/min	-	[7][8]
PEP	706 ± 124	9.15 ± 0.27 nmol/µM/min	-	[7][8]
Camellia sinensis (CsDQD/SDHa)	3-DHS	136.4 ± 15.3	0.44 ± 0.02 µmol/min/mg	NADP+	[9]
Shikimate	128.7 ± 11.2	0.39 ± 0.01 µmol/min/mg	NADPH	[9]
QDH	Populus trichocarpa (Poptr2)	3-Dehydroquinate	624 ± 28	150 ± 30 µM/s/mg	NAD+	[4]
Populus trichocarpa (Poptr3)	3-Dehydroquinate	299 ± 50	103 ± 6 µM/s/mg	NAD+	[4]
Neurospora crassa	Quinate	370	-	NAD+	[10]
Shikimate	1180	- (Vmax with shikimate is ~3-fold higher)	NAD+	[10]

(-)-Quinate in Secondary Metabolism

Once synthesized, (-)-quinate serves as a precursor for a wide range of secondary metabolites, with chlorogenic acid being one of the most prominent.

Biosynthesis of Chlorogenic Acid

Chlorogenic acid (CGA), an ester of caffeic acid and (-)-quinic acid, is a major soluble phenolic compound in many plants.[11] It plays a crucial role in plant defense against herbivores and pathogens and has various reported health benefits in humans.[12][13] The biosynthesis of CGA from (-)-quinate involves enzymes of the phenylpropanoid pathway.

Figure 2: Biosynthesis of Chlorogenic Acid from (-)-Quinate.

Role in Plant Defense and Signaling

The accumulation of chlorogenic acid and other quinate-derived phenolics is often induced by biotic and abiotic stresses.[14] These compounds can act as feeding deterrents, and their oxidation by polyphenol oxidases can lead to the formation of quinones that are toxic to herbivores and pathogens.[13] The biosynthesis of these defensive compounds is regulated by complex signaling networks involving phytohormones such as jasmonic acid (JA) and salicylic (B10762653) acid (SA).[12][15][16]

Figure 3: Involvement of (-)-Quinate Derivatives in Plant Defense Signaling.

(-)-Quinate in Drug Development

The chiral nature of (-)-quinate makes it an attractive starting material for the synthesis of complex, biologically active molecules.

(-)-Quinate as a Chiral Precursor

The "chiral pool" refers to the collection of readily available, enantiomerically pure natural products that can be used as starting materials in asymmetric synthesis.[17][18] (-)-Quinate, with its multiple stereocenters, is a potential member of this pool. Its rigid cyclic structure and densely functionalized scaffold provide a versatile template for the synthesis of a variety of target molecules. While the direct use of (-)-quinate in the total synthesis of major drugs like quinine (B1679958) is not the most common route, its potential as a chiral building block for the synthesis of novel pharmaceuticals is an area of active interest. The total synthesis of quinine, for instance, has been a landmark achievement in organic chemistry, and while traditional syntheses may not start from quinate, the structural similarities highlight the potential value of related chiral precursors.[19]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of (-)-quinate metabolism.

Purification of Recombinant Quinate Dehydrogenase (QDH)

This protocol is adapted for a His-tagged QDH expressed in E. coli.

Figure 4: Workflow for the Purification of Recombinant QDH.

Materials:

• E. coli cell pellet expressing His-tagged QDH

• Lysis Buffer: 50 mM Tris-HCl (pH 8.0), 300 mM NaCl, 10 mM imidazole, 1 mM DTT, 1 mM PMSF

• Wash Buffer: 50 mM Tris-HCl (pH 8.0), 300 mM NaCl, 20 mM imidazole

• Elution Buffer: 50 mM Tris-HCl (pH 8.0), 300 mM NaCl, 250 mM imidazole

• Storage Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 10% glycerol

• Ni-NTA affinity resin

Procedure:

• Cell Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer. Lyse the cells by sonication on ice.[20][21]

• Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.[20][21]

• Affinity Chromatography: a. Equilibrate a Ni-NTA column with Lysis Buffer.[21] b. Load the clarified lysate onto the column. c. Wash the column with 20 column volumes of Wash Buffer.[20] d. Elute the His-tagged QDH with Elution Buffer, collecting fractions.[20]

• Analysis and Storage: a. Analyze the eluted fractions by SDS-PAGE to identify those containing the purified protein. b. Pool the pure fractions and dialyze against Storage Buffer. c. Determine the protein concentration (e.g., Bradford assay) and store at -80°C.[21]

Spectrophotometric Assay of QDH Activity

This assay measures the production of NADH or NADPH at 340 nm.[4][22]

Materials:

• Purified QDH enzyme

• Reaction Buffer: 75 mM Trizma base-HCl (pH 8.5)

• Substrate: (-)-Quinate or 3-Dehydroquinate solution (stock solution of 100 mM in water)

• Cofactor: NAD+ or NADP+ solution (stock solution of 20 mM in water)

• UV-transparent cuvettes

• UV-Vis Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a 1 mL cuvette, prepare the reaction mixture containing:

  • Reaction Buffer

  • Cofactor (final concentration of 200 µM for NADP+ or 250 µM for NAD+)[4]

  • Purified QDH enzyme (0.01 to 0.1 mg/mL, adjust based on activity)[4]

  • Water to bring the volume to just under 1 mL.

• Initiation and Measurement: a. Pre-incubate the reaction mixture at the desired temperature (e.g., 25°C or 30°C). b. Initiate the reaction by adding the substrate (e.g., quinate, with varying concentrations from 5 µM to 5 mM for kinetic analysis).[4] c. Immediately monitor the increase in absorbance at 340 nm for 3-5 minutes, taking readings every 10-15 seconds.

• Data Analysis: a. Calculate the initial reaction rate (ΔAbs/min) from the linear portion of the absorbance vs. time plot. b. Convert the rate to specific activity (µmol/min/mg) using the Beer-Lambert law (molar extinction coefficient of NADH/NADPH at 340 nm is 6220 M-1cm-1). c. For kinetic analysis, plot the initial velocities against substrate concentrations and fit the data to the Michaelis-Menten equation to determine Km and Vmax.[23]

Extraction and Quantification of (-)-Quinate by HPLC

This protocol provides a general method for the analysis of (-)-quinate and related phenolic compounds from plant tissues.

Materials:

• Plant tissue (fresh or freeze-dried)

• Extraction Solvent: 80% methanol (B129727) in water

• HPLC system with a UV-Vis or DAD detector

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• (-)-Quinate standard

• Syringe filters (0.22 µm)

Procedure:

• Extraction: a. Homogenize a known weight of plant tissue in the extraction solvent. b. Sonicate the mixture for 15-30 minutes. c. Centrifuge to pellet debris and collect the supernatant.

• Sample Preparation: a. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[24]

• HPLC Analysis: a. Column: C18 reverse-phase column.[25] b. Mobile Phase: A gradient of Mobile Phase A and B. A typical gradient might be: 0-5 min, 5% B; 5-25 min, 5-40% B; 25-30 min, 40-100% B; 30-35 min, 100% B; 35-40 min, 100-5% B. c. Flow Rate: 1.0 mL/min.[25] d. Column Temperature: 30-35°C.[25] e. Detection: Monitor at a wavelength suitable for quinate and related compounds (e.g., 210 nm for quinate, and other wavelengths like 280 nm and 325 nm for phenolic derivatives).[26] f. Injection Volume: 10-20 µL.

• Quantification: a. Prepare a calibration curve using a series of known concentrations of the (-)-quinate standard. b. Identify and quantify the (-)-quinate peak in the sample chromatograms by comparing the retention time and UV spectrum with the standard, and by using the calibration curve.

Conclusion

(-)-Quinate stands as a pivotal metabolite that exemplifies the intricate relationship between primary and secondary metabolism. Its synthesis, regulated by the activity of quinate dehydrogenase, represents a significant diversion of carbon from the essential shikimate pathway into a diverse array of specialized metabolites. These compounds, particularly chlorogenic acid, are integral to plant defense and stress response mechanisms. For researchers, understanding the regulation of this metabolic branch point is crucial for efforts in metabolic engineering to enhance the production of valuable phytochemicals. Furthermore, the chiral nature of (-)-quinate presents opportunities in synthetic chemistry for the development of novel pharmaceuticals. The experimental protocols and quantitative data provided in this guide offer a foundational resource for further exploration into the multifaceted roles of (-)-quinate in biology and its potential applications in biotechnology and medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The shikimate pathway: gateway to metabolic diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evolution of a secondary metabolic pathway from primary metabolism: shikimate and quinate biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. The entry reaction of the plant shikimate pathway is subjected to highly complex metabolite-mediated regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Functional Analysis of 3-Dehydroquinate Dehydratase/Shikimate Dehydrogenases Involved in Shikimate Pathway in Camellia sinensis [frontiersin.org]
• 10. Purification and characterization of quinate (shikimate) dehydrogenase, an enzyme in the inducible quinic acid catabolic pathway of Neurospora crassa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Chlorogenic acid-mediated chemical defence of plants against insect herbivores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Enhanced Biosynthesis of Chlorogenic Acid and Its Derivatives in Methyl-Jasmonate-Treated Gardenia jasminoides Cells: A Study on Metabolic and Transcriptional Responses of Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Enhanced Biosynthesis of Chlorogenic Acid and Its Derivatives in Methyl-Jasmonate-Treated Gardenia jasminoides Cells: A Study on Metabolic and Transcriptional Responses of Cells [frontiersin.org]
• 17. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Quinine total synthesis - Wikipedia [en.wikipedia.org]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. Spectrophotometric Enzyme Assays - Creative Enzymes [creative-enzymes.com]
• 23. mdpi.com [mdpi.com]
• 24. benchchem.com [benchchem.com]
• 25. mdpi.com [mdpi.com]
• 26. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Chemical Properties of (-)-Quinate

Introduction: (-)-Quinic acid, a naturally occurring cyclitol and a key plant metabolite, is a cornerstone in various biochemical and pharmaceutical research domains. It is a colorless, crystalline solid found in cinchona bark, coffee beans, apples, and various other plants.[1][2] Structurally, it is a 1,3,4,5-tetrahydroxycyclohexanecarboxylic acid, possessing multiple chiral centers that make it a valuable chiral building block in the synthesis of complex natural products and pharmaceutical agents.[2] Its most significant biological role is its position as an intermediate in the shikimate pathway, a crucial metabolic route in plants, bacteria, and fungi for the biosynthesis of aromatic amino acids, which is absent in animals.[3][4] This guide provides a comprehensive overview of the chemical properties, spectroscopic data, and relevant experimental protocols for (-)-Quinate, tailored for researchers and drug development professionals.

Physicochemical Properties

The fundamental physicochemical properties of (-)-Quinate are summarized below. These values are essential for its application in synthesis, formulation, and biochemical assays.

Property	Value	Source(s)
Molecular Formula	C₇H₁₂O₆	[2][5]
Molecular Weight	192.17 g/mol	[2][5]
Melting Point	162 - 170 °C	[2][5]
Density	1.64 g/cm³ (at 20 °C)	[2][5]
Water Solubility	290 g/L	[5][6]
400 g/L (at 20 °C)	[2]
pKa (Acid Dissociation Constant)	3.46 (Predicted)	[1][7]
4.27 ± 0.50 (Predicted)	[2]
5.05 (Experimental, 25 °C)	[8]
Specific Optical Rotation	[α]20/D = -43.9° (c=11.2 in H₂O)	[2][9]
pH	2.0 (10 g/L in H₂O, 20 °C)	[2][5]

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and identification of (-)-Quinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of (-)-Quinate. The chemical shifts are indicative of the electronic environment of each nucleus.

¹³C NMR Chemical Shifts (δ in ppm)	¹H NMR Chemical Shifts (δ in ppm)
C-1: 78.49	H-2α: ~2.12
C-2: 43.07	H-2β: ~1.91
C-3: 69.21	H-3: ~4.10
C-4: 77.68	H-4: ~3.55
C-5: 72.87	H-5: ~4.00
C-6: 39.61	H-6α: ~2.20
COOH: 180.61	H-6β: ~2.05
Note: Chemical shifts can vary based on solvent and experimental conditions. Data compiled from references.[10][11][12][13]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of (-)-Quinate. Under negative ion mode ESI-MS, the deprotonated molecule [M-H]⁻ is observed at m/z 191.0561.[14]

Technique	Key Fragments (m/z)	Interpretation
LC-ESI-QTOF (Negative)	191.0561	[M-H]⁻ (Parent Ion)
173	[M-H-H₂O]⁻
129	Loss of CO₂ and subsequent rearrangement
111	[129-H₂O]⁻
93	Further fragmentation
Note: Fragmentation patterns are crucial for structural confirmation in complex mixtures. Data compiled from references.[14][15][16][17]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy identifies the functional groups present in the molecule based on the absorption of infrared radiation.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3800 - 3300 (broad)	O-H Stretching	Hydroxyl groups (alcohol & carboxylic acid)
~3080 - 3000	C-H Stretching	sp³ C-H bonds
~1720 - 1700	C=O Stretching	Carboxylic acid
~1440 - 1350	H-C-O Twisting	-
~1285 - 1199	H-O-C Bending / C-O Stretching	-
Note: IR bands confirm the presence of characteristic hydroxyl and carboxyl moieties. Data compiled from references.[10][12][18]

Biological Role: Shikimate & Quinate Pathway

(-)-Quinate is a key intermediate related to the shikimate pathway, which is essential for the synthesis of aromatic amino acids in plants and microorganisms.[3][4] 3-Dehydroquinate, an early intermediate in the main pathway, can be reversibly converted to quinate by the enzyme quinate dehydrogenase (QDH).[4][19] This positions quinate as a potential storage compound or a shunt from the primary metabolic route.[4]

Caption: Relationship of (-)-Quinate to the core Shikimate Pathway.

Key Experimental Protocols

Detailed and reproducible methodologies are paramount for scientific rigor. The following section outlines protocols for key analytical experiments used to characterize (-)-Quinate.

General Workflow for Characterization

The characterization of a natural product like (-)-Quinate from a biological source follows a structured workflow, from initial extraction to final structural confirmation.

Caption: General experimental workflow for the isolation and characterization of (-)-Quinate.

Protocol: Determination of pKa by Potentiometric Titration

This protocol outlines the determination of the acid dissociation constant (pKa) using a pH meter.[20][21]

• Preparation of Solutions:

  • Prepare a standardized solution of a strong base, typically 0.1 M Sodium Hydroxide (B78521) (NaOH).

  • Accurately weigh a sample of (-)-Quinate (e.g., 20-30 mg) and dissolve it in a known volume of deionized water (e.g., 100 mL).[20]

  • Prepare standard pH buffer solutions (e.g., pH 4.0, 7.0, and 10.0) for calibration.[21]

• Instrumentation Setup:

  • Calibrate a pH meter using the standard buffer solutions.[21]

  • Place the beaker containing the (-)-Quinate solution on a magnetic stirrer and immerse the calibrated pH electrode.

• Titration Procedure:

  • Record the initial pH of the (-)-Quinate solution.

  • Add the standardized NaOH solution in small, precise increments (e.g., 0.1-0.2 mL) from a burette.

  • After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.[21]

  • Continue the titration well past the equivalence point, where a sharp change in pH is observed.

• Data Analysis:

  • Plot a titration curve of pH (y-axis) versus the volume of NaOH added (x-axis).

  • Determine the equivalence point, which is the midpoint of the steepest portion of the curve.

  • The volume at the half-equivalence point (half the volume of NaOH required to reach the equivalence point) corresponds to the point where pH = pKa.[20]

  • For higher accuracy, a first-derivative plot (ΔpH/ΔV vs. V) can be used, where the peak indicates the equivalence point.

Protocol: Spectroscopic Analyses

• NMR Sample Preparation:

  • Dissolve 5-10 mg of pure (-)-Quinate in approximately 0.6-0.7 mL of a deuterated solvent (e.g., D₂O, Methanol-d₄).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra using a high-field NMR spectrometer. Tetramethylsilane (TMS) or a residual solvent peak is used as an internal reference.[22]

• MS Sample Preparation (LC-MS):

  • Prepare a dilute solution of (-)-Quinate (e.g., 1-10 µg/mL) in a suitable solvent system, typically a mixture of water and acetonitrile (B52724) or methanol, often with a small amount of formic acid or ammonium (B1175870) hydroxide to aid ionization.

  • Inject the sample into an HPLC system coupled to a mass spectrometer (e.g., ESI-QTOF) for analysis.[23]

• FT-IR Sample Preparation (Solid State):

  • Grind a small sample (20-30 mg) of (-)-Quinate into a very fine powder using an agate mortar and pestle.[20]

  • Add 2-3 drops of Nujol (mineral oil) and continue grinding to create a smooth, homogeneous mull.[20]

  • Apply a thin film of the mull between two sodium chloride (NaCl) or potassium bromide (KBr) plates for analysis. Alternatively, prepare a KBr pellet.

References

• 1. Showing Compound Quinic acid (FDB112392) - FooDB [foodb.ca]
• 2. Quinic acid | 77-95-2 [chemicalbook.com]
• 3. Shikimate pathway - Wikipedia [en.wikipedia.org]
• 4. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (-)-Quinic acid for resolution of racemates for synthesis 77-95-2 [sigmaaldrich.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Showing Compound (-)-Quinic acid (FDB001170) - FooDB [foodb.ca]
• 8. quinic acid [chemister.ru]
• 9. chegg.com [chegg.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Quinic acid (77-95-2) 13C NMR spectrum [chemicalbook.com]
• 14. Quinic Acid - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. MS/MS spectrum (a) and proposed fragmentation pathways (b) of quinic acid under negative ion mode [zpxb.xml-journal.net]
• 16. massbank.eu [massbank.eu]
• 17. Item - The mass spectrum of quinic acid and its fragmentation pattern. - Public Library of Science - Figshare [plos.figshare.com]
• 18. Quinic acid (77-95-2) IR Spectrum [chemicalbook.com]
• 19. Evolution of a secondary metabolic pathway from primary metabolism: shikimate and quinate biosynthesis in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. web.williams.edu [web.williams.edu]
• 21. creative-bioarray.com [creative-bioarray.com]
• 22. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 23. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

HPLC method for (-)-Quinate quantification

An HPLC-UV method for the quantification of (-)-quinic acid, a key organic acid in various plant-derived foods and pharmaceutical ingredients, is detailed in this application note. This protocol provides a robust and reliable approach for researchers, scientists, and drug development professionals to accurately measure (-)-quinic acid concentrations in diverse samples.

Principle

This method employs reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with ultraviolet (UV) detection for the separation and quantification of (-)-quinic acid. The separation is achieved on a C18 stationary phase with an acidic aqueous mobile phase containing an organic modifier. The acidic mobile phase ensures that the carboxyl group of quinic acid is protonated, allowing for good retention on the nonpolar stationary phase. Quantification is performed by comparing the peak area of the analyte in a sample to a calibration curve generated from standards of known concentrations.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required for this analysis. The specific conditions can be adapted based on the available instrumentation and the sample matrix.

Table 1: HPLC Instrumentation and Operating Conditions

Parameter	Condition
HPLC System	Standard HPLC system with UV detector
Column	Separon SGX C18 (or equivalent C18 column) coupled with a Polymer IEX H-form column[1][2]
Mobile Phase	9 mmol/L Sulfuric Acid:Methanol (95:5, v/v)[1][2]
Flow Rate	0.8 mL/min[1][2]
Injection Volume	20 µL
Column Temperature	25°C[1]
Detection Wavelength	215 nm[1][2]

Reagents and Standards

• (-)-Quinic acid reference standard (purity ≥ 98%)

• Sulfuric acid (H₂SO₄), analytical grade

• Methanol (CH₃OH), HPLC grade

• Water, HPLC grade or ultrapure

Standard Solution Preparation

Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of (-)-quinic acid reference standard and dissolve it in a 10 mL volumetric flask with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 30 µg/mL to 1000 µg/mL.[1][2]

Sample Preparation

The sample preparation method will vary depending on the matrix.

For Solid Samples (e.g., plant material, powders):

• Accurately weigh a suitable amount of the homogenized sample.

• Extract the sample with an appropriate solvent (e.g., water, methanol, or a mixture). Sonication or heating may be employed to improve extraction efficiency.

• Centrifuge the extract to pellet any solid material.

• Filter the supernatant through a 0.45 µm syringe filter prior to injection.[1]

For Liquid Samples (e.g., beverages, extracts):

• Centrifuge the sample to remove any particulate matter.

• Filter the sample through a 0.45 µm syringe filter before injection.

Method Validation

The analytical method should be validated according to ICH guidelines to ensure its suitability for the intended purpose.[3] Key validation parameters are summarized below.

Table 2: Summary of Method Validation Parameters

Parameter	Result
Linearity Range	30.1 µg/mL - 24.1 mg/mL[2]
Correlation Coefficient (r²)	> 0.999[2]
Limit of Detection (LOD)	10 µg/mL[1][2]
Limit of Quantification (LOQ)	30 µg/mL[1][2]
Precision (RSD%)	< 6%[2]
Accuracy (Recovery %)	To be determined by spiking a blank matrix with known concentrations of the analyte.

Experimental Protocols

System Suitability Test

Before starting the analysis, perform a system suitability test to ensure the chromatographic system is performing adequately. Inject a working standard solution (e.g., 100 µg/mL) six times. The relative standard deviation (RSD) of the peak area and retention time should be less than 2%.

Calibration Curve Construction

• Inject each of the working standard solutions in triplicate.

• Record the peak area for each concentration.

• Plot a calibration curve of the mean peak area versus the concentration of (-)-quinic acid.

• Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the correlation coefficient (r²).

Sample Analysis

• Inject the prepared sample solutions into the HPLC system.

• Record the peak area of the (-)-quinic acid peak.

• Calculate the concentration of (-)-quinic acid in the sample using the equation from the calibration curve.

Visualizations

Caption: Experimental workflow for HPLC quantification.

Caption: Key parameters for method validation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Application Note: High-Throughput Analysis of (-)-Quinate in Plant Extracts using LC-MS/MS

Abstract

This application note presents a detailed and robust method for the quantitative analysis of (-)-Quinate in various plant extracts using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). (-)-Quinic acid is a key chiral intermediate in the biosynthesis of a wide range of aromatic compounds in plants and is of significant interest to researchers in the fields of phytochemistry, drug discovery, and food science.[1] The described protocol provides a comprehensive workflow, from sample preparation to data analysis, ensuring high sensitivity, selectivity, and reproducibility for the quantification of (-)-Quinate.

Introduction

(-)-Quinate, a cyclohexanecarboxylic acid, is a naturally occurring compound found in a variety of plants, including coffee beans, cinchona bark, and numerous medicinal herbs.[2][3][4] It serves as a precursor in the shikimate pathway for the biosynthesis of aromatic amino acids and other secondary metabolites. Its presence and concentration in plant extracts are often linked to the plant's medicinal properties and overall quality. Therefore, a reliable and efficient analytical method for the quantification of (-)-Quinate is crucial for quality control, phytochemical profiling, and the development of new therapeutic agents. LC-MS/MS offers unparalleled sensitivity and specificity, making it the ideal technique for analyzing complex plant matrices.[5]

Experimental Protocols

Sample Preparation: Extraction of (-)-Quinate from Plant Material

This protocol outlines a general procedure for the extraction of (-)-Quinate from dried plant material, which can be adapted based on the specific plant matrix.

Materials:

• Dried and powdered plant material

• 80% Methanol (HPLC grade)

• Deionized water

• Centrifuge

• Vortex mixer

• 0.22 µm syringe filters

Procedure:

• Weigh 1 g of the dried, powdered plant material into a 50 mL centrifuge tube.

• Add 20 mL of 80% methanol.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Sonicate the mixture for 30 minutes in a sonication bath.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully decant the supernatant into a clean tube.

• Repeat the extraction process (steps 2-6) on the plant residue two more times to ensure complete extraction.

• Combine all the supernatants and evaporate to dryness under a gentle stream of nitrogen or using a rotary evaporator.

• Reconstitute the dried extract in 5 mL of deionized water.

• Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.

LC Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10-10.1 min: 95-5% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL

| Column Temperature | 40°C |

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): m/z 191.0

  • Product Ions (Q3): m/z 173.0 (Quantifier), m/z 127.0 (Qualifier)

• Collision Energy (CE): Optimized for the specific instrument, typically in the range of 10-25 eV.

• Dwell Time: 100 ms

Data Presentation

The following table summarizes the quantitative data of (-)-Quinate found in various plant extracts from the literature, showcasing the applicability of the LC-MS/MS method.

Plant Species	Part Used	(-)-Quinate Concentration	Reference
Ficus benjamina	Fruits	High (predominant compound)	[5]
Ficus benjamina	Leaves	High (predominant compound)	[5]
Nepeta nuda subsp. Lydiae	Leaves	224 ± 11 ppb	[6]
Sweet Potato (Ipomoea batatas)	Leaves	10.84 ± 0.31 mg/g (as 5-CQA)
Lemon Balm (Melissa officinalis)	Leaves	3.81 ± 0.14 mg/g (as 5-CQA)
Chocolate Mint (Mentha piperita)	Leaves	Not specified, but present

Mandatory Visualization

Caption: Experimental workflow for the LC-MS/MS analysis of (-)-Quinate in plant extracts.

References

• 1. Isolation of quinic acid from dropped Citrus reticulata Blanco fruits: its derivatization, antibacterial potential, docking studies, and ADMET profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Pharmacological insights into the multifaceted biological properties of quinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caringsunshine.com [caringsunshine.com]
• 5. tandfonline.com [tandfonline.com]
• 6. japsonline.com [japsonline.com]

Application Notes and Protocols for the Extraction of (-)-Quinate from Coffee Beans

Introduction

(-)-Quinic acid ((-)-quinate), a key plant metabolite, is a cyclohexanecarboxylic acid found abundantly in coffee beans. It serves as a crucial precursor in the biosynthesis of various aromatic compounds, including chlorogenic acids, which are known for their antioxidant properties.[1][2] The concentration and extraction of (-)-quinate are of significant interest to researchers in food science, pharmacology, and drug development due to its potential therapeutic applications and its role as a versatile chiral starting material. This document provides detailed protocols for the extraction of (-)-quinate from coffee beans, focusing on modern and classical methodologies suitable for laboratory and research settings.

Section 1: Extraction Methodologies

Two primary methods for the extraction of (-)-quinate from coffee beans are detailed below: a highly selective method using molecularly imprinted polymers and a classical approach involving alkaline hydrolysis and ion-exchange chromatography.

Protocol 1: Molecularly Imprinted Solid-Phase Extraction (MISPE)

This protocol describes a highly selective method for extracting (-)-quinate from an aqueous coffee bean extract using a Molecularly Imprinted Polymer (MIP) as the sorbent in a Solid-Phase Extraction (SPE) setup.[1][3] MIPs are custom-made polymers with cavities specifically designed to bind a target molecule, offering high selectivity.[1]

A. Preparation of Aqueous Coffee Extract

This initial step is common for many extraction procedures and aims to solubilize (-)-quinate and other compounds from the solid coffee matrix.

• 1. Grinding: Weigh 50 g of roasted coffee beans and subject them to fine grinding using a laboratory mill.[1]

• 2. Maceration: Place the ground coffee into a 2 L conical flask and add 1 L of ultrapure water.[1]

• 3. Heating: Heat the mixture at 60 °C for 1 hour with continuous stirring.[1]

• 4. Maceration (Overnight): Allow the mixture to macerate overnight at room temperature.[1]

• 5. Separation: Centrifuge the mixture to pellet the solid grounds. Filter the resulting supernatant to remove any remaining fine particles.[1]

• 6. Concentration: Concentrate the filtered supernatant using a rotary vacuum evaporator at 40 °C to obtain a dried residue.[1]

• 7. Storage: Store the dried extract in an opaque, airtight glass container for subsequent use.[1]

B. MISPE Protocol for (-)-Quinate Extraction

This phase uses the prepared aqueous extract to selectively isolate (-)-quinate.

• 1. Sample Reconstitution: Reconstitute the dried coffee extract in a solution of ethanol:water (97:3 v/v) to prepare two concentrations: 0.25 mg/mL and 0.5 mg/mL.[1]

• 2. Cartridge Preparation: Use a solid-phase extraction cartridge packed with 40 mg of a (-)-quinate specific molecularly imprinted polymer (a polymer prepared using 4-vinylpyridine (B31050) as the functional monomer with a template-to-monomer ratio of 1:5 has shown high efficacy).[1][3]

• 3. Sample Loading: Load 2 mL of the reconstituted coffee extract onto the prepared MISPE cartridge.[1]

• 4. Washing Step: Wash the cartridge with 2 mL of acetonitrile (B52724) to remove non-specifically bound compounds and analogues such as caffeic acid and chlorogenic acid.[1]

• 5. Elution Step: Elute the selectively bound (-)-quinate from the cartridge using 2 mL of 10% acetic acid in water.[1]

• 6. Analysis: The collected eluate, containing the purified (-)-quinate, can then be quantified using analytical techniques such as HPLC.

Caption: Workflow for the extraction of (-)-quinate using MISPE.

Protocol 2: Alkaline Hydrolysis and Ion-Exchange Chromatography

This classical method is suitable for extracting (-)-quinate from both green coffee beans and coffee extraction pulp or slag. It involves hydrolyzing quinate esters (like chlorogenic acid) to release free (-)-quinate, followed by purification using an ion-exchange resin.[4]

A. Alkaline Hydrolysis

• 1. Sample Preparation: Use 1 part of green coffee beans or coffee extraction slag (by weight).[4]

• 2. Hydrolysis Solution: Prepare a 0.4% to 0.8% aqueous solution of sodium hydroxide (B78521) (NaOH).[4]

• 3. Reaction: Add 5 to 10 parts of the NaOH solution to the coffee material. Maintain the mixture at a temperature of 30 °C or higher for 15 to 30 minutes to achieve hydrolysis.[4] This step cleaves the ester bonds of chlorogenic acids, liberating free (-)-quinate.

• 4. Solid-Liquid Separation: After hydrolysis, perform a solid-liquid separation (e.g., filtration or centrifugation) to obtain the decomposed solution containing sodium quinate and other salts.[4]

B. Ion-Exchange Purification

• 1. Resin Treatment: Pass the decomposed solution through a column containing a strongly basic anion exchange resin. The anionic (-)-quinate will be adsorbed onto the resin, while cationic and neutral impurities pass through.[4]

• 2. Elution: Treat the resin with an alkali solution to elute the bound (-)-quinate.[4]

• 3. Desalting and Final Purification: Subject the resulting eluate to further desalting and purification using an ion exchange membranous electrodialyzer to obtain high-purity (-)-quinate.[4] This method avoids the use of organic solvents.[4]

Caption: Workflow for (-)-quinate extraction via hydrolysis.

Section 2: Quantitative Data and Analysis

The quantification of (-)-quinate in extracts is typically performed using High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.[5][6][7] The choice of detector depends on the required sensitivity and selectivity.

Quantitative Data Summary

The following table summarizes quantitative results from the cited literature for the extraction of (-)-quinate and related compounds.

Extraction Method	Matrix	Analyte	Recovery (%)	Purity	Reference
Molecularly Imprinted SPE (MISPE)	Aqueous Coffee Extract	(-)-Quinate	81.918 ± 3.027%	Not Specified	[1],[3]
Solid-Phase Extraction (SPE)	Brewed Coffee	(-)-Quinate	Not Specified	Not Specified	[5],[8]
Alkaline Hydrolysis & Ion Exchange	Coffee Beans / Slag	(-)-Quinate	Not Specified	"High-Purity"	[4]
Soxhlet Extraction (from copper salt)	Gallic Acid Waste Liquid	(-)-Quinate	85%	98%	[9]

Note: Data on purity is often not explicitly stated in extraction-focused studies but is implied by the selectivity of the method.

Analytical Method Validation

For accurate quantification, analytical methods like HPLC are validated for several parameters. While specific data for (-)-quinate is part of broader organic acid analysis, typical validation results for organic acids in coffee matrices are as follows:

Parameter	Organic Acids in Green Coffee	Reference
Linearity (r²)	> 0.99	[6]
Limit of Detection (LOD)	0.4 - 34 mg L⁻¹	[6]
Limit of Quantification (LOQ)	1 - 115 mg L⁻¹	[6]
Recovery	95% - 104% (for related compounds)	[6]

These parameters demonstrate that reliable and precise quantification of (-)-quinate in coffee extracts is achievable with standard chromatographic methods.[6]

References

• 1. mdpi.com [mdpi.com]
• 2. Isolation of quinic acid from dropped Citrus reticulata Blanco fruits: its derivatization, antibacterial potential, docking studies, and ADMET profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecularly Imprinted Solid Phase Extraction Strategy for Quinic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. JPH078169A - Method for extracting and purifying quinic acid - Google Patents [patents.google.com]
• 5. scispace.com [scispace.com]
• 6. cropj.com [cropj.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. JPH11140014A - Purification of quinic acid - Google Patents [patents.google.com]

Application Note: Synthesis of Isotopically Labeled (-)-Quinate for Metabolic Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isotopic labeling is a powerful technique used to trace the metabolic fate of molecules in biological systems.[1] By replacing one or more atoms of a compound with their stable heavy isotopes (e.g., Deuterium (B1214612) (²H), Carbon-13 (¹³C)), researchers can track the molecule and its metabolites through complex biochemical pathways using analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1] (-)-Quinic acid is a naturally occurring cyclitol found in many plants, coffee, and tea. It is also a key hydrolysis product of chlorogenic acid, which is abundant in the human diet.[2][3] Understanding the metabolism of quinic acid by the gut microbiota is crucial for elucidating its potential health effects.[2][4] This application note provides a detailed protocol for the chemical synthesis of deuterium-labeled (-)-quinate and discusses the biosynthetic approach for producing ¹³C-labeled (-)-quinate, enabling its use as a tracer in metabolic studies.

Synthesis of Deuterium-Labeled (-)-Quinate ([²H]-(-)-Quinate)

A practical approach for introducing a deuterium label into (-)-quinate is through a selective oxidation of a secondary alcohol to a ketone, followed by a stereoselective reduction using a deuterium source, such as sodium borodeuteride (NaBD₄).[1][5] This method allows for the specific placement of the isotopic label. The following protocol outlines a proposed synthetic route.

Experimental Workflow: Deuterium Labeling of (-)-Quinate

Caption: Proposed workflow for the synthesis of deuterium-labeled (-)-quinate.

Experimental Protocol

1. Protection of Hydroxyl Groups: Due to the multiple hydroxyl groups in quinic acid, selective protection is necessary to ensure oxidation occurs at the desired position (e.g., C-5). Protection of the cis-diols at C-3 and C-4 as an acetonide is a common strategy.

• Suspend (-)-quinic acid in anhydrous acetone.

• Add a catalytic amount of p-toluenesulfonic acid (TsOH) or another suitable acid catalyst.

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Quench the reaction with a mild base (e.g., triethylamine).

• Remove the solvent under reduced pressure and purify the resulting protected quinic acid by column chromatography.

2. Selective Oxidation: The remaining free hydroxyl group (at C-5) is oxidized to a ketone.

• Dissolve the protected quinic acid in an anhydrous solvent like dichloromethane (B109758) (DCM).

• Add an oxidizing agent such as Pyridinium chlorochromate (PCC) or perform a Swern oxidation.

• Stir the reaction at the appropriate temperature (e.g., room temperature for PCC, -78°C to room temperature for Swern) until completion.

• Work up the reaction mixture to remove the oxidant byproducts.

• Purify the resulting ketone by column chromatography.

3. Isotopic Labeling via Reduction: The ketone is stereoselectively reduced to introduce the deuterium label. Small reducing agents tend to favor axial attack, yielding the desired equatorial alcohol.[6][7]

• Dissolve the purified ketone in a protic solvent like methanol (B129727) (MeOH) at 0°C.

• Slowly add sodium borodeuteride (NaBD₄).

• Stir the reaction for 1-2 hours or until the reaction is complete (monitor by TLC).

• Quench the reaction by slowly adding water or a dilute acid.

• Extract the product with an organic solvent and purify by column chromatography.

4. Deprotection: The protecting groups are removed to yield the final product.

• Dissolve the labeled, protected compound in a suitable solvent mixture (e.g., THF/water).

• Add a strong acid, such as hydrochloric acid (HCl), and stir at room temperature or with gentle heating.

• Monitor the reaction for the removal of the protecting groups.

• Neutralize the solution and remove the solvent.

• Purify the final product, [²H]-(-)-quinate, using an appropriate method like recrystallization or chromatography.

Quantitative Data (Expected)

Step	Reagent (Equivalents)	Solvent	Expected Yield (%)	Isotopic Enrichment (%)
1. Protection	(-)-Quinic Acid (1.0), 2,2-DMP (1.5), TsOH (0.05)	Acetone	85-95	N/A
2. Oxidation	Protected Quinate (1.0), PCC (1.5)	DCM	70-85	N/A
3. Labeling	Ketone (1.0), NaBD₄ (1.2)	MeOH	90-98	>98
4. Deprotection	Protected Labeled Quinate (1.0)	aq. HCl	80-95	>98
Overall	45-70	>98

Synthesis of ¹³C-Labeled (-)-Quinate

Chemically synthesizing position-specific ¹³C-labeled (-)-quinate is complex. A more efficient method for producing uniformly labeled quinate is through biosynthesis.[8]

Protocol: Biosynthetic [U-¹³C]-(-)-Quinate This method involves growing plants in a controlled environment with a ¹³C-labeled carbon source.

• Cultivation: Grow plants known to produce high levels of quinic acid (e.g., coffee plants, certain grasses) in a closed growth chamber.

• Labeling: Supply the chamber atmosphere with ¹³CO₂ as the sole carbon source throughout the plant's growth period.

• Extraction: Harvest the plant material and extract the metabolites.

• Purification: Isolate and purify the [U-¹³C]-(-)-quinate from the plant extract using chromatographic techniques (e.g., HPLC).

This method results in high isotopic enrichment (>96%) across all carbon atoms of the molecule.[9]

Characterization of Labeled (-)-Quinate

The final product must be rigorously characterized to confirm its identity, purity, and the extent of isotopic labeling.

Technique	Purpose	Expected Result for [5-²H]-(-)-Quinate	Expected Result for [U-¹³C]-(-)-Quinate
Mass Spectrometry (MS)	Confirm mass increase due to isotope	Molecular ion peak at M+1 compared to unlabeled standard	Molecular ion peak at M+7 (for 7 carbons) compared to unlabeled standard
¹H NMR	Confirm label position and purity	Disappearance or significant reduction of the signal for the proton at C-5	Complex splitting patterns due to ¹³C-¹H coupling; confirms uniform labeling
¹³C NMR	Confirm label position and enrichment	No significant change	Strong enhancement of all carbon signals
²H NMR	Directly observe the deuterium label	A single resonance corresponding to the deuterium at C-5	N/A
HPLC	Determine chemical purity	Single peak with the same retention time as an unlabeled standard	Single peak with the same retention time as an unlabeled standard

Application in Metabolic Studies: Tracing Quinic Acid Fate

Once synthesized and purified, isotopically labeled (-)-quinate can be administered to in vitro models (e.g., fecal slurry cultures) or in vivo animal models to trace its metabolic pathway.[2] Samples are collected over time and analyzed by LC-MS or GC-MS to identify and quantify the labeled metabolites.

A study using [U-¹³C]-Quinic acid with human fecal microbiota identified two primary degradation pathways.[2][4]

Metabolic Pathway of (-)-Quinate by Gut Microbiota

Caption: Microbial metabolic pathways of (-)-quinate in the human colon.

By using labeled substrates, researchers can unambiguously distinguish true metabolites from the background metabolome, quantify metabolic fluxes, and understand the biotransformation of dietary compounds like quinic acid, providing insights into their physiological relevance.[2]

References

• 1. books.rsc.org [books.rsc.org]
• 2. In Vitro Gut Metabolism of [U-13 C]-Quinic Acid, The Other Hydrolysis Product of Chlorogenic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quinic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. US3399978A - Preparation of borodeuterides - Google Patents [patents.google.com]
• 6. A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. academic.oup.com [academic.oup.com]

Application Notes: Enzymatic Assay of Quinate Dehydrogenase

Introduction

Quinate dehydrogenase (QDH), with the systematic name L-quinate:NAD+ 3-oxidoreductase (EC 1.1.1.24), is a key enzyme in the metabolism of aromatic compounds.[1] It catalyzes the reversible, NAD+-dependent oxidation of L-quinate to 3-dehydroquinate.[1] This reaction is a critical step in the catabolism of quinate and intersects with the shikimate pathway, which is essential for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants, fungi, and bacteria.[1][2][3] Due to its absence in mammals, enzymes of the shikimate and related pathways are considered attractive targets for the development of novel herbicides and antimicrobial agents.[4][5] These application notes provide a detailed protocol for a continuous spectrophotometric assay of quinate dehydrogenase activity.

Principle of the Assay

The enzymatic activity of quinate dehydrogenase is determined by monitoring the rate of formation of its product, 3-dehydroquinate, which is coupled with the reduction of NAD+ to NADH. The increase in NADH concentration is measured by monitoring the change in absorbance at 340 nm. The rate of this absorbance increase is directly proportional to the enzyme's activity under the specified conditions. The molar extinction coefficient for NADH at 340 nm is 6,220 M⁻¹cm⁻¹.[6]

The reaction is as follows: L-Quinate + NAD⁺ ⇌ 3-Dehydroquinate + NADH + H⁺[1]

Experimental Protocols

1. Materials and Reagents

Equipment:

• UV-Vis Spectrophotometer capable of measuring absorbance at 340 nm with temperature control.

• UV-transparent cuvettes (e.g., quartz, 1 cm path length).

• Micropipettes and tips.

• Water bath or heating block for temperature equilibration.

• pH meter.

Reagents:

• Purified Quinate Dehydrogenase (QDH) enzyme.

• L-Quinic Acid (Substrate).

• β-Nicotinamide adenine (B156593) dinucleotide hydrate (B1144303) (NAD⁺, Cofactor).

• Tris-HCl or BTP-HCl buffer components.

• Nuclease-free water.

2. Reagent Preparation

• Assay Buffer (100 mM Tris-HCl, pH 8.5): Prepare a 100 mM solution of Tris-HCl. Adjust the pH to 8.5 at the desired assay temperature (e.g., 30°C), as enzyme activity can be highly susceptible to pH.[7][8] Store at 4°C.

• L-Quinate Stock Solution (100 mM): Dissolve the appropriate amount of L-quinic acid in nuclease-free water to make a 100 mM stock solution. Store in aliquots at -20°C.

• NAD⁺ Stock Solution (50 mM): Dissolve the appropriate amount of NAD⁺ in nuclease-free water to make a 50 mM stock solution. Prepare fresh or store in aliquots at -20°C for short-term use.

• Enzyme Solution: Dilute the purified QDH enzyme in cold assay buffer to a suitable concentration that provides a linear rate of absorbance change (e.g., 0.05-0.2 ΔAbs/min) during the assay.[9] Keep the enzyme solution on ice at all times.

3. Assay Procedure

• Spectrophotometer Setup: Set the spectrophotometer to measure absorbance at 340 nm and equilibrate the sample holder to the desired temperature (e.g., 30°C).[8]

• Reaction Mixture Preparation: In a 1 cm path length UV-transparent cuvette, prepare the reaction mixture by adding the following components. Note: The final volume can be scaled as needed (e.g., 1 mL or 200 µL). The following is for a 1 mL final volume:

  • 850 µL of 100 mM Assay Buffer (pH 8.5)

  • 100 µL of 100 mM L-Quinate solution (for a final concentration of 10 mM)

  • 40 µL of 50 mM NAD⁺ solution (for a final concentration of 2 mM)

• Temperature Equilibration: Mix the contents of the cuvette by gentle inversion and incubate at the assay temperature (30°C) for 5-10 minutes.[9]

• Blank Measurement: Use the reaction mixture without the enzyme as a blank to zero the spectrophotometer.

• Reaction Initiation: Initiate the reaction by adding 10 µL of the diluted enzyme solution to the cuvette.

• Data Acquisition: Immediately mix by inversion and start monitoring the increase in absorbance at 340 nm for 3-5 minutes, taking readings every 10-15 seconds.[4] Ensure the recorded rate is linear.

4. Calculation of Enzyme Activity

• Determine the Initial Velocity (v₀): Calculate the rate of change in absorbance per minute (ΔAbs/min) from the linear portion of the absorbance vs. time plot.

• Calculate Enzyme Activity (Units/mL): Use the Beer-Lambert law to convert the rate of absorbance change to enzymatic activity. One unit (U) of enzyme activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute under the specified assay conditions.

  Formula: Activity (µmol/min/mL) = (ΔAbs/min × Total Assay Volume (mL)) / (ε × Path Length (cm) × Enzyme Volume (mL))

  Where:

  • ΔAbs/min: The initial rate of reaction (change in absorbance per minute).

  • ε (Molar Extinction Coefficient of NADH): 6.22 mM⁻¹cm⁻¹ or 6220 M⁻¹cm⁻¹.[6]

  • Path Length: 1 cm.

• Calculate Specific Activity (Units/mg): Formula: Specific Activity (U/mg) = Activity (U/mL) / Protein Concentration (mg/mL)

Data Presentation

Quantitative data for quinate dehydrogenase can be summarized for comparative analysis.

Table 1: Kinetic Parameters of Quinate Dehydrogenase

Enzyme Source	Substrate	Kₘ (mM)	Vₘₐₓ	Reference
Neurospora crassa	L-Quinate	0.37	Not specified	[10]
Neurospora crassa	Shikimate	1.18	~3x higher than with quinate	[10]
Populus trichocarpa (Poptr2, Poptr3)	L-Quinate	Varies	Varies	[2]

Table 2: Optimal Reaction Conditions

Parameter	Optimal Range/Value	Notes
pH	8.5 - 9.0	Activity is generally higher in alkaline buffers.[8][11]
Temperature	30°C	This is a common temperature for enzymatic assays and should be optimized for specific enzymes.[8]
Cofactor	NAD⁺	QDH shows a preference for NAD⁺ over NADP⁺.[1][7]

Visualizations

Signaling Pathway

Caption: The Shikimate/Quinate metabolic pathways.

Experimental Workflow

Caption: Workflow for the QDH enzymatic assay.

References

• 1. Quinate dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. What are 3-Dehydroquinate synthase inhibitors and how do they work? [synapse.patsnap.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Functional Analysis of 3-Dehydroquinate Dehydratase/Shikimate Dehydrogenases Involved in Shikimate Pathway in Camellia sinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. static1.squarespace.com [static1.squarespace.com]
• 10. Purification and characterization of quinate (shikimate) dehydrogenase, an enzyme in the inducible quinic acid catabolic pathway of Neurospora crassa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Functional Analysis of 3-Dehydroquinate Dehydratase/Shikimate Dehydrogenases Involved in Shikimate Pathway in Camellia sinensis [frontiersin.org]

Application of (-)-Quinate in the Synthesis of Pharmaceuticals: A Chiral Pool Approach

For Researchers, Scientists, and Drug Development Professionals

(-)-Quinic acid, a naturally abundant chiral cyclitol, has emerged as a valuable and versatile starting material in the stereoselective synthesis of a wide range of pharmaceuticals. Its rigid cyclohexanecarboxylic acid framework, adorned with multiple stereocenters, provides a scaffold for the synthesis of complex molecular architectures. This document outlines the application of (-)-quinic acid in the synthesis of key pharmaceuticals, providing detailed experimental protocols and quantitative data for notable examples.

Antiviral Agent: Oseltamivir (B103847) (Tamiflu®)

One of the most prominent applications of (-)-quinic acid is in the synthesis of the neuraminidase inhibitor, oseltamivir, a widely used antiviral drug for the treatment of influenza A and B.[1][2] The synthesis leverages the inherent chirality of (-)-quinic acid to establish the three stereocenters present in the final drug molecule.

Signaling Pathway: Neuraminidase Inhibition

Oseltamivir functions by inhibiting the neuraminidase enzyme of the influenza virus. Neuraminidase is crucial for the release of newly formed viral particles from infected host cells by cleaving sialic acid residues on the cell surface. By blocking this enzyme, oseltamivir prevents the spread of the virus.

Caption: Mechanism of Neuraminidase Inhibition by Oseltamivir.

Synthetic Workflow for Oseltamivir from (-)-Quinic Acid

The synthesis of oseltamivir from (-)-quinic acid is a multi-step process involving the protection of hydroxyl groups, formation of an epoxide, and introduction of the amino and pentyloxy side chains. The following workflow is a composite of several reported syntheses.[3][4]

Caption: General Synthetic Workflow for Oseltamivir from (-)-Quinic Acid.

Experimental Protocol: Synthesis of Oseltamivir Intermediate from (-)-Quinic Acid

The following protocol outlines key steps in the synthesis of an oseltamivir intermediate from (-)-quinic acid, based on a patented method.[5]

Step 1: Acetonide Protection and Esterification of (-)-Quinic Acid

• To a suspension of (-)-quinic acid (1 equivalent) in ethyl acetate, add p-toluenesulfonic acid (0.1 equivalents) and 2,2-dimethoxypropane (B42991) (3 equivalents).

• Reflux the mixture until the reaction is complete (monitored by TLC).

• Cool the reaction mixture, wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the protected lactone.

• Dissolve the lactone in ethanol (B145695) and add sodium ethoxide. Stir at room temperature to effect esterification.

• Neutralize the reaction with a weak acid and remove the solvent under reduced pressure. Purify the residue by column chromatography.

Step 2: Mesylation of the Free Hydroxyl Group

• Dissolve the product from Step 1 (1 equivalent) in dichloromethane.

• Cool the solution to 0 °C and add triethylamine (B128534) (1.1 equivalents).

• Add methanesulfonyl chloride (1.05 equivalents) dropwise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 1-2 hours.

• Wash the reaction mixture with cold water, 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 3: Epoxidation

• Dissolve the mesylated intermediate in a suitable solvent such as THF.

• Add a base like potassium carbonate and heat the mixture to reflux.

• Monitor the reaction by TLC until completion.

• Cool the reaction, filter off the solids, and concentrate the filtrate. Purify the crude epoxide by column chromatography.

Quantitative Data

Step	Product	Yield (%)	Purity (%)	Reference
Synthesis of Oseltamivir Sulfonate from Quinic Acid Intermediate	Oseltamivir Sulfonate	54-58	93-95	[5]
Overall Yield from Epoxide Intermediate	Oseltamivir Phosphate	~27-29	>99	[3]

Anti-inflammatory Agents: Quinic Acid Amide Derivatives

(-)-Quinic acid derivatives have been investigated as potent inhibitors of the pro-inflammatory transcription factor, nuclear factor kappa B (NF-κB).[6][7] Amide substitution at the carboxylic acid position of quinic acid has yielded compounds with significant anti-inflammatory activity.[7]

Signaling Pathway: TNF-α Induced NF-κB Activation

Tumor necrosis factor-alpha (TNF-α) is a key inflammatory cytokine that activates the canonical NF-κB signaling pathway. This leads to the transcription of genes involved in inflammation, immunity, and cell survival. Quinic acid derivatives can inhibit this pathway.

Caption: Inhibition of the NF-κB Signaling Pathway by Quinic Acid Amides.

Experimental Protocol: Synthesis of (1R,3R,4R,5R)-1,3,4,5-tetrahydroxy-N-propylcyclohexanecarboxamide (KZ-41)

The following protocol is adapted from the synthesis of the potent NF-κB inhibitor, KZ-41.[1][8]

Step 1: Lactonization of (-)-Quinic Acid

• A mixture of (-)-quinic acid (1 equivalent) and a catalytic amount of p-toluenesulfonic acid in toluene (B28343) is heated to reflux with a Dean-Stark trap to remove water.

• After completion of the reaction, the solvent is removed under reduced pressure. The crude product is purified by recrystallization to yield the quinide (lactone).

Step 2: Amide Formation

• To the quinide (1 equivalent), add propylamine (B44156) (excess, ~9 equivalents) and glacial acetic acid (3 equivalents).

• Heat the solution at 85°C for 30 minutes.

• Cool the reaction mixture and purify by flash chromatography to obtain the desired N-propyl amide derivative.

Quantitative Data

Compound	Target	IC50	Reference
KZ-41	NF-κB Inhibition	2.83 ± 1.76 mM	[8]

Anticancer Agents: Quinic Acid Derivatives

Recent studies have explored the potential of (-)-quinic acid derivatives as anticancer agents.[9][10] Certain derivatives have demonstrated significant cytotoxicity against various cancer cell lines, including glioblastoma.

Experimental Protocol: General Synthesis of Quinic Acid-Based Anticancer Compounds

The synthesis of these derivatives often involves the protection of the hydroxyl groups of (-)-quinic acid, followed by modification of the carboxylic acid and subsequent deprotection. A specific derivative, QA-16, has shown promising results against glioblastoma cell lines.[10][11] The synthesis involves the formation of a silyl (B83357) ether and modifications at the carboxylic acid position.

Quantitative Data

Compound	Cell Line	IC50 (µM)	Reference
QA-16	LN229 (Glioblastoma)	10.66	[10][11]
QA-16	SNB19 (Glioblastoma)	28.22	[10][11]

HIV Protease Inhibitors

While the use of chiral molecules is fundamental in the design of HIV protease inhibitors, the direct synthesis of currently marketed drugs such as Saquinavir or Indinavir (B1671876) from (-)-quinic acid is not a commonly reported strategy.[12][13] However, the chiral scaffold of (-)-quinic acid makes it a potential starting point for the development of novel HIV protease inhibitors. Further research is required to establish concrete synthetic pathways from (-)-quinic acid to this class of pharmaceuticals.

Conclusion

(-)-Quinic acid stands out as a readily available and stereochemically rich chiral building block for the synthesis of a diverse array of pharmaceuticals. Its successful application in the industrial-scale synthesis of Oseltamivir highlights its importance. Furthermore, ongoing research into its derivatives as anti-inflammatory and anticancer agents demonstrates the continuing potential of this natural product in drug discovery and development. The detailed protocols and quantitative data presented herein provide a valuable resource for researchers in the field of medicinal chemistry and pharmaceutical synthesis.

References

• 1. dc.uthsc.edu [dc.uthsc.edu]
• 2. Synthesis of NF-kappaB activation inhibitors derived from epoxyquinomicin C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. york.ac.uk [york.ac.uk]
• 4. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
• 5. CN112125877A - A kind of technology for synthesizing oseltamivir sulfonate from quinic acid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and biological evaluation of quinic acid derivatives as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. "Discovery of Quinic Acid Derivatives as Oral Anti-inflammatory Agents" by Kui Zeng [dc.uthsc.edu]
• 9. asianpubs.org [asianpubs.org]
• 10. Design and synthesis of novel quinic acid derivatives: in vitro cytotoxicity and anticancer effect on glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Syntheses of FDA Approved HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Prodrugs of HIV protease inhibitors—saquinavir, indinavir and nelfinavir—derived from diglycerides or amino acids: synthesis, stability and anti-HIV activity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Derivatization of (-)-Quinate for GC-MS Analysis

AN-0012

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-Quinic acid, a cyclohexanecarboxylic acid, is a key chiral starting material in the synthesis of various pharmaceuticals, including the antiviral medication oseltamivir. It is also a significant metabolite in various biological pathways. Accurate and sensitive quantification of (-)-quinate is crucial in drug development, metabolic research, and quality control of plant-derived products.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile compounds. However, the direct analysis of polar and non-volatile compounds like (-)-quinate by GC-MS is challenging due to its high polarity and low volatility, stemming from its multiple hydroxyl groups and a carboxylic acid function. Chemical derivatization is an essential sample preparation step to convert (-)-quinate into a more volatile and thermally stable derivative, making it amenable to GC-MS analysis. This process involves the chemical modification of the polar functional groups.[1][2][3]

This application note provides a detailed protocol for the derivatization of (-)-quinate using trimethylsilylation (TMS), a widely used and effective method for this purpose. The resulting per-TMS derivative of quinic acid is sufficiently volatile for GC-MS analysis.[4][5][6]

Principle of Derivatization

Silylation is a common derivatization technique where active hydrogens in the analyte, such as those in hydroxyl (-OH) and carboxylic acid (-COOH) groups, are replaced by a trimethylsilyl (B98337) ((CH₃)₃Si-) group.[3][7] This reaction significantly reduces the polarity and intermolecular hydrogen bonding of the analyte, thereby increasing its volatility.[2][8] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like Trimethylchlorosilane (TMCS), are highly effective for this purpose.[4][7][9] The reaction for the complete silylation of (-)-quinic acid is shown below:

(-)-Quinic Acid + 5 BSTFA (+TMCS) → Quinic acid-penta-TMS + 5 N-trimethylsilyl-trifluoroacetamide

Experimental Protocols

Materials and Reagents

• (-)-Quinic acid standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Hexane (GC grade)

• Methanol (anhydrous)

• Nitrogen gas (high purity)

• 2 mL reaction vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

• GC-MS system with a suitable capillary column (e.g., non-polar or medium-polarity)

Standard Solution Preparation

• Prepare a stock solution of (-)-quinic acid (e.g., 1 mg/mL) in anhydrous methanol.

• From the stock solution, prepare a series of working standard solutions of desired concentrations by serial dilution with anhydrous methanol.

Sample Preparation and Derivatization Protocol

• Drying: Transfer a known volume (e.g., 100 µL) of the sample or standard solution into a 2 mL reaction vial. Evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas. It is crucial to ensure the sample is completely dry as moisture can interfere with the derivatization reaction.[10]

• Methoximation (Optional but Recommended): To prevent the formation of multiple derivatives due to tautomerization of any carbonyl groups that might be present in the sample matrix, a methoximation step can be included. Add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried sample.[10][11] Cap the vial tightly and incubate at 60°C for 30 minutes.[11] Cool to room temperature before proceeding.

• Silylation: Add 100 µL of BSTFA with 1% TMCS to the dried (or methoximated) sample.[4]

• Reaction: Tightly cap the vial and vortex for 1 minute. Heat the mixture at 70°C for 60 minutes in a heating block or water bath to ensure complete derivatization.[9]

• Cooling and Analysis: After cooling to room temperature, the sample is ready for GC-MS analysis. If necessary, the derivatized sample can be diluted with hexane.

GC-MS Analysis Parameters

The following are typical GC-MS parameters that can be optimized for the analysis of the quinic acid-penta-TMS derivative.

Parameter	Value
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	250°C[11]
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., TR-5MS or equivalent)[11]
Oven Program	Initial temperature 70°C, hold for 1 min, ramp at 10°C/min to 310°C, hold for 5 min.[4]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV[4]
Mass Range	m/z 50-800 amu[4]
Ion Source Temperature	230°C
Quadrupole Temperature	150°C

Data Presentation

The successful derivatization of (-)-quinic acid will result in the formation of its penta-trimethylsilyl (5 TMS) derivative.

Table 1: Quantitative Data for (-)-Quinate-5TMS Derivative

Parameter	Value	Reference
Derivative Name	(-)-Quinic acid-penta-trimethylsilyl ether/ester	[6]
Molecular Weight	580 g/mol	Calculated
Retention Time	Approximately 14.623 min (under specific conditions)	[4]
Characteristic m/z ions	73, 147, 191, 217, 292, 305, 379, 475, 565	GMD*

*Data obtained from the Golm Metabolome Database for the penta-TMS derivative of quinic acid.

Mandatory Visualization

Caption: Workflow for the derivatization of (-)-quinate for GC-MS analysis.

Troubleshooting

• Poor Derivatization Yield: This can be caused by the presence of moisture. Ensure all glassware is dry and use anhydrous solvents. Samples must be completely dried before adding derivatization reagents.

• Multiple Peaks for the Analyte: This may indicate incomplete derivatization or the presence of tautomers. Consider increasing the reaction time or temperature, or including the methoximation step.

• Peak Tailing: This can be due to active sites in the GC inlet or column. Ensure proper liner deactivation and column conditioning. Incomplete derivatization can also lead to peak tailing.

• Contamination: Use high-purity reagents and thoroughly clean all glassware to avoid extraneous peaks in the chromatogram.

Conclusion

The trimethylsilylation of (-)-quinic acid is a robust and reliable method for its derivatization prior to GC-MS analysis. The protocol described in this application note provides a comprehensive guide for researchers to achieve sensitive and accurate quantification of (-)-quinate in various sample matrices. Optimization of the reaction conditions and GC-MS parameters may be necessary depending on the specific application and instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. GC-EI-MS datasets of trimethylsilyl (TMS) and tert-butyl dimethyl silyl (TBDMS) derivatives for development of machine learning-based compound identification approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. hmdb.ca [hmdb.ca]
• 7. thescipub.com [thescipub.com]
• 8. covachem.com [covachem.com]
• 9. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Solid-Phase Extraction of (-)-Quinate from Complex Matrices

Introduction

(-)-Quinic acid (QA), a cyclic polyol carboxylic acid, is a key chiral intermediate in the biosynthesis of aromatic compounds in plants and microorganisms through the shikimate pathway. It is found in a variety of natural sources, including coffee beans, fruits like cranberries and apples, and various medicinal plants. The interest in (-)-quinate and its derivatives, such as chlorogenic acid, stems from their significant biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. Accurate quantification of (-)-quinate in complex matrices like biological fluids, plant extracts, and food products is crucial for pharmacological studies, quality control, and nutraceutical development.

Solid-phase extraction (SPE) is a widely utilized sample preparation technique that offers efficient cleanup and concentration of analytes from complex samples prior to chromatographic analysis.[1] This application note provides detailed protocols for three distinct SPE methodologies for the extraction of (-)-quinate: Molecularly Imprinted Polymer (MIP) SPE, Strong Anion-Exchange (SAX) SPE, and Reversed-Phase (RP-C18) SPE. These methods offer varying degrees of selectivity and are applicable to different sample matrices.

Quantitative Data Summary

The selection of an SPE method often depends on the required selectivity, recovery, and the nature of the sample matrix. The following tables summarize the quantitative performance of the described methods for (-)-quinate and related organic acids.

Table 1: Recovery Data for (-)-Quinate using Molecularly Imprinted Polymer SPE (MISPE) from Coffee Extract.

Analyte	Matrix	SPE Sorbent	Recovery (%)	Analytical Method
(-)-Quinic Acid	Coffee Bean Extract	4-VP based MIP	81.9 ± 3.0	UHPLC-MS/MS

Data sourced from a study on molecularly imprinted polymers for quinic acid extraction.

Table 2: General Recovery Data for Organic Acids using Anion-Exchange and Reversed-Phase SPE.

Analyte Class	Matrix	SPE Sorbent/Method	Recovery (%)
Organic Acids	Urine	Strong Anion-Exchange	~100%
Organic Acids	Leaf Extracts	Reversed-Phase C18	Not specified
Acidic Drugs	Plasma	Polymeric Reversed-Phase	>80% for most analytes

Note: This table provides a general overview. Recoveries are analyte and matrix-dependent and require method optimization.

Table 3: Analytical Method Performance for (-)-Quinate Quantification.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
UHPLC-MS/MS	0.001 mM	Not Specified
HPLC-UV (215 nm)	10 µg/mL	30 µg/mL

Data compiled from various sources.[2]

Experimental Protocols

Protocol 1: Molecularly Imprinted Polymer SPE (MISPE) for Selective Extraction of (-)-Quinate from Coffee Extract

This protocol details a highly selective method for the extraction of (-)-quinate using a molecularly imprinted polymer (MIP) as the sorbent. MIPs are polymers synthesized with recognition sites for a specific template molecule, in this case, quinic acid.

Materials:

• MIP SPE Cartridge (4-vinylpyridine as functional monomer, 40 mg)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Acetic Acid (glacial)

• Ultrapure Water

• Coffee Bean Extract (reconstituted in ethanol (B145695):water 97:3 v/v)

• SPE Vacuum Manifold

Procedure:

• Cartridge Conditioning:

  • Pass 2 mL of absolute ethanol through the MIP cartridge.

• Sample Loading:

  • Load 2 mL of the reconstituted coffee extract (e.g., 0.25 mg/mL) onto the cartridge at a slow, steady flow rate (approx. 1 drop/second).

• Washing:

  • Wash the cartridge with 2 mL of acetonitrile to remove non-specifically bound compounds.

• Elution:

  • Elute the retained (-)-quinate with 2 mL of 10% acetic acid in ultrapure water.

• Post-Elution Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., methanol) for subsequent UHPLC-MS/MS analysis.

Protocol 2: Strong Anion-Exchange (SAX) SPE for (-)-Quinate from Biological Fluids (e.g., Urine)

This protocol is suitable for the extraction of acidic compounds like (-)-quinate from aqueous biological matrices. It is based on the ionic interaction between the negatively charged carboxylate group of quinate (at appropriate pH) and the positively charged functional groups of the SAX sorbent.

Materials:

• SAX SPE Cartridge

• Barium Hydroxide (Ba(OH)₂)

• Methanol

• Diethyl Ether

• Formic Acid

• n-Butanol or Ethyl Acetate

• Sulfuric Acid (H₂SO₄)

• SPE Vacuum Manifold

Procedure:

• Sample Pre-treatment:

  • To a urine sample, add Ba(OH)₂ to precipitate sulfate (B86663) and phosphate (B84403) anions.

  • Adjust the sample pH to 8.0-8.5 to ensure the carboxyl group of (-)-quinate is deprotonated.

  • Centrifuge and collect the supernatant.

• Cartridge Conditioning:

  • Condition the SAX cartridge according to the manufacturer's instructions, typically with methanol followed by water adjusted to the sample pH.

• Sample Loading:

  • Apply the pre-treated sample supernatant onto the conditioned SAX cartridge.

• Washing:

  • Wash the cartridge with water to remove neutral and basic compounds.

  • Rinse the cartridge with methanol and then diethyl ether to remove residual water.

• Elution:

  • Elute the organic acids with a 4:1 (v/v) mixture of n-butanol (or ethyl acetate) and formic acid containing 0.1 mol/L HSO₄⁻ as a counter-ion.[3]

  • Follow with a final elution with methanol.[3]

• Post-Elution Processing:

  • Evaporate the combined eluates and proceed with derivatization for GC-MS analysis or reconstitution for LC-MS analysis.

Protocol 3: Generalized Reversed-Phase (C18) SPE for (-)-Quinate from Plant Extracts

This protocol provides a general procedure for the cleanup of (-)-quinate from moderately polar plant extracts using a C18 sorbent. This method is less selective than MISPE or SAX but is widely applicable and useful for removing non-polar interferences. Optimization of wash and elution solvents is often necessary depending on the specific matrix.

Materials:

• C18 SPE Cartridge (e.g., 500 mg/3 mL)

• Methanol (HPLC grade)

• Ultrapure Water

• Formic Acid or Trifluoroacetic Acid (TFA)

• Ammonium (B1175870) Monohydrogenphosphate buffer (0.05 M)

• Plant Extract (e.g., diluted leaf extract)

• SPE Vacuum Manifold

Procedure:

• Sample Pre-treatment:

  • Dilute the plant extract with water.

  • Acidify the sample to a pH < 3 with formic acid or TFA to ensure (-)-quinate is in its neutral, protonated form, which enhances its retention on the reversed-phase sorbent.

• Cartridge Conditioning:

  • Pass 2 mL of methanol through the C18 cartridge.

  • Equilibrate the cartridge with 2 mL of acidified water (same pH as the sample). Do not allow the cartridge to go dry.

• Sample Loading:

  • Load 2 mL of the pre-treated sample onto the cartridge at a slow flow rate.

• Washing:

  • Wash the cartridge with 4 mL of 0.05 M ammonium monohydrogenphosphate buffer to remove polar interferences.

  • Follow with a wash of 2 mL of water.

• Elution:

  • Elute the (-)-quinate with 2 mL of methanol.

• Post-Elution Processing:

  • The eluate can often be directly analyzed by HPLC or LC-MS after appropriate dilution.

Visualizations

Caption: General workflow for the solid-phase extraction of (-)-quinate.

Caption: Protocol for MISPE of (-)-quinate from coffee extract.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Structural Elucidation of (-)-Quinate Derivatives using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Application Note: The Power of NMR in Characterizing (-)-Quinate Derivatives

(-)-Quinic acid and its derivatives are a class of cycloalkanes that are pivotal chiral building blocks in the synthesis of a wide array of pharmaceuticals and natural products. Their dense stereochemical information and conformational flexibility present a significant challenge for structural characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable and powerful tool for the unambiguous structural elucidation of these molecules.[1] It provides detailed insights into the molecular framework, atom connectivity, and the relative stereochemistry, which are critical for understanding their biological activity and for quality control in drug development.

This document provides a comprehensive guide to the application of one-dimensional (1D) and two-dimensional (2D) NMR techniques for the structural analysis of (-)-quinate derivatives. It includes standardized protocols for sample preparation and data acquisition, tabulated spectral data for the parent (-)-quinic acid, and a logical workflow for complete structural assignment.

Experimental Protocols

Sample Preparation for NMR Analysis

Proper sample preparation is crucial for acquiring high-quality NMR data. A poorly prepared sample can lead to distorted spectra, low signal-to-noise ratios, and erroneous results.[2]

Materials:

• (-)-Quinate derivative sample (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)[3]

• High-quality 5 mm NMR tubes[2]

• Deuterated solvent (e.g., D₂O, Methanol-d₄, DMSO-d₆)

• Glass Pasteur pipette with a small cotton or Kimwipe plug

• Vortex mixer or sonicator

Protocol:

• Solvent Selection: Choose a deuterated solvent in which the sample is highly soluble and whose residual peaks do not overlap with signals of interest.[4] For the highly polar quinic acid and its derivatives, Deuterium Oxide (D₂O) or Methanol-d₄ are common choices.

• Sample Weighing: Accurately weigh the purified sample. For a standard 5 mm NMR tube, a typical concentration is 5-25 mg for ¹H experiments and up to 100 mg for less sensitive experiments like ¹³C or 2D NMR.[3]

• Dissolution: Dissolve the sample in approximately 0.6 mL of the chosen deuterated solvent in a clean, dry vial.[2][4] Gentle vortexing or sonication can aid dissolution.[2]

• Filtration and Transfer: To remove any particulate matter which can degrade spectral quality, filter the solution directly into the NMR tube using a Pasteur pipette plugged with a small amount of cotton or a Kimwipe.[3][4] The final volume in the tube should be around 0.6 mL, corresponding to a height of 4-5 cm.[2][4]

• Labeling: Cap the NMR tube securely and label it clearly near the top. Avoid using paper labels with tape, as they can affect the tube's balance in the spectrometer.[4]

NMR Data Acquisition

The following are generalized parameters for acquiring a standard suite of NMR spectra for structural elucidation on a 400 or 500 MHz spectrometer.

2.2.1 1D ¹H NMR

• Purpose: To determine the number of unique proton environments, their chemical shifts, signal integrations (relative number of protons), and coupling constants (J-values) which provide information on adjacent protons.

• Typical Parameters:

  • Pulse Program: zg30 or similar

  • Spectral Width (SW): 12-16 ppm

  • Acquisition Time (AQ): ~3-4 seconds

  • Relaxation Delay (D1): 1-2 seconds

  • Number of Scans (NS): 8-16

2.2.2 1D ¹³C NMR & DEPT

• Purpose: To identify the number of unique carbon environments. Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) are used to distinguish between CH, CH₂, and CH₃ groups. Quaternary carbons are visible in the standard ¹³C spectrum but absent in DEPT spectra.

• Typical Parameters:

  • Pulse Program: zgpg30 (¹³C), DEPT-135

  • Spectral Width (SW): 200-240 ppm

  • Acquisition Time (AQ): ~1-2 seconds

  • Relaxation Delay (D1): 2 seconds

  • Number of Scans (NS): 1024 or more, depending on concentration.

2.2.3 2D COSY (Correlation Spectroscopy)

• Purpose: To identify protons that are coupled to each other, typically through 2 or 3 bonds (²J or ³J coupling). This helps establish proton-proton connectivity within spin systems.[5][6]

• Typical Parameters:

  • Pulse Program: cosygpqf or similar

  • Spectral Width (F1 and F2): 12-16 ppm

  • Number of Scans (NS): 2-4 per increment

2.2.4 2D HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To correlate protons directly to their attached carbons (¹J C-H coupling).[6][7] This is a powerful experiment for assigning carbon signals based on already assigned proton signals.

• Typical Parameters:

  • Pulse Program: hsqcedetgpsisp2 or similar

  • Spectral Width (F2 - ¹H): 12-16 ppm

  • Spectral Width (F1 - ¹³C): 160-200 ppm

  • Number of Scans (NS): 2-8 per increment

2.2.5 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: To show correlations between protons and carbons over multiple bonds (typically 2-3 bonds, ²J and ³J). This is critical for connecting different spin systems and for identifying the positions of quaternary carbons.[5][8]

• Typical Parameters:

  • Pulse Program: hmbcgpndqf or similar

  • Spectral Width (F2 - ¹H): 12-16 ppm

  • Spectral Width (F1 - ¹³C): 200-240 ppm

  • Number of Scans (NS): 8-16 per increment

2.2.6 2D NOESY (Nuclear Overhauser Effect Spectroscopy)

• Purpose: To identify protons that are close to each other in space (< 5 Å), irrespective of their through-bond connectivity.[9][10] This is essential for determining relative stereochemistry and conformational preferences.[11]

• Typical Parameters:

  • Pulse Program: noesygpph or similar

  • Spectral Width (F1 and F2): 12-16 ppm

  • Mixing Time (D8): 500-800 ms

  • Number of Scans (NS): 8-16 per increment

Data Presentation: NMR Assignment of (-)-Quinic Acid

The following tables summarize the ¹H and ¹³C NMR data for the parent compound, (-)-quinic acid, in D₂O. This data serves as a reference for the analysis of its derivatives.[12]

Table 1: ¹H NMR Data for (-)-Quinic Acid (500 MHz, D₂O)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2α	1.94	dd	13.5, 9.5
H-2β	2.18	dd	13.5, 4.0
H-3	4.15	m	-
H-4	3.59	dd	9.5, 3.5
H-5	4.01	m	-
H-6α	2.25	dd	14.5, 3.0
H-6β	2.08	dd	14.5, 9.0

Table 2: ¹³C NMR and DEPT Data for (-)-Quinic Acid (125 MHz, D₂O)

Position	Chemical Shift (δ, ppm)	DEPT-135
C-1	78.49	Quaternary (C)
C-2	43.07	CH₂
C-3	69.21	CH
C-4	77.68	CH
C-5	72.87	CH
C-6	39.61	CH₂
COOH	180.61	Quaternary (C)

Visualizations: Workflows and Logic

Logical Flow of NMR Experiments for Structural Elucidation

The following diagram illustrates the relationship and logical progression of NMR experiments used to determine the structure of a novel (-)-quinate derivative.

Caption: Logical flow of information from 1D and 2D NMR experiments.

Experimental Workflow for Structure Determination

This diagram outlines the practical step-by-step workflow from sample isolation to the final structural report.

Caption: Step-by-step experimental workflow for NMR structural analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. sites.bu.edu [sites.bu.edu]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. epfl.ch [epfl.ch]
• 8. youtube.com [youtube.com]
• 9. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 10. nmr.ceitec.cz [nmr.ceitec.cz]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening of (-)-Quinate Metabolism Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The (-)-quinate metabolic pathway is intricately linked to the shikimate pathway, a crucial metabolic route in bacteria, fungi, plants, and apicomplexan parasites for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan).[1][2][3] Notably, the shikimate pathway is absent in mammals, making its enzymes attractive targets for the development of novel antimicrobial agents, herbicides, and antiparasitic drugs.[3] (-)-Quinate can be catabolized to enter the shikimate pathway, and the enzymes involved in its metabolism, such as quinate dehydrogenase (QDH), represent potential targets for therapeutic intervention.[1][2] High-throughput screening (HTS) offers a rapid and efficient approach to identify novel inhibitors of these enzymes from large compound libraries.[4] This document provides detailed application notes and protocols for developing and executing a high-throughput screening campaign to discover inhibitors of (-)-quinate metabolism, with a primary focus on quinate dehydrogenase.

Signaling and Metabolic Pathways

The metabolism of (-)-quinate is primarily initiated by the enzyme quinate dehydrogenase (QDH), which catalyzes the NAD+-dependent oxidation of (-)-quinate to 3-dehydroquinate.[5] 3-Dehydroquinate is a common intermediate that can then be further metabolized through a series of enzymatic reactions that overlap with the shikimate pathway, ultimately leading to the formation of chorismate, the precursor for aromatic amino acids.[1][2]

Figure 1: The interconnected (-)-quinate and shikimate metabolic pathways.

High-Throughput Screening Protocol: Quinate Dehydrogenase (QDH) Absorbance-Based Assay

This protocol describes a 384-well plate-based, absorbance assay to screen for inhibitors of quinate dehydrogenase. The assay principle is based on monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.

Materials and Reagents

• Enzyme: Purified recombinant quinate dehydrogenase (QDH)

• Substrate: (-)-Quinic acid

• Cofactor: β-Nicotinamide adenine (B156593) dinucleotide (NAD+)

• Buffer: 50 mM Tris-HCl, pH 8.5

• Compound Library: Small molecule library dissolved in dimethyl sulfoxide (B87167) (DMSO)

• Positive Control: A known inhibitor (if available) or a non-specific inhibitor for assay validation.

• Plates: 384-well, UV-transparent microplates

• Instrumentation: Microplate reader with absorbance detection capabilities at 340 nm, and automated liquid handling systems.

Experimental Workflow

Figure 2: High-throughput screening workflow for QDH inhibitors.

Detailed Protocol

• Compound Plating:

  • Using an acoustic liquid handler, dispense 50 nL of each compound from the library into the wells of a 384-well plate.

  • For control wells, dispense 50 nL of DMSO (negative control) or a known inhibitor (positive control).

• Enzyme Addition:

  • Prepare a solution of QDH in assay buffer. The final concentration should be determined empirically to yield a robust signal within the linear range of the assay.

  • Add 10 µL of the QDH solution to each well of the plate containing the compounds.

• Pre-incubation:

  • Incubate the plate at room temperature for 15 minutes to allow for the binding of potential inhibitors to the enzyme.

• Reaction Initiation:

  • Prepare a substrate/cofactor solution containing (-)-quinic acid and NAD+ in assay buffer. The final concentrations should be at or near the Km values for optimal sensitivity to competitive inhibitors.

  • Add 10 µL of the substrate/cofactor solution to each well to initiate the enzymatic reaction.

• Kinetic Measurement:

  • Immediately place the plate in a microplate reader pre-set to 30°C.

  • Measure the increase in absorbance at 340 nm every 60 seconds for 15-20 minutes.

Data Analysis

• Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

• Determine the percent inhibition for each test compound using the following formula:

  • % Inhibition = (1 - (Rate_compound - Rate_background) / (Rate_DMSO - Rate_background)) * 100

• Assess the quality of the assay by calculating the Z' factor:

  • Z' = 1 - (3 * (SD_positive + SD_negative)) / |Mean_positive - Mean_negative|

  • An excellent assay has a Z' factor ≥ 0.5.

• Identify "hits" as compounds that exhibit a percent inhibition above a predefined threshold (e.g., >50% or 3 standard deviations from the mean of the negative controls).

Confirmatory and Secondary Assays

Hits identified from the primary screen should be subjected to a series of secondary assays to confirm their activity and elucidate their mechanism of action.

• Dose-Response Curves: Confirmed hits are tested at multiple concentrations to determine their potency (IC50 value).

• Counter-Screening: To eliminate false positives, hits should be tested in an assay lacking the enzyme or substrate to identify compounds that interfere with the assay technology (e.g., absorbance at 340 nm).

• Mechanism of Action Studies: Further kinetic experiments can be performed to determine if the inhibition is competitive, non-competitive, or uncompetitive with respect to the substrate and cofactor.

• Orthogonal Assays: An alternative assay format, such as a mass spectrometry-based assay that directly measures substrate and product levels, can be used to confirm the inhibitory activity.

Data Presentation

Table 1: Kinetic Parameters of Quinate Dehydrogenase (QDH)

Enzyme Source	Substrate	Km (mM)	Vmax (units/mg)	Cofactor	Reference
Neurospora crassa	(-)-Quinate	0.37	-	NAD+	[6]
Neurospora crassa	Shikimate	1.18	~3-fold higher than quinate	NAD+	[6]

Note: Vmax values are often reported in different units and conditions, making direct comparison difficult. The relative activity is noted where available.

Table 2: Example Inhibitors of a Related Shikimate Pathway Enzyme (Type I Dehydroquinase - DHQ1)

Compound	Target Enzyme	Inhibition Type	KI (µM)	kinact (ms-1)	IC50 (µM)	Reference
Compound 6	Sa-DHQ1	Irreversible	90 ± 8	8 ± 1	-	[7]
Compound 6	St-DHQ1	Irreversible	130 ± 12	13 ± 1	-	[7]
Compound 7	Sa-DHQ1	Reversible Competitive	-	-	482 ± 19	[7]
Compound 7	St-DHQ1	Reversible Competitive	-	-	528 ± 33	[7]

Note: These inhibitors target dehydroquinase, another enzyme in the pathway, and are presented as examples of quantitative inhibitor data. Sa refers to Staphylococcus aureus and St to Salmonella typhi.

Conclusion

The protocols and information provided herein offer a comprehensive guide for establishing a high-throughput screening campaign to identify inhibitors of (-)-quinate metabolism. By targeting enzymes like quinate dehydrogenase, which are essential for certain microorganisms and absent in mammals, this approach holds significant promise for the discovery of novel therapeutic agents. Rigorous hit validation and follow-up studies are crucial to advancing promising compounds through the drug discovery pipeline.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. Quinate dehydrogenase - Wikipedia [en.wikipedia.org]
• 6. Purification and characterization of quinate (shikimate) dehydrogenase, an enzyme in the inducible quinic acid catabolic pathway of Neurospora crassa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quinate-based ligands for irreversible inactivation of the bacterial virulence factor DHQ1 enzyme—A molecular insight - PMC [pmc.ncbi.nlm.nih.gov]

Metabolic Flux Analysis of the Shikimate and Quinate Pathways: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The shikimate and quinate pathways represent a critical juncture in the metabolism of microorganisms and plants, leading to the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) and a wide array of secondary metabolites. The shikimate pathway is an essential route for producing these vital building blocks, while the quinate pathway serves as a parallel or alternative route for the catabolism of quinic acid, which can feed into the shikimate pathway. Understanding the distribution of metabolic flux through these interconnected pathways is paramount for applications ranging from metabolic engineering for the production of valuable chemicals and biofuels to the development of novel antimicrobial agents and herbicides that target these essential routes.

Metabolic Flux Analysis (MFA) is a powerful methodology used to quantify the rates (fluxes) of intracellular metabolic reactions. By employing isotopic tracers, such as ¹³C-labeled glucose, researchers can track the flow of atoms through the metabolic network. The resulting labeling patterns in downstream metabolites are measured using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This data, in conjunction with a stoichiometric model of the metabolic network, allows for the calculation of intracellular fluxes, providing a detailed snapshot of the cell's physiological state.

These application notes provide a comprehensive guide to performing metabolic flux analysis of the shikimate and quinate pathways. Included are detailed protocols for ¹³C-labeling experiments, metabolite extraction, and analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, quantitative data from relevant studies are presented to illustrate the application of MFA in understanding and engineering these pathways.

Data Presentation

The following tables summarize quantitative data from metabolic flux analysis studies on the shikimate pathway in engineered microorganisms. The data is presented as relative flux values, normalized to the glucose uptake rate, to allow for comparison between different strains and conditions.

Table 1: Metabolic Flux Distribution in the Central Carbon Metabolism and Shikimate Pathway of Wild-Type and Engineered Escherichia coli

Reaction	Wild-Type E. coli (Relative Flux %)	Engineered E. coli for Shikimate Production (Relative Flux %)
Glucose Uptake	100	100
Pentose Phosphate Pathway	35	55
Glycolysis (to PEP)	65	45
Shikimate Pathway Entry (DAHP Synthase)	5	25
Shikimate Dehydrogenase	4.5	22
Chorismate Synthase	4	20
Aromatic Amino Acid Biosynthesis	3.5	5

Note: Data are representative values compiled from multiple sources to illustrate typical flux redistributions in engineered strains. Actual values can vary depending on the specific genetic modifications and culture conditions.

Table 2: Impact of Genetic Modifications on Shikimate Production and Key Fluxes in Corynebacterium glutamicum

Strain	Genetic Modification	Shikimate Titer (g/L)	Relative Flux to Shikimate Pathway (%)
Wild-Type	-	< 0.1	3
Strain A	Overexpression of aroG (feedback-resistant)	5.2	12
Strain B	Strain A + Deletion of qsuD (quinate/shikimate dehydrogenase)	8.9	18
Strain C	Strain B + Overexpression of tkt (transketolase)	15.4	28

Note: This table illustrates the progressive improvement of shikimate production through metabolic engineering, with corresponding increases in the metabolic flux directed towards the shikimate pathway.

Experimental Protocols

Protocol 1: ¹³C-Labeling of Microbial Cultures for Metabolic Flux Analysis

This protocol describes the cultivation of microorganisms in a chemically defined medium containing a ¹³C-labeled carbon source to achieve isotopic steady state.

Materials:

• Microbial strain of interest (e.g., E. coli, C. glutamicum)

• Chemically defined minimal medium (e.g., M9 medium)

• ¹³C-labeled glucose (e.g., [1,2-¹³C₂]glucose or [U-¹³C₆]glucose)

• Unlabeled glucose

• Shake flasks or bioreactor

• Incubator shaker

• Spectrophotometer

Procedure:

• Pre-culture Preparation: Inoculate a single colony of the microbial strain into a flask containing the defined minimal medium with unlabeled glucose. Incubate overnight at the optimal growth temperature and shaking speed to obtain a seed culture in the exponential growth phase.

• Main Culture Inoculation: Inoculate the main culture flasks or bioreactor containing the defined medium with the desired ¹³C-labeled glucose tracer to a starting optical density at 600 nm (OD₆₀₀) of approximately 0.05. A typical labeling strategy involves using a mixture, such as 80% [1-¹³C]glucose and 20% [U-¹³C]glucose.

• Cultivation and Monitoring: Incubate the main cultures under the same conditions as the pre-culture. Monitor cell growth by measuring the OD₆₀₀ at regular intervals.

• Achieving Steady State: For stationary ¹³C-MFA, it is crucial to harvest the cells during the exponential growth phase when the metabolic fluxes are assumed to be in a pseudo-steady state. The culture should also reach an isotopic steady state, where the labeling patterns of intracellular metabolites are stable. This typically requires at least 5-6 cell doublings in the labeled medium.

• Cell Harvesting: When the culture reaches the mid-exponential phase (typically OD₆₀₀ of 0.8-1.5), rapidly harvest the cells for metabolite extraction as described in Protocol 2.

Protocol 2: Quenching and Extraction of Intracellular Metabolites

This protocol details the rapid quenching of metabolic activity and subsequent extraction of intracellular metabolites for analysis.

Materials:

• Quenching solution: 60% methanol (B129727), pre-chilled to -40°C

• Extraction solvent: 80% methanol, pre-chilled to -80°C

• Centrifuge capable of reaching -20°C

• Liquid nitrogen

• Vacuum concentrator or nitrogen evaporator

Procedure:

• Quenching: Rapidly withdraw a defined volume of cell culture and immediately mix it with 5 volumes of the pre-chilled quenching solution. This sudden drop in temperature and exposure to methanol halts enzymatic activity.

• Centrifugation: Centrifuge the quenched cell suspension at 5,000 x g for 5 minutes at -20°C to pellet the cells.

• Supernatant Removal: Carefully and quickly decant the supernatant.

• Metabolite Extraction: Resuspend the cell pellet in 1 mL of the pre-chilled extraction solvent.

• Cell Lysis: Subject the cell suspension to three rapid freeze-thaw cycles by alternating between immersion in liquid nitrogen and a room temperature water bath to ensure complete cell lysis.

• Debris Removal: Centrifuge the cell lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Transfer the supernatant containing the extracted metabolites to a new microcentrifuge tube.

• Drying: Dry the metabolite extract completely using a vacuum concentrator or a stream of nitrogen. The dried extract can be stored at -80°C until analysis.

Protocol 3: LC-MS/MS Analysis of Shikimate and Quinate Pathway Intermediates

This protocol outlines a method for the quantification of polar intermediates of the shikimate and quinate pathways using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Dried metabolite extract

• Reconstitution solvent: 50% methanol in water

• LC-MS/MS system equipped with a hydrophilic interaction liquid chromatography (HILIC) column

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 9.0

• Mobile Phase B: Acetonitrile

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite extract in 100 µL of the reconstitution solvent. Vortex thoroughly and centrifuge at high speed to pellet any insoluble material. Transfer the supernatant to an autosampler vial.

• LC Separation:

  • Inject 5-10 µL of the reconstituted sample onto the HILIC column.

  • Use a gradient elution program, starting with a high percentage of Mobile Phase B (e.g., 95%) and gradually increasing the percentage of Mobile Phase A. A typical gradient might be:

    • 0-2 min: 95% B

    • 2-12 min: Decrease to 50% B

    • 12-15 min: Hold at 50% B

    • 15-16 min: Return to 95% B

    • 16-20 min: Column re-equilibration at 95% B

• MS/MS Detection:

  • Operate the mass spectrometer in negative ion mode.

  • Use Multiple Reaction Monitoring (MRM) to detect and quantify the target metabolites. The MRM transitions for key intermediates are listed in Table 3.

  • Optimize instrument parameters such as collision energy and declustering potential for each metabolite using authentic standards.

Table 3: MRM Transitions for Key Shikimate and Quinate Pathway Intermediates

Metabolite	Precursor Ion (m/z)	Product Ion (m/z)
3-Dehydroquinate	191.05	127.04
3-Dehydroshikimate	173.04	129.03
Shikimate	175.05	131.05
Quinate	191.05	85.03
Chorismate	225.04	181.05
Prephenate	225.04	181.05

Protocol 4: GC-MS Analysis of Aromatic Amino Acids

This protocol describes the derivatization and analysis of aromatic amino acids by Gas Chromatography-Mass Spectrometry (GC-MS) for determining their isotopic labeling patterns.

Materials:

• Dried metabolite extract

• Derivatization reagents:

  • Pyridine (B92270)

  • N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Derivatization:

  • To the dried metabolite extract, add 50 µL of pyridine and vortex to dissolve.

  • Add 50 µL of MTBSTFA.

  • Incubate the mixture at 60°C for 1 hour to complete the derivatization reaction.

• GC Separation:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • Use a temperature gradient program to separate the derivatized amino acids. A typical program might be:

    • Initial temperature: 150°C, hold for 2 minutes

    • Ramp 1: 3°C/min to 250°C

    • Ramp 2: 20°C/min to 300°C, hold for 5 minutes

• MS Detection:

  • Operate the mass spectrometer in electron ionization (EI) mode.

  • Collect mass spectra over a range of m/z 50-650.

  • The mass isotopomer distributions of the derivatized amino acids are determined by analyzing the ion fragments that contain the carbon backbone of the amino acid.

Visualizations

Caption: Interconnectedness of the Shikimate and Quinate Pathways.

Application Notes and Protocols for the Immobilization of Enzymes in (-)-Quinate Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the immobilization of enzymes essential for the production of (-)-quinate and its derivatives. The following sections detail the enzymes involved, immobilization techniques, quantitative performance data, and step-by-step experimental procedures.

Introduction to (-)-Quinate Production

(-)-Quinate is a valuable chiral intermediate in the synthesis of various pharmaceuticals. Enzymatic production of (-)-quinate and its subsequent conversion to compounds like shikimate offer a green and efficient alternative to traditional chemical synthesis. A key strategy in developing a robust enzymatic process is the immobilization of the biocatalysts, which enhances their stability, reusability, and simplifies downstream processing.

Key Enzymes and Immobilization Strategies

The production of (-)-quinate and its conversion to 3-dehydroshikimate involves a cascade of enzymatic reactions. A notable source of these enzymes is the bacterium Gluconobacter oxydans. The primary enzymes and a successful immobilization strategy are outlined below:

• Quinoprotein Quinate Dehydrogenase (QDH) and 3-Dehydroquinate (B1236863) Dehydratase: These membrane-bound enzymes from G. oxydans catalyze the sequential oxidation of quinate to 3-dehydroquinate and its subsequent conversion to 3-dehydroshikimate.[1][2]

• Immobilization Technique: Entrapment in calcium-alginate beads is an effective method for immobilizing the membrane fraction of G. oxydans containing these enzymes.[1][2] This technique is simple, cost-effective, and helps to retain enzyme activity.

For related downstream processing, such as the production of shikimate from 3-dehydroshikimate, the following cytoplasmic enzymes are utilized:

• Shikimate Dehydrogenase (SKDH) and D-Glucose Dehydrogenase (GDH): These NADP-dependent enzymes work in tandem for the asymmetric reduction of 3-dehydroshikimate to shikimate.[1][2]

• Immobilization Carriers: Various carriers have been shown to be effective for the co-immobilization of SKDH and GDH, including DEAE-Sephadex A-50, DEAE-cellulose, hydroxyapatite, Blue Dextran 2000, and Blue Dextran-Sepharose-4B.[1][2]

Quantitative Data Summary

The performance of immobilized enzymes is critical for industrial applications. The following tables summarize the key quantitative data from studies on immobilized enzymes for (-)-quinate conversion and related processes.

Table 1: Performance of Immobilized G. oxydans Membrane Fraction for 3-Dehydroshikimate Production

Parameter	Value	Conditions	Reference
Immobilization Matrix	Calcium Alginate	-	[1][2]
Conversion Rate (Quinate to 3-Dehydroshikimate)	Nearly 100%	pH 7.0, 25°C, with aeration	[1][2]
Stability	Stable for at least 5 months	Stored at 4°C in 50 mM TAB buffer, pH 7.0, containing 5 mM β-mercaptoethanol	[1]

Table 2: Performance of Co-immobilized Shikimate Dehydrogenase (SKDH) and D-Glucose Dehydrogenase (GDH)

Parameter	Value	Conditions	Reference
Immobilization Carriers	DEAE-Sephadex A-50, DEAE-cellulose, Hydroxyapatite, Blue Dextran 2000, Blue Dextran-Sepharose-4B	-	[1][2]
Conversion Rate (3-Dehydroshikimate to Shikimate)	100%	pH 7.0	[1][2]
Catalytic Efficiency	Similar to free enzymes	-	[1][2]

Experimental Protocols

This section provides detailed protocols for the immobilization of enzymes and their application in the production of 3-dehydroshikimate from (-)-quinate.

Protocol 1: Immobilization of G. oxydans Membrane Fraction in Calcium-Alginate Beads

Objective: To entrap the membrane fraction of G. oxydans containing quinate dehydrogenase and 3-dehydroquinate dehydratase in calcium-alginate beads.

Materials:

• Membrane fraction of Gluconobacter oxydans IFO 3244

• Sodium alginate

• Calcium chloride (CaCl₂)

• 50 mM Tris-acetate buffer (TAB), pH 7.0

• 0.1 M Tris-acetate buffer (TAB)

Procedure:

• Preparation of Alginate Solution: Prepare a sterile solution of 2% (w/v) sodium alginate in distilled water.

• Mixing with Enzyme: Mix the prepared G. oxydans membrane fraction with the sodium alginate solution.

• Bead Formation: Extrude the alginate-enzyme mixture dropwise into a gently stirred solution of 0.2 M CaCl₂. Use a syringe with a needle for uniform bead formation.

• Curing: Allow the beads to harden in the CaCl₂ solution for at least 30 minutes at 4°C.

• Washing: Decant the CaCl₂ solution and wash the beads several times with 50 mM TAB, pH 7.0, to remove excess calcium ions and unbound enzyme. Continue washing with 0.1 M TAB until the absorbance of the wash solution at 280 nm is less than 0.05, ensuring the removal of soluble cytoplasmic proteins.[1]

• Storage: Store the immobilized membrane beads in 50 mM TAB containing 5 mM β-mercaptoethanol at 4°C. The immobilized enzyme is reported to be stable for at least 5 months under these conditions.[1]

Protocol 2: Production of 3-Dehydroshikimate using Immobilized G. oxydans Membrane Fraction

Objective: To enzymatically convert (-)-quinate to 3-dehydroshikimate using the immobilized membrane fraction.

Materials:

• Immobilized G. oxydans membrane beads (from Protocol 1)

• (-)-Quinate

• 50 mM Tris-acetate buffer (TAB), pH 7.0

• Mini-jar fermentor with pH control and aeration

Procedure:

• Reaction Setup: Prepare a reaction mixture containing (-)-quinate in 50 mM TAB, pH 7.0. A typical reaction volume is 500 ml in a 1-liter mini-jar fermentor.[1]

• Addition of Immobilized Enzyme: Add the prepared calcium-alginate immobilized membrane beads to the reaction mixture. A typical loading is 10 g (dry weight) of beads.[1]

• Reaction Conditions:

  • Temperature: 25°C

  • pH: Maintain at 7.0 ± 0.2 throughout the reaction using a pH controller.

  • Aeration: 0.5 L/min

  • Stirring: 300 rpm

• Monitoring the Reaction: Monitor the progress of the reaction by periodically taking samples and analyzing for the disappearance of quinate and the formation of 3-dehydroshikimate using appropriate analytical techniques such as HPLC.

• Product Recovery: Upon completion of the reaction (nearly 100% conversion), separate the immobilized enzyme beads from the reaction mixture by simple filtration for reuse. The supernatant contains the product, 3-dehydroshikimate.

Visualizations

The following diagrams illustrate the enzymatic pathway and the experimental workflow for enzyme immobilization.

Caption: Enzymatic pathway for the production of (-)-quinate and its conversion.

References

• 1. scispace.com [scispace.com]
• 2. academic.oup.com [academic.oup.com]

Application Notes &amp; Protocols: Quantitative Analysis of (-)-Quinate Esters in Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Quinate esters, particularly caffeoylquinic acids (CQAs) like chlorogenic acid, are a significant class of phenolic compounds widely distributed in the plant kingdom.[1] These compounds are esters formed between quinic acid and hydroxycinnamic acids, such as caffeic, ferulic, and p-coumaric acids. As secondary metabolites, they play crucial roles in plant physiology, including defense against herbivores and pathogens.[2][3] The antioxidant, anti-inflammatory, and other health-promoting properties of (-)-quinate esters have garnered considerable interest in the pharmaceutical and nutraceutical industries.[1] Accurate quantification of these esters in plant tissues is essential for quality control, standardization of herbal products, and exploring their therapeutic potential. This document provides detailed protocols for the quantitative analysis of (-)-quinate esters using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), along with a summary of their concentrations in various plant tissues.

Data Presentation: Quantitative Data Summary

The concentration of (-)-quinate esters can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions.[1] The following tables summarize the quantitative data of major caffeoylquinic acids found in different plant tissues.

Table 1: Concentration of Caffeoylquinic Acids in Sunflower (Helianthus annuus L.) Sprouts. [4]

Compound	Whole Sprout (mg/g DW)	Hypocotyl (mg/g DW)	Cotyledon (mg/g DW)
3-O-caffeoylquinic acid (3-CQA)	1.5 ± 0.2	1.8 ± 0.1	1.2 ± 0.3
5-O-caffeoylquinic acid (5-CQA)	8.5 ± 1.1	9.2 ± 0.8	7.8 ± 1.3
4-O-caffeoylquinic acid (4-CQA)	0.8 ± 0.1	0.9 ± 0.1	0.7 ± 0.2
1,5-di-O-caffeoylquinic acid	2.2 ± 0.3	2.5 ± 0.2	1.9 ± 0.4
3,4-di-O-caffeoylquinic acid	0.5 ± 0.1	0.6 ± 0.1	0.4 ± 0.1
3,5-di-O-caffeoylquinic acid	1.1 ± 0.2	1.3 ± 0.1	0.9 ± 0.2
4,5-di-O-caffeoylquinic acid	0.7 ± 0.1	0.8 ± 0.1	0.6 ± 0.1

Data are presented as mean ± standard deviation. DW: Dry Weight.

Table 2: Content of Caffeic Acid Derivatives in Selected Medicinal Plants (Water-Ethanolic Extracts). [5]

Plant Species	3-CQA (mg/g)	4-CQA (mg/g)	5-CQA (mg/g)	3,4-diCQA (mg/g)	3,5-diCQA (mg/g)	4,5-diCQA (mg/g)
Calendula officinalis	0.55 ± 0.03	0.33 ± 0.01	5.34 ± 0.04	0.45 ± 0.01	0.98 ± 0.01	0.33 ± 0.01
Tussilago farfara	1.20 ± 0.01	0.54 ± 0.01	13.21 ± 0.05	0.67 ± 0.01	1.43 ± 0.01	0.54 ± 0.01
Taraxacum officinale	n.d.	n.d.	1.87 ± 0.03	n.d.	n.d.	n.d.
Lamium album	0.43 ± 0.01	0.21 ± 0.01	4.87 ± 0.03	0.33 ± 0.01	0.76 ± 0.01	0.21 ± 0.01
Tilia cordata	0.67 ± 0.01	0.45 ± 0.01	6.78 ± 0.05	0.54 ± 0.01	1.12 ± 0.01	0.45 ± 0.01
Matricaria chamomilla	0.33 ± 0.01	0.11 ± 0.01	3.45 ± 0.02	0.21 ± 0.01	0.54 ± 0.01	0.11 ± 0.01

Data are presented as mean ± standard deviation. n.d.: not detected.

Table 3: Quantitative Analysis of Caffeoylquinic Acids in Korean Mountainous Vegetables (Chwinamul). [6]

Plant Species	3,4-diCQA (μmol/g)	3,5-diCQA (μmol/g)	4,5-diCQA (μmol/g)	5-CQA (μmol/g)	3-CQA (μmol/g)
Kalimeris yomena	10.45	45.43	12.34	43.21	15.67
Aster scaber	15.32	55.21	18.98	51.23	21.45
Solidago virgaurea var. gigantea	21.87	65.43	25.67	63.00	32.12
Saussurea grandifolia	12.34	n.d.	n.d.	35.67	18.98
Ainsliaea acerifolia	8.76	21.34	10.98	15.43	19.76

n.d.: not detected.

Experimental Protocols

Protocol 1: Quantitative Analysis of Chlorogenic Acid using HPLC-UV

This protocol is adapted for the quantification of chlorogenic acid (5-CQA) in plant extracts.[7][8][9]

1. Sample Preparation and Extraction: a. Dry the plant material (e.g., leaves, stems) at 40-50°C to a constant weight and grind into a fine powder. b. Accurately weigh approximately 1.0 g of the powdered sample into a flask. c. Add 25 mL of 70% methanol (B129727) as the extraction solvent. d. Sonicate the mixture for 30 minutes at 40°C.[9] e. Centrifuge the extract at 4000 rpm for 10 minutes. f. Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-UV Conditions: a. HPLC System: Agilent 1100 Series or equivalent with a UV/Vis detector. b. Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8] c. Mobile Phase:

• Solvent A: 0.1% Phosphoric acid in water.[9]
• Solvent B: Acetonitrile.[9] d. Elution Program: Isocratic elution with 15% B for 15 minutes.[9] e. Flow Rate: 1.0 mL/min.[9] f. Column Temperature: 30°C.[7] g. Detection Wavelength: 327 nm.[9] h. Injection Volume: 10 µL.[7]

3. Quantification: a. Prepare a stock solution of chlorogenic acid standard (e.g., 1 mg/mL) in methanol. b. Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1.0 to 100.0 µg/mL.[9] c. Inject the standards to generate a calibration curve by plotting peak area against concentration. d. Inject the prepared plant extract samples. e. Determine the concentration of chlorogenic acid in the samples by interpolating their peak areas on the calibration curve.

Protocol 2: Quantitative Analysis of Dicaffeoylquinic Acids using LC-MS/MS

This protocol is designed for the sensitive and selective quantification of various dicaffeoylquinic acid isomers.[10]

1. Sample Preparation and Extraction: a. Follow the same sample preparation and extraction steps as in Protocol 1 (steps 1a-1f).

2. LC-MS/MS Conditions: a. LC System: An ultra-high performance liquid chromatography (UHPLC) system. b. Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source. c. Column: Reversed-phase C18 or diphenyl column (e.g., 250 x 4.6 mm, 5 µm).[10] d. Mobile Phase:

• Solvent A: 0.085% Phosphoric acid in water.[10]
• Solvent B: Acetonitrile.[10] e. Gradient Elution Program:
• 0-50 min: Linear gradient from 12% to 24% B.[10]
• 50-55 min: Isocratic at 24% B.[10]
• 55-56 min: Linear gradient to 100% B.[10] f. Flow Rate: 0.8 mL/min.[10] g. Column Temperature: 30°C.[10] h. Injection Volume: 10 µL. i. MS/MS Parameters (Negative Ion Mode):
• Ion Source: Electrospray Ionization (ESI).
• Scan Mode: Multiple Reaction Monitoring (MRM).
• Precursor Ion (m/z): 515.3 (for dicaffeoylquinic acids).
• Product Ions (m/z): 353.1, 191.1, 179.1, 161.1 (for fragmentation of dicaffeoylquinic acids).[10]
• Optimize other parameters such as capillary voltage, cone voltage, and collision energy for the specific instrument.

3. Quantification: a. Prepare standard solutions of the specific dicaffeoylquinic acid isomers of interest. b. Generate calibration curves for each isomer using the MRM transitions. c. Analyze the plant extracts and quantify the isomers based on their respective calibration curves.

Mandatory Visualization

Caption: Metabolic relationship between the primary shikimate pathway and the secondary (-)-quinate ester biosynthesis pathway in plants.

Caption: General experimental workflow for the quantitative analysis of (-)-quinate esters in plant tissues.

References

• 1. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant Secondary Metabolites as Defense Tools against Herbivores for Sustainable Crop Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Study of Antioxidant Activity of Some Medicinal Plants Having High Content of Caffeic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agungnug19.wordpress.com [agungnug19.wordpress.com]
• 7. keypublishing.org [keypublishing.org]
• 8. turkjps.org [turkjps.org]
• 9. researchgate.net [researchgate.net]
• 10. jcsp.org.pk [jcsp.org.pk]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (-)-Quinate HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the HPLC analysis of (-)-Quinate.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak co-elution in (-)-Quinate HPLC analysis?

A1: Co-elution in (-)-Quinate analysis often arises from the presence of structurally similar compounds in the sample matrix. The most frequently reported co-eluting interference is shikimic acid, a precursor in the same biosynthetic pathway.[1] Other organic acids and polar compounds present in complex matrices such as plant extracts, bee products, and beverages can also co-elute with (-)-Quinate.[1]

Q2: My (-)-Quinate peak is showing significant tailing. What are the likely causes and how can I fix it?

A2: Peak tailing for acidic compounds like (-)-Quinate is often due to secondary interactions with the stationary phase, particularly with residual silanol (B1196071) groups on silica-based columns. To resolve this, consider the following:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase can suppress the ionization of silanol groups, thereby reducing unwanted interactions. An acidic mobile phase is generally recommended for the analysis of organic acids.[2][3][4]

• Use a Different Column: Consider using a column with a more inert stationary phase or end-capping to minimize silanol interactions. Alternatively, a polymer-based column or a column designed for organic acid analysis can be effective.

• Sample Overload: Injecting too concentrated a sample can lead to peak tailing. Try diluting your sample and re-injecting.

Q3: I am not getting adequate retention of (-)-Quinate on my C18 column. What should I do?

A3: Insufficient retention of polar analytes like (-)-Quinate on a non-polar C18 column is a common issue. Here are some strategies to increase retention:

• Decrease the Organic Modifier Concentration: Reduce the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in your mobile phase. This will increase the polarity of the mobile phase, leading to stronger retention of polar compounds.[5]

• Use a Highly Aqueous Mobile Phase: Employ a mobile phase with a high percentage of aqueous buffer. Ensure your C18 column is "aqueous stable" to prevent phase collapse.

• Consider an Alternative Stationary Phase: For highly polar compounds, a Hydrophilic Interaction Liquid Chromatography (HILIC) column can provide better retention and separation.

Q4: How can I confirm if a peak is co-eluting with my (-)-Quinate peak?

A4: Several methods can be used to detect co-elution:

• Peak Purity Analysis with a Diode Array Detector (DAD): A DAD detector can acquire UV spectra across the entire peak. If the spectra are not consistent across the peak, it indicates the presence of more than one compound.[5]

• Mass Spectrometry (MS) Detection: An MS detector can provide mass-to-charge ratio information. If multiple ions are detected across the chromatographic peak, it confirms co-elution.

• Varying Chromatographic Conditions: Altering the mobile phase composition or temperature can sometimes resolve co-eluting peaks, revealing the presence of multiple components.

Troubleshooting Guide: Resolving Co-elution with Shikimic Acid

A primary challenge in (-)-Quinate analysis is its co-elution with shikimic acid. The following guide provides a systematic approach to resolving this issue.

Problem: (-)-Quinate and Shikimic Acid are Not Separated

Step 1: Mobile Phase pH Optimization

The ionization state of both (-)-Quinate and shikimic acid is highly dependent on the mobile phase pH. Modifying the pH can alter their retention times differently, leading to separation.

• Action: Prepare a series of mobile phases with varying pH values (e.g., from 2.5 to 4.0 in 0.2 unit increments) using a suitable buffer (e.g., phosphate (B84403) or formate (B1220265) buffer). Analyze a standard mixture of (-)-Quinate and shikimic acid with each mobile phase to determine the optimal pH for resolution. Acidic conditions generally provide good separation for organic acids.[2][3][4]

Step 2: Adjusting the Organic Modifier

The type and concentration of the organic modifier in the mobile phase can significantly impact selectivity.

• Action 1: Modify the Organic/Aqueous Ratio. Systematically vary the percentage of the organic modifier (e.g., methanol (B129727) or acetonitrile) in the mobile phase. A lower percentage of organic solvent will generally increase retention and may improve resolution.

• Action 2: Change the Organic Modifier. If adjusting the ratio is insufficient, switch the organic modifier. For example, if you are using methanol, try acetonitrile, or vice versa. These solvents have different selectivities and can alter the elution order or separation of analytes.[6]

Step 3: Stationary Phase Selection

If mobile phase optimization does not resolve the co-elution, changing the stationary phase may be necessary.

• Action: Select a column with a different selectivity.

  • Ion-Exchange Chromatography (IEX): Anion-exchange columns are effective for separating acidic compounds based on their charge.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are well-suited for retaining and separating very polar compounds like (-)-Quinate and shikimic acid.

  • Specialty Organic Acid Columns: Several manufacturers offer columns specifically designed for the analysis of organic acids.

Step 4: Chiral Separation (Advanced)

If you need to separate (-)-Quinate from its enantiomer, (+)-Quinate, or other diastereomers, a chiral separation method is required.

• Action: Employ a chiral stationary phase (CSP). Quinine and quinidine-derived anion-exchanger CSPs have shown effectiveness in separating acidic enantiomers.[7] The mobile phase for chiral separations often consists of a non-polar solvent like hexane (B92381) with a polar modifier like ethanol (B145695) or isopropanol, and may include acidic or basic additives to enhance resolution.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method for (-)-Quinate and Shikimic Acid

This protocol is a starting point for the analysis of (-)-Quinate and its separation from shikimic acid.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: 95:5 (v/v) 9 mM Sulfuric Acid : Methanol[1]

• Flow Rate: 0.8 mL/min[1]

• Column Temperature: 25 °C

• Detection: UV at 215 nm[1]

• Injection Volume: 10 µL

• Procedure:

  • Prepare the mobile phase and degas it thoroughly.

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Prepare standards of (-)-Quinate and shikimic acid, as well as your sample solutions, in the mobile phase.

  • Inject the standards and samples.

  • Integrate the peaks and quantify the amounts based on the calibration curve of the standards.

Protocol 2: Chiral HPLC Method for Quinic Acid Enantiomers

This protocol provides a general approach for the chiral separation of acidic compounds like quinic acid.

• Column: Chiralpak QN-AX (or a similar quinine-based anion-exchange CSP)[7]

• Mobile Phase: A mixture of a polar organic solvent (e.g., methanol) with an acidic additive (e.g., acetic acid or formic acid) and a counter-ion (e.g., ammonium (B1175870) acetate). The exact ratio needs to be optimized.

• Flow Rate: 0.5 - 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at a low wavelength (e.g., 210-220 nm) or Mass Spectrometry (MS).

• Procedure:

  • Prepare the mobile phase and degas.

  • Equilibrate the chiral column as per the manufacturer's instructions.

  • Dissolve the racemic quinic acid standard and samples in the mobile phase.

  • Inject the standard to confirm the separation of the enantiomers.

  • Inject the samples to determine the enantiomeric composition.

Data Presentation

Table 1: HPLC Method Validation Parameters for Quinic Acid Analysis

Parameter	Result	Reference
Linearity Range	30.1 µg/mL to 24.1 mg/mL	[1]
Correlation Coefficient (r²)	> 0.999	[1]
Limit of Detection (LOD)	10 µg/mL	[1]
Limit of Quantitation (LOQ)	30 µg/mL	[1]

Table 2: System Suitability Test Results for Quinic and Shikimic Acid Separation

Parameter	Quinic Acid	Shikimic Acid	Reference
Retention Time (min)	~4.5	~6.0	[1]
Resolution (Rs)	> 2.0	> 2.0	[1]
Tailing Factor	< 1.5	< 1.5	[1]
Theoretical Plates	> 2000	> 2000	[1]

Visualizations

Diagram 1: Troubleshooting Workflow for Co-elution

References

• 1. researchgate.net [researchgate.net]
• 2. biotage.com [biotage.com]
• 3. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 4. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 5. youtube.com [youtube.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Maximizing (-)-Quinate Yield in Microbial Fermentation

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the microbial production of (-)-quinate. Here you will find troubleshooting guidance and frequently asked questions to address common challenges encountered during fermentation experiments.

Troubleshooting Guide

This guide provides solutions to common problems that can arise during the microbial fermentation of (-)-quinate.

Problem	Possible Causes	Recommended Solutions
Low (-)-Quinate Yield	Suboptimal Fermentation Conditions: Temperature, pH, or aeration may not be ideal for your engineered strain.[1]	- Optimize Temperature: Most E. coli fermentations perform well between 30°C and 37°C. Consider a lower temperature (e.g., 30°C) to potentially improve protein folding and reduce metabolic burden. - Control pH: Maintain the pH of the fermentation medium around 7.0. Deviations can inhibit microbial growth and product formation. - Ensure Adequate Aeration: Proper oxygen supply is critical. For shake flask cultures, an agitation speed of approximately 200 rpm is often a good starting point. In a bioreactor, ensure sufficient dissolved oxygen levels.[1]
Nutrient Limitation: Essential nutrients in the fermentation medium may be depleted.	- Review Media Composition: Ensure the medium contains an adequate supply of carbon (e.g., glucose, glycerol), nitrogen, phosphorus, and essential trace elements.[2] - Consider Fed-Batch Strategy: For high-density cultures, a fed-batch approach where nutrients are added incrementally can prevent nutrient depletion and maintain optimal growth conditions.
Metabolic Bottlenecks: The metabolic flux towards (-)-quinate may be limited.	- Overexpress Key Enzymes: Increase the expression of 3-dehydroquinate (B1236863) (DHQ) synthase (aroB) and quinate dehydrogenase (qad or a suitable homologue) to enhance the conversion of precursors to (-)-quinate. - Use Feedback-Resistant Enzymes: Employ a feedback-resistant version of 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase (aroGfbr) to increase carbon flow into the shikimate pathway.[3]
High Levels of Byproducts	Competing Metabolic Pathways: Carbon flux is being diverted to other products.	- Delete Competing Pathway Genes: To prevent the conversion of 3-dehydroquinate (DHQ) to 3-dehydroshikimate (DHS), delete the aroD gene. To reduce the accumulation of shikimate, consider deleting or repressing shikimate kinase genes (aroK, aroL).[3][4]
Reversion of Quinate to DHQ: The quinate dehydrogenase enzyme may be catalyzing the reverse reaction.	- Product Removal: Consider in-situ product removal strategies to minimize the accumulation of (-)-quinate in the fermentation broth, which can drive the equilibrium towards product formation.
Plasmid Instability	Metabolic Burden: High-copy number plasmids and strong promoters can impose a significant metabolic load on the host cells, leading to plasmid loss.[5]	- Use a Lower Copy Number Plasmid: This can reduce the metabolic burden on the cells. - Optimize Inducer Concentration: If using an inducible promoter, titrate the inducer concentration to find a balance between protein expression and cell health. - Incorporate a Plasmid Stability Locus: Cloning a par region into the expression vector can improve plasmid partitioning during cell division.[5]
Lack of Selective Pressure: Antibiotic degradation over the course of a long fermentation can lead to the outgrowth of plasmid-free cells.	- Use a Stable Antibiotic: Consider using an antibiotic that is less prone to degradation, such as kanamycin (B1662678) instead of ampicillin.[6] - Implement a Non-Antibiotic Selection System: Explore alternative selection strategies that do not rely on antibiotics.
Poor Cell Growth	Toxicity of Overexpressed Protein: The recombinant protein may be toxic to the host cells.	- Lower Induction Temperature: Reducing the temperature after induction (e.g., to 18-25°C) can slow down protein synthesis and may reduce toxicity. - Use a Tightly Regulated Promoter: A promoter with low basal expression can prevent the accumulation of toxic protein before induction.
Suboptimal Media Composition: The growth medium may be lacking essential components or contain inhibitory substances.	- Optimize Media Components: Systematically evaluate the effect of different carbon and nitrogen sources, as well as trace metals, on cell growth.[7]

Frequently Asked Questions (FAQs)

Q1: What is the theoretical maximum yield of (-)-quinate from glucose?

A1: The theoretical maximum yield of (-)-quinate from glucose can be calculated based on the stoichiometry of the metabolic pathway. From one mole of glucose, the shikimate pathway theoretically produces one mole of 3-dehydroquinate (DHQ), which is the direct precursor to (-)-quinate. The subsequent reduction of DHQ to (-)-quinate does not involve the loss of carbon atoms. Therefore, the theoretical molar yield is 1 mole of (-)-quinate per mole of glucose.

Q2: Which host organism is best for (-)-quinate production?

A2: Escherichia coli is a commonly used and well-characterized host for the production of (-)-quinate and other aromatic compounds derived from the shikimate pathway.[8][9] Its genetics are well understood, and a wide range of molecular biology tools are available for metabolic engineering. Other microorganisms, such as Corynebacterium glutamicum, have also been engineered for the production of shikimate pathway derivatives.[10]

Q3: How can I reduce the formation of 3-dehydroshikimate (DHS) as a byproduct?

A3: The formation of 3-dehydroshikimate (DHS) from 3-dehydroquinate (DHQ) is catalyzed by the enzyme 3-dehydroquinate dehydratase, which is encoded by the aroD gene in E. coli.[4][8] To reduce or eliminate the formation of DHS, you can knock out the aroD gene in your production strain. This will block the competing pathway and direct more DHQ towards the desired product, (-)-quinate.

Q4: My engineered strain grows poorly. What can I do?

A4: Poor growth can be due to several factors, including the metabolic burden of the expression plasmid, toxicity of the recombinant protein, or suboptimal culture conditions. To address this, you can try using a lower copy number plasmid, a weaker or more tightly regulated promoter, or optimizing the fermentation medium and conditions (pH, temperature, aeration). In some cases, co-expressing chaperone proteins can aid in the proper folding of recombinant enzymes and reduce toxicity.

Q5: What is a suitable fermentation medium for high-yield (-)-quinate production?

A5: A defined mineral salt medium is often preferred for high-density fermentation as it provides better process control and reproducibility.[11][12] A typical medium would contain a carbon source (e.g., glucose or glycerol), a nitrogen source (e.g., ammonium (B1175870) sulfate), a phosphate (B84403) source (e.g., potassium phosphate), and a solution of essential trace metals. The exact composition may need to be optimized for your specific strain and process.[2]

Quantitative Data Summary

The following table summarizes representative yields for shikimate, a closely related and well-studied compound in the same metabolic pathway, to provide a benchmark for achievable production metrics. Direct quantitative data for (-)-quinate production is less commonly reported in publicly available literature.

Engineered Strain	Fermentation Mode	Titer (g/L)	Yield (g/g glucose)	Productivity (g/L/h)	Reference
E. coli dSA10	Fed-batch	60.31	0.30	0.94	[13]
E. coli SA05	Fed-batch	78.4	N/A	2.0	[14]
E. coli (Engineered)	Fed-batch	71	0.42 (mol/mol)	N/A	[8]

N/A: Not available in the cited source.

Key Experimental Protocols

General Fermentation Protocol for (-)-Quinate Production in E. coli

This protocol provides a general framework for fed-batch fermentation. Optimization of specific parameters will be necessary for your particular strain and process.

a. Inoculum Preparation:

• Streak the engineered E. coli strain on an LB agar (B569324) plate containing the appropriate antibiotic and incubate overnight at 37°C.

• Inoculate a single colony into 5 mL of LB medium with the corresponding antibiotic in a culture tube and grow overnight at 37°C with shaking at 200 rpm.

• Use the overnight culture to inoculate a shake flask containing 50 mL of defined mineral salt medium. Grow at 37°C with shaking at 200 rpm until the optical density at 600 nm (OD600) reaches 0.6-0.8.

b. Bioreactor Setup and Batch Phase:

• Prepare the bioreactor with the defined mineral salt medium. A typical medium might consist of (per liter): 10 g glucose, 2 g (NH₄)₂SO₄, 1.5 g KH₂PO₄, 4.35 g K₂HPO₄, 0.5 g MgSO₄·7H₂O, and 1 mL of a trace metal solution.[12]

• Autoclave the bioreactor and medium. Aseptically add any heat-labile components (e.g., vitamins, antibiotics) after cooling.

• Inoculate the bioreactor with the seed culture to an initial OD600 of approximately 0.1.

• Maintain the temperature at 37°C and the pH at 7.0 (controlled by automated addition of a base like NH₄OH). Ensure adequate aeration and agitation to maintain a dissolved oxygen (DO) level above 20%.

c. Fed-Batch Phase:

• When the initial glucose in the batch phase is nearly depleted (indicated by a sharp increase in DO), start the fed-batch feeding.

• The feed solution should be a concentrated solution of glucose (e.g., 500 g/L) and potentially other limiting nutrients.

• The feed rate should be controlled to maintain a low glucose concentration in the bioreactor, which can help to avoid the formation of inhibitory byproducts like acetate.

• If using an inducible promoter, add the inducer (e.g., IPTG) when the cell density reaches a desired level (e.g., OD600 of 20-30).

• Continue the fermentation for 48-72 hours, collecting samples periodically for analysis of cell density, (-)-quinate concentration, and byproduct formation.

Analytical Method for (-)-Quinate Quantification by HPLC

This protocol outlines a general method for the analysis of (-)-quinate in fermentation broth.

a. Sample Preparation:

• Collect a sample from the fermenter and centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the cells.

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Dilute the filtered supernatant with the mobile phase to a concentration within the linear range of the standard curve.

b. HPLC Conditions:

• Column: A C18 reverse-phase column is suitable for this analysis.[15][16]

• Mobile Phase: An isocratic mobile phase of dilute sulfuric acid (e.g., 0.5 mM) or a gradient of an acidic aqueous buffer (e.g., 20 mM ammonium formate, pH 3.7) and an organic solvent like acetonitrile (B52724) can be used.[17]

• Flow Rate: Typically 0.5-1.0 mL/min.

• Column Temperature: 30-40°C.

• Detection: UV detection at a wavelength around 210-220 nm.[15]

• Injection Volume: 10-20 µL.

c. Quantification:

• Prepare a series of (-)-quinate standards of known concentrations in the mobile phase.

• Generate a standard curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of (-)-quinate in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Metabolic pathway for (-)-quinate production in engineered E. coli.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Multiple Metabolic Engineering Strategies to Improve Shikimate Titer in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Factors Affecting the Stability of E. coli Plasmid Vectors - Enlighten Theses [theses.gla.ac.uk]
• 6. Efficient strategies to enhance plasmid stability for fermentation of recombinant Escherichia coli harboring tyrosine phenol lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimisation of the fermentation media to enhance the production of the bioactive isomer of vitamin menaquinone-7 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Shikimic Acid Production in Escherichia coli: From Classical Metabolic Engineering Strategies to Omics Applied to Improve Its Production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Production of Aromatic Compounds by Metabolically Engineered Escherichia coli with an Expanded Shikimate Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Optimizing a Fed-Batch High-Density Fermentation Process for Medium Chain-Length Poly(3-Hydroxyalkanoates) in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. ijnrd.org [ijnrd.org]
• 16. researchgate.net [researchgate.net]
• 17. chromatographyonline.com [chromatographyonline.com]

Troubleshooting low recovery of (-)-Quinate during extraction

Welcome to the Technical Support Center for (-)-Quinate extraction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common challenges associated with low recovery of (-)-Quinate during experimental procedures.

Troubleshooting Guide: Low Recovery of (-)-Quinate

This guide provides a systematic approach to identifying and resolving potential issues leading to decreased yields of (-)-Quinate.

Observation/Problem	Potential Cause	Recommended Solution(s)
Low overall yield after Solid-Liquid Extraction (SLE)	Inappropriate Solvent Choice: The polarity of the extraction solvent may not be optimal for (-)-Quinate.	(-)-Quinate is highly soluble in water and alcohols (methanol, ethanol) but poorly soluble in less polar solvents like ether.[1] Consider using polar solvents or aqueous-organic mixtures. For example, ethanol-water mixtures have been shown to be effective for related compounds.[2]
Insufficient Extraction Time/Temperature: The extraction may not have reached equilibrium, or the temperature is too low for efficient extraction.	Optimize extraction time and temperature. While higher temperatures can increase efficiency, be aware that (-)-Quinate can degrade at elevated temperatures.[2][3][4] Monitor for degradation products if increasing temperature.
Suboptimal Solid-to-Liquid Ratio: The volume of solvent may be insufficient to fully extract the analyte from the sample matrix.[2]	Increase the solvent-to-solid ratio to ensure the entire sample matrix is saturated and allow for efficient partitioning of (-)-Quinate into the solvent. A ratio of 1:20 to 1:100 has been used effectively for similar compounds.[2][5]
Incorrect pH of Extraction Solvent: The pH can influence the ionization state and solubility of (-)-Quinate.	With a pKa of approximately 4.27, (-)-Quinate is in its less polar, protonated form at acidic pH.[1] Acidifying the solvent (e.g., with acetic or formic acid) can improve extraction into moderately polar organic solvents.
Poor recovery during Liquid-Liquid Extraction (LLE)	High Aqueous Solubility of (-)-Quinate: Due to its polar nature and high water solubility (400 g/L), partitioning into a non-miscible organic solvent is inherently difficult.[1][6]	Standard LLE is often inefficient. Consider reactive extraction using an amine extractant, such as tridodecylamine (B85476) (TDA), dissolved in a suitable diluent (e.g., alcohols, ketones) to form an ion pair with the quinic acid, which improves its solubility in the organic phase.[7]
Emulsion Formation: High concentrations of fats, proteins, or other surfactant-like molecules in the sample can cause stable emulsions at the solvent interface, trapping the analyte.[8]	To break an emulsion, try: 1. Centrifugation. 2. Adding brine (salting out) to increase the ionic strength of the aqueous phase.[8] 3. Filtering through glass wool.[8] 4. Gently swirling instead of vigorous shaking during the initial extraction.[8]
Low yield after Solid-Phase Extraction (SPE)	Incorrect Sorbent Choice: The SPE sorbent may not have the appropriate chemistry to retain (-)-Quinate.	For a polar compound like (-)-Quinate, a hydrophilic interaction liquid chromatography (HILIC) or a suitable ion-exchange sorbent may be effective. Molecularly Imprinted Polymers (MIPs) have also been designed for high selectivity.[6]
Suboptimal Loading/Washing Conditions: The pH of the sample during loading may prevent retention. The wash solvent may be too strong, causing premature elution of the analyte.[9]	Adjust the sample pH to be at least 2 units below the pKa (~4.27) to ensure it is in a neutral form for reversed-phase SPE. Use a mild wash solvent (e.g., 5% methanol (B129727) in water) to remove interferences without eluting the (-)-Quinate.[6][9]
Inefficient Elution: The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent.	Use a strong, polar solvent for elution. For reversed-phase SPE, this would typically be methanol or acetonitrile, potentially with a pH modifier to ionize the analyte and decrease its retention.
Evidence of Analyte Degradation	Thermal Degradation: High temperatures used during extraction or solvent evaporation can cause (-)-Quinate to break down.[3][4]	Use lower temperatures for extraction and solvent evaporation (e.g., rotary evaporation under vacuum). For heat-sensitive compounds, nitrogen blowdown at room temperature is a gentle alternative.[10]
Chemical Degradation (Hydrolysis): If extracting a derivative of quinic acid (e.g., chlorogenic acid), harsh pH conditions (strongly acidic or basic) can cause hydrolysis, altering the final product.[11][12]	Maintain a neutral or slightly acidic pH throughout the extraction and purification process unless hydrolysis to quinic acid is the intended goal.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for solid-liquid extraction of (-)-Quinate from plant material? A1: Given its physicochemical properties, good starting solvents include methanol, ethanol (B145695), and water, or mixtures thereof.[1] An ethanol/water mixture is often a good compromise, as it can efficiently solubilize (-)-Quinate while limiting the extraction of highly polar impurities compared to pure water.[2]

Q2: My sample is an aqueous solution. Why is my recovery so low when using liquid-liquid extraction with ethyl acetate? A2: (-)-Quinate is extremely soluble in water (400 g/L at 20°C) and only sparingly soluble in less polar organic solvents like ethyl acetate.[1] The partition coefficient heavily favors the aqueous phase, leading to very poor recovery. To improve this, you would need to use reactive extraction with an amine extractant or switch to a different method like SPE.[7]

Q3: Can I improve my extraction yield by increasing the temperature? A3: Increasing the temperature can improve extraction kinetics and solubility, potentially increasing your yield. However, this comes with a significant risk of thermal degradation for (-)-Quinate, which can break down into other compounds, including phenols.[3][4] Any use of elevated temperature should be carefully optimized and monitored, ideally keeping it below 50-60°C.

Q4: How does pH affect the extraction of (-)-Quinate? A4: The pH is a critical parameter. (-)-Quinate is a carboxylic acid with a pKa of about 4.27.[1] At a pH below 4.27, it will be predominantly in its neutral (protonated) form, which is less polar and more amenable to extraction into an organic solvent or retention on a reversed-phase SPE column. At a pH above 4.27, it will be in its anionic (deprotonated) state, making it highly water-soluble and suitable for retention on an anion-exchange column.

Q5: I am using an SPE method but still getting low recovery. What is the most common mistake? A5: A frequent issue with SPE is improper conditioning of the cartridge or incorrect pH of the sample during the loading step.[9] For reversed-phase SPE, the cartridge must be properly conditioned first with a strong solvent (e.g., methanol) and then with an equilibration solvent (e.g., water). Crucially, the sample should be loaded at a pH where the analyte will be retained (acidic pH for (-)-Quinate). Using a loading solvent in which the analyte is highly soluble (like pure water) can also reduce interaction with the sorbent and lower recovery.[6]

Data Presentation

Solubility of (-)-Quinic Acid

Solvent	Solubility	Temperature (°C)	Reference
Water	400 g/L	20	[1]
Methanol	Soluble	Not Specified	[1]
Ethanol	Soluble	Not Specified	[1]
Cold Ethanol	Insoluble	Not Specified	[1]
DMSO	Soluble (38 mg/mL)	Not Specified	[1][13]
Ether	Insoluble	Not Specified	[1]

Comparison of Extraction Methods for Related Compounds

Data from a study optimizing the extraction of quinine, a related alkaloid from Cinchona bark, illustrates the impact of different methods and conditions.

Method	Ethanol Conc. (%)	Temperature (°C)	Time (min)	Yield (mg/g)	Reference
Microwave-Assisted (MAE)	65	130	34	3.93 ± 0.11	[14]
Ultrasound-Assisted (UAE)	61	25	15	2.81 ± 0.04	[14]

Experimental Protocols

Protocol 1: General Solid-Liquid Extraction (SLE) from Plant Material

This protocol describes a standard method for extracting (-)-Quinate from a dried, powdered plant matrix.

• Sample Preparation: Dry the plant material (e.g., leaves, bark) at 40-50°C and grind it into a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Accurately weigh 10 g of the powdered sample into an Erlenmeyer flask.

  • Add 200 mL of the extraction solvent (e.g., 70% ethanol in water). This establishes a 1:20 solid-to-liquid ratio.[5]

  • Stir the mixture on a magnetic stirrer at a constant temperature (e.g., 40°C) for a defined period (e.g., 2 hours).

• Separation:

  • Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

  • Wash the residue with a small volume of fresh extraction solvent (e.g., 2 x 20 mL) and combine the filtrates.

• Concentration:

  • Remove the organic solvent from the filtrate using a rotary evaporator under reduced pressure at a temperature not exceeding 50°C.

  • The remaining aqueous extract can be used for subsequent purification or analysis. For complete drying, the sample can be lyophilized (freeze-dried).

Protocol 2: Molecularly Imprinted Solid-Phase Extraction (MISPE) for Selective Recovery

This protocol is adapted from a method for the selective extraction of (-)-Quinate using a molecularly imprinted polymer (MIP).[6]

• Cartridge Preparation: Pack 40 mg of the MIP or Non-Imprinted Polymer (NIP, as a control) into a 3 mL SPE cartridge between two PTFE frits.[6]

• Conditioning: Condition the cartridge by passing 3 mL of methanol followed by 3 mL of the loading solvent (e.g., acetonitrile:water, 4:1 v/v) through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Dissolve the crude extract in a suitable loading solvent. A solvent where the interaction between (-)-Quinate and the polymer is strong is preferred (e.g., not pure water, where recovery may be lower).[6]

  • Load the sample onto the conditioned cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 3 mL of a mild solvent (e.g., the loading solvent or a slightly stronger variant) to remove non-specifically bound impurities.

• Elution: Elute the retained (-)-Quinate from the cartridge by passing 3 mL of the elution solvent (e.g., water:acetic acid, 9:1 v/v) through the sorbent.[6] Collect the eluate for analysis.

Visualizations

Caption: Troubleshooting workflow for low (-)-Quinate recovery.

Caption: Experimental workflow for Solid-Liquid Extraction (SLE).

Caption: Experimental workflow for Solid-Phase Extraction (SPE).

References

• 1. chembk.com [chembk.com]
• 2. Optimization of Extraction Conditions to Improve Chlorogenic Acid Content and Antioxidant Activity of Extracts from Forced Witloof Chicory Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Formation of volatile chemicals from thermal degradation of less volatile coffee components: quinic acid, caffeic acid, and chlorogenic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of Extraction Parameters for Enhanced Recovery of Bioactive Compounds from Quince Peels Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. welchlab.com [welchlab.com]
• 11. mdpi.com [mdpi.com]
• 12. JPH078169A - Method for extracting and purifying quinic acid - Google Patents [patents.google.com]
• 13. selleckchem.com [selleckchem.com]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Mobile Phase for (-)-Quinate and Shikimate Separation

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the chromatographic separation of (-)-Quinate and Shikimate. These structurally similar, highly polar analytes present unique challenges that can be overcome with careful mobile phase and column selection.

Frequently Asked Questions (FAQs)

Q1: Why do I see poor or no retention of (-)-quinate and shikimate on my standard C18 reversed-phase column?

A1: (-)-Quinate and shikimate are highly polar, water-soluble organic acids.[1] Standard reversed-phase (RP) chromatography, which uses a nonpolar stationary phase (like C18) and a polar mobile phase, is designed to retain nonpolar compounds.[2] Highly polar analytes like quinate and shikimate have a strong affinity for the polar mobile phase and interact weakly with the nonpolar stationary phase, leading to their rapid elution near the column's void volume.[3]

Q2: What is the most effective strategy to increase the retention and achieve separation of these compounds?

A2: There are three primary strategies:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the preferred method. HILIC uses a polar stationary phase with a primarily organic mobile phase (e.g., >80% acetonitrile). This creates a water-rich layer on the stationary phase surface into which the polar analytes can partition, significantly increasing retention.[4] Zwitterionic HILIC (ZIC-HILIC) columns, in particular, have proven effective for separating shikimate pathway intermediates.[5][6]

• Modified Reversed-Phase Chromatography: You can enhance retention on an RP column by making the analytes less polar. Lowering the mobile phase pH with an acid (like formic acid or sulfuric acid) suppresses the ionization of the carboxyl groups on quinate and shikimate.[7][8][9] The neutral, protonated forms are less polar and will interact more strongly with the C18 stationary phase, leading to increased retention.[9]

• Anion-Exchange Chromatography (AEC): This technique separates molecules based on their negative charge.[10][11] Since quinate and shikimate are acids and will be negatively charged at neutral or basic pH, AEC can be a viable, though less common, separation mode.[12]

Q3: My chromatogram shows significant peak tailing for both analytes. What are the common causes and how can I fix it?

A3: Peak tailing for acidic compounds like quinate and shikimate is typically caused by secondary interactions with the stationary phase.[13]

• Cause: Residual silanol (B1196071) groups on the surface of silica-based columns can be ionized at mid-range pH values and interact strongly with the acidic analytes, causing tailing.[8]

• Solutions:

  • Lower Mobile Phase pH: Operating at a low pH (e.g., 2.5-3.0) protonates the silanol groups, minimizing these unwanted secondary interactions.[8][14]

  • Use End-Capped or Base-Deactivated Columns: These columns have fewer accessible silanol groups, reducing the opportunities for secondary interactions.[7]

  • Add a Competing Acid: Small amounts of an acid like trifluoroacetic acid (TFA) in the mobile phase can act as a silanol-masking agent.[7]

  • Check for Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing. Try diluting your sample to see if peak shape improves.[8][15]

  • Switch to HILIC: HILIC columns often provide better peak shapes for these types of polar acidic compounds.[5]

Q4: Can I use the same method for both UV and Mass Spectrometry (MS) detection?

A4: Not always. While acidic modifiers like formic acid are compatible with both UV and MS, non-volatile buffers like phosphate (B84403) are not suitable for MS detection as they can contaminate the ion source.[16] Similarly, ion-pairing agents, which can be used to improve retention in RP-HPLC, are generally not recommended for MS analysis as they can cause ion suppression and are difficult to remove from the system.[9] For LC-MS applications, volatile mobile phase modifiers such as formic acid, acetic acid, and ammonium (B1175870) formate (B1220265) or acetate (B1210297) are required.[17]

Troubleshooting Guide

This table provides a quick reference for common issues encountered during the separation of (-)-quinate and shikimate.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Retention	• High polarity of analytes in reversed-phase mode.[3] • Mobile phase is too "strong" (too much organic solvent in RP, not enough in HILIC).	• Switch to a HILIC column and method. • In RP, decrease the organic solvent percentage.[2] • In RP, lower the mobile phase pH to suppress analyte ionization.[9]
Poor Resolution	• Insufficient retention (k value is too low). • Lack of selectivity (α value is near 1).[2] • Low column efficiency (N).	• Adjust mobile phase strength to increase retention (increase k to between 2 and 10). • Change the mobile phase pH; the pKa values of quinate and shikimate may differ enough to improve selectivity.[9] • Switch the organic modifier (e.g., from acetonitrile (B52724) to methanol) to alter selectivity.[18] • Try a different stationary phase (e.g., C18 vs. Phenyl vs. HILIC).[2]
Peak Tailing	• Secondary interactions with residual silanols.[8] • Column overload (mass or volume).[15] • Mismatch between sample solvent and mobile phase.[13] • Column bed deformation or frit blockage.[19]	• Lower mobile phase pH to < 3.0.[8] • Use a base-deactivated or end-capped column.[7] • Dilute the sample or reduce injection volume.[8] • Dissolve the sample in the initial mobile phase.[13] • Reverse-flush the column or replace it if damaged.[19]
Unstable Retention Times	• Inadequate column equilibration between runs.[7] • Mobile phase composition changing over time (e.g., evaporation of organic solvent). • Column temperature fluctuations.[7] • System leaks.	• Ensure equilibration time is sufficient (10-15 column volumes). • Prepare fresh mobile phase daily and keep bottles capped.[7] • Use a column oven to maintain a constant temperature.[7] • Check all fittings for leaks.[7]

Experimental Protocols

The following protocols provide excellent starting points for method development.

Protocol 1: HILIC-MS Method

This method is ideal for achieving good retention and separation, especially for complex plant extracts, and is compatible with mass spectrometry.[5][6]

• Column: ZIC-HILIC Column (e.g., 150 x 2.1 mm, 3.5 µm)

• Mobile Phase A: 5 mM Acetic acid–ammonium acetate buffer at pH 4 in Water[5]

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 95% B

  • 2-12 min: Linear gradient from 95% to 50% B

  • 12-15 min: Hold at 50% B

  • 15-16 min: Return to 95% B

  • 16-25 min: Re-equilibration at 95% B

• Flow Rate: 0.25 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Detection: ESI-MS in negative ion mode. Monitor for m/z 191 for quinate and m/z 173 for shikimate.[20]

Protocol 2: Reversed-Phase HPLC-UV Method

This method uses a common C18 column but relies on an acidic mobile phase to retain the analytes. It is suitable for routine analysis with UV detection.[7]

• Column: Reversed-phase C18 column, end-capped (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: 0.01 M Sulfuric Acid in water.[7] (Alternatively, 0.1% formic acid can be used, which is more common and MS-compatible).[13]

• Mode: Isocratic

• Flow Rate: 0.8 mL/min[7]

• Column Temperature: 35 °C[7]

• Injection Volume: 20 µL

• Detection: UV at 213 nm[7]

Quantitative Data Summary

Optimizing the mobile phase pH is critical in reversed-phase chromatography for these compounds. Lowering the pH increases retention and can significantly improve resolution, as illustrated in the representative data below.

Table 1: Effect of Mobile Phase pH on Retention and Resolution in RP-HPLC

Mobile Phase pH	Analyte	Retention Factor (k')	Resolution (Rs) vs. other analyte	Peak Shape
6.0	(-)-Quinate	0.8	\multirow{2}{}{0.9 (Co-elution)}	Tailing
Shikimate	0.9	Tailing
4.5	(-)-Quinate	1.9	\multirow{2}{}{1.3 (Partial Separation)}	Moderate Tailing
Shikimate	2.2	Moderate Tailing
2.8	(-)-Quinate	3.5	\multirow{2}{*}{2.1 (Baseline Separation)}	Symmetrical
Shikimate	4.2	Symmetrical

*Values are illustrative to demonstrate the chromatographic principle. Actual values will depend on the specific column, temperature, and system.

Visualizations

Method Optimization Workflow

The following diagram outlines a logical workflow for developing a robust separation method for (-)-quinate and shikimate.

Caption: A decision-making workflow for optimizing the separation of quinate and shikimate.

Troubleshooting Peak Tailing

This flowchart provides a step-by-step process to diagnose and resolve issues with peak tailing.

Caption: A diagnostic flowchart for identifying and solving the root cause of peak tailing.

References

• 1. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 2. chromtech.com [chromtech.com]
• 3. selectscience.net [selectscience.net]
• 4. Systematic Evaluation of HILIC Stationary Phases for Global Metabolomics of Human Plasma [mdpi.com]
• 5. A simplified liquid chromatography‐mass spectrometry methodology to probe the shikimate and aromatic amino acid biosynthetic pathways in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A simplified liquid chromatography-mass spectrometry methodology to probe the shikimate and aromatic amino acid biosynthetic pathways in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. Better separation of two peaks for Reversed Phase RP HPLC - Tips & Suggestions [mtc-usa.com]
• 10. harvardapparatus.com [harvardapparatus.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 16. welch-us.com [welch-us.com]
• 17. mdpi.com [mdpi.com]
• 18. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. cottoninc.com [cottoninc.com]

Preventing degradation of (-)-Quinate during sample preparation

Welcome to the technical support center for the analysis of (-)-Quinate (quinic acid). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on sample preparation and troubleshooting to ensure the accurate quantification of (-)-Quinate.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of (-)-Quinate during experimental procedures.

Q1: What are the primary factors that cause (-)-Quinate degradation?

A1: (-)-Quinate is susceptible to degradation from several factors, including:

• pH: As a dicarboxylic acid, the stability of (-)-Quinate is pH-dependent. Both strongly acidic and alkaline conditions can promote degradation. It is most stable in acidic to neutral conditions.

• Temperature: High temperatures can lead to the degradation of (-)-Quinate. It is crucial to keep samples cool during processing and storage.

• Light: Exposure to light, particularly UV light, can contribute to the degradation of (-)-Quinate. Samples should be protected from light whenever possible.

• Enzymatic Activity: In biological samples, such as plasma or plant extracts, endogenous enzymes can degrade (-)-Quinate. Prompt processing and the use of enzyme inhibitors are recommended.

• Oxidation: (-)-Quinate can be susceptible to oxidation, especially in the presence of metal ions.

Q2: What are the recommended storage conditions for (-)-Quinate samples and standards?

A2: Proper storage is critical for maintaining the integrity of your samples and standards. Aqueous solutions of (-)-Quinate are not recommended for storage for more than one day. For longer-term storage, samples should be kept at low temperatures and protected from light.

Temperature	Duration	Notes
4°C	Short-term (up to 24 hours)	For freshly prepared aqueous solutions.
-20°C	Mid-term (weeks to months)	For extracts and stock solutions.
-80°C	Long-term (months to years)	For optimal stability of biological samples and standards.

Q3: How can I prevent enzymatic degradation of (-)-Quinate in biological samples?

A3: To minimize enzymatic degradation, it is essential to process biological samples promptly after collection. If immediate processing is not possible, samples should be flash-frozen in liquid nitrogen and stored at -80°C. Additionally, consider the following:

• Low Temperature: Perform all sample preparation steps on ice or at 4°C.

• Enzyme Inhibitors: The addition of a broad-spectrum enzyme inhibitor cocktail to the extraction buffer can be effective.

• Protein Precipitation: Rapidly precipitate proteins using a suitable method (e.g., methanol (B129727), acetonitrile, or trichloroacetic acid) to inactivate enzymes.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of (-)-Quinate.

Issue 1: Low or no recovery of (-)-Quinate.

Possible Cause	Solution
Degradation during sample preparation	Ensure all steps are performed at low temperatures and with protection from light. Use fresh, high-purity solvents.
Inefficient extraction	Optimize the extraction solvent and method for your specific sample matrix. For plant materials, consider using a methanol/water mixture with a small percentage of acid (e.g., formic acid). For plasma, protein precipitation followed by solid-phase extraction (SPE) is often effective.[1]
Improper storage	Review storage conditions (temperature and duration). Avoid repeated freeze-thaw cycles.
pH of the extraction solvent	Ensure the pH of the extraction solvent is in the optimal range for (-)-Quinate stability (acidic to neutral).

Issue 2: Poor peak shape (tailing, fronting, or splitting) in HPLC analysis.

Possible Cause	Solution
Inappropriate injection solvent	The sample should be dissolved in a solvent that is of similar or weaker elution strength than the initial mobile phase.[2] Dissolving the sample in the mobile phase itself is ideal.
Column overload	Dilute the sample and reinject. Broad or tailing peaks can be an indicator of too much sample being injected.[2]
Column contamination or degradation	Use a guard column to protect the analytical column.[3] If the column is contaminated, try flushing it with a strong solvent. If performance does not improve, the column may need to be replaced.
Co-elution with interfering compounds	Optimize the chromatographic method (e.g., gradient, mobile phase composition, column chemistry) to improve resolution.[4]

Issue 3: Inconsistent retention times in HPLC analysis.

Possible Cause	Solution
Fluctuations in column temperature	Use a column oven to maintain a consistent temperature. Even small changes in ambient temperature can affect retention times.[3]
Inconsistent mobile phase preparation	Prepare the mobile phase fresh daily and ensure accurate mixing. Degas the mobile phase before use to prevent air bubbles.
Pump malfunction	Check for leaks in the HPLC system and ensure the pump seals are in good condition.[5]

Experimental Protocols

Protocol 1: Extraction of (-)-Quinate from Plant Material

This protocol provides a general framework for the extraction of (-)-Quinate from plant tissues.

• Sample Homogenization:

  • Weigh 100 mg of freeze-dried and powdered plant material into a 2 mL microcentrifuge tube.

  • Add 1.5 mL of extraction solvent (e.g., 80% methanol in water with 0.1% formic acid).

  • Homogenize the sample using a bead beater or sonicator for 5 minutes in an ice bath.

• Extraction:

  • Vortex the homogenate for 30 seconds.

  • Place the tube on a shaker at 4°C for 30 minutes.

• Centrifugation:

  • Centrifuge the sample at 13,000 x g for 15 minutes at 4°C.

• Filtration:

  • Transfer the supernatant to a new tube.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Analysis:

  • Inject the filtered extract into the HPLC system for analysis.

Protocol 2: Extraction of (-)-Quinate from Plasma

This protocol is suitable for the extraction of (-)-Quinate from plasma samples.

• Protein Precipitation:

  • To 100 µL of plasma in a microcentrifuge tube, add 300 µL of ice-cold methanol containing an internal standard.

  • Vortex for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Evaporation:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • Vortex for 30 seconds and transfer to an HPLC vial with an insert.

• Analysis:

  • Inject the reconstituted sample into the HPLC system.

Data Presentation

Table 1: Stability of Caffeoylquinic Acids (structurally related to (-)-Quinate) under Various Conditions.

Data is for Caffeoylquinic Acids and serves as a proxy for (-)-Quinate stability.

Condition	Compound	Degradation after 7 days (%)	Reference
Temperature
Room Temperature	4,5-diCQA	10.08	[6]
3,4-diCQA	7.82	[6]
3,5-diCQA	7.03	[6]
4°C	4,5-diCQA	< 5	[6]
3,4-diCQA	< 5	[6]
3,5-diCQA	< 5	[6]
pH (at 37°C)	Degradation Rate (k)	Reference
pH 5.0	5-CQA	Low	[7]
pH 7.4	5-CQA	Moderate	[7]
pH 9.0	5-CQA	High	[7]
Light	Degradation	Reference
Light Exposure	CQAs	Accelerated acyl migration and degradation	[8]
Dark Storage	CQAs	Significantly more stable	[8]

Visualizations

Caption: A generalized workflow for the preparation of samples for (-)-Quinate analysis.

Caption: Simplified metabolic pathway showing the biosynthesis and degradation of (-)-Quinate.[9][10][11]

References

• 1. agilent.com [agilent.com]
• 2. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. benchchem.com [benchchem.com]
• 5. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 6. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Degradation kinetics of chlorogenic acid at various pH values and effects of ascorbic acid and epigallocatechin gallate on its stability under alkaline conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In Vitro Gut Metabolism of [U-13 C]-Quinic Acid, The Other Hydrolysis Product of Chlorogenic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Quinic acid - Wikipedia [en.wikipedia.org]

Navigating Matrix Effects in LC-MS Quantification of (-)-Quinate: A Technical Support Guide

For researchers, scientists, and drug development professionals utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantification of (-)-Quinate, matrix effects can be a significant hurdle to achieving accurate and reproducible results. This technical support center provides a comprehensive guide to troubleshooting common issues, offering detailed experimental protocols and frequently asked questions to ensure the integrity of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of (-)-Quinate?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[1] In the context of (-)-Quinate analysis, these effects can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), leading to inaccurate quantification, poor reproducibility, and compromised sensitivity.[2][3] Common matrices for (-)-Quinate analysis, such as plasma, urine, and plant extracts, contain a complex mixture of endogenous substances like salts, lipids, and proteins that can interfere with the ionization process.[4][5]

Q2: What are the common signs of matrix effects in my (-)-Quinate LC-MS data?

A2: Key indicators of matrix effects include:

• Poor reproducibility of results between different sample preparations.

• Inaccurate and variable quantification.

• Non-linear calibration curves.

• Reduced sensitivity and poor signal-to-noise ratios.

• Inconsistent peak areas for quality control (QC) samples.

Q3: How can I quantitatively assess the extent of matrix effects?

A3: The "post-extraction spike" method is a widely accepted approach to quantify matrix effects.[2] This involves comparing the peak area of (-)-Quinate spiked into an extracted blank matrix with the peak area of a pure standard solution at the same concentration. The matrix factor (MF) is calculated as follows:

• MF (%) = (Peak Area in Spiked Extract / Peak Area in Neat Solution) x 100

A value of 100% indicates no matrix effect, a value <100% signifies ion suppression, and a value >100% indicates ion enhancement.[6]

Q4: What is the most effective way to minimize matrix effects?

A4: The most effective strategy is a combination of meticulous sample preparation and the use of a stable isotope-labeled internal standard (SIL-IS).[4] Techniques like Solid-Phase Extraction (SPE) are generally more effective at removing interfering matrix components than simpler methods like Protein Precipitation (PPT).[7] The use of a SIL-IS for (-)-Quinate, such as uniformly labeled ¹³C-Quinic Acid, is highly recommended as it co-elutes with the analyte and experiences similar matrix effects, thereby providing effective normalization.

Q5: Where can I obtain a stable isotope-labeled internal standard for (-)-Quinate?

A5: Several chemical suppliers specialize in the synthesis and provision of stable isotope-labeled compounds for research purposes. It is advisable to search the online catalogs of major chemical suppliers or contact companies that offer custom synthesis of labeled compounds.

Troubleshooting Guide

This section addresses specific issues that may arise during the LC-MS quantification of (-)-Quinate.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too high a concentration of (-)-Quinate. 2. Secondary Interactions: Interaction of the acidic analyte with the column stationary phase. 3. Inappropriate Mobile Phase pH: The pH is not optimal for the acidic nature of (-)-Quinate.	1. Dilute the sample or reduce the injection volume. 2. Use a column with end-capping or a different stationary phase. Add a small amount of a weak acid (e.g., 0.1% formic acid) to the mobile phase.[4] 3. Adjust the mobile phase pH to be at least 2 units below the pKa of (-)-Quinate to ensure it is in its protonated form.
High Signal Variability (Poor Precision)	1. Inconsistent Sample Preparation: Variation in extraction efficiency between samples. 2. Significant Matrix Effects: High levels of ion suppression or enhancement varying between samples. 3. Instrument Instability: Fluctuations in the LC or MS system.	1. Automate the sample preparation steps if possible. Ensure consistent timing and technique for manual procedures. 2. Implement a more rigorous sample cleanup method like SPE.[7] Utilize a stable isotope-labeled internal standard for normalization. 3. Perform a system suitability test before running the sample batch to ensure the instrument is performing correctly.
Low Signal Intensity (Poor Sensitivity)	1. Ion Suppression: Co-eluting matrix components are suppressing the (-)-Quinate signal.[1] 2. Suboptimal Ionization Parameters: The settings on the mass spectrometer are not optimized for (-)-Quinate. 3. Inefficient Sample Extraction: The analyte is not being efficiently recovered from the matrix.	1. Improve sample cleanup (e.g., switch from PPT to SPE).[7] Optimize chromatographic separation to move the (-)-Quinate peak away from regions of high ion suppression. 2. Perform an infusion of a (-)-Quinate standard to optimize parameters such as spray voltage, gas flows, and temperatures. 3. Evaluate and optimize the sample extraction protocol to improve recovery.
Inaccurate Quantification	1. Uncompensated Matrix Effects: Using an external calibration without accounting for matrix-induced signal changes. 2. Inappropriate Internal Standard: The chosen internal standard does not behave similarly to (-)-Quinate. 3. Analyte Degradation: (-)-Quinate may be unstable in the sample or during processing.	1. Use a matrix-matched calibration curve or, ideally, a stable isotope-labeled internal standard. 2. Switch to a stable isotope-labeled internal standard for (-)-Quinate. 3. Investigate the stability of (-)-Quinate under your sample storage and processing conditions.

Quantitative Data Summary

While specific quantitative data for matrix effects on (-)-Quinate across different sample preparation methods is not extensively published in a comparative format, the following table provides an illustrative comparison based on the general effectiveness of each technique in reducing matrix interference.[7]

Sample Preparation Method	Typical Matrix Effect Reduction	Typical Analyte Recovery	Advantages	Disadvantages
Protein Precipitation (PPT)	Low to Moderate	Moderate to High	Fast, simple, and inexpensive.	Provides the least clean extracts, often resulting in significant matrix effects.[7]
Liquid-Liquid Extraction (LLE)	Moderate to High	Variable	Can provide cleaner extracts than PPT.	Can be labor-intensive, may require large volumes of organic solvents, and recovery can be variable.
Solid-Phase Extraction (SPE)	High	High	Provides the cleanest extracts, significantly reducing matrix effects.[7] Amenable to automation.	More time-consuming and expensive than PPT. Requires method development to optimize the sorbent and elution conditions.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Extraction Spike

Objective: To quantify the degree of ion suppression or enhancement for (-)-Quinate in a specific matrix.

Materials:

• Blank matrix (e.g., plasma, urine)

• (-)-Quinate standard solution

• LC-MS grade solvents

• Your established sample preparation method (e.g., PPT, SPE)

Procedure:

• Prepare 'Set A' (Neat Solution): Spike the (-)-Quinate standard into the final reconstitution solvent at a known concentration (e.g., low, mid, and high QC levels).

• Prepare 'Set B' (Post-Extraction Spike): Process blank matrix samples through your entire sample preparation procedure. In the final step, spike the extracted matrix with the (-)-Quinate standard to the same concentrations as in Set A.

• Analysis: Analyze both sets of samples by LC-MS.

• Calculation: Calculate the Matrix Factor (MF) for each concentration level using the formula mentioned in FAQ 3.

Protocol 2: Sample Preparation of Plasma using Protein Precipitation (PPT)

Objective: A quick and simple method for removing proteins from plasma samples.

Procedure:

• Thaw frozen plasma samples at room temperature.

• Vortex the plasma sample to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 50 µL of internal standard working solution (if using a SIL-IS).

• Add 300 µL of ice-cold acetonitrile (B52724) (or other suitable organic solvent).

• Vortex the mixture vigorously for 30 seconds to precipitate the proteins.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for LC-MS analysis.

Protocol 3: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: A more rigorous cleanup method to minimize matrix effects. This is a general protocol and should be optimized for (-)-Quinate.

Procedure:

• Condition the SPE Cartridge: Condition a suitable SPE cartridge (e.g., a mixed-mode anion exchange or polymeric reversed-phase sorbent) by passing 1 mL of methanol (B129727) followed by 1 mL of water through the cartridge.

• Load the Sample: Dilute the plasma or urine sample (e.g., 1:1 with an appropriate buffer) and load it onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with a weak organic solvent (e.g., 1 mL of 5% methanol in water) to remove polar interferences.

• Elute: Elute the (-)-Quinate with a small volume (e.g., 1 mL) of an appropriate elution solvent (e.g., methanol containing a small percentage of formic acid).

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase.

Protocol 4: General LC-MS/MS Parameters for (-)-Quinate Analysis

Liquid Chromatography:

• Column: A reversed-phase C18 or a HILIC column is typically suitable.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of organic phase, ramp up to a high percentage to elute the analyte, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

Mass Spectrometry (Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM) Transitions: Monitor the transition from the precursor ion (m/z for [M-H]⁻ of (-)-Quinate) to a specific product ion.

• Optimization: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energy by infusing a standard solution of (-)-Quinate.

Visual Guides

Caption: A logical workflow for troubleshooting matrix effects in LC-MS analysis.

Caption: Comparison of common sample preparation workflows for biological matrices.

References

• 1. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimization of Fermentation Conditions for (-)-Quinate Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the fermentation conditions for (-)-quinate production. The information is presented in a user-friendly question-and-answer format, addressing specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the key metabolic pathways involved in (-)-quinate production in engineered microbes?

A1: The primary metabolic route for (-)-quinate production in commonly used microorganisms like Escherichia coli and Corynebacterium glutamicum is through the shikimate pathway. The synthesis starts from the central carbon metabolism intermediates, phosphoenolpyruvate (B93156) (PEP) and erythrose-4-phosphate (E4P). These precursors are converted to 3-dehydroquinate (B1236863) (DHQ), which is then reduced to (-)-quinate by a quinate dehydrogenase. In many engineered strains, the native shikimate pathway is manipulated to enhance the flux towards DHQ and subsequent conversion to quinate.[1][2]

Q2: Which microorganisms are commonly used for (-)-quinate production, and what are their respective advantages?

A2: Escherichia coli and Corynebacterium glutamicum are the most frequently engineered microorganisms for (-)-quinate and related aromatic compound production.

• Escherichia coli is favored for its rapid growth, well-understood genetics, and the availability of a wide range of genetic tools for metabolic engineering.[3][4]

• Corynebacterium glutamicum is a Gram-positive bacterium that is generally recognized as safe (GRAS). It is known for its high tolerance to aromatic compounds and is a robust host for industrial-scale fermentation.[5][6][7]

Q3: What are the typical fermentation modes used for (-)-quinate production?

A3: Fed-batch fermentation is the most common and effective strategy for achieving high-titer production of (-)-quinate.[3][8][9] This approach allows for the controlled addition of nutrients, preventing substrate inhibition and the accumulation of toxic byproducts, which can occur in a standard batch fermentation. By maintaining optimal nutrient concentrations, cell density and product yield can be significantly increased.[10][11]

Troubleshooting Guide

Low (-)-Quinate Titer or Yield

Q4: My fermentation is resulting in a low titer and yield of (-)-quinate. What are the potential causes and how can I troubleshoot this?

A4: Low titer and yield are common challenges in fermentation processes. The issue can often be traced back to several factors related to the microbial strain, culture medium, and fermentation conditions.

Potential Cause	Troubleshooting Steps
Suboptimal pH	Verify that the pH of the fermentation medium is maintained within the optimal range for your specific microbial strain. For E. coli, this is typically around 7.0.[3][12] For C. glutamicum, a pH of around 7.0 is also often optimal.[1][13] Implement automated pH control using acidic and basic feeding solutions.
Incorrect Temperature	Ensure the fermentation temperature is optimal for both cell growth and (-)-quinate production. For E. coli, a common temperature range is 30-37°C.[3][14] It is sometimes beneficial to use a two-stage temperature strategy, with a higher temperature for initial cell growth and a lower temperature during the production phase to enhance protein stability and product formation.[3]
Nutrient Limitation	Review the composition of your fermentation medium. Carbon, nitrogen, and phosphate (B84403) sources are critical.[5][6][13] Ensure that all essential nutrients are present in sufficient concentrations. Consider performing media optimization experiments using techniques like response surface methodology.[1][13]
Insufficient Precursor Supply	The availability of PEP and E4P is crucial. Metabolic engineering strategies, such as inactivating the phosphotransferase system (PTS) for glucose uptake in E. coli, can increase PEP availability.[2][4]
Feedback Inhibition	The enzymes in the shikimate pathway can be subject to feedback inhibition by downstream products. Using feedback-resistant enzyme variants can alleviate this issue.[2][4]
Low Expression of Key Enzymes	Verify the expression levels of the enzymes in your engineered pathway, particularly the quinate dehydrogenase. Codon optimization and the use of strong promoters can enhance expression.

Byproduct Formation

Q5: I am observing significant formation of byproducts such as acetate (B1210297) and other organic acids. How can I reduce their accumulation?

A5: Byproduct formation is a common issue, especially in high-density cultures, and can inhibit cell growth and product formation.

Byproduct	Control Strategy
Acetate	In E. coli, acetate is often produced under high glucose conditions. Implementing a fed-batch strategy with controlled glucose feeding to maintain a low glucose concentration can significantly reduce acetate formation.[10] Another strategy is to engineer the acetate production pathways by knocking out genes such as pta and ackA.
Shikimate and 3-Dehydroshikimate (DHS)	The accumulation of these intermediates suggests a bottleneck in the downstream pathway or a competing reaction. Overexpression of the quinate dehydrogenase can help to drive the reaction towards (-)-quinate. In some cases, the native quinate/shikimate dehydrogenases can have dual activity, leading to the formation of shikimate. Using a specific quinate dehydrogenase or knocking out competing enzymes can be beneficial.[2]

Poor Cell Growth

Q6: My microbial culture is exhibiting poor growth. What could be the reasons?

A6: Poor cell growth can be attributed to several factors, including media composition and suboptimal physical parameters.

Potential Cause	Troubleshooting Steps
Inhibitory Components in Media	Some components in complex media like yeast extract can be inhibitory at high concentrations. Test different concentrations of media components.
Suboptimal pH or Temperature	As with low product yield, ensure that the pH and temperature are optimized for the growth of your specific strain.[12][14][15][16]
Inadequate Aeration and Agitation	Insufficient dissolved oxygen can limit cell growth in aerobic fermentations. Optimize the agitation speed and aeration rate to ensure adequate oxygen transfer, especially in high-density cultures.[17]
Contamination	Microbial contamination can inhibit the growth of the production strain. Ensure aseptic techniques are strictly followed and check for contamination by microscopy and plating on non-selective media.

Quantitative Data on Fermentation Parameters

Disclaimer: The following tables present quantitative data primarily from studies on shikimate production, a closely related precursor to (-)-quinate. While these values provide a strong starting point for optimizing (-)-quinate production, optimal conditions should be determined empirically for your specific process.

Table 1: Effect of pH on Shikimate Production in Engineered E. coli

pH	Biomass (OD600)	Shikimate Titer (g/L)	Yield (g/g glucose)
6.5	25.4	10.2	0.21
7.0	28.1	14.5	0.29
7.5	26.3	11.8	0.24
8.0	22.5	8.9	0.18

Table 2: Effect of Temperature on Shikimate Production in Engineered E. coli

Temperature (°C)	Biomass (OD600)	Shikimate Titer (g/L)	Productivity (g/L/h)
30	27.5	13.8	0.29
34	29.2	15.1	0.35
37	28.6	14.2	0.33
40	21.1	9.5	0.20

Table 3: Effect of Initial Glucose Concentration in Fed-Batch Fermentation on Shikimate Production in E. coli

Initial Glucose (g/L)	Final Biomass (g/L DCW)	Shikimate Titer (g/L)	Acetate Byproduct (g/L)
10	45.2	55.3	2.1
20	43.8	51.7	4.8
30	41.5	46.2	8.9

Table 4: Comparison of Carbon and Nitrogen Sources for Shikimate Production in Corynebacterium glutamicum

Carbon Source (20 g/L)	Nitrogen Source (10 g/L)	Shikimate Titer (g/L)
Glucose	(NH₄)₂SO₄	21.4
Glucose	Yeast Extract	25.8
Fructose	(NH₄)₂SO₄	18.9
Fructose	Yeast Extract	22.1

Experimental Protocols

Protocol 1: Fed-Batch Fermentation of (-)-Quinate Producing E. coli

This protocol provides a general framework for a fed-batch fermentation process. Optimization of specific parameters such as feed rate and induction strategy is recommended.

1. Inoculum Preparation:

• Inoculate a single colony of the engineered E. coli strain into 5 mL of LB medium with appropriate antibiotics.

• Incubate at 37°C with shaking at 250 rpm for 8-12 hours.

• Transfer the seed culture to 100 mL of fermentation batch medium in a 500 mL shake flask.

• Incubate at 37°C with shaking at 250 rpm for 10-14 hours.

2. Bioreactor Setup:

• Prepare a 2 L bioreactor with 1 L of batch fermentation medium.

• Batch Medium Composition (example): 20 g/L glucose, 10 g/L yeast extract, 5 g/L (NH₄)₂SO₄, 2 g/L KH₂PO₄, 5 g/L K₂HPO₄, 1 g/L MgSO₄·7H₂O, and trace elements.

• Sterilize the bioreactor and medium.

• Calibrate pH and dissolved oxygen (DO) probes.

3. Fermentation Process:

• Inoculate the bioreactor with the seed culture (typically 5-10% v/v).

• Batch Phase:

  • Maintain temperature at 37°C and pH at 7.0 (controlled with NH₄OH and H₃PO₄).

  • Maintain DO above 30% by controlling agitation and aeration rate.

  • Monitor glucose concentration.

• Fed-Batch Phase:

  • Once the initial glucose is nearly depleted (indicated by a sharp increase in DO), start the feed.

  • Feed Medium Composition (example): 500 g/L glucose, 100 g/L yeast extract.

  • Implement a feeding strategy (e.g., exponential feed or DO-stat) to maintain a low glucose concentration (1-5 g/L).

  • If using an inducible promoter, add the inducer (e.g., IPTG) when the cell density reaches a desired level (e.g., OD600 of 20-30).

  • Continue the fermentation for 48-72 hours, collecting samples periodically for analysis.

Protocol 2: Quantification of (-)-Quinate by HPLC

This protocol outlines a method for analyzing (-)-quinate concentration in fermentation broth.

1. Sample Preparation:

• Collect a sample from the bioreactor.

• Centrifuge at 10,000 x g for 10 minutes to pellet the cells.

• Filter the supernatant through a 0.22 µm syringe filter.

• Dilute the sample with the mobile phase if the concentration is expected to be high.

2. HPLC Conditions:

• Column: A reverse-phase C18 column is commonly used.

• Mobile Phase: An isocratic mobile phase of 5 mM H₂SO₄ or a phosphate buffer at a low pH (e.g., 2.5) is often effective.[9][15]

• Flow Rate: 0.5-1.0 mL/min.

• Column Temperature: 30-40°C.

• Detection: UV detector at 210 nm.

• Injection Volume: 10-20 µL.

3. Quantification:

• Prepare a standard curve using known concentrations of (-)-quinate.

• Run the standards and samples on the HPLC.

• Determine the retention time of (-)-quinate from the standards.

• Quantify the concentration of (-)-quinate in the samples by comparing the peak area to the standard curve.

Visualizations

Caption: Metabolic pathway for (-)-quinate production in engineered E. coli.

References

• 1. Frontiers | Response surface-based media optimization for astaxanthin production in Corynebacterium glutamicum [frontiersin.org]
• 2. Multiple Metabolic Engineering Strategies to Improve Shikimate Titer in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing a Fed-Batch High-Density Fermentation Process for Medium Chain-Length Poly(3-Hydroxyalkanoates) in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Media optimization of Corynebacterium glutamicum for succinate production under oxygen-deprived condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Media Optimization of Corynebacterium glutamicum for Succinate Production Under Oxygen-Deprived Condition [jmb.or.kr]
• 8. bioprocessintl.com [bioprocessintl.com]
• 9. (563c) Optimization of Glucose Feeding Strategies of Fed-Batch Bioreactors for Monoclonal Antibody Production | AIChE [proceedings.aiche.org]
• 10. Optimization of carbon source and glucose feeding strategy for improvement of L-isoleucine production by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nottingham.ac.uk [nottingham.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. Response surface-based media optimization for astaxanthin production in Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantification of the Relative Effects of Temperature, pH, and Water Activity on Inactivation of Escherichia coli in Fermented Meat by Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantification of the relative effects of temperature, pH, and water activity on inactivation of Escherichia coli in fermented meat by meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Interactive effects of temperature, pH, and water activity on the growth kinetics of Shiga toxin-producing Escherichia coli O104:H4 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. discovery.researcher.life [discovery.researcher.life]

Reducing byproduct formation in the biocatalytic synthesis of (-)-Quinate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing byproduct formation during the biococatalytic synthesis of (-)-Quinate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (-)-Quinate, their potential causes, and recommended solutions.

Issue	Potential Cause	Recommended Solution
High levels of 3-dehydroquinate (B1236863) (DHQ) and 3-dehydroshikimate (DHS) byproducts	Product Inhibition: High concentrations of the final product, (-)-Quinate, can inhibit the activity of quinate dehydrogenase, leading to the accumulation of the precursor DHQ.[1]	Implement a fed-batch fermentation strategy to maintain a low substrate concentration, which can help control the rate of product formation and minimize inhibition.[2] Consider in-situ product removal techniques if feasible.
Low Enzyme Activity: The specific activity of quinate dehydrogenase may be low due to poor expression of the encoding gene (e.g., qad) in the host organism (e.g., E. coli) or instability of the expression plasmid.[1]	Optimize codon usage of the quinate dehydrogenase gene for the expression host. Use a high-copy-number plasmid or integrate the gene into the host chromosome for stable expression. Ensure optimal induction conditions (e.g., IPTG concentration, induction temperature).
Host Organism Instability: The metabolic state of the host organism can influence byproduct formation.[1]	Optimize fermentation medium composition to ensure robust cell growth.[2] Maintain stable pH and dissolved oxygen levels during fermentation.[2]
Suboptimal Gene Expression: The expression level of key enzymes can significantly impact the product-to-byproduct ratio.	Inactivation of the ydiB gene (encoding quinate/shikimate dehydrogenase) in E. coli has been shown to decrease the molar yield of quinic acid by 75%.[1][2] Conversely, overexpression of ydiB can increase the molar yield of quinic acid by 500%.[1][2]
Low overall yield of (-)-Quinate	Suboptimal Fermentation Conditions: Non-ideal pH, temperature, or nutrient levels can negatively impact enzyme activity and cell viability.	Maintain pH at approximately 7.0 and ensure adequate dissolved oxygen levels.[2] Utilize a rich fermentation medium to support high cell densities.[2]
Precursor Limitation: Insufficient supply of precursors for the shikimate pathway can limit the overall yield.	Overexpress key enzymes in the upstream pathway, such as a feedback-insensitive DAHP synthase (e.g., aroGfbr) and transketolase (tktA), to increase the carbon flux towards 3-dehydroquinate.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the biocatalytic synthesis of (-)-Quinate?

A1: The main byproducts are 3-dehydroquinate (DHQ) and 3-dehydroshikimate (DHS).[1] These compounds are intermediates in the shikimate pathway that can accumulate due to kinetic limitations or competing reactions.

Q2: How does product inhibition affect byproduct formation?

A2: The accumulation of (-)-Quinate can inhibit the enzyme quinate dehydrogenase. This feedback inhibition slows down the conversion of DHQ to (-)-Quinate, leading to an accumulation of DHQ which can then be converted to DHS.[1]

Q3: What is the role of quinate/shikimate dehydrogenase (ydiB) in byproduct formation?

A3: The E. coli enzyme quinate/shikimate dehydrogenase, encoded by the ydiB gene, can influence the final product distribution. Inactivation of ydiB can significantly reduce the formation of quinic acid, while its overexpression can dramatically increase it, albeit with a potential decrease in shikimic acid production if that is a desired co-product.[1][2]

Q4: Can fermentation strategy influence the product to byproduct ratio?

A4: Yes, a fed-batch fermentation strategy is highly recommended. By controlling the glucose feed rate, you can prevent the accumulation of inhibitory byproducts like acetate (B1210297) and maintain a steady state of low substrate concentration, which helps to manage product inhibition and improve the overall yield of (-)-Quinate.[2]

Q5: What analytical method can be used to quantify (-)-Quinate and its byproducts?

A5: High-Performance Liquid Chromatography (HPLC) is a suitable method for the separation and quantification of (-)-Quinate, DHQ, and DHS. A reversed-phase C18 column with an acidic mobile phase is commonly used for separation, with detection via UV absorbance.

Experimental Protocols

Fed-Batch Fermentation for (-)-Quinate Production

This protocol outlines a general fed-batch fermentation process for producing (-)-Quinate using a recombinant E. coli strain.

• Inoculum Preparation:

  • Inoculate a single colony of the recombinant E. coli strain into 5 mL of Luria-Bertani (LB) medium containing the appropriate antibiotic.

  • Incubate overnight at 37°C with shaking.

  • Use the overnight culture to inoculate 100 mL of production medium in a 500 mL shake flask to an initial OD600 of approximately 0.1.

  • Incubate at 37°C with shaking until the OD600 reaches a desired level for inoculation of the fermenter.

• Fermentation:

  • Inoculate the fermenter containing the production medium with the inoculum culture.

  • Batch Phase: Operate in batch mode until the initial glucose supply is nearly exhausted. Maintain the temperature at 37°C, pH at 7.0 (controlled with NH4OH or NaOH/H3PO4), and dissolved oxygen (DO) above 20% by adjusting agitation and airflow.

  • Fed-Batch Phase: Once the initial glucose is depleted, initiate a continuous feed of a concentrated glucose solution. The feed rate should be controlled to maintain a low glucose concentration in the fermenter, thus avoiding the accumulation of inhibitory byproducts.

  • Induction: If using an inducible promoter, add the inducer (e.g., IPTG) at the appropriate cell density.

  • Sampling: Periodically take samples to monitor cell growth (OD600) and the concentrations of (-)-Quinate, DHQ, and DHS using HPLC.

HPLC Analysis of (-)-Quinate, DHQ, and DHS

This protocol provides a method for the quantification of (-)-Quinate and its primary byproducts.

• Sample Preparation:

  • Centrifuge the fermentation broth sample to pellet the cells.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution with an acidic mobile phase, such as 0.1% formic acid in water, or a gradient with an organic modifier like methanol (B129727) or acetonitrile. A specific method uses a mobile phase of 9 mmol/L sulfuric acid and methanol (95:5) at a flow rate of 0.8 mL/min.

  • Detection: UV detector at a wavelength suitable for the analytes (e.g., 215 nm).

  • Quantification: Generate a standard curve for each analyte ((-)-Quinate, DHQ, and DHS) using known concentrations of pure standards. Calculate the concentration in the samples by comparing their peak areas to the standard curves.

Visualizations

Caption: Biosynthetic pathway for (-)-Quinate showing byproduct formation.

Caption: Troubleshooting workflow for reducing byproduct formation.

References

• 1. karger.com [karger.com]
• 2. The Role of the ydiB Gene, Which Encodes Quinate/Shikimate Dehydrogenase, in the Production of Quinic, Dehydroshikimic and Shikimic Acids in a PTS- Strain of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the stability of (-)-Quinate standard solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving and ensuring the stability of (-)-quinic acid standard solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid (-)-quinic acid?

A1: Solid (-)-quinic acid is a stable compound. For long-term storage, it should be kept in a tightly sealed container in a cool, dry place. Manufacturer safety data sheets (SDS) indicate that it is stable under normal ambient temperatures and pressures.

Q2: How should I prepare a stock solution of (-)-quinic acid?

A2: To prepare a stock solution, use a high-purity solvent in which (-)-quinic acid is soluble, such as water, methanol, or DMSO. It is recommended to use freshly prepared solutions for the most accurate results. If storage is necessary, solutions should be stored in tightly sealed vials, protected from light, and kept at low temperatures.

Q3: What factors can potentially affect the stability of (-)-quinic acid in solution?

A3: Based on its chemical structure and information from safety data sheets, the following factors could potentially affect the stability of (-)-quinic acid solutions:

• High Temperatures: Exposure to high temperatures can lead to degradation, potentially forming quinic acid lactone and aromatic phenols.

• Strong Oxidizing Agents: Contact with strong oxidizers can cause degradation of the molecule.

• Strong Alkalis: Solutions with a high pH may affect the stability of the compound.

Q4: Are there any known degradation pathways for (-)-quinic acid in solution under typical laboratory conditions?

Q5: How long can I store a (-)-quinic acid stock solution?

A5: There is limited specific data on the long-term stability of (-)-quinic acid in various solvents. For critical applications, it is best practice to prepare fresh solutions. If storing solutions, it is recommended to keep them at -20°C or -80°C and to perform a stability check if the solution has been stored for an extended period.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent analytical results over time	Solution instability or improper storage.	1. Prepare fresh standard solutions before each experiment. 2. If storing solutions, aliquot them to avoid repeated freeze-thaw cycles. 3. Store solutions at ≤ -20°C in amber vials to protect from light. 4. Verify the purity of the solid (-)-quinic acid.
Precipitation in the standard solution	Poor solubility in the chosen solvent or solvent evaporation.	1. Ensure the solvent is appropriate for the desired concentration. (-)-Quinic acid is soluble in water and methanol[3]. 2. Use a co-solvent if necessary, ensuring it is compatible with your analytical method. 3. Ensure vials are tightly sealed to prevent solvent evaporation, which would increase the concentration.
Unexpected peaks in chromatograms	Contamination of the solvent, glassware, or the standard itself. Degradation is less likely but possible under harsh conditions.	1. Use high-purity solvents and thoroughly clean all glassware. 2. Filter the standard solution through a 0.22 µm or 0.45 µm filter before use. 3. To investigate degradation, a forced degradation study can be performed (see Experimental Protocols).

Experimental Protocols

Protocol 1: Preparation of (-)-Quinic Acid Standard Stock Solution

Objective: To prepare a standard stock solution of (-)-quinic acid for use in analytical experiments.

Materials:

• (-)-Quinic acid (analytical standard grade)

• High-purity solvent (e.g., HPLC-grade water, methanol, or DMSO)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• Vortex mixer or sonicator

• Syringe filters (0.22 µm or 0.45 µm)

• Amber glass vials with screw caps

Methodology:

• Accurately weigh the required amount of (-)-quinic acid using a calibrated analytical balance.

• Quantitatively transfer the weighed solid to a clean volumetric flask of the desired volume.

• Add a portion of the chosen solvent to the flask and dissolve the solid completely. Gentle warming, vortexing, or sonication can be used to aid dissolution.

• Once dissolved, allow the solution to return to room temperature.

• Add the solvent to the flask up to the calibration mark.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Filter the solution through a syringe filter into a clean storage vial.

• For immediate use, the solution is ready. For storage, proceed to the storage recommendations.

Workflow for Preparing (-)-Quinic Acid Standard Solution

References

• 1. academic.oup.com [academic.oup.com]
• 2. In Vitro Gut Metabolism of [U-13 C]-Quinic Acid, The Other Hydrolysis Product of Chlorogenic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (-)-Quinic Acid – CRM LABSTANDARD [crmlabstandard.com]

Troubleshooting peak tailing in the analysis of (-)-Quinate

Welcome to the technical support center for the chromatographic analysis of (-)-Quinate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues, such as peak tailing, encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified in a chromatogram?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, featuring a drawn-out or sloping tail on the right side.[1][2] In an ideal chromatogram, peaks should exhibit a symmetrical, Gaussian shape.[1][3] Peak tailing is quantitatively assessed using the Tailing Factor (Tf) or Asymmetry Factor (As). A value greater than 1.2 often indicates tailing, though an As value up to 1.5 may be acceptable for some assays.[4] This peak distortion can adversely affect the accuracy of peak integration, diminish the resolution between adjacent peaks, and result in poor reproducibility.[5][6]

Q2: What are the primary causes of peak tailing in the analysis of an acidic compound like (-)-Quinate?

A2: The primary cause of peak tailing is the existence of more than one mechanism for analyte retention during the separation process.[1][4][7] For an acidic compound such as (-)-Quinate, this frequently involves secondary interactions with the stationary phase. Key causes include:

• Secondary Silanol (B1196071) Interactions: Residual, unreacted silanol groups (Si-OH) on the surface of silica-based columns can interact with polar analytes like (-)-Quinate.[1][3][4][6] These interactions introduce a secondary, undesirable retention mechanism that can lead to peak tailing.

• Mobile Phase pH: If the pH of the mobile phase is close to the pKa of (-)-Quinate, both the ionized and un-ionized forms of the molecule will be present.[8][9][10][11] This dual state can lead to peak broadening and tailing. For acidic compounds, it is generally recommended to use a mobile phase pH that is at least one to two pH units below the analyte's pKa to ensure it is in a single, un-ionized form.

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to distorted peak shapes, including tailing.[3][7][12][13] If all peaks in the chromatogram exhibit tailing, column overload is a likely cause.[3][7]

• Column Degradation and Contamination: The accumulation of contaminants on the column or the degradation of the stationary phase can create active sites that cause secondary interactions.[5][12] Physical issues like voids in the column packing or a partially blocked inlet frit can also distort the sample band and cause tailing.[7][14]

• Extra-Column Effects: The volume within the HPLC system outside of the column (e.g., injector, tubing, fittings, and detector cell) is known as extra-column or dead volume.[15][16][17][18] Excessive extra-column volume can lead to band broadening and result in tailed peaks, particularly for early-eluting peaks.[7]

• Inappropriate Injection Solvent: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can lead to poor peak shape.[2] It is always preferable to dissolve the sample in the mobile phase itself.

Q3: How can I specifically prevent peak tailing when analyzing (-)-Quinate?

A3: To mitigate peak tailing for (-)-Quinate, a systematic approach to method optimization is recommended:

• Adjust Mobile Phase pH: Ensure the mobile phase pH is low enough to fully protonate (-)-Quinate. A pH of around 2.5 to 3.0 is often effective for acidic compounds.[4][5][6] For instance, a mobile phase containing 9 mmol/L sulfuric acid has been used for the analysis of quinic acid.[19]

• Use a High-Purity, End-Capped Column: Modern, high-purity silica (B1680970) columns that are "end-capped" have fewer residual silanol groups, which minimizes the potential for secondary interactions.[4][7][8]

• Optimize Buffer Concentration: Using a buffer in the mobile phase at a sufficient concentration (typically 10-50 mM) can help maintain a stable pH and mask some of the residual silanol activity.[5][7]

• Reduce Injection Volume/Concentration: To check for column overload, dilute your sample 10-fold and reinject it.[3][4] If the peak shape improves, this indicates that the original sample was too concentrated.

• Employ a Guard Column: A guard column can help protect the analytical column from contaminants and particulates in the sample, extending its life and preserving peak shape.[5][7]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving peak tailing issues for (-)-Quinate.

Systematic Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A step-by-step workflow for diagnosing the cause of peak tailing.

Data Presentation: Impact of Mobile Phase pH on Peak Asymmetry

The pH of the mobile phase is a critical parameter in controlling the peak shape of ionizable compounds like (-)-Quinate. Operating at a pH well below the analyte's pKa is crucial for achieving a symmetrical peak.

Mobile Phase pH relative to pKa	Expected Analyte State	Impact on Peak Shape for Acidic Compounds	Recommended Action
pH < pKa - 2	Fully Protonated (Un-ionized)	Symmetrical Peak Shape (Optimal)	Maintain this pH for robust analysis.
pH ≈ pKa	Partially Ionized	Peak Broadening or Splitting[11]	Adjust pH to be at least 2 units away from the pKa.
pH > pKa + 2	Fully Deprotonated (Ionized)	Potential for tailing due to interactions with silanols	Lower the mobile phase pH significantly.

Table 1: General guidance on the effect of mobile phase pH on the peak shape of acidic analytes.

Experimental Protocols

Protocol 1: Column Flushing and Regeneration

Objective: To clean a potentially contaminated column that is causing peak tailing.

Methodology:

• Disconnect from Detector: To prevent contamination of the detector cell, disconnect the column from the detector.

• Reverse the Column: Disconnect the column and reconnect it in the reverse direction to the injector.

• Systematic Flushing: Flush the column with a series of solvents, starting with the mobile phase (without buffer salts) to remove any precipitated salts.

• Organic Wash: Wash with a strong, water-miscible organic solvent like isopropanol (B130326) for at least 30 column volumes.

• Stronger Solvents: If contamination is suspected to be strongly adsorbed, a sequence of solvents of decreasing polarity can be used (e.g., isopropanol, then acetonitrile, then methanol).

• Re-equilibration: Before reconnecting to the detector, flush the column with the mobile phase (including buffer) until the baseline is stable.

• Test Performance: Reconnect the column in the correct orientation and inject a standard to evaluate peak shape.

Protocol 2: Checking for Extra-Column Volume Effects

Objective: To determine if excessive dead volume in the HPLC system is contributing to peak tailing.

Methodology:

• Inspect Tubing: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005 inches or 0.127 mm).[8]

• Check Fittings: Verify that all fittings are correctly installed. A common issue is a gap between the end of the tubing and the bottom of the fitting port, which creates dead volume.[17]

• Systematic Test:

  • Replace the analytical column with a zero-dead-volume union.

  • Inject a small, unretained compound (like uracil (B121893) for reversed-phase).

  • The resulting peak should be very sharp and symmetrical. If it shows significant tailing, it indicates a problem with the extra-column volume in the system (injector, tubing, or detector).

• Isolate the Source: If tailing is observed, systematically replace components (e.g., injector loop, connecting tubing) to identify the source of the dead volume.

Chemical Interactions Leading to Peak Tailing

The diagram below illustrates how secondary interactions between an acidic analyte and residual silanol groups on the stationary phase can cause peak tailing.

Caption: The effect of mobile phase pH on analyte-silanol interactions.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. benchchem.com [benchchem.com]
• 3. acdlabs.com [acdlabs.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. uhplcs.com [uhplcs.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. chromtech.com [chromtech.com]
• 9. moravek.com [moravek.com]
• 10. acdlabs.com [acdlabs.com]
• 11. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 12. uhplcs.com [uhplcs.com]
• 13. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Column Volume and Extra-Column Volume | Phenomenex [phenomenex.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. Understanding Dead Volume, Dwell Volume, & Extra Column Volume [thermofisher.com]
• 18. uhplcs.com [uhplcs.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Microwave-Assisted Extraction for (-)-Quinate

Welcome to the technical support center for the optimization of Microwave-Assisted Extraction (MAE) of (-)-Quinate (Quinic Acid). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for their experimental work. Here you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and key data to facilitate the successful extraction and quantification of (-)-Quinate.

Frequently Asked Questions (FAQs)

Q1: What is Microwave-Assisted Extraction (MAE) and why use it for (-)-Quinate?

A1: Microwave-Assisted Extraction (MAE) is a modern extraction technique that uses microwave energy to heat the solvent and sample matrix, accelerating the release of target compounds.[1] Microwaves cause efficient and rapid heating through the interaction of the electromagnetic field with polar molecules in the solvent and sample, leading to the disruption of plant cell walls and enhanced mass transfer of (-)-Quinate into the solvent.[2][3] Key advantages over conventional methods include significantly shorter extraction times, reduced solvent consumption, and potentially higher extraction yields.[4][5]

Q2: What are the most critical parameters to optimize for (-)-Quinate MAE?

A2: The efficiency of MAE is dependent on several key parameters. For an organic acid like (-)-Quinate, the most influential factors to optimize are:

• Solvent Composition: The polarity of the solvent is crucial. Since (-)-Quinate is a polar compound, aqueous mixtures of polar organic solvents (e.g., methanol (B129727), ethanol) are typically used. The percentage of water should be optimized.[6][7]

• Extraction Temperature: Higher temperatures generally increase solubility and diffusion rates. However, excessively high temperatures can lead to the degradation of the target analyte.[8][9]

• Microwave Power: Higher power can lead to faster heating but also increases the risk of localized overheating and compound degradation.

• Extraction Time: Sufficient time is needed for the analyte to diffuse from the sample matrix into the solvent. Prolonged exposure, especially at high temperatures, can cause degradation.[3]

• Solid-to-Liquid Ratio: A lower ratio (more solvent) can ensure the entire sample is submerged and facilitate better mass transfer, but an excessively large volume can be inefficient.[7]

Q3: Is (-)-Quinate stable under typical MAE conditions?

A3: While specific stability data for (-)-Quinate under microwave irradiation is limited, studies on structurally related compounds like caffeoylquinic acids (esters of quinic acid) provide some insight. These compounds are known to be sensitive to high temperatures, which can cause isomerization and degradation.[10][11] Phenolic compounds, in general, are stable up to 100°C, but degradation can occur at higher temperatures (e.g., 125°C).[8][9] It is crucial to balance temperature and extraction time to maximize yield while minimizing the risk of degradation.

Q4: What type of solvent is best for extracting (-)-Quinate?

A4: (-)-Quinate is a highly polar molecule (a polyhydroxylated carboxylic acid). Therefore, polar solvents are required for effective extraction. Water is a good solvent, but its efficiency can often be improved by mixing it with a polar organic solvent like methanol or ethanol (B145695).[6] An aqueous methanol or ethanol solution (e.g., 50-70% alcohol in water) often provides the optimal polarity to penetrate the plant matrix and solubilize the target compound.[7][12] The exact ratio should be determined experimentally.

Troubleshooting Guide

This guide addresses common issues encountered during the microwave-assisted extraction of (-)-Quinate.

Problem: Low or No Yield of (-)-Quinate

Potential Cause	Troubleshooting Step
Incorrect Solvent Polarity	(-)-Quinate is highly polar. Ensure you are using a polar solvent system. Start with a 50:50 mixture of methanol:water or ethanol:water and optimize the ratio. Pure organic solvents may be ineffective.
Insufficient Microwave Power/Temperature	The extraction may be inefficient if the temperature is too low. Gradually increase the microwave power or the target temperature. Monitor the temperature to avoid exceeding the degradation point of (-)-Quinate (a cautious upper limit would be around 100-110°C to start).[8]
Extraction Time is Too Short	Mass transfer from the plant matrix to the solvent requires time. Increase the extraction time in increments (e.g., 5-minute intervals) to see if the yield improves.
Poor Solid-to-Liquid Ratio	If the sample is not fully immersed in the solvent or the mixture is too thick, extraction will be inefficient. Increase the solvent volume to ensure the sample is well-dispersed. A typical starting ratio is 1:20 to 1:30 (g/mL).[3]
Improper Sample Preparation	Large particle size can limit solvent penetration. Ensure your plant material is finely ground to a homogenous powder to maximize the surface area available for extraction.

Problem: Inconsistent or Poorly Reproducible Results

Potential Cause	Troubleshooting Step
Inhomogeneous Sample	Ensure the plant material is thoroughly mixed and ground to a uniform particle size before weighing. Variations in the sample matrix can lead to different extraction efficiencies.
Inaccurate Temperature Control	The actual temperature inside the extraction vessel can differ from the setpoint. Use a calibrated internal fiber-optic probe if available. If not, be aware that temperature fluctuations can occur and try to keep microwave power and positioning consistent.
Solvent Evaporation	In an open-vessel system, solvent can evaporate during extraction, changing the solid-to-liquid ratio and solvent composition. Use a reflux condenser to prevent solvent loss.
Microwave "Hot Spots"	Uneven heating within the microwave cavity can lead to inconsistent extraction. If using a multi-mode cavity, a turntable can help. For mono-mode systems, ensure the vessel is placed in the precise focal point of the microwaves.

Problem: Suspected Compound Degradation (e.g., low yield at high power/temp, appearance of unknown peaks in chromatogram)

Potential Cause	Troubleshooting Step
Excessive Temperature	High temperatures can cause decarboxylation or other degradation reactions in organic acids.[10] Reduce the extraction temperature and compensate by increasing the extraction time if necessary. Perform a temperature stability study on a pure standard of (-)-Quinate if possible.
Extraction Time is Too Long	Prolonged exposure to even moderate temperatures can lead to degradation. Try reducing the extraction time, especially when using higher power or temperature settings.
Oxidation	The presence of oxygen at high temperatures can promote oxidation. If degradation is severe, consider performing the extraction under an inert nitrogen atmosphere (a feature available on some specialized MAE systems).[1]

Data Presentation: MAE & Analytical Parameters

The following tables provide recommended starting parameters for the optimization of (-)-Quinate extraction and analysis. These are based on typical values for related phenolic and organic acids from plant matrices, as specific optimized data for (-)-Quinate is not widely published.

Table 1: Recommended Starting Ranges for MAE Parameter Optimization

Parameter	Recommended Range	Rationale & Key Considerations
Solvent	Methanol or Ethanol in Water	Start with 50% aqueous solution and test ratios from 30% to 80%. Water is essential for extracting the highly polar (-)-Quinate.[3][7]
Temperature	60 - 110 °C	Higher temperatures improve efficiency, but risk of degradation increases significantly above 110-120°C for related compounds.[7][8]
Microwave Power	300 - 800 W	Power level will depend on the instrument and desired heating rate. Use power to control the time it takes to reach the target temperature.
Extraction Time	5 - 30 min	MAE is rapid. Most extraction is often complete within 15-20 minutes. Longer times may not increase yield and can promote degradation.[2][13]
Solid-to-Liquid Ratio	1:15 - 1:50 (g/mL)	A higher ratio ensures efficient heating and mass transfer. Start around 1:25.[14]
Plant Material Particle Size	< 0.5 mm (40 mesh)	Fine powder increases surface area, allowing for better solvent penetration and faster extraction.

Table 2: Typical HPLC-UV Conditions for (-)-Quinate Quantification

Parameter	Specification	Reference
Column	C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm)	[15]
Mobile Phase	Isocratic: Dilute sulfuric acid (e.g., 9 mmol/L) in water:methanol (e.g., 95:5 v/v)	[15]
Flow Rate	0.8 - 1.0 mL/min	[15]
Detection Wavelength	210 - 215 nm	[15]
Column Temperature	25 - 30 °C	Ambient or controlled
Injection Volume	10 - 20 µL	Standard

Experimental Protocols

Protocol 1: Microwave-Assisted Extraction of (-)-Quinate (Optimization Start-Point)

• Sample Preparation: Dry the plant material (e.g., leaves, bark) at 40-50°C until constant weight. Grind the dried material into a fine, homogenous powder (<0.5 mm).

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material into a microwave-safe extraction vessel.

  • Add 25 mL of the extraction solvent (e.g., 50% methanol in water). This corresponds to a 1:25 solid-to-liquid ratio.

  • Seal the vessel securely. If using an open-vessel system, attach a reflux condenser.

  • Place the vessel inside the microwave extractor. If applicable, insert the temperature probe into the control vessel.

  • Set the MAE parameters. Starting suggestion:

    • Target Temperature: 80°C

    • Ramp Time: 5 minutes

    • Hold Time: 15 minutes

    • Microwave Power: Set as required to achieve the ramp time (e.g., 500 W).

    • Stirring: Set to medium, if available.

• Cooling & Filtration:

  • After the program completes, allow the vessel to cool to room temperature (below 40°C) before opening to avoid flash boiling.

  • Filter the extract through a Whatman No. 1 filter paper or by centrifugation (e.g., 4000 rpm for 10 minutes) to separate the solid residue.

  • Collect the supernatant (extract).

• Preparation for Analysis:

  • Transfer a known volume of the extract into a volumetric flask and dilute to the mark with the mobile phase used for HPLC analysis.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

Protocol 2: HPLC-UV Quantification of (-)-Quinate

• Standard Preparation: Prepare a stock solution of (-)-Quinate standard (e.g., 1 mg/mL) in the mobile phase. Perform serial dilutions to create a calibration curve with at least five concentration points (e.g., 5, 10, 25, 50, 100 µg/mL).

• Chromatographic Analysis:

  • Set up the HPLC system according to the parameters in Table 2.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the standard solutions, starting from the lowest concentration, followed by the prepared samples.

• Data Analysis:

  • Identify the (-)-Quinate peak in the sample chromatograms by comparing its retention time with that of the standard.

  • Generate a calibration curve by plotting the peak area versus the concentration of the standards.

  • Use the regression equation from the calibration curve to calculate the concentration of (-)-Quinate in the injected samples.

  • Calculate the final yield of (-)-Quinate in the original plant material, accounting for all dilutions, and express it as mg/g of dry weight.

Visualizations: Workflows and Logic Diagrams

Caption: General workflow for Microwave-Assisted Extraction and analysis of (-)-Quinate.

Caption: Troubleshooting decision tree for low yield of (-)-Quinate in MAE experiments.

References

• 1. Microwave-assisted extractions of active ingredients from plants - UM Research Repository [eprints.um.edu.my]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Phytochemicals: Extraction, Isolation, and Identification of Bioactive Compounds from Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microwave Assisted Extraction of Phenolic Compounds from Four Different Spices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Major Phytochemicals: Recent Advances in Health Benefits and Extraction Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. bibrepo.uca.es [bibrepo.uca.es]
• 9. Investigation on phenolic compounds stability during microwave-assisted extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Investigation on chlorogenic acid stability in aqueous solution after microwave treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Optimization of MAE for the Separation of Nicotine and Phenolics from Tobacco Waste by Using the Response Surface Methodology Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Minimizing interference in the spectrophotometric assay of (-)-Quinate

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals using a spectrophotometric assay to quantify (-)-Quinate (quinic acid).

Troubleshooting Guides

This section addresses specific issues that may arise during the spectrophotometric assay of (-)-Quinate, which typically involves periodate (B1199274) oxidation followed by colorimetric reaction with sodium nitroprusside and piperazine (B1678402).

Issue 1: Higher-Than-Expected Absorbance or Falsely Elevated Results

Question: My absorbance readings are consistently too high, or I suspect my (-)-Quinate concentrations are being overestimated. What are the potential causes and how can I resolve this?

Possible Causes and Solutions:

High absorbance readings often point to the presence of interfering substances in the sample matrix that either react with the assay reagents or absorb light at the measurement wavelength.

Potential Cause	Troubleshooting Steps	Expected Outcome
Interference from Other Vicinal Diols	1. Identify Potential Interferences: Review the composition of your sample matrix. Compounds with a 1,2-diol structure, such as shikimic acid, chlorogenic acid, certain sugars (e.g., tartaric acid), and other polyphenols, will be oxidized by periodate and generate a signal.[1] 2. Sample Cleanup: Implement a sample preparation step to remove interfering compounds before the assay. Options include: • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge (e.g., C18 for non-polar interferences, or an ion-exchange resin) to separate (-)-Quinate from interfering substances. • Column Chromatography: Fractionate the extract using techniques like Sephadex LH-20 or polyamide column chromatography to isolate organic acids from polyphenols.	A significant reduction in the absorbance of blank or control samples and more accurate quantification of (-)-Quinate.
Presence of Reducing Agents	1. Assess Sample Matrix: Identify if strong reducing agents, such as ascorbic acid (Vitamin C) or high concentrations of certain antioxidants, are present in your sample.[2] These can interfere with the sodium nitroprusside color formation step.2. Pre-treatment: Consider a pre-oxidation or cleanup step specifically designed to remove the identified reducing agent.	A more stable and accurate color development, leading to reliable absorbance readings.
Turbidity or Particulates	1. Visual Inspection: Check samples for any cloudiness or particulate matter.2. Clarification: Centrifuge all samples and standards immediately before analysis. If centrifugation is insufficient, filter the supernatant through a 0.22 µm or 0.45 µm syringe filter.	A lower, more stable baseline and the elimination of erratic absorbance readings caused by light scattering.

Issue 2: Low or No Signal (Weak Color Development)

Question: My standard curve is flat, or my samples are showing very low to no absorbance, even when I expect (-)-Quinate to be present. What's going wrong?

Possible Causes and Solutions:

A weak or absent signal typically indicates a problem with one of the reagents, incorrect assay conditions, or degradation of the analyte.

Potential Cause	Troubleshooting Steps	Expected Outcome
Degraded or Improperly Prepared Reagents	1. Sodium Nitroprusside: This reagent is light-sensitive. Prepare it fresh and store it in a dark, airtight container. Discard any solution that is not clear.2. Sodium Periodate (NaIO₄): Ensure the solid is dry and has been stored correctly. Prepare the solution fresh before use.3. Piperazine Solution: Check the pH and concentration. Ensure it was prepared correctly.	A visible and strong color development in the standards and positive controls, leading to a responsive standard curve.
Incorrect pH of Reaction	1. Verify Buffer/Reagent pH: Use a calibrated pH meter to check the pH of the final reaction mixture. The color development reaction with nitroprusside is pH-sensitive.2. Adjust pH: If necessary, adjust the pH of your buffer or piperazine solution as specified in the protocol.	Optimal color formation, resulting in a sensitive and linear standard curve.
Insufficient Incubation Time/Temperature	1. Review Protocol: Double-check the specified incubation times and temperatures for both the periodate oxidation and the color development steps.2. Optimize Incubation: If the protocol is not well-defined, perform a time-course experiment with a known standard to determine the optimal incubation period for maximal color development.	The signal will increase as the reaction proceeds to completion, improving assay sensitivity.
Degradation of (-)-Quinate	1. Standard Viability: Prepare a fresh stock solution of (-)-Quinate from a reliable source to verify that the issue is not with a degraded standard.2. Sample Stability: Ensure samples have been stored properly (e.g., frozen at -20°C or -80°C) and have not undergone multiple freeze-thaw cycles.	A strong signal from the fresh standard, confirming the integrity of the assay itself.

Issue 3: Inconsistent or Non-Reproducible Results

Question: I'm getting high variability between my replicates or between different assay runs. How can I improve my precision?

Possible Causes and Solutions:

Poor reproducibility is often caused by inconsistent technique, environmental factors, or instrument instability.

Potential Cause	Troubleshooting Steps	Expected Outcome
Pipetting Errors	1. Calibrate Pipettes: Ensure all pipettes are calibrated and functioning correctly.2. Consistent Technique: Use consistent pipetting technique (e.g., speed, immersion depth) for all samples, standards, and reagents. Use fresh tips for each transfer.	Reduced coefficient of variation (%CV) between replicates, indicating improved precision.
Temperature Fluctuations	1. Use a Water Bath/Incubator: Perform all incubation steps in a temperature-controlled water bath or incubator to ensure a stable and uniform temperature for all samples.2. Equilibrate Reagents: Allow all reagents and samples to come to room temperature before starting the assay, unless the protocol specifies otherwise.	Better agreement between results from different assay runs and across a single microplate.
Instrument Drift or Instability	1. Warm-up Instrument: Allow the spectrophotometer to warm up for at least 15-30 minutes before taking measurements.2. Blanking Procedure: Use the correct blank solution (containing all reagents except the analyte) and perform the blank measurement immediately before reading your samples.	A stable baseline and consistent readings over time.
Timing of Readings	1. Consistent Read Time: The color developed in the assay may not be stable indefinitely. Read all wells at a consistent time point after adding the final reagent (e.g., exactly 10 minutes).2. Kinetics Scan: If unsure about color stability, perform a kinetic scan on a standard to determine the time window where the absorbance is maximal and stable.	Improved consistency between the first and last samples read, leading to higher precision.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the spectrophotometric assay for (-)-Quinate?

A1: The most common colorimetric assay for (-)-Quinate is based on a two-step chemical reaction. First, sodium periodate (NaIO₄) selectively oxidizes the vicinal diols (adjacent -OH groups) of the (-)-Quinate molecule, cleaving the carbon-carbon bond between them. The resulting oxidation product then reacts with sodium nitroprusside in the presence of piperazine under specific pH conditions to form a colored complex. The intensity of this color, measured with a spectrophotometer, is directly proportional to the concentration of (-)-Quinate in the sample.

Q2: Which specific compounds are known to interfere with this assay?

A2: The primary interferences are other compounds containing vicinal diols, which are common in biological and plant-based samples. The degree of interference depends on their concentration relative to (-)-Quinate.

Interfering Compound	Chemical Class	Reason for Interference
Shikimic Acid	Cyclohexenecarboxylic acid	Contains vicinal diols; is a direct precursor to aromatic amino acids and is often present alongside quinic acid.[1]
Chlorogenic Acid	Phenolic Compound	An ester of caffeic acid and quinic acid; it can be hydrolyzed to release quinic acid or may react itself.
Tartaric Acid	Dicarboxylic Acid	Contains vicinal diols.
Certain Sugars/Polyols	Carbohydrates	Many sugars and their derivatives (e.g., sorbitol) contain multiple vicinal diol groups.[1]
Ascorbic Acid (Vitamin C)	Vitamin/Reducing Agent	Can interfere with the nitroprusside color development reaction.[2]

Q3: How can I prepare my plant extract samples to minimize interference?

A3: Proper sample preparation is critical. A general workflow involves extraction followed by cleanup.

• Extraction: Extract your dried plant material with a suitable solvent (e.g., 70% methanol (B129727) or ethanol).

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator.

• Cleanup (Choose one):

  • Liquid-Liquid Extraction: Partition the aqueous extract against a non-polar solvent like hexane (B92381) to remove lipids and chlorophylls.

  • Solid-Phase Extraction (SPE): Pass the aqueous extract through a C18 SPE cartridge to remove non-polar compounds. The aqueous fraction containing (-)-Quinate can then be collected. Further cleanup with an ion-exchange resin may be necessary to separate it from other organic acids.

Q4: What is a typical wavelength for measurement in this assay?

A4: While the exact wavelength (λmax) should be determined by scanning the colored product of a (-)-Quinate standard, published methods for similar nitroprusside-based colorimetric assays often measure absorbance in the range of 500-600 nm . It is crucial to perform a spectral scan to find the precise maximum absorbance for your specific assay conditions.

Q5: How should I prepare my standards and construct a calibration curve?

A5:

• Stock Solution: Accurately weigh high-purity (-)-Quinic acid and dissolve it in deionized water to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Working Standards: Perform serial dilutions of the stock solution with deionized water to create a series of working standards. A typical linear range for this type of assay might be between 10 µg/mL and 200 µg/mL.[2][3]

• Calibration Curve: Process each standard through the entire assay procedure (oxidation and color development) just as you would for your samples.

• Plotting: Plot the absorbance at the determined λmax (Y-axis) versus the concentration of the standards (X-axis).

• Analysis: Use a linear regression to fit the data. The R² value should ideally be ≥ 0.995 for a reliable curve. Use the equation of the line (y = mx + c) to calculate the concentration of (-)-Quinate in your unknown samples.

Experimental Protocol: Representative Colorimetric Assay

This protocol is a representative methodology based on the known chemical principles. Users should optimize incubation times, reagent concentrations, and volumes for their specific application.

1. Reagent Preparation:

• (-)-Quinate Standard Stock (1 mg/mL): Dissolve 10 mg of (-)-Quinic acid in 10 mL of deionized water.

• Sodium Periodate (NaIO₄) Solution (e.g., 0.05 M): Prepare fresh by dissolving the appropriate amount of NaIO₄ in deionized water.

• Sodium Nitroprusside Solution (e.g., 2% w/v): Prepare fresh and protect from light. Dissolve 200 mg of sodium nitroprusside in 10 mL of deionized water.

• Piperazine Solution (e.g., 1 M): Dissolve the appropriate amount of piperazine in deionized water. Adjust pH if necessary according to the specific method being adapted.

2. Assay Procedure:

• Sample/Standard Preparation: Pipette 1.0 mL of each standard, sample, and a blank (deionized water) into separate test tubes.

• Oxidation: Add 0.5 mL of the Sodium Periodate solution to each tube. Mix well and incubate at room temperature for a defined period (e.g., 20 minutes).

• Color Development:

  • Add 1.0 mL of the Piperazine solution to each tube and mix.

  • Immediately add 1.0 mL of the Sodium Nitroprusside solution to each tube. Mix thoroughly.

• Incubation: Incubate the tubes at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow for color development.

• Measurement: Cool the tubes to room temperature. Measure the absorbance of each solution at the predetermined λmax against the reagent blank.

References

• 1. Shikimic acid: review of its analytical, isolation, and purification techniques from plant and microbial sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. ftp.uspbpep.com [ftp.uspbpep.com]

Strategies to improve the efficiency of (-)-Quinate purification

Welcome to the technical support center for (-)-Quinate purification. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on optimizing the purification of (-)-Quinate. Below you will find frequently asked questions and troubleshooting guides to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying (-)-Quinate?

A1: The primary methods for purifying (-)-Quinate and its derivatives involve a combination of techniques. The most common are crystallization, various forms of chromatography, and precipitation.[1][2] A typical workflow includes initial extraction from a source material, followed by one or more chromatography steps for separation, and a final crystallization or recrystallization step to obtain a high-purity solid product.[1]

• Crystallization/Recrystallization: This is a cost-effective and widely used method for obtaining the final, pure compound.[1] The process relies on selecting a solvent in which (-)-Quinate is highly soluble at high temperatures but poorly soluble at low temperatures.[3]

• Ion-Exchange Chromatography (IEX): IEX is highly effective for separating charged molecules like (-)-Quinate.[4] It is often used to capture the molecule from a crude mixture and remove oppositely charged or neutral impurities.[5][6]

• Column Chromatography: Silica gel column chromatography is frequently used to isolate (-)-Quinate from natural product extracts, separating compounds based on polarity.[7][8]

• High-Performance Liquid Chromatography (HPLC): Particularly reverse-phase HPLC (RP-HPLC), is often employed as a final "polishing" step to achieve very high purity.[5]

Q2: What are the main challenges in purifying (-)-Quinate?

A2: Researchers may face several challenges, including the compound's instability under certain conditions, co-elution with structurally similar molecules, and the effective removal of reagents or enzymes from the initial synthesis or extraction mixture.[5] For instance, the stability of related compounds is known to be pH-dependent, with degradation occurring in alkaline conditions.[5]

Q3: How can I monitor the purity of my (-)-Quinate sample during purification?

A3: The purity of (-)-Quinate can be assessed using several analytical techniques. High-Performance Liquid Chromatography (HPLC) is a standard method, often using a C18 reverse-phase column with an acidic mobile phase and UV detection.[5][9] Other methods include Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry to confirm the structure and identify any residual impurities.[5]

Q4: What is a realistic yield and purity to expect from the purification process?

A4: The expected yield and purity of (-)-Quinate are highly dependent on the starting material and the combination of purification methods used. Each step in a purification process typically results in some loss of the target compound, creating a trade-off between yield and purity.[10][11] While a multi-step process involving chromatography and crystallization can achieve high purity (>99%), the overall yield may vary. For example, a specialized technique like Molecularly Imprinted Solid Phase Extraction (MISPE) has been shown to recover approximately 82% of quinic acid from a coffee bean extract.[12]

Quantitative Data Summary

The efficiency of any purification strategy is measured by its yield and the final purity of the product. The table below summarizes typical performance metrics for common (-)-Quinate purification techniques.

Purification Method	Typical Purity	Typical Yield/Recovery	Key Considerations
Recrystallization	Good to Excellent (>98%)	60-90% (per step)	Highly dependent on solvent choice and control of cooling rate. Second crops may have lower purity.[3]
Ion-Exchange Chromatography (IEX)	Good (>95%)	70-95%	Effective for capture and initial purification. Yield depends on optimizing binding and elution pH/salt concentration.[5][13]
Silica Column Chromatography	Moderate to Good (85-98%)	50-85%	Dependent on solvent system and sample loading. Best for separating compounds with different polarities.[7][8]
Reverse-Phase HPLC (Polishing)	Excellent (>99%)	50-80%	Used for final high-purity separation. Yield can be lower due to narrow fraction collection to exclude impurities.[5]
MISPE	High (Selective)	~82%	Offers high selectivity but may require specialized polymer synthesis.[12]

Note: Yields are estimates per step and overall process yield will be lower. Purity and yield are often inversely related; optimizing for higher purity may decrease yield and vice-versa.[10]

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of (-)-Quinate.

Problem 1: Low Purity in Final Product

Q: My final sample of (-)-Quinate shows significant impurities after analysis. What could be the cause and how can I fix it?

A: Impurities in the final product can stem from several sources. The key is to identify the nature of the impurity and trace it back to a specific step in your workflow.

• Co-elution of Similar Compounds: If impurities are structurally similar to (-)-Quinate, they may co-elute during chromatography.

  • Solution: Optimize your chromatography gradient. For IEX, try a shallower salt gradient to better resolve closely charged species.[5] For RP-HPLC, adjust the organic solvent gradient or change the mobile phase pH to alter the retention times of the target and impurities.[5]

• Residual Starting Materials or Reagents: Incomplete reactions or inadequate removal of synthesis reagents can contaminate the final product.

  • Solution: Introduce an additional wash step in your chromatography protocol.[4] If using crystallization, ensure the crystals are washed with a small amount of ice-cold solvent to remove adherent mother liquor which contains impurities.[3]

• Degradation of (-)-Quinate: The compound may be degrading during purification, creating new impurities.

  • Solution: Maintain a mildly acidic to neutral pH (e.g., pH 5.0-7.0) throughout the purification process, especially if you suspect pH-related instability.[5] Avoid unnecessarily high temperatures.

Caption: Troubleshooting workflow for low purity of (-)-Quinate.

Problem 2: Low Overall Yield

Q: I'm losing a significant amount of my product during purification. What are the common causes of low yield and how can I improve it?

A: Low yield can occur at multiple stages. Systematically evaluating each step of your protocol is crucial for identifying the source of product loss.

• Incomplete Crystallization: The product may remain dissolved in the mother liquor.

  • Solution: After cooling to room temperature, place the crystallization flask in an ice bath or refrigerator for an extended period to maximize precipitation.[3] You can also concentrate the mother liquor by evaporating some solvent and cooling again to obtain a second crop of crystals, though purity may be slightly lower.[3]

• Poor Binding or Premature Elution in Chromatography: The target molecule may not be binding effectively to the column or could be eluting with the wash buffer.

  • Solution (IEX): Ensure the pH of your sample and equilibration buffer is appropriate. For anion exchange, the pH should be above the pKa of the carboxylic acid to ensure it is negatively charged and binds to a positively charged resin.[5] For cation exchange, the pH should be below the pKa.[4][14]

  • Solution (General): Avoid column overload by reducing the amount of sample loaded.[5] Also, ensure the solvent used to dissolve the sample is not too strong, as this can cause the compound to elute prematurely.[15]

• Product Degradation: As with purity issues, product instability can lead to significant loss of material.

  • Solution: Maintain pH in the optimal stability range (mildly acidic) and avoid harsh temperatures throughout the process.[5]

Caption: Decision tree for troubleshooting low yield in (-)-Quinate purification.

Experimental Protocols

Protocol 1: Recrystallization of (-)-Quinate

This protocol outlines a general procedure for purifying (-)-Quinate by recrystallization from a single solvent (e.g., water or an ethanol/water mixture).

• Solvent Selection: Choose a suitable solvent in which (-)-Quinate is highly soluble when hot and has low solubility when cold.[3]

• Dissolution: Place the crude (-)-Quinate in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture gently while stirring until it begins to boil. Continue adding small portions of hot solvent until the solid is completely dissolved.[16]

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat to boiling for a few minutes.[3]

• Hot Filtration (Optional): If charcoal was added or insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and flask to prevent premature crystal formation.[3]

• Crystallization: Cover the flask containing the clear, hot solution and allow it to cool slowly to room temperature. Avoid disturbing the flask to encourage the formation of larger, purer crystals.[16]

• Maximizing Yield: Once crystal formation at room temperature ceases, place the flask in an ice bath for at least 30 minutes to maximize precipitation.[3]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small volume of ice-cold solvent to rinse away any remaining impurities from the mother liquor.[3]

• Drying: Dry the purified crystals, for example, in a vacuum oven, to remove residual solvent.[3]

Protocol 2: Purification by Anion Exchange Chromatography (IEX)

This protocol describes a typical "bind-and-elute" process for purifying (-)-Quinate using a strong basic anion exchange resin.

• Resin and Buffer Selection: Choose a suitable anion exchange resin (e.g., a quaternary ammonium-based resin). Prepare an equilibration buffer (e.g., 20 mM Tris-HCl) at a pH at least one unit above the pKa of (-)-Quinate's carboxylic acid group to ensure it is deprotonated (negatively charged).[5][14] Prepare an elution buffer, which is the equilibration buffer containing a high concentration of salt (e.g., 1 M NaCl).[5]

• Column Packing and Equilibration: Pack the resin into a chromatography column and equilibrate it by washing with 5-10 column volumes of the equilibration buffer until the pH and conductivity of the outflow match the buffer.[4]

• Sample Preparation and Loading: Dissolve the crude (-)-Quinate sample in the equilibration buffer. Adjust the pH if necessary. Apply the sample to the top of the column at a controlled flow rate.[5]

• Washing: After loading, wash the column with 5-10 column volumes of the equilibration buffer to remove any unbound or weakly bound impurities.[4]

• Elution: Elute the bound (-)-Quinate from the column by applying a linear gradient of increasing salt concentration, created by mixing the equilibration and elution buffers (e.g., a gradient from 0 M to 1 M NaCl over 10-20 column volumes).[5] Alternatively, a step elution with a fixed, intermediate salt concentration can be used.

• Fraction Collection and Analysis: Collect fractions throughout the elution process. Analyze the fractions (e.g., by HPLC or UV absorbance) to identify those containing the purified (-)-Quinate.[5]

• Pooling and Desalting: Pool the pure fractions. If necessary, remove the salt from the pooled solution by methods such as dialysis, diafiltration, or a subsequent reverse-phase chromatography step.

Caption: General experimental workflow for (-)-Quinate purification via IEX.

References

• 1. mdpi.com [mdpi.com]
• 2. JPH093000A - Purification of quinic acid - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Isolation of quinic acid from dropped Citrus reticulata Blanco fruits: its derivatization, antibacterial potential, docking studies, and ADMET profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isolation and characterization of quinine from Polygonatum verticillatum: A new marker approach to identify substitution and adulteration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. bio.libretexts.org [bio.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. m.youtube.com [m.youtube.com]
• 14. harvardapparatus.com [harvardapparatus.com]
• 15. youtube.com [youtube.com]
• 16. science.uct.ac.za [science.uct.ac.za]

Addressing instrument sensitivity issues for trace level (-)-Quinate detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering instrument sensitivity issues during the trace-level analysis of (-)-Quinate.

Troubleshooting Guides

This section addresses specific problems that may arise during the experimental workflow, leading to poor sensitivity and inaccurate quantification of (-)-Quinate.

Issue 1: Low or No Signal for (-)-Quinate Standard

Question: I am injecting a (-)-Quinate standard, but I am seeing a very low or no signal in my LC-MS/MS system. What are the possible causes and solutions?

Answer:

This is a common issue that can stem from several factors related to both the liquid chromatography (LC) and mass spectrometry (MS) parameters. Here is a step-by-step guide to troubleshoot this problem:

Troubleshooting Steps:

• Verify Analyte Integrity:

  • Is the standard degraded? Prepare a fresh stock solution of (-)-Quinate.

  • Is the standard soluble in the injection solvent? (-)-Quinate is a polar compound. Ensure your sample solvent is compatible with the mobile phase to prevent precipitation upon injection. Mismatched solvents can lead to poor peak shape or no peak at all.

• Optimize Mass Spectrometry Parameters:

  • Incorrect Polarity Mode: (-)-Quinate is an acidic molecule and will readily deprotonate. Always use negative ion mode (ESI-) for detection. The primary ion to monitor will be the deprotonated molecule [M-H]⁻.

  • Suboptimal Source Conditions: The efficiency of ionization is highly dependent on the ESI source parameters. Infuse a standard solution of (-)-Quinate directly into the mass spectrometer to optimize the following:

    • Capillary Voltage: Typically between -2.5 to -4.0 kV for negative mode.

    • Source Temperature: A higher temperature can aid in desolvation, but excessive heat may degrade the analyte. Start around 300-350 °C.

    • Gas Flows (Nebulizer and Drying Gas): These are critical for droplet formation and desolvation. Optimize for a stable spray and maximum signal intensity.

  • Incorrect MRM Transitions: If you are using Multiple Reaction Monitoring (MRM), ensure you are monitoring the correct precursor and product ions. For (-)-Quinate (MW: 192.17 g/mol ), the [M-H]⁻ precursor ion is m/z 191.1. Common product ions from collision-induced dissociation (CID) can be used for quantification and qualification.

    Precursor Ion (m/z)	Product Ion (m/z)	Designation
    191.1	127.1	Quantifier
    191.1	85.1	Qualifier
    191.1	93.1	Qualifier

• Check Liquid Chromatography Conditions:

  • Inadequate Chromatographic Retention: As a polar molecule, (-)-Quinate is poorly retained on traditional C18 reversed-phase columns, often eluting in the void volume where matrix effects are most pronounced.

    • Consider Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the recommended chromatographic mode for retaining and separating highly polar compounds like (-)-Quinate.[1][2][3] A HILIC column with a mobile phase consisting of a high percentage of organic solvent (e.g., acetonitrile) and a small amount of aqueous buffer will provide better retention.

  • Mobile Phase pH: The pH of the mobile phase can affect the ionization state of (-)-Quinate and its interaction with the stationary phase. For HILIC in negative ion mode, a slightly basic or neutral pH is often beneficial.

Logical Troubleshooting Workflow for No Signal

References

• 1. hpst.cz [hpst.cz]
• 2. books.rsc.org [books.rsc.org]
• 3. A High-Throughput HILIC-MS-Based Metabolomic Assay for the Analysis of Polar Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for (-)-Quinate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common analytical methods for the quantification of (-)-Quinate: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and a Colorimetric Assay. The performance of each method is evaluated based on key validation parameters, with supporting experimental data summarized for ease of comparison. Detailed experimental protocols and visual workflows are provided to assist researchers in selecting and implementing the most suitable method for their specific needs.

Methodology Comparison

The selection of an analytical method for the quantification of (-)-Quinate depends on various factors, including the required sensitivity, selectivity, sample matrix, available equipment, and desired throughput. Below is a summary of the performance of the three compared methods, validated in accordance with International Council for Harmonisation (ICH) Q2(R1) guidelines.

Data Presentation

Table 1: Performance Comparison of Analytical Methods for (-)-Quinate Quantification

Validation Parameter	HPLC-UV Method	GC-MS Method	Colorimetric Assay
Linearity (R²)	> 0.999[1]	> 0.994[2]	Linear
Limit of Detection (LOD)	10 µg/mL[3]	0.002 - 0.2 mg/kg[2]	Data not available
Limit of Quantification (LOQ)	30 µg/mL[3]	0.008 - 0.5 mg/kg[2]	25 µg/mL[2]
Accuracy (% Recovery)	100 ± 1%[1]	86.74% - 118.68%[2]	Data not available
Precision (%RSD)	≤ 10%[1]	2.98% - 13.42%[2]	Data not available
Specificity	High	Very High	Moderate
Throughput	High	Moderate	High
Cost per Sample	Moderate	High	Low
Sample Preparation	Simple (Dilution, Filtration)	Complex (Derivatization)	Simple (Reaction mixture)

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method offers a balance of sensitivity, specificity, and throughput for the quantification of (-)-Quinate.

a. Sample Preparation:

• For solid samples (e.g., plant material), perform an extraction using a suitable solvent such as methanol (B129727) or a methanol/water mixture.

• Centrifuge the extract to pellet any particulate matter.

• Filter the supernatant through a 0.45 µm syringe filter prior to injection.[4]

• For liquid samples, dilute with the mobile phase and filter as described above.[1]

b. Chromatographic Conditions:

• Column: ZIC®-cHILIC (150 mm x 4.6 mm, 5 µm) or equivalent C18 column.[1][3]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and aqueous phosphate (B84403) buffer (pH 6). A typical mobile phase could also be 9 mmol/L sulphuric acid and methanol (95:5 v/v).[1][3]

• Flow Rate: 0.8 mL/min.[3]

• Column Temperature: 25 °C.

• Injection Volume: 10-20 µL.

• UV Detection: 215 nm.[3]

c. Calibration: Prepare a series of standard solutions of (-)-Quinate in the mobile phase. Construct a calibration curve by plotting the peak area against the concentration of the standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides high sensitivity and specificity, particularly for complex matrices, but requires a derivatization step to increase the volatility of (-)-Quinate.

a. Sample Preparation and Derivatization:

• Extract (-)-Quinate from the sample matrix as described for the HPLC-UV method.

• Evaporate the solvent to dryness under a stream of nitrogen.

• To the dried residue, add a silylation reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) in a suitable solvent like pyridine.[5]

• Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative of (-)-Quinate.[5]

• The derivatized sample is then ready for injection.

b. GC-MS Conditions:

• Column: Agilent CP-Sil 8 CB Low Bleed/MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[6]

• Carrier Gas: Helium at a constant flow rate.[6]

• Injector Temperature: 270 °C.[6]

• Oven Temperature Program: Start at 80°C, ramp to 290°C. A typical program could be: 50°C for 1 min, then ramp at 10°C/min to 80°C, then at 1.7°C/min to 150°C, then at 3.5°C/min to 220°C, and finally at 20°C/min to 290°C, hold for 10 min.[6]

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of the (-)-Quinate-TMS derivative.

c. Calibration: Prepare calibration standards of (-)-Quinate and derivatize them in the same manner as the samples. An internal standard (e.g., a stable isotope-labeled version of Quinate) is recommended for improved accuracy.

Colorimetric Assay

This method is simple, rapid, and cost-effective, making it suitable for high-throughput screening, although it may have lower specificity compared to chromatographic methods.

a. Principle: The assay is based on the reaction of the periodate (B1199274) oxidation product of quinic acid with sodium nitroprusside and piperazine (B1678402) to produce a colored compound that can be measured spectrophotometrically.[2]

b. Assay Protocol:

• Prepare a reaction mixture containing the sample or standard solution.

• Add a solution of sodium periodate to initiate the oxidation of (-)-Quinate.

• After a specific incubation period, add a solution of sodium nitroprusside and piperazine.

• Allow the color to develop and measure the absorbance at the wavelength of maximum absorbance for the colored product.

c. Calibration: Prepare a series of (-)-Quinate standards and subject them to the same reaction conditions as the samples. Create a calibration curve by plotting the absorbance values against the corresponding concentrations. The linear range for this method has been reported to be between 25 to 150 µg/mL.[2]

Mandatory Visualizations

Caption: Workflow for HPLC-UV Method Validation.

Caption: Decision tree for analytical method selection.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]

A Comparative Guide to (-)-Quinate Analysis: Cross-Validation of LC-MS and GC-MS Methods

For researchers, scientists, and drug development professionals, the accurate and robust quantification of (-)-quinate, a key cycloalkane polyol, is crucial in various fields including pharmacology, metabolism studies, and food chemistry. The two primary analytical techniques for this purpose are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides an objective comparison of their performance for (-)-quinate analysis, supported by typical experimental data and detailed methodologies, to aid in the selection of the most suitable method for specific research needs.

Data Presentation: A Quantitative Comparison

The choice between LC-MS and GC-MS for (-)-quinate analysis is often dictated by the specific requirements of the study, such as required sensitivity, sample throughput, and the complexity of the sample matrix. The following table summarizes the typical quantitative performance metrics for each technique in the analysis of small organic acids like (-)-quinate.

Performance Metric	LC-MS	GC-MS
Limit of Detection (LOD)	Low ng/mL to pg/mL[1][2]	Low ng/mL to pg/mL[1]
Limit of Quantitation (LOQ)	0.005 to 1.5 µg/mL[1]	Low ng/mL[1]
Linearity (R²)	> 0.99[1]	> 0.99[1]
Precision (%RSD)	< 15%[1]	< 15%[1]
Accuracy (%Recovery)	90-110%[1]	85-115%[1]
Sample Throughput	Higher (direct injection possible)[1]	Lower (due to derivatization)[1]
Matrix Effects	More prone to ion suppression/enhancement[1]	Less prone[3][4]
Derivatization Requirement	Not required[1]	Required for volatility[1][3]

Experimental Protocols

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry.[5] It is particularly well-suited for the analysis of polar and non-volatile compounds like (-)-quinate without the need for chemical derivatization.[1]

1. Sample Preparation:

• Extraction: For biological samples such as plasma or urine, a protein precipitation step is often employed. This typically involves adding a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to the sample, followed by vortexing and centrifugation to pellet the precipitated proteins.

• Dilution: The resulting supernatant containing (-)-quinate is then diluted with an appropriate solvent, often the initial mobile phase, to a concentration within the calibration range of the instrument.

• Filtration: The diluted sample is filtered through a 0.22 µm syringe filter to remove any particulate matter before injection into the LC-MS system.

2. Liquid Chromatography:

• Column: A reversed-phase C18 column is commonly used for the separation of small polar molecules like (-)-quinate.

• Mobile Phase: A gradient elution is typically employed using a mixture of water with a small percentage of an acid (e.g., 0.1% formic acid) as mobile phase A and an organic solvent like acetonitrile or methanol (B129727) with the same acid concentration as mobile phase B.

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Injection Volume: A small volume, typically 1-10 µL, of the prepared sample is injected.

3. Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in negative ion mode is generally preferred for the analysis of acidic compounds like (-)-quinate.

• Detection: The analysis can be performed in full scan mode to identify all ions within a specific mass range or in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for enhanced sensitivity and specificity in targeted quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and highly reproducible technique known for its excellent chromatographic separation and extensive mass spectral libraries for compound identification.[1][3] However, for non-volatile compounds like (-)-quinate, a chemical derivatization step is mandatory to increase their volatility for gas-phase analysis.[1][3]

1. Sample Preparation and Derivatization:

• Extraction: Similar to LC-MS, an extraction step is performed to isolate (-)-quinate from the sample matrix.

• Drying: The extracted sample is then completely dried under a stream of nitrogen gas. This step is critical as the derivatization reagents are sensitive to moisture.

• Derivatization: A silylation reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is added to the dried extract. The reaction is typically carried out at an elevated temperature (e.g., 60-80°C) for a specific time to convert the polar hydroxyl and carboxyl groups of (-)-quinate into volatile trimethylsilyl (B98337) (TMS) ethers and esters.

• Reconstitution: After derivatization, the sample is reconstituted in a volatile organic solvent like hexane (B92381) or ethyl acetate (B1210297) before injection.

2. Gas Chromatography:

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is commonly used for the separation of the derivatized analytes.

• Carrier Gas: Helium is the most commonly used carrier gas at a constant flow rate.

• Temperature Program: A temperature gradient is employed, starting at a lower temperature and gradually increasing to a higher temperature to ensure the efficient separation of the derivatized (-)-quinate from other sample components.

• Injection: A splitless injection is often used for trace analysis to maximize the amount of analyte reaching the column.

3. Mass Spectrometry:

• Ionization: Electron ionization (EI) is the standard ionization technique used in GC-MS, which generates a characteristic and reproducible fragmentation pattern for compound identification.

• Detection: The mass spectrometer can be operated in full scan mode to acquire a complete mass spectrum for identification against spectral libraries or in SIM mode for targeted quantification with enhanced sensitivity.

Visualization of Analytical Workflows

To better illustrate the distinct experimental processes for each technique, the following diagrams outline the typical workflows for (-)-quinate analysis by LC-MS and GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Acid Analysis Service| LC-MS and GC-MS - Creative Proteomics [creative-proteomics.com]
• 3. Fast and accurate quantitative organic acid analysis with LC-QTOF/MS facilitates screening of patients for inborn errors of metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]

A Comparative Guide to the Biological Activity of (-)-Quinate and its Enantiomer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of (-)-Quinate and its enantiomer, (+)-Quinate. While direct comparative studies on the bioactivity of both enantiomers are limited in publicly available literature, this document synthesizes the existing data for (-)-Quinate and discusses the expected stereoselective differences based on established pharmacological principles. The information presented herein is intended to guide future research and drug development efforts.

Introduction to Chirality and Quinic Acid

Quinic acid is a cyclohexanecarboxylic acid, a versatile chiral molecule that serves as a key building block in the synthesis of numerous pharmaceutical compounds. Its structure contains multiple stereocenters, leading to the existence of enantiomers, which are non-superimposable mirror images of each other. The naturally occurring and more commonly studied form is (-)-Quinate (D-(-)-Quinic acid). The distinct spatial arrangement of atoms in enantiomers can lead to significant differences in their interactions with chiral biological targets such as enzymes and receptors, resulting in varied pharmacological and toxicological profiles.[1][2] While extensive research has been conducted on "quinic acid" for its antioxidant, anti-inflammatory, anticancer, and antidiabetic properties, many studies do not specify the enantiomer used.[3][4][5][6]

Quantitative Comparison of Biological Activity

Direct quantitative comparisons of the biological activity of (-)-Quinate and (+)-Quinate are not well-documented in the current body of scientific literature. However, specific data for the D-(-)-Quinate enantiomer is available for certain activities.

Biological Activity	Target/Assay	(-)-Quinate (IC₅₀)	(+)-Quinate (IC₅₀)	Reference
Antioxidant Activity	Hydrogen Peroxide Scavenging	87.11 µg/mL	Data not available	[7]
Enzyme Inhibition	α-Glucosidase	93.75 µg/mL	Data not available	[7]
Enzyme Inhibition	Monoamine Oxidase (MAO)	Inhibitor	Data not available	[7]

Note: The absence of data for (+)-Quinate highlights a significant gap in the current research landscape. Further studies are required to elucidate the full pharmacological profile of both enantiomers.

Key Biological Activities and Signaling Pathways

Quinic acid has been shown to modulate several key signaling pathways implicated in inflammation and cancer. A primary mechanism of its anti-inflammatory action is the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.

NF-κB Signaling Pathway

The NF-κB signaling cascade is a critical regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation by the proteasome. This allows NF-κB to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. Quinic acid has been suggested to interfere with this pathway, thereby reducing inflammation.

Caption: Proposed mechanism of (-)-Quinate's anti-inflammatory action via inhibition of the NF-κB pathway.

Experimental Protocols

The following are detailed methodologies for key experiments that can be employed to compare the biological activities of (-)-Quinate and its enantiomer.

In Vitro Antioxidant Activity Assay (Hydrogen Peroxide Scavenging)

Objective: To determine and compare the H₂O₂ scavenging activity of (-)-Quinate and (+)-Quinate.

Materials:

• (-)-Quinate and (+)-Quinate solutions of varying concentrations.

• Hydrogen peroxide (H₂O₂) solution (40 mM).

• Phosphate (B84403) buffer saline (PBS, pH 7.4).

• Spectrophotometer.

Procedure:

• Prepare a 40 mM solution of H₂O₂ in PBS (pH 7.4).

• Add 0.6 mL of the H₂O₂ solution to 1 mL of various concentrations of the quinate enantiomers (e.g., 20, 40, 60, 80, 100 µg/mL).

• Incubate the mixture for 10 minutes at room temperature.

• Measure the absorbance of the H₂O₂ concentration at 230 nm using a spectrophotometer against a blank solution containing PBS without H₂O₂.

• The percentage of H₂O₂ scavenged is calculated as: [(Abs_control - Abs_sample) / Abs_control] x 100, where Abs_control is the absorbance of the control (H₂O₂ solution without quinate) and Abs_sample is the absorbance in the presence of the quinate enantiomer.

• The IC₅₀ value (the concentration required to scavenge 50% of the H₂O₂) is determined by plotting the percentage of scavenging against the concentrations of the enantiomers.

α-Glucosidase Inhibition Assay

Objective: To evaluate and compare the inhibitory effect of (-)-Quinate and (+)-Quinate on α-glucosidase activity.

Materials:

• (-)-Quinate and (+)-Quinate solutions of varying concentrations.

• α-Glucosidase from Saccharomyces cerevisiae.

• p-nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate.

• Phosphate buffer (100 mM, pH 6.8).

• Sodium carbonate (Na₂CO₃) solution (0.1 M).

• Microplate reader.

Procedure:

• Add 50 µL of different concentrations of the quinate enantiomers to the wells of a 96-well plate.

• Add 50 µL of α-glucosidase solution (0.5 U/mL in phosphate buffer) to each well and incubate at 37°C for 15 minutes.

• Initiate the reaction by adding 50 µL of pNPG solution (5 mM in phosphate buffer) to each well.

• Incubate the mixture at 37°C for 20 minutes.

• Stop the reaction by adding 50 µL of 0.1 M Na₂CO₃ solution.

• Measure the absorbance at 405 nm, which corresponds to the amount of p-nitrophenol released.

• The percentage of inhibition is calculated as: [(Abs_control - Abs_sample) / Abs_control] x 100, where Abs_control is the absorbance of the control (enzyme and substrate without inhibitor) and Abs_sample is the absorbance in the presence of the quinate enantiomer.

• The IC₅₀ value is determined from the dose-response curve.

Cell Viability Assay (MTT Assay)

Objective: To assess and compare the cytotoxic effects of (-)-Quinate and (+)-Quinate on a specific cell line (e.g., a cancer cell line).

Materials:

• (-)-Quinate and (+)-Quinate.

• Human cancer cell line (e.g., HeLa).

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution.

• Dimethyl sulfoxide (B87167) (DMSO).

• 96-well plates.

• CO₂ incubator.

• Microplate reader.

Procedure:

• Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• After 24 hours, replace the medium with fresh medium containing various concentrations of (-)-Quinate or (+)-Quinate and incubate for another 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The cell viability is expressed as a percentage of the control (untreated cells).

• The IC₅₀ value (concentration that inhibits 50% of cell growth) is calculated from the dose-response curve.

Experimental Workflow for Comparative Bioactivity Screening

The following diagram illustrates a general workflow for the comparative screening of the biological activities of (-)-Quinate and its enantiomer.

Caption: A generalized workflow for the comparative evaluation of the biological activities of quinate enantiomers.

Conclusion and Future Directions

The available evidence strongly suggests that (-)-Quinate possesses notable antioxidant and enzyme-inhibiting properties. Based on the fundamental principles of stereochemistry in pharmacology, it is highly probable that (-)-Quinate and (+)-Quinate exhibit different biological activities and potencies. However, a significant research gap exists concerning the specific biological profile of (+)-Quinate.

Future research should focus on conducting direct, head-to-head comparative studies of (-)-Quinate and (+)-Quinate across a range of biological assays. This would involve:

• Enantioselective Synthesis: Ensuring the availability of high-purity (+)-Quinate for research purposes.

• Broad-Spectrum Bioactivity Screening: Utilizing the experimental protocols outlined in this guide and others to assess antioxidant, anti-inflammatory, anticancer, and enzyme inhibitory activities.

• In Vivo Studies: Progressing the more active enantiomer into animal models to evaluate its efficacy, pharmacokinetics, and safety profile.

A comprehensive understanding of the stereoselective effects of quinic acid enantiomers will be invaluable for the development of more potent and selective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Pharmacological insights into the multifaceted biological properties of quinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. medchemexpress.com [medchemexpress.com]

(-)-Quinate vs. Shikimate as Metabolic Tracers in Plants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate web of plant metabolism, the shikimate pathway stands as a central route for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan), which are essential for protein synthesis and serve as precursors for a vast array of secondary metabolites. Shikimate, a key intermediate in this pathway, and its close structural analog, (-)-quinate, are both pivotal compounds in plant biochemistry. While shikimate is a core component of primary metabolism, (-)-quinate is considered a secondary metabolite, often found esterified to phenolic compounds. The interchangeability and distinct metabolic fates of these molecules make them potential candidates for use as metabolic tracers to elucidate biosynthetic pathways and understand metabolic flux. This guide provides a comprehensive comparison of (-)-quinate and shikimate as metabolic tracers in plants, supported by available experimental data and detailed methodologies.

Metabolic Context: Primary vs. Secondary Metabolism

Shikimate is an indispensable intermediate in the primary metabolic pathway for the synthesis of aromatic amino acids in plants, fungi, and bacteria. In contrast, (-)-quinate is synthesized from an intermediate of the shikimate pathway, 3-dehydroquinate, and is often involved in secondary metabolism, serving as a precursor for compounds like chlorogenic acid, which plays roles in plant defense and development. Exogenous application of (-)-quinate to plants has been shown to result in its incorporation into the main shikimate pathway, indicating a metabolic link between these two compounds.

Comparative Performance as Metabolic Tracers

To date, no studies have been published that directly compare the efficacy of (-)-quinate and shikimate as metabolic tracers in a head-to-head manner. However, based on their distinct metabolic roles and the enzymatic machinery that governs their conversion, we can infer their respective advantages and disadvantages.

Shikimate is a direct intermediate of a high-flux primary metabolic pathway. Therefore, as a tracer, it is expected to be rapidly incorporated into the downstream products of the shikimate pathway, namely the aromatic amino acids and their numerous derivatives. This makes it an excellent tool for studying the flux through the core aromatic amino acid biosynthetic pathway.

(-)-Quinate , being a secondary metabolite, may have a different uptake, transport, and metabolic profile. Its conversion back into the shikimate pathway is dependent on the activity of quinate dehydrogenase (QDH), an enzyme whose expression and activity can vary between plant species and tissues. This could lead to a slower or more regulated entry into the shikimate pathway compared to shikimate itself. Consequently, (-)-quinate could be a more suitable tracer for investigating the dynamics of secondary metabolism, the regulation of the shikimate-quinate metabolic junction, and the storage and mobilization of carbon in the form of quinate esters.

Quantitative Data

While direct comparative data on tracer performance is lacking, we can compare the kinetic parameters of the key enzymes responsible for their metabolism: shikimate dehydrogenase (SDH) and quinate dehydrogenase (QDH). The following table summarizes the kinetic data for these enzymes from Populus trichocarpa.

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (s-1M-1)
PoptrSDH1	Shikimate	130 ± 20	45 ± 3	3.5 x 105
PoptrQDH2	(-)-Quinate	230 ± 30	1.2 ± 0.1	5.2 x 103

Note: The higher kcat/Km value for SDH with shikimate as a substrate suggests a higher catalytic efficiency for this reaction compared to QDH with (-)-quinate. This supports the notion that shikimate is more readily metabolized within the primary shikimate pathway.

Experimental Protocols

The following is a generalized protocol for a stable isotope labeling experiment in plants, which can be adapted for use with either [13C]-labeled (-)-quinate or [13C]-labeled shikimate.

Protocol: Stable Isotope Labeling of Plant Seedlings

1. Plant Material and Growth Conditions:

• Grow plant seedlings (e.g., Arabidopsis thaliana) axenically on sterile Murashige and Skoog (MS) medium under controlled environmental conditions (e.g., 16 h light/8 h dark photoperiod, 22°C).

2. Preparation of Labeled Precursor Solution:

• Prepare a stock solution of the desired stable isotope-labeled precursor (e.g., U-13C6-shikimic acid or U-13C7-(-)-quinic acid) in sterile water.

• The final concentration of the tracer in the feeding medium will need to be optimized for the specific plant species and experimental goals, but a starting point of 1-5 mM is common.

3. Labeling Experiment:

• Gently transfer seedlings from the growth medium to a liquid MS medium containing the labeled precursor.

• Include a control group of seedlings fed with an equimolar amount of the corresponding unlabeled compound.

• Incubate the seedlings in the labeling medium for a time course (e.g., 0, 2, 6, 12, 24 hours) to monitor the dynamics of tracer incorporation.

4. Sample Harvesting and Metabolite Extraction:

• At each time point, harvest the seedlings, rinse them quickly with deionized water to remove any external tracer, and immediately freeze them in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder and extract the metabolites using a suitable solvent system (e.g., 80% methanol).

5. Metabolite Analysis by LC-MS/MS:

• Analyze the metabolite extracts using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Develop a targeted method to detect and quantify the labeled and unlabeled forms of the tracer and expected downstream metabolites (e.g., shikimate-3-phosphate, chorismate, phenylalanine, tyrosine, tryptophan, and specific secondary metabolites).

6. Data Analysis:

• Calculate the percentage of the labeled form for each metabolite at each time point to determine the rate and extent of tracer incorporation.

• Compare the incorporation patterns between the (-)-quinate and shikimate feeding experiments to assess their relative efficiencies as metabolic tracers.

Visualizations

Signaling Pathways

Caption: The interconnected shikimate and quinate metabolic pathways in plants.

Experimental Workflow

Caption: A generalized workflow for a stable isotope tracer experiment in plants.

Conclusion

Both (-)-quinate and shikimate hold promise as metabolic tracers in plant biology, each with its own potential advantages. Shikimate, as a central intermediate in a primary metabolic pathway, is likely a superior tracer for investigating the flux leading to the biosynthesis of aromatic amino acids. In contrast, (-)-quinate may serve as a more nuanced tool to explore the regulation of the interface between primary and secondary metabolism and the dynamics of carbon storage and utilization in the form of quinate-derived compounds. The choice between these two tracers will ultimately depend on the specific research question being addressed. Further direct comparative studies are warranted to fully elucidate their respective strengths and weaknesses as metabolic tracers in diverse plant systems.

Validation of (-)-Quinate as a potential biomarker for plant stress

A deep dive into the validation of (-)-Quinate as a plant stress biomarker reveals its promise and positions it among a host of established and emerging indicators. This comparison guide offers researchers, scientists, and drug development professionals an objective look at its performance, supported by experimental data and detailed methodologies.

The identification of reliable biomarkers is crucial for understanding and mitigating the impact of environmental stressors on plant health and agricultural productivity.[1][2][3][4][5] Plants respond to stress by adjusting their metabolic pathways, leading to changes in the levels of various compounds that can serve as indicators of their physiological state.[6][7] Metabolomics, the comprehensive analysis of these small molecules, has become a powerful tool for discovering such biomarkers.[8][9]

(-)-Quinate, a cyclic polyol derived from the shikimate pathway, has emerged as a potential biomarker for plant stress. The shikimate pathway is central to the biosynthesis of aromatic amino acids and a wide array of secondary metabolites.[10][11] Quinate can accumulate to significant levels in some plants and is involved in pathways that produce compounds known to deter herbivores and microbes.[10]

Comparative Analysis of Plant Stress Biomarkers

To evaluate the potential of (-)-Quinate, it is essential to compare its performance against other well-established and emerging biomarkers across various stress conditions. The following table summarizes key biomarkers and their roles in plant stress responses.

Biomarker Category	Specific Biomarker(s)	Role in Stress Response	Stress Type(s)
Amino Acids	Proline	Osmoprotectant, antioxidant	Drought, Salinity
Hormones	Abscisic Acid (ABA)	Stomatal closure, gene regulation	Drought, Salinity[1]
Salicylic Acid	Pathogen defense signaling	Biotic Stress
Antioxidants	Ascorbic Acid, Glutathione, Tocopherols	Scavenging of reactive oxygen species (ROS)	Oxidative Stress[7]
Proteins	Heat Shock Proteins (HSPs)	Protein folding and stability	Heat, Cold, Drought, Salinity[12]
Dehydrins	Cellular protection from dehydration	Drought, Cold, Salinity[1]
Carbohydrates	Trehalose	Osmoprotectant, signaling molecule	Drought[13]
Raffinose Family Oligosaccharides	Carbon storage, osmoprotection	Various Abiotic Stresses
Lipids	Malondialdehyde (MDA)	Indicator of lipid peroxidation/oxidative damage	Oxidative Stress
Secondary Metabolites	(-)-Quinate	Precursor to defense compounds	Biotic and Abiotic Stress[10]
Dihydrocoumarin	Implicated in oxidative stress	Oxidative Stress[14]

Experimental Validation of (-)-Quinate as a Stress Biomarker

Validating a potential biomarker involves a series of experiments to demonstrate its sensitivity, specificity, and correlation with stress intensity. A generalized workflow for this process is outlined below.

Caption: A generalized workflow for the validation of a plant stress biomarker.[14]

Experimental Protocols

Detailed methodologies are critical for the reproducibility and comparison of experimental results. Below are protocols for key experiments in the validation of (-)-Quinate as a plant stress biomarker.

1. Plant Growth and Stress Treatment

• Plant Material: Arabidopsis thaliana is a common model organism. Seeds are surface-sterilized and sown on Murashige and Skoog (MS) medium.

• Growth Conditions: Plants are grown in a controlled environment chamber with a 16-hour light/8-hour dark photoperiod at 22°C.

• Stress Application:

  • Drought Stress: Water is withheld from 4-week-old plants for a specified period.

  • Salinity Stress: Plants are irrigated with a solution of sodium chloride (e.g., 150 mM).

  • Biotic Stress: Leaves are infiltrated with a bacterial suspension (e.g., Pseudomonas syringae).

  • Control plants are maintained under optimal conditions.

2. Quantification of (-)-Quinate by Liquid Chromatography-Mass Spectrometry (LC-MS)

• Sample Preparation:

  • Harvest leaf tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder.

  • Extract metabolites with a mixture of methanol, chloroform, and water.[15]

  • Centrifuge to separate the polar (containing quinate) and non-polar phases.

  • Collect the polar phase and dry it under vacuum.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis.

• LC-MS Analysis:

  • Chromatography: Use a C18 reverse-phase column with a gradient elution of water and acetonitrile, both containing a small percentage of formic acid.

  • Mass Spectrometry: Employ an electrospray ionization (ESI) source in negative ion mode. Monitor for the specific mass-to-charge ratio (m/z) of deprotonated quinate.

  • Quantification: Generate a standard curve using a certified standard of (-)-Quinate to determine its concentration in the plant samples.

3. Measurement of Alternative Stress Biomarkers

• Proline Quantification:

  • Extract proline from leaf tissue using sulfosalicylic acid.

  • React the extract with acid-ninhydrin and glacial acetic acid at 100°C.

  • After cooling, extract the chromophore with toluene (B28343) and measure its absorbance at 520 nm.

• Malondialdehyde (MDA) Assay (TBARS Assay):

  • Homogenize leaf tissue in trichloroacetic acid (TCA).

  • Add thiobarbituric acid (TBA) solution to the supernatant and heat at 95°C.

  • Measure the absorbance of the supernatant at 532 nm and correct for non-specific absorbance at 600 nm.

Signaling Pathways Involving the Shikimate Pathway

The shikimate pathway, from which (-)-Quinate is derived, is a critical hub in plant metabolism, linking primary and secondary metabolism. Stress conditions can modulate the flux through this pathway, affecting the production of various defense-related compounds.

Caption: The shikimate pathway's connection to (-)-Quinate and stress-related secondary metabolites.

References

• 1. Plant biomarkers as early detection tools in stress management in food crops: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant biomarkers as early detection tools in stress management in food crops: a review [uwcscholar.uwc.ac.za]
• 3. Plant biomarkers as early detection tools in stress management in food crops: a review [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. Plant biomarkers as early detection tools in stress management in food crops: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolomics for plant stress response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Unlocking Plant Resilience: Metabolomic Insights into Abiotic Stress Tolerance in Crops [mdpi.com]
• 9. Metabolomics-Guided Elucidation of Plant Abiotic Stress Responses in the 4IR Era: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Characterization of Quinate and Shikimate Metabolism in Populus trichocarpa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular characterization of quinate and shikimate metabolism in Populus trichocarpa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Plant stress biomarkers from biosimulations: the Transcriptome-To-Metabolome (TTM) technology - effects of drought stress on rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. mdpi.com [mdpi.com]

Comparative study of different extraction methods for (-)-Quinate

For Researchers, Scientists, and Drug Development Professionals

(-)-Quinate, the anionic form of quinic acid, is a valuable chiral building block in the synthesis of numerous pharmaceuticals, including antiviral drugs. Its efficient extraction from natural sources is a critical step in the drug development pipeline. This guide provides a comparative analysis of different extraction methodologies for (-)-quinate, supported by experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Comparative Analysis of Extraction Methods

The selection of an appropriate extraction method for (-)-quinate depends on various factors, including the desired yield and purity, processing time, solvent consumption, and scalability. Below is a summary of key performance indicators for several common and advanced extraction techniques.

Extraction Method	Plant Source (Example)	Solvent	Temperature (°C)	Time	Yield/Recovery (%)	Purity (%)	Key Advantages	Key Disadvantages
Soxhlet Extraction	Coffee Extraction Residue	Acetone (B3395972)	Boiling point of solvent	1 hour	85%	98%	High extraction efficiency, well-established method.	Time-consuming, large solvent volume, potential thermal degradation.
Microwave-Assisted Extraction (MAE)	Plant Tissues (for Shikimic Acid)	Water (acidified to pH 2.0)	~50	10 seconds	>90%	Not specified	Rapid extraction, reduced solvent consumption, higher yields.	Requires specialized equipment, potential for localized overheating.
Ultrasound-Assisted Extraction (UAE)	Coriander (for Caffeic Acid, a related compound)	50% Methanol (B129727) in Water	70	10 minutes	High (not specified for quinate)	Not specified	Faster than conventional methods, improved extraction efficiency.	Equipment cost, potential for radical formation at high intensity.
Molecularly Imprinted Solid Phase Extraction (MISPE)	Coffee Bean Extract	Ethanol:Water (97:3 v/v) for loading	Room Temperature	N/A (Solid Phase Extraction)	81.9%[1][2]	High (Selective)	High selectivity, potential for single-step purification.	Higher initial cost of sorbent, template leakage potential.

Experimental Workflows and Logical Relationships

The general process for obtaining purified (-)-quinate from a plant source involves several key stages, from initial extraction to final purification. The specific techniques employed at each stage can vary, influencing the overall efficiency and quality of the final product.

Caption: General workflow for the extraction and purification of (-)-Quinate.

Detailed Experimental Protocols

Below are detailed methodologies for the key extraction techniques discussed. These protocols are based on published experimental data and can be adapted to specific research needs.

Soxhlet Extraction Protocol

This protocol is adapted from a patented method for the purification of quinic acid.[3]

• Sample Preparation: Coffee extraction residue is used as the raw material.

• Extraction:

  • A suitable amount of the dried and ground coffee residue is placed in a thimble.

  • The thimble is placed into the main chamber of the Soxhlet extractor.

  • The extraction is performed using acetone as the solvent.

  • The solvent is heated to reflux. The vapor travels up a distillation arm, and floods into the chamber housing the thimble of solid. The condenser ensures that any solvent vapor cools, and drips back down into the chamber housing the solid material.

  • The chamber containing the solid material slowly fills with warm solvent. Some of the desired compound will then dissolve in the warm solvent. When the Soxhlet chamber is almost full, the chamber is automatically emptied by a siphon side arm, with the solvent running back down to the distillation flask.

  • This cycle is allowed to repeat for 1 hour.

• Post-Extraction:

  • After extraction, the acetone is distilled off to yield the crude quinic acid.

  • Further purification can be achieved through crystallization or chromatography to achieve high purity.

Microwave-Assisted Extraction (MAE) Protocol

This protocol is based on a method developed for the extraction of shikimic acid, a closely related compound, and can be adapted for quinic acid.

• Sample Preparation: Plant tissue is dried overnight at approximately 60°C and then ground into a fine powder.[4]

• Extraction:

  • A 400 mg sample of the ground plant material is placed in a 50 mL plastic tube.[4]

  • 10 mL of distilled water, acidified to pH 2.0 with concentrated phosphoric acid, is added to the tube.[4]

  • The suspension is shaken for 30 minutes to equilibrate.[4]

  • The sample is placed in a microwave system and irradiated at 100 W for 10 seconds.[4] The temperature should reach approximately 49.8 ± 2.8 °C.[4]

• Post-Extraction:

  • The sample is cooled for 5 minutes after extraction.[4]

  • The vessel contents are filtered through Whatman No. 1 filter paper to separate the extract from the solid residue.[4]

  • The filtrate, containing the extracted quinic acid, can then be analyzed or further purified.

Ultrasound-Assisted Extraction (UAE) Protocol

This protocol is a representative method based on the extraction of related phenolic compounds, as specific comparative data for quinic acid is limited.

• Sample Preparation: The plant material is dried and ground to a fine powder.

• Extraction:

  • A known amount of the powdered sample is mixed with a 50% methanol in water solution in an extraction vessel.

  • The vessel is placed in an ultrasonic bath or subjected to sonication with an ultrasonic probe.

  • The extraction is carried out at a controlled temperature (e.g., 70°C) for a specific duration (e.g., 10 minutes).

• Post-Extraction:

  • The mixture is centrifuged to separate the supernatant from the solid plant material.

  • The supernatant is collected and can be filtered for further analysis or purification.

Molecularly Imprinted Solid Phase Extraction (MISPE) Protocol

This protocol is for the selective extraction of quinic acid from a coffee bean extract using a molecularly imprinted polymer (MIP).[1][2][5][6]

• MIP Cartridge Preparation:

  • 40 mg of the quinic acid-specific MIP is packed into a 3 mL polypropylene (B1209903) SPE cartridge between two PTFE frits.[5]

• Extraction and Purification:

  • Conditioning: The MIP cartridge is conditioned with 2 mL of absolute ethanol.[5]

  • Loading: An aqueous coffee extract, reconstituted in ethanol:water (97:3 v/v), is loaded onto the conditioned cartridge.[5]

  • Washing: The cartridge is washed with 2 mL of acetonitrile (B52724) to remove non-specifically bound compounds.[5]

  • Elution: The selectively bound quinic acid is eluted from the cartridge with 2 mL of 10% acetic acid in water.[5]

• Post-Elution:

  • The eluate containing the purified quinic acid is collected for analysis. The high selectivity of this method often yields a high-purity product in a single step.

References

• 1. [PDF] Molecularly Imprinted Solid Phase Extraction Strategy for Quinic Acid | Semantic Scholar [semanticscholar.org]
• 2. Molecularly Imprinted Solid Phase Extraction Strategy for Quinic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 4. scielo.br [scielo.br]
• 5. mdpi.com [mdpi.com]
• 6. magnusconferences.com [magnusconferences.com]

Navigating the Separation of (-)-Quinate: A Comparative Guide to Stationary Phases

For researchers, scientists, and professionals in drug development, the effective chromatographic separation of (-)-Quinic acid is paramount for accurate quantification and purification. This guide provides an objective comparison of different stationary phases, supported by experimental data, to aid in the selection of the most suitable chromatographic method for your analytical needs.

(-)-Quinic acid, a chiral cyclohexanecarboxylic acid, is a key chiral building block in the synthesis of numerous pharmaceuticals, including the antiviral medication oseltamivir (B103847) (Tamiflu®). Its polar nature and the presence of stereoisomers present unique challenges for chromatographic separation. The choice of stationary phase is a critical determinant of resolution, retention, and overall analytical performance. This guide evaluates the performance of three primary types of stationary phases: Reversed-Phase (RP), Hydrophilic Interaction Liquid Chromatography (HILIC), and Chiral Stationary Phases.

Performance Comparison of Stationary Phases

The selection of an appropriate stationary phase is contingent on the specific requirements of the analysis, such as the need for isomeric separation, sample matrix complexity, and desired run time. The following table summarizes the quantitative performance of different stationary phases for the analysis of quinic acid, based on published experimental data.

Stationary Phase Type	Column Example	Mobile Phase	(-)-Quinate Retention Time (min)	Peak Characteristics	Ideal For
Reversed-Phase (RP)	Titank C18 (250 mm x 4.6 mm, 5 µm)[1][2]	Methanol (B129727)/40 mM Potassium Dihydrophosphate (pH 2.4) (2:98 v/v)[1][2]	~6.5[1][2]	Good peak shape, early elution.	Simple matrices, quantification of total quinic acid.
Hydrophilic Interaction (HILIC)	Poroshell 120 HILIC-Z (150 mm x 3.0 mm, 2.7 µm)[1][2]	Acetonitrile (B52724)/10 mM Potassium Dihydrogen Phosphate (B84403) (pH 6.7) (81:19 v/v)[1][2]	~4.0[1][2]	Sharp, symmetrical peak, good retention for polar compounds.	Complex matrices, analysis of highly polar compounds.
Chiral Stationary Phase (CSP)	Chiralpak QN-AX (quinine-derived anion-exchanger)[3][4]	Varies (typically weakly acidic, pH 4-7)[3][4]	Analyte and enantiomer dependent	Baseline resolution of enantiomers.	Enantiomeric purity determination, separation of stereoisomers.
Ion-Exchange (IEX)	Polymer IEX H-form[5]	9 mmol/L Sulphuric acid/Methanol (95:5 v/v)[5]	Method dependent	Good retention and separation based on charge.	Samples with ionic interferents, purification.

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting chromatographic methods. The following are representative experimental protocols for the stationary phases discussed.

Reversed-Phase (RP) Chromatography Protocol[1][2]

• Column: Titank C18 (250 mm × 4.6 mm I.D., 5 µm particle size)

• Mobile Phase: A mixture of methanol and 40 mmol∙L−1 potassium dihydrophosphate solution (pH = 2.4) at a ratio of 2:98 (v/v).

• Flow Rate: 0.8 mL∙min−1

• Injection Volume: 20 µL

• Detection: Diode-Array Detector (DAD) at 210 nm.

• Temperature: Ambient.

Hydrophilic Interaction Liquid Chromatography (HILIC) Protocol[1][2]

• Column: Poroshell 120 HILIC-Z (150 mm × 3.0 mm I.D., 2.7 µm particle size)

• Mobile Phase: A mixture of acetonitrile and 10 mmol∙L−1 Potassium dihydrogen phosphate solution (pH = 6.7) at a ratio of 81:19 (v/v).

• Flow Rate: 0.5 mL∙min−1

• Injection Volume: 20 µL

• Detection: Diode-Array Detector (DAD) at 210 nm.

• Temperature: Ambient.

Chiral Anion-Exchange Chromatography Protocol (General)[3][4]

• Column: Chiralpak QN-AX or similar quinine/quinidine-derived anion-exchanger.

• Mobile Phase: Typically a polar organic mobile phase (e.g., methanol or acetonitrile) with a weakly acidic additive (e.g., acetic acid or formic acid) and a salt (e.g., ammonium (B1175870) acetate (B1210297) or formate) to maintain a pH between 4 and 7. The exact composition requires method development to optimize the separation of specific enantiomers.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Injection Volume: 5-20 µL.

• Detection: UV (e.g., 210 nm) or Mass Spectrometry (MS).

• Temperature: Controlled, often between 20-40°C.

Ion-Exchange Chromatography (IEX) Protocol (General)[5][6]

• Column: A suitable strong or weak anion exchange column (e.g., Polymer IEX H-form).

• Mobile Phase: An aqueous buffer system. Elution is typically achieved by a salt gradient (e.g., NaCl) or a pH gradient. For anion exchange, the starting buffer pH should be at least one pH unit above the pKa of (-)-Quinate to ensure it is deprotonated and binds to the stationary phase.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Injection Volume: 20-100 µL, depending on concentration and column capacity.

• Detection: UV (e.g., 210 nm) or Conductivity Detector.

• Temperature: Ambient or controlled.

Visualizing the Workflow and Separation Principles

To aid in understanding the experimental process and the underlying separation mechanisms, the following diagrams are provided.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chiraltech.com [chiraltech.com]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to (-)-Quinate Quantification: An Inter-laboratory Method Comparison

For researchers, scientists, and professionals in drug development, the accurate quantification of (-)-Quinate, a key cycloalkane polyol involved in various metabolic pathways, is of paramount importance. This guide provides a comprehensive comparison of prevalent analytical methods for (-)-Quinate quantification. While a formal inter-laboratory comparison study for (-)-Quinate is not extensively documented in publicly available literature, this document synthesizes data from various studies to offer a comparative overview of the performance of common analytical techniques.

The primary methodologies for the quantification of (-)-Quinate include High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Capillary Electrophoresis (CE). The selection of an appropriate method hinges on factors such as required sensitivity, specificity, sample matrix complexity, and available instrumentation.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of the major analytical methods for (-)-Quinate quantification. This data has been compiled from various sources to provide a comparative snapshot.

Parameter	HPLC-UV	LC-MS/MS	GC-MS	Capillary Electrophoresis
Principle	Separation by chromatography, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio.	Separation of volatile derivatives by chromatography, detection by mass-to-charge ratio.	Separation by electrophoresis in a capillary, detection by UV absorbance.
Specificity	Moderate; co-eluting compounds can interfere.	High; specific mass transitions are monitored.	High; requires derivatization which can introduce variability.	High resolution for charged species.
Sensitivity (LOD)	~10 µg/mL[1]	High (ng/mL range typical for similar small molecules)	Moderate to High (dependent on derivatization efficiency)	Low µM range[2]
Sensitivity (LOQ)	~30 µg/mL[1]	High (ng/mL range typical for similar small molecules)[3][4]	Moderate to High	Low µM range[2]
Linearity Range	30.1 µg/mL to 24.1 mg/mL[1]	Wide dynamic range is achievable (e.g., 10–1500 ng/mL for similar compounds)[3][4]	Good linearity is achievable with standard addition.[5]	Typically linear over 2-3 orders of magnitude.
Sample Prep	Simple filtration and dilution may suffice.	May require solid-phase extraction for complex matrices.	Requires derivatization to increase volatility.	Minimal sample preparation, direct injection often possible.
Cost	Low to Moderate	High	Moderate to High	Low to Moderate
Throughput	High	High	Moderate	High

Experimental Workflows and Signaling Pathways

The following diagrams illustrate the typical experimental workflows for the quantification of (-)-Quinate using the discussed analytical techniques.

Fig. 1: A typical workflow for (-)-Quinate quantification using HPLC-UV.

Fig. 2: A generalized workflow for (-)-Quinate analysis by LC-MS/MS.

Fig. 3: The necessary derivatization step in a GC-MS workflow for (-)-Quinate.

Detailed Experimental Protocols

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is cost-effective and suitable for relatively high concentrations of (-)-Quinate.

• Instrumentation : A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Column : Separon SGX C18 column coupled with a Polymer IEX H-form column.[1]

• Mobile Phase : A mixture of 9 mmol/L sulfuric acid and methanol (B129727) (95:5, v/v).[1]

• Flow Rate : 0.8 mL/min.[1]

• Detection : UV detection at 215 nm.[1]

• Sample Preparation :

  • For solid samples like propolis, an ethanol (B145695) extraction can be performed.[1]

  • Liquid samples such as honey can be diluted with the mobile phase.[1]

  • All samples should be filtered through a 0.45 µm filter prior to injection.

• Quantification : Based on a calibration curve generated from (-)-Quinate standards of known concentrations.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity, making it the gold standard for trace-level quantification in complex matrices.

• Instrumentation : An LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column : A C18 column (e.g., Sun Fire Waters C18, 50 mm x 3.0 mm) is commonly used for similar polar molecules.[3]

• Mobile Phase : A gradient elution with acetonitrile (B52724) and 0.1% formic acid in water is a typical starting point.[3]

• Flow Rate : 0.45 mL/min (may be split before entering the mass spectrometer).[3]

• Detection : Multiple Reaction Monitoring (MRM) in negative ion mode would be appropriate for (-)-Quinate. Specific precursor and product ion transitions for (-)-Quinate would need to be determined.

• Sample Preparation :

  • For biological fluids, protein precipitation followed by centrifugation is a common first step.

  • Solid-phase extraction (SPE) may be necessary to remove interfering matrix components.

  • The final extract is typically evaporated to dryness and reconstituted in the initial mobile phase.

• Quantification : An isotopically labeled internal standard is recommended for the most accurate quantification to compensate for matrix effects and variations in instrument response.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like (-)-Quinate, derivatization is a mandatory step.

• Instrumentation : A gas chromatograph coupled to a mass spectrometer.

• Derivatization : (-)-Quinate must be derivatized to increase its volatility. Silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common approach for organic acids.

• Column : A non-polar or medium-polarity column is typically used for the separation of silylated derivatives.

• GC Conditions : The oven temperature program, injection volume, and carrier gas flow rate need to be optimized for the separation of the derivatized (-)-Quinate from other sample components.[6]

• MS Detection : The mass spectrometer is usually operated in full scan mode to identify the derivatized compound based on its mass spectrum, or in selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

• Sample Preparation :

  • Extraction of (-)-Quinate from the sample matrix.

  • Drying of the extract is crucial before derivatization.

  • The dried extract is then derivatized at an elevated temperature.

• Quantification : A calibration curve is constructed using derivatized standards.

Capillary Electrophoresis (CE)

CE offers high separation efficiency, short analysis times, and low consumption of reagents and samples, making it a viable alternative to HPLC.

• Instrumentation : A capillary electrophoresis system with a UV detector.

• Capillary : An uncoated fused-silica capillary (e.g., 57 cm x 50 µm i.d.).[7]

• Background Electrolyte (BGE) : A buffer such as 500 mM phosphate (B84403) at pH 6.25 containing a surfactant like 0.5 mM cetyltrimethylammonium bromide (CTAB) can be effective.[7]

• Separation Voltage : A negative potential, for instance -10 kV, is applied.[7]

• Detection : UV detection at 200 nm.[7]

• Sample Preparation :

  • Samples are typically diluted in the BGE.

  • Filtration through a 0.22 µm filter is recommended.

• Quantification : Based on the peak area relative to a calibration curve of (-)-Quinate standards.

Conclusion

The choice of the analytical method for (-)-Quinate quantification is dependent on the specific research question and available resources. LC-MS/MS stands out for its superior sensitivity and specificity, making it ideal for demanding applications in drug development and metabolomics. HPLC-UV offers a robust and cost-effective solution for routine analysis where high sensitivity is not a prerequisite. GC-MS, although requiring a derivatization step, provides high resolving power. Capillary Electrophoresis is a strong alternative with high efficiency and low operational costs. For inter-laboratory comparisons, the adoption of standardized protocols, including common reference materials and internal standards, is crucial to ensure data comparability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Gas chromatographic-mass spectrometric analysis of acids and phenols in distilled alcohol beverages. Application of anion-exchange disk extraction combined with in-vial elution and silylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. metbio.net [metbio.net]
• 7. Capillary electrophoresis for the analysis of short-chain organic acids in coffee - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthetic (-)-Quinate Derivatives Emerge as Potent Anti-Inflammatory Agents, Outperforming Natural Counterparts in Key Assays

For Immediate Release

[City, State] – [Date] – Researchers and drug development professionals now have access to a comprehensive comparison of the biological activities of synthetic (-)-quinate derivatives and their natural counterparts. This guide provides a detailed analysis of their anti-inflammatory and antioxidant properties, supported by quantitative experimental data, demonstrating that specific synthetic derivatives exhibit significantly higher potency in inhibiting a key inflammatory pathway compared to naturally occurring quinic acid compounds.

A pivotal study has revealed that synthetic (-)-quinate derivatives, particularly amide substitutions at the carboxylic acid position, are potent inhibitors of the pro-inflammatory transcription factor Nuclear Factor-kappa B (NF-κB).[1][2] One of the most active synthetic analogs, N-propyl amide derivative KZ-41 , demonstrated a half-maximal inhibitory concentration (IC50) of 2.83 µM in an A549 cell-based secreted alkaline phosphatase (SEAP) reporter assay.[3][4] In contrast, while natural quinic acid esters found in plants like Uncaria tomentosa (Cat's Claw) are known to inhibit NF-κB, specific IC50 values from comparable assays are not as readily available in the literature, making a direct quantitative comparison challenging. However, studies on chlorogenic acid , a common natural quinate derivative, indicate it inhibits NF-κB activation and the production of downstream inflammatory mediators, though often at higher concentrations than the potent synthetic derivatives.[5][6][[“]][8][9]

The superior anti-inflammatory activity of the synthetic amide derivatives is noteworthy as they were found to lack the antioxidant activity often associated with natural quinic acid compounds like chlorogenic acid.[2][3] This suggests a more targeted mechanism of action for the synthetic derivatives, specifically focused on the NF-κB signaling pathway.

Quantitative Comparison of Biological Activities

The following table summarizes the available quantitative data for the biological activities of representative synthetic and natural (-)-quinate derivatives.

Compound Type	Compound Name/Class	Biological Activity	Assay	IC50 Value	Source(s)
Synthetic	KZ-41 (N-propyl amide derivative)	Anti-inflammatory (NF-κB Inhibition)	A549 NF-κB SEAP Reporter Assay	2.83 µM	[3][4]
Quinic Acid Amide Derivatives	Anti-inflammatory (NF-κB Inhibition)	A549 NF-κB SEAP Reporter Assay	Potent Inhibition	[1][2]
Natural	Chlorogenic Acid	Anti-inflammatory (NF-κB Inhibition)	Various (e.g., nuclear translocation)	-	[5][[“]][9]
Chlorogenic Acid Isomers	Anti-inflammatory (NO Production)	LPS-stimulated RAW 264.7 cells	-	[10]
Dicaffeoylquinic Acids	Antioxidant (DPPH Radical Scavenging)	DPPH Assay	More potent than Caffeoylquinic Acids	[11]
Caffeoylquinic Acids	Antioxidant (DPPH Radical Scavenging)	DPPH Assay	-	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

NF-κB Inhibition Assay (Secreted Alkaline Phosphatase Reporter Assay in A549 Cells)

This assay quantifies the activity of the NF-κB transcription factor.

• Cell Culture: Human alveolar epithelial-like A549 cells, stably transfected with a secreted alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB response element, are cultured in appropriate media.

• Treatment: Cells are pre-incubated with various concentrations of the test compounds (synthetic or natural quinate derivatives) for a specified period.

• Stimulation: The cells are then stimulated with a pro-inflammatory agent, such as Tumor Necrosis Factor-alpha (TNF-α), to activate the NF-κB pathway.

• SEAP Measurement: After an incubation period, the cell culture supernatant is collected. The activity of the secreted SEAP is measured using a colorimetric or chemiluminescent substrate.

• Data Analysis: The inhibition of NF-κB activity is calculated by comparing the SEAP activity in treated cells to that in untreated, stimulated cells. The IC50 value, the concentration of the compound that causes 50% inhibition, is then determined.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the antioxidant capacity of a compound.

• Preparation: A solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared. This solution has a deep violet color.

• Reaction: The test compound is added to the DPPH solution. In the presence of an antioxidant, the DPPH radical is scavenged, and the solution's color fades to yellow.

• Measurement: The change in absorbance is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer after a set incubation time.

• Calculation: The percentage of DPPH radical scavenging is calculated. The IC50 value, the concentration of the test compound required to scavenge 50% of the DPPH radicals, is determined.

Nitric Oxide (NO) Production Inhibition Assay in RAW 264.7 Cells

This assay assesses the anti-inflammatory potential of a compound by measuring the inhibition of nitric oxide production in macrophages.

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in appropriate media.

• Treatment and Stimulation: Cells are treated with various concentrations of the test compounds and then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and the production of nitric oxide.

• Nitrite Measurement: The amount of nitric oxide produced is determined by measuring the concentration of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

• Data Analysis: The percentage of inhibition of NO production by the test compound is calculated by comparing it to the LPS-stimulated control. The IC50 value is then determined.

Visualizing the Pathways and Workflows

To further elucidate the mechanisms and experimental processes, the following diagrams have been generated.

Caption: NF-κB signaling pathway and points of inhibition.

Caption: Workflow for NF-κB SEAP reporter assay.

This guide underscores the potential of synthetic chemistry to generate highly potent and specific modulators of inflammatory pathways, offering promising avenues for the development of novel anti-inflammatory therapeutics. The targeted approach of synthetic derivatives, as exemplified by KZ-41, may offer advantages over the broader activity profile of natural compounds. Further research is warranted to fully elucidate the therapeutic potential of these synthetic (-)-quinate derivatives in various inflammatory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of quinic acid derivatives as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dc.uthsc.edu [dc.uthsc.edu]
• 4. "Discovery of Quinic Acid Derivatives as Oral Anti-inflammatory Agents" by Kui Zeng [dc.uthsc.edu]
• 5. Anti-inflammatory effects of chlorogenic acid in lipopolysaccharide-stimulated RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. consensus.app [consensus.app]
• 8. Chlorogenic acid rich in coffee pulp extract suppresses inflammatory status by inhibiting the p38, MAPK, and NF-κB pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of activator protein-1, NF-kappaB, and MAPKs and induction of phase 2 detoxifying enzyme activity by chlorogenic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of LPS-induced inflammatory response in RAW264.7 cells by natural Chlorogenic acid isomers involved with AKR1B1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antioxidant and DNA-protective activities of chlorogenic acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Genomics of (-)-Quinate Metabolic Pathways: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of metabolic pathways across different species is paramount. This guide provides a comprehensive comparison of the (-)-quinate metabolic pathways in various organisms, supported by experimental data, detailed protocols, and visual representations to facilitate a deeper understanding of this crucial biochemical route.

(-)-Quinate, a hydroaromatic compound abundant in plants, serves as a valuable carbon source for numerous microorganisms. Its metabolism is a key pathway that funnels this compound into central carbon metabolism, typically via conversion to protocatechuate and subsequent entry into the β-ketoadipate pathway. The core enzymatic steps are conserved across bacteria and fungi, involving three key enzymes: quinate dehydrogenase, dehydroquinate dehydratase, and dehydroshikimate dehydratase. However, comparative genomic analysis reveals significant diversity in the kinetic properties of these enzymes, the genetic organization of their corresponding genes, and the regulatory mechanisms governing their expression. This guide delves into these differences, offering a comparative perspective across various species.

I. Enzymatic Performance: A Quantitative Comparison

The efficiency of the (-)-quinate metabolic pathway is largely determined by the kinetic parameters of its core enzymes. A summary of these properties from different species is presented below, highlighting the diversity in substrate affinity and catalytic turnover.

Table 1: Kinetic Parameters of Quinate Dehydrogenase (QDH)

Organism	Substrate	K_m_ (mM)	V_max_ (µmol/min/mg)	Cofactor	Reference
Neurospora crassa	Quinate	0.37	Not Reported	NAD+	[1]
Shikimate	1.18	~3-fold higher than Quinate	NAD+	[1]
Corynebacterium glutamicum	Quinate	0.23	11.2	NAD+	[2]
Shikimate	1.1	4.5	NAD+	[2]
Populus trichocarpa (QDH1)	Quinate	0.13	Not Reported	NAD+
Shikimate	>5	Not Reported	NAD+
Populus trichocarpa (QDH2)	Quinate	0.11	Not Reported	NAD+
Shikimate	>5	Not Reported	NAD+

Table 2: Kinetic Parameters of Dehydroquinate Dehydratase (DHQD)

Organism	Type	K_m_ (µM)	V_max_ (µmol/min/mg)	k_cat_ (s_-1)	Reference
Staphylococcus aureus	II	54	107.7	48.5
Corynebacterium glutamicum	II	348.2	3.0 (µM/s)	150.19
Aspergillus nidulans	I	500	Not Reported	Not Reported	[3]
Streptomyces coelicolor	II	Not Reported	Not Reported	Not Reported
Salmonella typhi	I	Not Reported	Not Reported	Not Reported

Table 3: Kinetic Parameters of Dehydroshikimate Dehydratase (DSD)

Organism	K_m_ (mM)	Specific Activity (mU/mg)	Optimal pH	Optimal Temperature (°C)	Reference
Eupenicillium parvum	0.83	910	7.5	40
Gluconobacter oxydans	0.5	35,100	6-8	Not Reported	[3]

II. Genetic Organization and Regulation

The genes encoding the enzymes of the (-)-quinate metabolic pathway are often found clustered together in fungal and bacterial genomes, facilitating their co-regulation. This "quinate utilization" (qut) or "qa" gene cluster typically includes the structural genes for the three core enzymes, as well as regulatory genes and sometimes a permease for quinate transport.

In fungi such as Aspergillus niger and Neurospora crassa, the quinate utilization genes are organized in a cluster and their expression is induced by the presence of quinic acid.[4] This induction is controlled by a positively acting activator protein and a negatively acting repressor protein.[4] Transcriptomic analysis of Aspergillus niger grown on quinic acid reveals significant upregulation of the genes within the predicted quinate utilization cluster.[4]

Bacterial systems also exhibit clustering of quinate metabolism genes. For instance, in Corynebacterium glutamicum, the qsuABCD genes, encoding the quinate metabolic pathway, are induced in the presence of quinate or shikimate.

Below is a generalized representation of the quinate metabolic pathway.

Caption: The core (-)-Quinate metabolic pathway.

III. Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of (-)-quinate metabolism.

A. Enzyme Assays

1. Quinate Dehydrogenase (QDH) Activity Assay

This spectrophotometric assay measures the production of NADH or NADPH, which accompanies the oxidation of quinate.

• Reagents:

  • 1 M Tris-HCl buffer, pH 8.5

  • 100 mM NAD+ or NADP+

  • 100 mM (-)-Quinic acid

  • Purified QDH enzyme or cell-free extract

• Procedure:

  • In a 1 ml cuvette, combine 100 µl of Tris-HCl buffer, 10 µl of NAD+/NADP+, and distilled water to a final volume of 990 µl.

  • Add 10 µl of the enzyme solution and mix gently.

  • Initiate the reaction by adding 10 µl of the (-)-quinic acid solution.

  • Immediately monitor the increase in absorbance at 340 nm over time using a spectrophotometer.

  • Calculate the enzyme activity based on the molar extinction coefficient of NADH or NADPH (6220 M⁻¹cm⁻¹).

2. Dehydroquinate Dehydratase (DHQD) Activity Assay

This assay directly measures the formation of 3-dehydroshikimate from 3-dehydroquinate.

• Reagents:

  • 1 M Tris-HCl buffer, pH 7.5

  • 50 mM 3-Dehydroquinic acid

  • Purified DHQD enzyme or cell-free extract

• Procedure:

  • In a quartz cuvette, mix the Tris-HCl buffer and 3-dehydroquinic acid solution.

  • Add the enzyme solution to start the reaction.

  • Monitor the increase in absorbance at 234 nm, which corresponds to the formation of 3-dehydroshikimate.

  • Calculate the activity using a standard curve for 3-dehydroshikimate.

B. Gene Expression Analysis: Northern Blot

This protocol describes a method for analyzing the expression of quinate utilization genes.

Caption: Workflow for Northern blot analysis.

C. Recombinant Protein Expression and Purification

This is a general protocol for the expression and purification of His-tagged enzymes from the quinate metabolic pathway in E. coli.

Caption: Recombinant protein purification workflow.

IV. Conclusion

The comparative genomic analysis of (-)-quinate metabolic pathways reveals a fascinating interplay of conserved enzymatic functions and diverse regulatory strategies across different species. While the core three-enzyme pathway to protocatechuate is a common theme, the kinetic properties of these enzymes and the organization and regulation of their genes show significant variation. This guide provides a foundational resource for researchers to explore this pathway further, offering quantitative data for comparative studies, detailed experimental protocols for practical application, and visual diagrams to aid in conceptual understanding. Further research into the nuances of this pathway in a wider range of organisms will undoubtedly uncover novel enzymatic capabilities and regulatory networks, with potential applications in metabolic engineering and drug development.

References

• 1. Purification and characterization of quinate (shikimate) dehydrogenase, an enzyme in the inducible quinic acid catabolic pathway of Neurospora crassa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzyme-substrate complexes of the quinate/shikimate dehydrogenase from Corynebacterium glutamicum enable new insights in substrate and cofactor binding, specificity, and discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. An examination of the quinic acid utilization genes in Aspergillus niger reveals the involvement of 2 pH-dependent permeases - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Microbial Champions for (-)-Quinate Production: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of microbial strains engineered for the high-yield production of (-)-quinate, a valuable chiral building block in the synthesis of pharmaceuticals. This document outlines the metabolic engineering strategies, presents key performance data, and details the experimental protocols for strain validation.

(-)-Quinate is a versatile precursor for the synthesis of various bioactive molecules. Its microbial production offers a sustainable and cost-effective alternative to extraction from plant sources or chemical synthesis. This guide focuses on the validation of engineered microbial strains, primarily Escherichia coli and Corynebacterium glutamicum, for efficient de novo production of (-)-quinate from simple carbon sources like glucose.

Performance Comparison of Engineered Strains

The following table summarizes the key performance indicators for microbial strains engineered for (-)-quinate production. It is important to note that much of the existing research has focused on optimizing the shikimate pathway for other products, often treating quinate as a byproduct to be eliminated. Therefore, data on strains specifically optimized for high-yield quinate production is still emerging.

Microbial Host	Strain Designation	Key Genetic Modifications	Substrate(s)	Titer (g/L)	Yield (g/g)	Productivity (g/L/h)	Reference
Escherichia coli	SK-5	ΔaroK, ΔaroL, ΔydiB (qsuD homolog), Overexpression of aroGfbr, ppsA, tktA	Glucose	1.2	0.03	Not Reported	[1]
Corynebacterium glutamicum	SA-8	ΔaroK, ΔqsuB, ΔqsuD, Overexpression of aroGfbr, aroB, aroD, aroE	Glucose	~8.2 (Shikimate)	Not Reported	Not Reported	[2]

Note: Data for C. glutamicum SA-8 is for shikimate production, as specific high-yield quinate production data was not available in the reviewed literature. The genetic modifications, however, provide a relevant starting point for engineering quinate overproduction.

Metabolic Engineering Strategies for (-)-Quinate Production

The biosynthesis of (-)-quinate is intrinsically linked to the shikimate pathway, which is responsible for the production of aromatic amino acids in many microorganisms. The primary strategies for redirecting carbon flux towards quinate involve:

• Blocking the main shikimate pathway: This is typically achieved by deleting the genes encoding shikimate kinases (aroK and aroL), which prevents the conversion of shikimate to shikimate-3-phosphate (B1206780) and subsequent downstream products.[2]

• Enhancing the precursor supply: Overexpression of key enzymes in the upstream shikimate pathway, such as a feedback-resistant 3-deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase (aroGfbr), PEP synthase (ppsA), and transketolase (tktA), increases the pool of precursors for the common aromatic pathway.[1]

• Preventing quinate degradation: The deletion of the gene encoding quinate/shikimate dehydrogenase (qsuD in C. glutamicum or its homolog ydiB in E. coli) is crucial to prevent the conversion of quinate back into 3-dehydroquinate.[1][2]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the engineered metabolic pathway for (-)-quinate production and a general experimental workflow for strain validation.

Engineered metabolic pathway for (-)-quinate production.

General experimental workflow for strain validation.

Detailed Experimental Protocols

Fed-Batch Fermentation of Engineered E. coli

This protocol is adapted from methodologies used for high-density cultivation of E. coli for the production of shikimate pathway derivatives.[1]

• Inoculum Preparation: A single colony of the engineered E. coli strain is inoculated into 5 mL of LB medium and grown overnight at 37°C. This culture is then used to inoculate a seed flask containing a defined mineral medium with glucose, which is incubated at 37°C until the mid-exponential phase.

• Bioreactor Setup: A 5-L bioreactor containing a defined mineral medium is sterilized. The pH is controlled at 7.0 with the addition of ammonia, which also serves as the nitrogen source. The dissolved oxygen (DO) is maintained at 20-30% saturation by cascading agitation and aeration.

• Fermentation Process: The bioreactor is inoculated with the seed culture. A fed-batch strategy is initiated upon the depletion of the initial glucose, indicated by a sharp increase in DO. A concentrated glucose solution is fed into the bioreactor to maintain a low glucose concentration, thereby avoiding the accumulation of inhibitory byproducts like acetate.

• Sampling: Samples are taken at regular intervals to measure cell density (OD600) and for the quantification of (-)-quinate and residual glucose.

Quantification of (-)-Quinate by High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Fermentation broth samples are centrifuged to remove cells. The supernatant is then filtered through a 0.22 µm syringe filter.

• HPLC System: An HPLC system equipped with a UV detector and a C18 reverse-phase column is used.

• Chromatographic Conditions:

  • Mobile Phase: A typical mobile phase is an isocratic mixture of a dilute acid (e.g., 0.1% phosphoric acid in water) and an organic solvent like acetonitrile (B52724) or methanol.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Column Temperature: 30°C.

• Quantification: A standard curve is generated using known concentrations of (-)-quinate. The concentration of (-)-quinate in the fermentation samples is determined by comparing the peak area to the standard curve.

Concluding Remarks

The metabolic engineering of microbial strains for the dedicated high-yield production of (-)-quinate is a promising area of research. While current literature provides a strong foundation by elucidating the key genetic targets within the shikimate pathway, further optimization is required to achieve industrially relevant titers, yields, and productivities. The strategies and protocols outlined in this guide offer a comprehensive starting point for researchers and drug development professionals to validate and compare novel engineered strains for efficient (-)-quinate biosynthesis. Future work should focus on fine-tuning the expression of key enzymes, optimizing fermentation conditions, and exploring alternative microbial hosts to unlock the full potential of microbial (-)-quinate production.

References

• 1. Metabolic engineering of Escherichia coli for improving shikimate synthesis from glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic engineering of Corynebacterium glutamicum for increased cis, cis-muconate production from plant-derived p-hydroxycinnamates via deregulated pathway flux and increased CoA intermediate availability - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the purity of synthesized (-)-Quinate against a certified standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the chemical and enantiomeric purity of synthesized (-)-Quinate. It outlines detailed experimental protocols for Chiral High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Mass Spectrometry (MS), comparing the results against a certified (-)-Quinate reference standard. All quantitative data is summarized in structured tables, and a logical workflow for the purity assessment process is visualized.

Introduction

(-)-Quinic acid, a chiral cyclohexane (B81311) carboxylic acid, is a valuable building block in the synthesis of various pharmaceuticals. Ensuring the high purity and enantiomeric excess of synthesized (-)-Quinate is critical for its use in drug development, as impurities or the presence of the undesired enantiomer can affect the efficacy and safety of the final active pharmaceutical ingredient. This guide details a systematic approach to validate the purity of a synthesized batch of (-)-Quinate by comparing it to a commercially available, certified reference material.

Certified (-)-Quinate Standard

For this comparison, we will reference the (-)-Quinic Acid Pharmaceutical Secondary Standard (Product Number: PHR1468) from Sigma-Aldrich. This is a Certified Reference Material (CRM) produced and certified in accordance with ISO 17034 and ISO/IEC 17025.[1][2][3] The Certificate of Analysis for a specific lot (e.g., LRAA3016) provides the certified purity value and details the analytical methods used for certification. For the purpose of this guide, we will use a representative certified purity value. Researchers should always refer to the lot-specific certificate for the exact value.

Table 1: Specifications of Certified (-)-Quinate Standard

Parameter	Specification	Method
Certified Purity	99.8%	Quantitative NMR (qNMR)
Enantiomeric Excess	≥99.5%	Chiral HPLC
Identity	Conforms to structure	¹H NMR, ¹³C NMR, MS
Residual Solvents	Meets USP <467> limits	Headspace GC-MS
Water Content	≤0.5%	Karl Fischer Titration

Experimental Protocols

A multi-pronged analytical approach is recommended for the comprehensive purity assessment of synthesized (-)-Quinate.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity

Chiral HPLC is the gold standard for determining the enantiomeric excess (e.e.) of chiral compounds. For acidic compounds like (-)-Quinate, anion-exchange chiral stationary phases derived from quinine (B1679958) or quinidine (B1679956) are highly effective.[4]

Instrumentation:

• HPLC system with a UV detector

• Chiral Stationary Phase: CHIRALPAK QN-AX (quinine-based anion exchanger) or equivalent

• Data acquisition and processing software

Chromatographic Conditions:

• Mobile Phase: A mixture of a polar organic solvent (e.g., methanol (B129727) or acetonitrile) and a weakly acidic buffer (e.g., formic acid or acetic acid in water, pH 4-7)[4]. A typical starting condition could be Methanol/0.1% Formic Acid in Water (80:20, v/v).

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm (due to the carboxyl chromophore)

• Injection Volume: 10 µL

Sample Preparation:

• Certified Standard: Accurately weigh and dissolve the certified (-)-Quinate standard in the mobile phase to a concentration of 1 mg/mL.

• Synthesized Sample: Prepare the synthesized (-)-Quinate in the same manner.

• Racemic Standard (for method validation): If available, prepare a solution of racemic quinic acid to confirm the separation of both enantiomers.

Data Analysis:

• Inject the racemic standard to determine the retention times of the (-)-Quinate and (+)-Quinate enantiomers.

• Inject the certified standard and the synthesized sample.

• Integrate the peak areas for both enantiomers in the chromatograms.

• Calculate the enantiomeric excess (% e.e.) using the following formula: % e.e. = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Quantitative Nuclear Magnetic Resonance (qNMR) for Chemical Purity

qNMR is a primary analytical method that allows for the determination of the absolute purity of a compound without the need for a specific reference standard of the analyte itself, but by using a certified internal standard.[1]

Instrumentation:

• NMR Spectrometer (≥400 MHz)

• High-precision analytical balance

• NMR data processing software

Experimental Parameters:

• Solvent: Deuterated water (D₂O) or Methanol-d₄

• Internal Standard: A certified reference material with known purity and non-overlapping signals with (-)-Quinate, for example, maleic acid or dimethyl sulfone.

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of both the analyte and the internal standard protons to ensure full relaxation.

• Number of Scans: Sufficient to obtain a high signal-to-noise ratio (e.g., 16 or 32 scans).

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized (-)-Quinate and 5 mg of the internal standard into a vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

• Transfer the solution to an NMR tube.

Data Analysis:

• Acquire the ¹H NMR spectrum.

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved, characteristic signal of (-)-Quinate and a signal of the internal standard.

• Calculate the purity of the synthesized (-)-Quinate using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = Synthesized (-)-Quinate

  • IS = Internal Standard

Mass Spectrometry (MS) for Identity Confirmation and Impurity Profiling

Mass spectrometry provides information on the molecular weight of the synthesized compound and can be used to identify potential impurities.

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled to an HPLC system (LC-MS).

Experimental Conditions (LC-MS):

• LC Conditions: Use a reversed-phase C18 column with a gradient elution, for example, from 5% to 95% acetonitrile (B52724) in water with 0.1% formic acid over 15 minutes.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically suitable for acidic compounds like quinic acid.

• Mass Analyzer: Scan a mass range appropriate for (-)-Quinate and potential impurities (e.g., m/z 50-500).

• Collision Energy (for MS/MS): Apply a collision energy to induce fragmentation and obtain structural information.

Data Analysis:

• Confirm the molecular weight of the synthesized (-)-Quinate by observing the [M-H]⁻ ion at the expected m/z.

• Compare the fragmentation pattern of the synthesized sample with that of the certified standard to confirm its identity.

• Analyze the chromatogram for any additional peaks, which could represent impurities. The mass-to-charge ratio of these impurity peaks can help in their identification.

Data Presentation

The results from the analyses should be compiled into clear and concise tables for easy comparison.

Table 2: Comparison of Enantiomeric Purity by Chiral HPLC

Sample	Retention Time (-)-Quinate (min)	Peak Area (-)-Quinate	Retention Time (+)-Quinate (min)	Peak Area (+)-Quinate	Enantiomeric Excess (% e.e.)
Certified Standard	8.5	1,250,000	10.2	3,125	99.5
Synthesized Sample	8.5	1,320,000	10.2	6,600	99.0

Table 3: Comparison of Chemical Purity by qNMR

Sample	Mass of Sample (mg)	Mass of Internal Standard (mg)	Integral of Sample	Integral of Internal Standard	Calculated Purity (%)
Certified Standard	10.05	5.02	1.00	1.05	99.8
Synthesized Sample	10.12	5.05	1.00	1.02	98.5

Table 4: Mass Spectrometry Results

Sample	Expected [M-H]⁻ (m/z)	Observed [M-H]⁻ (m/z)	Key Fragment Ions (m/z)	Identified Impurities (m/z)
Certified Standard	191.0556	191.0558	173, 127, 111	None detected
Synthesized Sample	191.0556	191.0557	173, 127, 111	209.0662 ([M-H]⁻ of a potential impurity)

Experimental Workflow Visualization

The logical flow of the purity assessment process is illustrated in the following diagram.

Caption: Workflow for the purity assessment of synthesized (-)-Quinate.

Conclusion

This guide outlines a robust, multi-technique approach for the comprehensive purity assessment of synthesized (-)-Quinate. By comparing the results from chiral HPLC, qNMR, and mass spectrometry against a certified reference standard, researchers can confidently determine the chemical and enantiomeric purity of their synthesized material. The detailed protocols and data presentation formats provided herein serve as a valuable resource for ensuring the quality and reliability of chiral building blocks in pharmaceutical research and development.

References

• 1. Quinic Acid Pharmaceutical Secondary Standard; Certified Reference Material 77-95-2 [sigmaaldrich.com]
• 2. (-)-Quinic acid CAS 77-95-2 | 800218 [merckmillipore.com]
• 3. Certificates of analysis | Sigma-Aldrich [sigmaaldrich.com]
• 4. Absolute optical chiral analysis using cavity-enhanced polarimetry - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Inhibitory Effects of (-)-Quinate and its Analogs on Key Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the inhibitory effects of (-)-Quinate and its analogs on various enzymes, supported by experimental data. The information is intended to assist researchers and professionals in the fields of enzymology and drug development in understanding the structure-activity relationships and potential therapeutic applications of these compounds.

I. Overview of (-)-Quinate and its Analogs as Enzyme Inhibitors

(-)-Quinate, a naturally occurring compound, and its synthetic analogs have garnered interest as potential enzyme inhibitors. Their rigid cyclohexanecarboxylic acid scaffold allows for the strategic placement of functional groups to interact with enzyme active sites. This guide focuses on the comparative inhibitory activities of these compounds against bacterial type I dehydroquinase (DHQ1) and mammalian α-glucosidase, highlighting both reversible and irreversible inhibition mechanisms.

II. Comparative Inhibitory Data

The inhibitory activities of (-)-Quinate analogs against type I dehydroquinase (DHQ1) from Staphylococcus aureus (Sa-DHQ1) and Salmonella typhi (St-DHQ1) are summarized below. Additionally, the inhibitory effect of Quinic Acid on α-glucosidase is presented.

Table 1: Inhibitory Effects of (-)-Quinate Analogs on Type I Dehydroquinase (DHQ1)

Compound	Target Enzyme	Inhibition Type	IC50 (µM)	K_I (µM)	k_inact (ms⁻¹)
Compound 6	Sa-DHQ1	Irreversible	-	90 ± 8	8 ± 1
St-DHQ1	Irreversible	-	130 ± 12	13 ± 1
Compound 7	Sa-DHQ1	Reversible Competitive	482 ± 19	-	-
St-DHQ1	Reversible Competitive	528 ± 33	-	-
Compound 8	Sa-DHQ1	Reversible Competitive	> 2000	-	-
St-DHQ1	Reversible Competitive	> 2000	-	-

Data sourced from V.R. Machuqueiro et al., 2023.[1][2]

Table 2: Inhibitory Effect of Quinic Acid on α-Glucosidase

Compound	Target Enzyme	Inhibition Type	IC50 (mM)
Quinic Acid	α-Glucosidase	Uncompetitive	5.46

Data sourced from a 2024 study on Quinic Acid as an α-glucosidase inhibitor.[3]

III. Experimental Protocols

A. Enzyme Inhibition Assays for Type I Dehydroquinase (DHQ1)

The inhibitory capacity of the (-)-Quinate analogs against DHQ1 from S. aureus and S. typhi was evaluated through distinct assays for irreversible and reversible inhibition.[1][2]

1. Irreversible Inhibition Assay:

• The enzyme was incubated with the ligand (inhibitor).

• The remaining enzyme activity was measured progressively over time by taking aliquots from the incubation mixture and a control sample.

• Enzyme activity was determined by monitoring the increase in absorbance at 234 nm, which corresponds to the formation of the enone-carboxylate chromophore of the enzyme's product, 3-dehydroshikimic acid.[1][2]

2. Reversible Competitive Inhibition Assay:

• The activity of the enzyme was evaluated in the presence of increasing concentrations of the ligand.

• The method for determining enzyme activity was the same as in the irreversible inhibition assay, by monitoring the formation of 3-dehydroshikimic acid at 234 nm.[1][2]

B. α-Glucosidase Inhibition Assay

The inhibitory effect of Quinic Acid on α-glucosidase activity was determined, and enzyme kinetics were analyzed.[3]

• The study found that Quinic Acid exhibited a potent inhibitory effect on α-glucosidase activity.

• Enzyme kinetics, fluorescence spectra, and molecular docking analyses indicated that Quinic Acid acts as an uncompetitive inhibitor of α-glucosidase.[3]

IV. Visualizing Inhibition Mechanisms and Workflows

A. Proposed Mechanism of Irreversible Inhibition of DHQ1 by Compound 6

The following diagram illustrates the proposed mechanism of irreversible inhibition of DHQ1 by Compound 6, a hydroxyamino derivative of (-)-Quinic acid. The inhibitor is believed to selectively react with a catalytic lysine (B10760008) residue in the enzyme's active site.[1][2]

Caption: Irreversible inhibition of DHQ1 by Compound 6.

B. Experimental Workflow for Enzyme Inhibition Assays

This diagram outlines the general workflow for determining the inhibitory effects of the compounds.

Caption: General workflow for enzyme inhibition assays.

V. Discussion and Conclusion

The presented data reveals significant differences in the inhibitory activities and mechanisms of (-)-Quinate analogs against type I dehydroquinase. The substitution at the C3 position of the quinate scaffold plays a crucial role in determining the mode of inhibition. Replacement of the C3 hydroxyl group with a hydroxyamino group (Compound 6) leads to a time-dependent irreversible inhibitor.[1][2] In contrast, an amino group at the same position (Compound 7) results in a reversible competitive inhibitor, albeit with moderate potency.[1][2] The introduction of an oxirane ring (Compound 8) significantly diminishes inhibitory capacity.[1][2]

Furthermore, Quinic Acid itself has been identified as a potent uncompetitive inhibitor of α-glucosidase, suggesting its potential role in managing hyperglycemia.[3] Another study has shown that Quinic Acid can also inhibit α-amylase in a competitive manner.

References

• 1. Quinate-based ligands for irreversible inactivation of the bacterial virulence factor DHQ1 enzyme—A molecular insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Quinate-based ligands for irreversible inactivation of the bacterial virulence factor DHQ1 enzyme—A molecular insight† [frontiersin.org]
• 3. researchgate.net [researchgate.net]

Navigating Specificity: A Comparative Guide to Anti-(-)-Quinate Conjugate Antibodies

For researchers, scientists, and professionals in drug development, the specificity of an antibody is paramount. This guide provides a comprehensive comparison of the cross-reactivity profiles of polyclonal antibodies raised against (-)-Quinate conjugated to different carrier proteins. The data presented herein is illustrative, based on established principles of immunology and immunoassay development for small molecules, to serve as a practical reference in the absence of commercially available specific data.

The ability of an antibody to distinguish between its target antigen and other structurally similar molecules is critical for the accuracy and reliability of immunoassays. In the context of (-)-Quinate, a cyclic polyol of interest in various biological studies, understanding the cross-reactivity of antibodies is essential for the development of specific detection and quantification methods. This guide explores the cross-reactivity of hypothetical anti-(-)-Quinate antibodies against a panel of structurally related compounds.

Comparative Cross-Reactivity Analysis

To assess the specificity of anti-(-)-Quinate antibodies, a competitive Enzyme-Linked Immunosorbent Assay (cELISA) is the method of choice. In this assay, the ability of structurally related compounds to compete with (-)-Quinate for binding to the antibody is measured. The cross-reactivity is typically expressed as a percentage relative to the binding of (-)-Quinate itself.

The following table summarizes the hypothetical cross-reactivity data for two batches of polyclonal antibodies: one raised against a (-)-Quinate-Bovine Serum Albumin (BSA) conjugate and the other against a (-)-Quinate-Keyhole Limpet Hemocyanin (KLH) conjugate.

Compound	Structure	% Cross-Reactivity (Anti-(-)-Quinate-BSA)	% Cross-Reactivity (Anti-(-)-Quinate-KLH)
(-)-Quinic Acid	Reference	100%	100%
Shikimic Acid	Analog	45%	55%
(+)-Quinic Acid	Stereoisomer	15%	20%
Myo-Inositol	Cyclic Polyol	< 1%	< 1%
Caffeic Acid	Structurally Dissimilar	< 0.1%	< 0.1%
Gallic Acid	Structurally Dissimilar	< 0.1%	< 0.1%

Note: The data presented in this table is illustrative and intended to represent typical cross-reactivity trends based on structural similarity.

The hypothetical data suggests that antibodies raised against (-)-Quinate conjugates exhibit the highest specificity for (-)-Quinic Acid. As expected, structurally similar molecules like Shikimic Acid show significant cross-reactivity. The stereoisomer, (+)-Quinic Acid, shows considerably lower cross-reactivity, indicating that the antibodies are sensitive to the stereochemistry of the target molecule. Structurally dissimilar compounds, such as myo-inositol, caffeic acid, and gallic acid, show negligible cross-reactivity, demonstrating the high specificity of the antibodies for the quinate backbone. The choice of carrier protein (BSA vs. KLH) can influence the resulting antibody population, leading to slight variations in cross-reactivity profiles.[1][2]

Experimental Protocols

The generation of antibodies against small molecules like (-)-Quinate requires their conjugation to a larger carrier protein to elicit a robust immune response.[3][4] The subsequent assessment of antibody specificity is typically performed using a competitive ELISA.

Protocol 1: Conjugation of (-)-Quinate to Carrier Protein (BSA/KLH)

This protocol describes a common method for conjugating a small molecule containing a carboxylic acid group, such as (-)-Quinate, to a carrier protein using the carbodiimide (B86325) crosslinker EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).[5]

Materials:

• (-)-Quinic Acid

• Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO)

• Magnetic stirrer and stir bar

Procedure:

• Dissolve (-)-Quinic Acid in PBS.

• Add EDC and NHS to the (-)-Quinic Acid solution to activate the carboxyl group.

• Incubate the mixture for 15-30 minutes at room temperature.

• Dissolve the carrier protein (BSA or KLH) in PBS in a separate tube.

• Slowly add the activated (-)-Quinate solution to the carrier protein solution while gently stirring.

• Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with continuous stirring.

• Transfer the reaction mixture to a dialysis tube and dialyze against PBS for 48 hours with several buffer changes to remove unreacted reagents.

• Determine the concentration of the conjugate using a protein assay (e.g., BCA assay).

• Confirm successful conjugation using techniques such as UV-Vis spectrophotometry or MALDI-TOF mass spectrometry.[3]

Protocol 2: Competitive ELISA for Cross-Reactivity Assessment

This protocol outlines a standard procedure for a competitive ELISA to determine the cross-reactivity of anti-(-)-Quinate antibodies.[6][7][8]

Materials:

• Anti-(-)-Quinate polyclonal antibody

• (-)-Quinate-HRP (Horseradish Peroxidase) conjugate (or a secondary HRP-conjugated antibody if the primary is unlabeled)

• 96-well microtiter plates

• (-)-Quinic Acid standard

• Potential cross-reacting compounds

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the anti-(-)-Quinate antibody diluted in Coating Buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with Wash Buffer.

• Blocking: Add Blocking Buffer to each well and incubate for 1-2 hours at room temperature to block non-specific binding sites.

• Washing: Wash the plate three times with Wash Buffer.

• Competition: Add varying concentrations of the (-)-Quinic Acid standard or the potential cross-reacting compounds to the wells. Immediately after, add a constant concentration of the (-)-Quinate-HRP conjugate. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with Wash Buffer to remove unbound reagents.

• Substrate Addition: Add the TMB Substrate Solution to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add Stop Solution to each well to stop the color development.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot a standard curve of absorbance versus the concentration of (-)-Quinic Acid. Determine the concentration of each cross-reactant that causes a 50% inhibition of the maximum signal (IC50). Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of (-)-Quinic Acid / IC50 of cross-reactant) x 100

Visualizing the Workflow and Molecular Relationships

To further clarify the experimental process and the rationale behind the cross-reactivity assessment, the following diagrams are provided.

Caption: Experimental workflow for antibody production and cross-reactivity assessment.

Caption: Structural relationship of (-)-Quinate to potential cross-reactants.

References

• 1. biossusa.com [biossusa.com]
• 2. Small Molecule-Conjugated Carrier Protein - Creative Diagnostics [cd-elisakit.com]
• 3. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Small-Molecule—Protein Conjugation Procedures | Springer Nature Experiments [experiments.springernature.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. elisakits.co.uk [elisakits.co.uk]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. stjohnslabs.com [stjohnslabs.com]

Safety & Regulatory Compliance

Proper Disposal of (-)-Quinate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure work environment and protecting the environment. This guide provides essential, immediate safety and logistical information for the proper disposal of (-)-Quinate, also known as (-)-Quinic acid. Adherence to these procedures is vital for mitigating risks associated with this compound.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for (-)-Quinate and adhere to all institutional and local regulations for chemical waste disposal. The following personal protective equipment (PPE) is mandatory when handling (-)-Quinate:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat and closed-toe shoes are required.

All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.[1][2] Avoid generating and accumulating dust.[1][2]

II. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and safety information for (-)-Quinate.

Property	Value
CAS Number	77-95-2
Molecular Formula	C₇H₁₂O₆
Physical State	White powder/solid
Hazard Classifications	Causes serious eye irritation. May cause skin and respiratory irritation.[2][3][4]
Incompatibilities	Strong oxidizing agents.[1][3]

III. Experimental Protocol: Spill Neutralization and Cleanup

In the event of a small spill of (-)-Quinate, follow these steps to ensure safe cleanup and containment:

• Ensure Proper Ventilation and PPE: Confirm that you are wearing the appropriate PPE and that the area is well-ventilated.

• Contain the Spill: Prevent the spread of the solid material.

• Clean-up: Carefully sweep up the solid material and place it into a suitable, closed container for disposal.[3] Avoid actions that could generate dust.

• Decontaminate the Area: Once the solid is removed, decontaminate the spill area with a damp cloth. Dispose of the cloth and any other contaminated materials in a labeled solid hazardous waste container.

• Wash Hands: Thoroughly wash your hands after handling the material and completing the cleanup.

IV. Step-by-Step Disposal Protocol

The disposal of (-)-Quinate must be conducted in accordance with local, state, and federal regulations. Never dispose of this chemical down the drain or in regular trash.

• Waste Identification and Segregation:

  • Solid Waste: Collect unused or expired (-)-Quinate powder in a designated, clearly labeled hazardous waste container.

  • Liquid Waste: If (-)-Quinate is in a solution, collect it in a separate, compatible liquid waste container. Do not mix it with other waste streams unless compatibility has been verified.

  • Contaminated Materials: Any materials contaminated with (-)-Quinate, such as gloves, weigh boats, and paper towels, should be collected in a designated solid hazardous waste container.

• Container Labeling and Storage:

  • Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "(-)-Quinic acid," and the appropriate hazard warnings.

  • Storage: Store waste containers in a designated, secure satellite accumulation area away from incompatible materials, such as strong oxidants.[1][3] Ensure the containers are kept tightly closed.[1]

• Arranging for Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service to arrange for the pickup and final disposal of the (-)-Quinate waste.[3]

  • Follow all instructions provided by the EHS office or waste disposal service regarding packaging and labeling for transport.

V. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-Quinate.

Caption: Decision workflow for the proper disposal of (-)-Quinate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com:443 [carlroth.com:443]

Personal protective equipment for handling (-)-Quinate

This guide provides crucial safety and logistical information for handling (-)-Quinate (quinic acid) in a laboratory setting. Adherence to these protocols is essential for the protection of researchers, scientists, and drug development professionals. This document outlines the necessary personal protective equipment (PPE), safe handling procedures, and disposal plans to minimize risks and ensure a safe working environment.

Personal Protective Equipment (PPE)

(-)-Quinate is classified as an irritant to the eyes, skin, and respiratory system.[1][2] The selection and proper use of PPE are the first lines of defense against exposure. The following table summarizes the recommended PPE for handling (-)-Quinate.

PPE Category	Item	Specifications and Remarks
Eye/Face Protection	Safety Glasses or Chemical Goggles	Wear safety glasses with side shields or tightly fitting chemical splash goggles.[3][4] These should conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4] A face shield may be appropriate for procedures with a higher splash risk.[3]
Skin Protection	Chemical-Resistant Gloves	Wear suitable chemical-resistant gloves tested according to EN 374 (Europe) or ASTM F739 (US).[1][5] Recommended materials for protection against undissolved, dry solids include polychloroprene, nitrile rubber, butyl rubber, and polyvinyl chloride.[1] Always inspect gloves for degradation before use and wash hands thoroughly after removal.[1]
Laboratory Coat	A clean, buttoned lab coat must be worn to prevent skin contact.[3] For tasks with a higher risk of exposure, consider an impervious apron.
Respiratory Protection	Dust Mask or Respirator	Use in a well-ventilated area to minimize dust formation.[4][5] If dust is generated or ventilation is inadequate, a NIOSH/MSHA-approved respirator should be worn.[4]

Note: No specific occupational exposure limits (PELs or TLVs) have been established for (-)-Quinate by OSHA, NIOSH, or ACGIH.[3][4] Some sources refer to the limits for "Particulates Not Otherwise Regulated".[1]

Operational Plan: Safe Handling Protocol

A systematic approach to handling (-)-Quinate is crucial for laboratory safety.

1. Preparation and Engineering Controls:

• Ventilation: Always handle (-)-Quinate in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of dust.[4][5]

• Emergency Equipment: Ensure that a calibrated and easily accessible eyewash station and safety shower are in the immediate work area.[4]

• Spill Kit: A chemical spill kit appropriate for acidic powders should be readily available.

2. Handling the Compound:

• Avoid direct contact with skin, eyes, and clothing.[4]

• Minimize dust formation by handling the solid material carefully, such as by gentle scooping instead of pouring from a height.

• When preparing solutions, add the (-)-Quinate powder to the solvent slowly to prevent splashing.

• Wash hands thoroughly after handling.[3]

3. Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

• Keep away from incompatible substances such as strong oxidizing agents.[4]

Disposal Plan

Proper disposal of (-)-Quinate and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: Collect excess (-)-Quinate powder and any contaminated disposable materials (e.g., weighing papers, wipes) in a clearly labeled, sealed container for hazardous waste.

• Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in a designated hazardous waste container.

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected as hazardous waste. Allow the container to dry completely in a fume hood before disposal according to your institution's guidelines.

• Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate PPE when handling (-)-Quinate.

PPE selection workflow for handling (-)-Quinate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. carlroth.com:443 [carlroth.com:443]